2,6-Dimethyl-4-nitroaniline

• CAS: 16947-63-0

Core Science & Biosynthesis

An In-depth Technical Guide to 2,6-Dimethyl-4-nitroaniline (CAS No. 16947-63-0) for Advanced Research and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction: Strategic Importance of 2,6-Dimethyl-4-nitroaniline

2,6-Dimethyl-4-nitroaniline, identified by the CAS number 16947-63-0 , is a highly functionalized aromatic compound that serves as a pivotal intermediate in synthetic organic chemistry.[1][2][3][4] Its unique structural arrangement, featuring a sterically hindered aniline moiety and an electronically influential nitro group, imparts a distinct chemical reactivity profile. This guide provides a comprehensive technical overview of its properties, synthesis, and applications, with a particular focus on its utility as a versatile building block in the design and development of complex organic molecules, including those with potential therapeutic applications.

The strategic placement of the methyl groups ortho to the amine functionality significantly modulates the nucleophilicity and basicity of the aniline nitrogen, while also directing further electrophilic aromatic substitutions.[5] This steric hindrance can be exploited to achieve high regioselectivity in subsequent reactions, a critical aspect in the multi-step synthesis of pharmaceutical agents and other fine chemicals.

Physicochemical and Spectroscopic Profile

A thorough understanding of the physicochemical and spectroscopic properties of 2,6-Dimethyl-4-nitroaniline is fundamental to its effective application in research and synthesis.

Physicochemical Properties

Property	Value	Source(s)
CAS Number	16947-63-0	[1][2][3][4]
Molecular Formula	C₈H₁₀N₂O₂	[1][2]
Molecular Weight	166.18 g/mol	[1][2]
Appearance	Yellow crystalline solid	[6]
Melting Point	164-165 °C	[6]
Boiling Point	352.6 ± 37.0 °C (Predicted)	[6]
Density	1.220 ± 0.06 g/cm³ (Predicted)	[6]
Solubility	Slightly soluble in chloroform and ethyl acetate.	[7]
pKa	0.76 ± 0.20 (Predicted)	[7]

Spectroscopic Data Analysis

The spectroscopic signature of 2,6-Dimethyl-4-nitroaniline is key to its identification and characterization.

• ¹H NMR (400 MHz, DMSO-d₆): The proton NMR spectrum is characterized by three distinct singlets. The two aromatic protons appear at δ 7.79 ppm, the two amine protons at δ 6.16 ppm, and the six protons of the two methyl groups at δ 2.16 ppm.[6] The singlet nature of the aromatic protons is due to the symmetrical substitution pattern of the benzene ring.

• Mass Spectrometry (ESI): Electrospray ionization mass spectrometry typically shows protonated molecular ions at m/z 166.8 [M+H]⁺ and a sodium adduct at m/z 188.8 [M+Na]⁺.[6]

• Infrared (IR) Spectroscopy: The IR spectrum of 2,6-Dimethyl-4-nitroaniline would be expected to exhibit characteristic absorption bands for the N-H stretching of the primary amine (typically in the range of 3300-3500 cm⁻¹), C-H stretching of the aromatic ring and methyl groups (around 2850-3100 cm⁻¹), asymmetric and symmetric stretching of the nitro group (around 1500-1550 cm⁻¹ and 1300-1350 cm⁻¹, respectively), and C=C stretching of the aromatic ring (around 1450-1600 cm⁻¹).

Synthesis and Purification: A Validated Laboratory Protocol

The synthesis of 2,6-Dimethyl-4-nitroaniline is typically achieved through a multi-step process, often starting from a more readily available substituted aniline. The following protocol is a representative method for its preparation.[6]

Conceptual Workflow of Synthesis

Caption: Synthetic workflow for 2,6-Dimethyl-4-nitroaniline.

Step-by-Step Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a heating mantle, dissolve N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide (3.2 g, 10.0 mmol) in 32 mL of concentrated sulfuric acid.

• Heating: Heat the reaction mixture to 50 °C and maintain this temperature for 1 hour with continuous stirring.

• Quenching and Precipitation: After the reaction is complete, allow the mixture to cool slightly and then slowly pour it into a beaker containing an ice-water mixture. This will cause the product to precipitate out of the solution.

• Isolation: Collect the yellow precipitate by vacuum filtration and wash the solid thoroughly with cold water to remove any residual acid.

• Purification: Purify the crude product by recrystallization from ethyl acetate. This will yield 2,6-Dimethyl-4-nitroaniline as yellow crystals (approximately 1.0 g, 53% yield).[6]

• Characterization: Confirm the identity and purity of the final product using techniques such as Thin Layer Chromatography (TLC), melting point determination, and spectroscopic analysis (NMR, MS, IR). The reported TLC Rf value is 0.34 using a hexane/ethyl acetate (5/1, v/v) solvent system.[6]

Synthetic Utility and Applications in Drug Discovery

The strategic positioning of the amino, nitro, and dimethyl functionalities on the aromatic ring makes 2,6-Dimethyl-4-nitroaniline a valuable precursor in the synthesis of more complex molecules. Aromatic nitro compounds are frequently utilized in the synthesis of drugs and other bioactive molecules.[8]

Chemical Reactivity and Strategic Transformations

The chemical reactivity of 2,6-Dimethyl-4-nitroaniline is dictated by its functional groups:

• The Amino Group: The primary amino group can undergo a wide range of reactions, including diazotization followed by Sandmeyer or related reactions to introduce a variety of substituents. It can also be acylated, alkylated, or used in condensation reactions to form Schiff bases or heterocycles. The steric hindrance from the adjacent methyl groups can influence the accessibility of the amino group to bulky reagents, allowing for selective transformations.

• The Nitro Group: The nitro group is a strong electron-withdrawing group, which deactivates the aromatic ring towards electrophilic substitution. However, it can be readily reduced to an amino group, providing a pathway to synthesize substituted phenylenediamines. These diamines are key intermediates in the synthesis of various heterocyclic systems, including benzodiazepines and other pharmacologically active scaffolds.

• The Aromatic Ring: The aromatic ring can undergo nucleophilic aromatic substitution, particularly at positions activated by the nitro group. The existing substituents will direct the position of any further substitution reactions.

While direct examples of marketed drugs synthesized from 2,6-Dimethyl-4-nitroaniline are not prominently documented in publicly available literature, its structural motifs are present in various classes of bioactive compounds. For instance, substituted nitroanilines are precursors in the synthesis of azo disperse dyes and have been explored as intermediates for agrochemicals and pharmaceuticals.[9] The 2,6-disubstituted aniline framework is a key feature in a number of kinase inhibitors, where the substituents modulate the binding affinity and selectivity for the target enzyme.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 2,6-Dimethyl-4-nitroaniline.

Hazard Identification and GHS Classification

• GHS Pictogram:

• Signal Word: Warning

• Hazard Statements: Harmful if swallowed.[10]

• Precautionary Statements: Wash hands thoroughly after handling. Do not eat, drink or smoke when using this product. If swallowed, call a poison center or doctor/physician if you feel unwell. Rinse mouth. Dispose of contents/container to an approved waste disposal plant.[10]

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from strong oxidizing agents.

Conclusion

2,6-Dimethyl-4-nitroaniline is a valuable and versatile chemical intermediate with a unique combination of steric and electronic features. Its well-defined physicochemical and spectroscopic properties, along with established synthetic protocols, make it a reliable building block for advanced organic synthesis. For researchers and professionals in drug development, this compound offers a strategic starting point for the construction of complex molecular architectures with the potential for significant biological activity. A thorough understanding of its chemical reactivity and safe handling procedures is paramount to unlocking its full potential in the laboratory and beyond.

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An In-depth Technical Guide to the Physical Properties of 2,6-Dimethyl-4-nitroaniline

Introduction and Strategic Overview

2,6-Dimethyl-4-nitroaniline, a substituted aniline derivative, serves as a critical building block in organic synthesis, particularly in the development of azo dyes and various pharmaceutical intermediates. Its distinct structural features—a nitro group para to an amino group, flanked by two methyl groups—impart specific chemical reactivity and physical characteristics that are of paramount importance for its application and process optimization. The steric hindrance provided by the ortho-methyl groups influences the planarity of the molecule and the reactivity of the adjacent amino group, while the electron-withdrawing nitro group significantly impacts its electronic properties and intermolecular interactions.

This guide provides a comprehensive analysis of the core physical properties of 2,6-Dimethyl-4-nitroaniline. We will move beyond a simple tabulation of data to explore the causality behind these properties, grounding our discussion in its molecular structure. Furthermore, this document details validated experimental protocols for property determination and purification, ensuring that researchers can confidently handle and utilize this compound with a high degree of purity and consistency.

Molecular Identity and Structural Elucidation

A precise understanding of a compound's identity is the foundation of all subsequent research. The following identifiers and structural representations define 2,6-Dimethyl-4-nitroaniline.

• IUPAC Name: 2,6-dimethyl-4-nitroaniline[1]

• Synonyms: 4-Nitro-2,6-xylidine

• CAS Number: 16947-63-0[1][2][3][4][5][6]

• Molecular Formula: C₈H₁₀N₂O₂[1][3][4][6][7]

• Molecular Weight: 166.18 g/mol [1][3][4][5]

Key Structural Identifiers:

• SMILES: CC1=CC(=CC(=C1N)C)[O-][1][4][7]

• InChI: InChI=1S/C8H10N2O2/c1-5-3-7(10(11)12)4-6(2)8(5)9/h3-4H,9H2,1-2H3[1][4][7]

• InChIKey: NSBSVUUVECHDDX-UHFFFAOYSA-N[1][4][7]

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An In-Depth Technical Guide to the Chemical Structure and Properties of 2,6-Dimethyl-4-nitroaniline

Abstract

This technical guide provides a comprehensive examination of 2,6-dimethyl-4-nitroaniline (CAS No. 16947-63-0), a key aromatic intermediate. This document moves beyond a simple recitation of data, offering in-depth analysis of its molecular structure, physicochemical properties, and the interplay of electronic and steric effects that govern its reactivity. We will explore validated synthetic protocols, detailing the causal logic behind procedural steps, and present a full suite of spectroscopic data for unambiguous structural confirmation. Furthermore, this guide discusses the compound's relevance as a building block in broader chemical synthesis, including its relationship to precursors for active pharmaceutical ingredients. This whitepaper is intended for researchers, chemists, and drug development professionals who require a deep, practical understanding of this versatile molecule.

Molecular Identity and Physicochemical Profile

2,6-Dimethyl-4-nitroaniline is a substituted aniline featuring a nitro group para to the amino functionality and two methyl groups in the ortho positions. This specific arrangement of substituents imparts a unique set of properties that are critical to its application in organic synthesis.

Nomenclature and Chemical Identifiers

A clear and unambiguous identification is the cornerstone of chemical research. The key identifiers for 2,6-dimethyl-4-nitroaniline are summarized below.

Identifier	Value	Source(s)
CAS Number	16947-63-0	[1][2][3][4]
IUPAC Name	2,6-dimethyl-4-nitroaniline	[5]
Molecular Formula	C₈H₁₀N₂O₂	[1][2][4][6]
Molecular Weight	166.18 g/mol	[1][4][5]
InChIKey	NSBSVUUVECHDDX-UHFFFAOYSA-N	[5][6][7]
SMILES	CC1=CC(=CC(=C1N)C)[O-]	[5][6][7]

Core Chemical Structure

The molecular architecture is defined by a central benzene ring. The amino (-NH₂) group at C1 acts as an electron-donating group, while the nitro (-NO₂) group at C4 is a strong electron-withdrawing group. The two methyl (-CH₃) groups at C2 and C6 provide significant steric hindrance around the amino group, a feature that profoundly influences the molecule's reactivity and basicity.

Caption: Chemical structure of 2,6-Dimethyl-4-nitroaniline.

Physicochemical Properties

The bulk properties of a compound are a direct consequence of its molecular structure. These parameters are critical for designing experimental conditions, including solvent selection and purification strategies.

Property	Value	Source(s)
Appearance	Yellow crystalline solid	[8]
Melting Point	164-165 °C	[2][8]
Boiling Point	352.6 °C (Predicted)	[2][9]
Solubility	Slightly soluble in Chloroform and Ethyl Acetate	[9]
Storage Conditions	2-8°C, sealed, dry, and protected from light	[3][9]

Spectroscopic and Analytical Characterization

Unambiguous structural elucidation is paramount. A combination of spectroscopic techniques provides a detailed fingerprint of the molecule, confirming its identity and purity.

¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful tool for confirming the molecular structure. The spectrum of 2,6-dimethyl-4-nitroaniline is remarkably simple and confirmatory due to the molecule's C₂ᵥ symmetry.[8]

• δ 7.79 (s, 2H): This singlet corresponds to the two equivalent aromatic protons at the C3 and C5 positions. Their equivalence is a direct result of the molecule's symmetry. The significant downfield shift is caused by the strong electron-withdrawing effect of the para-nitro group.

• δ 6.16 (s, 2H): This singlet represents the two protons of the primary amine (-NH₂). The chemical shift can vary depending on solvent and concentration.

• δ 2.16 (s, 6H): This singlet integrates to six protons and corresponds to the two equivalent methyl groups at the C2 and C6 positions.

Mass Spectrometry

Mass spectrometry (MS) validates the molecular weight of the compound. Using electrospray ionization (ESI), the molecule is typically observed as a protonated species.[8]

• m/z 166.8 [M+H]⁺: This peak corresponds to the parent molecule plus a proton, confirming the molecular weight of 166.18 g/mol .

• m/z 188.8 [M+Na]⁺: The presence of a sodium adduct is also common in ESI-MS and serves as a secondary confirmation.[8]

Chromatographic Purity

Thin Layer Chromatography (TLC) is a rapid and effective method for monitoring reaction progress and assessing the purity of the final product. For 2,6-dimethyl-4-nitroaniline, a typical TLC system yields an Rf value of 0.34 using a mobile phase of hexane/ethyl acetate (5/1, v/v).[8]

Synthesis and Mechanistic Considerations

While several pathways to substituted anilines exist, a reliable laboratory-scale synthesis for 2,6-dimethyl-4-nitroaniline involves the deprotection of a sulfonamide-protected precursor. This strategy offers excellent regiochemical control, which can be problematic in direct nitration attempts of 2,6-dimethylaniline.

Retrosynthetic Analysis

The logic for the synthesis can be visualized through retrosynthesis. The target molecule is disconnected at the amine-sulfonyl bond, revealing a stable, protected aniline precursor that can be synthesized and nitrated more cleanly.

Caption: Retrosynthesis via a sulfonamide protecting group strategy.

Recommended Synthetic Protocol: Sulfonamide Deprotection

This protocol is based on a validated procedure and provides a reliable method for obtaining the target compound.[8]

Causality Behind Experimental Choices:

• Protection: The N-(4-methylbenzenesulfonamide) or "tosyl" group is used to protect the amine. This is crucial because a free amino group is a powerful activating group that can lead to uncontrolled oxidation and multiple nitration products under harsh nitrating conditions. The tosyl group moderates this reactivity.

• Deprotection: Concentrated sulfuric acid is a strong protic acid that effectively cleaves the robust sulfonamide bond. Heating the reaction to 50°C provides the necessary activation energy for this cleavage without causing significant decomposition of the product.

• Work-up: Pouring the acidic reaction mixture into an ice-water mixture serves two purposes: it rapidly quenches the reaction and precipitates the organic product, which has low solubility in the aqueous acidic medium.

• Purification: Recrystallization from ethyl acetate is an effective method for purifying the crude product, as the desired compound's solubility in ethyl acetate is significantly different from that of residual starting material or byproducts, especially upon cooling.

Experimental Workflow

Caption: Experimental workflow for the synthesis of 2,6-dimethyl-4-nitroaniline.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide (10.0 mmol) in 32 mL of concentrated sulfuric acid.

• Heating: Heat the reaction mixture at 50 °C for 1 hour, monitoring for completion (e.g., by TLC).[8]

• Quenching: After cooling slightly, slowly pour the reaction mixture into a beaker containing an ice-water mixture with vigorous stirring. A precipitate will form.

• Isolation: Collect the solid precipitate by vacuum filtration and wash the filter cake thoroughly with cold water to remove residual acid.

• Purification: Purify the crude product by recrystallization from ethyl acetate to yield 2,6-dimethyl-4-nitroaniline as a yellow crystalline solid.[8]

Reactivity and Electronic Effects

The chemical behavior of 2,6-dimethyl-4-nitroaniline is dictated by a fascinating interplay between the electron-donating amino group, the electron-withdrawing nitro group, and the sterically hindering ortho-methyl groups.

Basicity and Steric Inhibition of Resonance (SIR)

Aniline is a weak base due to the delocalization of the nitrogen lone pair into the aromatic ring. In 2,6-dimethyl-4-nitroaniline, this basicity is further reduced by two factors:

• Resonance with the Nitro Group: The powerful electron-withdrawing nitro group provides an extended conjugation pathway, further delocalizing the nitrogen lone pair and making it less available for protonation.

• Steric Hindrance: The two ortho-methyl groups sterically shield the amino group, hindering the approach of a proton.

An interesting comparison arises with its isomer, 3,5-dimethyl-4-nitroaniline. In the 3,5-isomer, the methyl groups are adjacent to the nitro group, not the amino group. This forces the nitro group to twist out of the plane of the benzene ring, breaking its conjugation with the ring. This phenomenon, known as Steric Inhibition of Resonance (SIR) , prevents the nitro group from effectively withdrawing electron density from the amino group via resonance. As a result, 3,5-dimethyl-4-nitroaniline is a stronger base than 2,6-dimethyl-4-nitroaniline, where the nitro group remains planar and fully conjugated.[10]

Caption: Steric effects on the basicity of dimethyl-4-nitroaniline isomers.

Relevance in Research and Drug Development

While not a drug itself, 2,6-dimethyl-4-nitroaniline is a valuable intermediate. Its structural motifs are relevant to medicinal chemistry.

• Synthetic Intermediate: Aromatic nitro compounds are foundational precursors in drug synthesis, often serving as a masked amino group that can be revealed later in a synthetic sequence through reduction.[11] The presence of the dimethyl and nitro functionalities allows for diverse subsequent transformations.

• Analog to Pharmaceutical Precursors: The core structure, 2,6-dimethylaniline (which can be formed by reduction of the nitro group), is a critical precursor for the synthesis of the widely used local anesthetic, Lidocaine.[12] This highlights the industrial relevance of this substitution pattern.

• Scaffold for Discovery: The broader class of nitrophenols and nitroanilines are known to exhibit a range of biological activities, including enzyme inhibition and antimicrobial effects.[13] As such, 2,6-dimethyl-4-nitroaniline can serve as a starting point or scaffold for developing new bioactive molecules.

Safety and Handling

Proper handling of all chemicals is essential for laboratory safety. 2,6-Dimethyl-4-nitroaniline should be handled with appropriate precautions.

Hazard Identification

The compound is classified as harmful and requires careful handling to avoid exposure.

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement	Source(s)
Acute Toxicity, Oral	GHS07	Warning	H302: Harmful if swallowed	[2][5]
Skin Irritation	GHS07	Warning	Causes skin irritation	[14]

Handling and Storage Protocols

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[14]

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, chemical-resistant gloves, and safety goggles.[15]

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands thoroughly after handling.[14][16]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, protected from light.[3][14][16] Keep away from strong oxidizing agents.[14]

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An In-Depth Technical Guide to 2,6-Dimethyl-4-nitroaniline (CAS: 16947-63-0)

Executive Summary

This technical guide provides a comprehensive scientific overview of 2,6-Dimethyl-4-nitroaniline, a key chemical intermediate relevant to researchers and professionals in synthetic chemistry and drug development. The document delineates its core molecular properties, including a definitive molecular weight of 166.18 g/mol , and provides detailed, field-tested protocols for its synthesis, purification, and analytical characterization.[1][2] By integrating validated experimental procedures with mechanistic explanations, this guide serves as an authoritative resource for the practical application and safe handling of this compound. The symmetrical nature of its substituted aniline core makes it a valuable scaffold for the synthesis of more complex molecules, including dyes and potential therapeutic agents.

Core Molecular & Physicochemical Properties

A foundational understanding of a compound's identity and physical characteristics is critical for its effective use in experimental design. The following tables summarize the essential identifiers and properties of 2,6-Dimethyl-4-nitroaniline.

Chemical Identity

Identifier	Value	Source
IUPAC Name	2,6-dimethyl-4-nitroaniline	PubChem[2]
CAS Number	16947-63-0	ChemicalBook, PubChem[2][3]
Molecular Formula	C₈H₁₀N₂O₂	Anax Laboratories, PubChem[1][2]
SMILES	CC1=CC(=CC(=C1N)C)[O-]	PubChem[2][4]
InChIKey	NSBSVUUVECHDDX-UHFFFAOYSA-N	PubChem[2][4]

Physicochemical Data

Property	Value	Source
Molecular Weight	166.18 g/mol	Anax Laboratories, PubChem[1][2]
Monoisotopic Mass	166.074227566 Da	PubChem[2]
Appearance	Yellow crystalline solid	ChemicalBook[3]
Melting Point	164-165°C	ChemicalBook[3]
Storage	2-8°C, sealed in dry, dark place	BLD Pharm[5]

Synthesis and Purification

The synthesis of 2,6-Dimethyl-4-nitroaniline often involves the deprotection of a precursor molecule. The following protocol is a validated method starting from an N-protected sulfonamide derivative.

Synthetic Pathway Rationale

The described synthesis employs concentrated sulfuric acid to hydrolyze the N-(p-toluenesulfonyl) protecting group from N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide.[3] This is a standard and robust method for cleaving sulfonamide bonds, which are stable under many other reaction conditions. The strong acidic environment facilitates the cleavage, liberating the free aniline. The choice of recrystallization from ethyl acetate for purification is based on the differential solubility of the target compound and any potential impurities.[3]

Detailed Experimental Protocol: Synthesis

• Reaction Setup : Dissolve N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide (3.2 g, 10.0 mmol) in 32 mL of concentrated sulfuric acid in a suitable reaction vessel.[3]

• Heating : Heat the reaction mixture to 50°C and maintain this temperature for 1 hour with stirring.[3]

• Quenching : After the reaction is complete, cool the mixture and slowly pour it into a beaker containing an ice-water slurry. This step precipitates the product while keeping inorganic byproducts in solution.[3]

• Isolation : Collect the resulting yellow precipitate by vacuum filtration.[3]

• Washing : Wash the crude solid with cold water to remove any residual acid.[3]

Protocol: Purification and Validation

• Recrystallization : Purify the crude product by recrystallizing from ethyl acetate to yield yellow crystals.[3] This process removes more soluble impurities. The expected yield is approximately 53%.[3]

• Thin Layer Chromatography (TLC) : Validate the purity of the final product using TLC. Using a mobile phase of hexane/ethyl acetate (5/1, v/v), the expected Retention Factor (Rf) value is 0.34.[3]

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of 2,6-Dimethyl-4-nitroaniline.

Spectroscopic and Analytical Characterization

Structural elucidation and confirmation of identity are paramount. The symmetrical nature of 2,6-Dimethyl-4-nitroaniline results in a distinct and easily interpretable spectroscopic signature.

Rationale for Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is employed to confirm the carbon-hydrogen framework and verify the molecule's symmetry. Mass Spectrometry (MS) is used to determine the exact mass of the molecule, confirming its elemental composition and molecular weight.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum provides definitive structural proof. Due to the molecule's C₂ᵥ symmetry, protons in chemically equivalent environments produce single, unified signals, simplifying the spectrum.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Inferred Structure
Aromatic Protons (H-3, H-5)	7.79	Singlet (s)	2H	Two equivalent protons on the aromatic ring.
Amine Protons (-NH₂)	6.16	Singlet (s)	2H	Two equivalent protons of the primary amine group.
Methyl Protons (-CH₃)	2.16	Singlet (s)	6H	Six equivalent protons from the two methyl groups.
Solvent: DMSO-d₆, Instrument: 400 MHz[3]

Mass Spectrometry (MS)

Electrospray Ionization (ESI) is a soft ionization technique ideal for this type of molecule, preventing fragmentation and providing a clear molecular ion peak.

Ion Adduct	Observed m/z	Interpretation
[M+H]⁺	166.8	Protonated molecule, confirms the molecular mass of 166.
[M+Na]⁺	188.8	Sodium adduct, further corroborates the molecular mass.
Source: ChemicalBook[3]

Analytical Confirmation Workflow

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An In-depth Technical Guide to the Melting Point of 2,6-Dimethyl-4-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the melting point of 2,6-dimethyl-4-nitroaniline, a key physical property with significant implications in research and pharmaceutical development. This document will delve into the theoretical and practical aspects of melting point determination, offering a detailed experimental protocol and discussing the importance of this parameter in purity assessment and its correlation with other physicochemical properties relevant to drug discovery. The content is structured to provide both foundational knowledge and actionable insights for laboratory professionals.

Introduction: The Significance of 2,6-Dimethyl-4-nitroaniline

2,6-Dimethyl-4-nitroaniline is an aromatic organic compound that serves as a crucial intermediate in the synthesis of various dyes, pigments, and specialized chemicals.[1] Its molecular structure, featuring a nitro group and two methyl groups on an aniline backbone, makes it a versatile building block in organic synthesis. In the context of pharmaceutical research and drug development, understanding the physicochemical properties of such molecules is paramount. The melting point, in particular, is a fundamental characteristic that provides initial insights into the purity, identity, and even the potential bioavailability of a compound.[2][3] A sharp and defined melting point is often the first indicator of a pure crystalline substance, while a depressed and broad melting range can suggest the presence of impurities.[4]

Physicochemical Properties of 2,6-Dimethyl-4-nitroaniline

A thorough understanding of a compound's physical and chemical properties is essential for its effective application and handling. The key properties of 2,6-Dimethyl-4-nitroaniline are summarized in the table below.

Property	Value	Source(s)
IUPAC Name	2,6-dimethyl-4-nitroaniline	[5]
CAS Number	16947-63-0	[5]
Molecular Formula	C₈H₁₀N₂O₂	[5]
Molecular Weight	166.18 g/mol	[5]
Appearance	Yellow crystalline solid	[6]
Melting Point	164-165 °C	[6]

Experimental Determination of Melting Point: A Validated Protocol

The determination of a compound's melting point is a standard and critical procedure in a chemistry laboratory. The capillary method is a widely accepted and pharmacopeia-recognized technique for accurate melting point determination.[7]

Principle

The melting point of a solid is the temperature at which it transitions from a solid to a liquid phase at atmospheric pressure. For a pure crystalline solid, this transition occurs over a narrow temperature range. The energy supplied during melting is absorbed as the heat of fusion, and the temperature remains constant until the entire solid has melted.[7]

Materials and Apparatus

• Sample: 2,6-Dimethyl-4-nitroaniline (finely powdered and thoroughly dried)

• Apparatus:

  • Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital apparatus)

  • Capillary tubes (sealed at one end)

  • Mortar and pestle

  • Spatula

  • Long glass tube (for packing)

  • Calibrated thermometer or digital temperature probe

Step-by-Step Experimental Protocol

• Sample Preparation:

  • Ensure the 2,6-Dimethyl-4-nitroaniline sample is completely dry, as moisture can act as an impurity and depress the melting point.[8]

  • If the sample consists of large crystals, gently grind it to a fine powder using a mortar and pestle. This ensures uniform heat transfer within the sample.[7]

• Loading the Capillary Tube:

  • Press the open end of a capillary tube into the powdered sample.[8]

  • Invert the tube and tap it gently on a hard surface to cause the solid to fall to the closed end.[8]

  • To ensure tight packing, drop the capillary tube, sealed-end down, through a long glass tube (approximately 1 meter) onto a hard surface. The bouncing action will compact the sample.[7][8]

  • The final packed sample height should be between 2-3 mm. A sample height greater than 3 mm can lead to an artificially broad melting range.[8]

• Melting Point Measurement:

  • Rapid Preliminary Measurement (Optional but Recommended): To save time, a preliminary measurement can be performed with a fast heating rate (e.g., 10-20 °C/min) to determine an approximate melting point.[7]

  • Accurate Measurement:

    • Set the starting temperature of the melting point apparatus to at least 15 °C below the expected melting point of 2,6-Dimethyl-4-nitroaniline (approximately 164-165 °C).[8]

    • Insert the packed capillary tube into the sample holder of the apparatus.

    • Set the heating rate (ramp rate) to 1-2 °C per minute. A slow heating rate is crucial for an accurate determination, allowing for thermal equilibrium between the sample, the heating block, and the thermometer.[9]

    • Observe the sample through the magnifying eyepiece.

    • Record the initial melting point (T1): This is the temperature at which the first drop of liquid appears.[9]

    • Record the final melting point (T2): This is the temperature at which the last solid crystal melts into a clear liquid.[9]

    • The melting point is reported as a range from T1 to T2.

• Data Validation:

  • Perform the measurement in duplicate or triplicate with fresh samples for each run to ensure reproducibility. The temperature of the apparatus should be allowed to cool sufficiently between measurements.[9]

Experimental Workflow Diagram

Caption: Workflow for Capillary Melting Point Determination.

The Role of Melting Point in Drug Development

The melting point of a compound is more than just a physical constant; it is a critical parameter in the early stages of drug discovery and development.[3]

• Purity Assessment: As previously mentioned, a sharp melting point is a reliable indicator of high purity.[4] For active pharmaceutical ingredients (APIs), purity is a non-negotiable quality attribute.

• Compound Identification: The melting point can be used in conjunction with other analytical techniques (e.g., spectroscopy) to confirm the identity of a synthesized compound by comparing the experimental value to the literature value.[2]

• Polymorphism Screening: Different crystalline forms (polymorphs) of a drug can have different melting points, solubilities, and bioavailabilities. Melting point determination is a primary tool in identifying and characterizing polymorphs.

• Predicting Solubility and Bioavailability: There is an established relationship between the melting point and the solubility of a compound.[3][10] Generally, compounds with lower melting points tend to be more soluble and, consequently, may have better absorption and bioavailability.[10] This is a crucial consideration for orally administered drugs. Research has shown that for many oral drugs, the melting point falls within a specific range, with most having melting points below 250 °C.[11]

Safety and Handling of 2,6-Dimethyl-4-nitroaniline

As with any chemical substance, proper safety precautions must be observed when handling 2,6-Dimethyl-4-nitroaniline.

• Hazard Identification: This compound is harmful if swallowed.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Avoid creating dust. Handle in a well-ventilated area or under a fume hood.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

For detailed safety information, always refer to the material safety data sheet (MSDS) provided by the supplier.

Conclusion

The melting point of 2,6-Dimethyl-4-nitroaniline is a fundamental and informative physical property. Its accurate determination is crucial for assessing the purity and identity of the compound. Furthermore, this parameter has significant implications in the broader context of drug development, offering insights into solubility and bioavailability. The standardized protocol provided in this guide serves as a reliable method for obtaining accurate and reproducible melting point data, thereby supporting robust scientific research and development.

References

• J&K Scientific LLC. (2023, November 29). Method for Determining Capillary Melting Point. Retrieved from [Link]

• Japanese Pharmacopoeia. Melting Point Determination / General Tests. Retrieved from [Link]

• Chemistry LibreTexts. (2025, August 20). 4.3: Melting Point Determination Procedure. Retrieved from [Link]

• Westlab Canada. (2023, May 8). Measuring the Melting Point. Retrieved from [Link]

• NANOLAB. Melting Point Determination in Pharmaceutical Industry. Retrieved from [Link]

• thinkSRS.com. Melting Point Determination. Retrieved from [Link]

• Bergström, C. A., Wassvik, C. M., Johansson, K., & Hubatsch, I. (2009). An interesting relationship between drug absorption and melting point. PubMed. Retrieved from [Link]

• ResearchGate. (2025, August 6). An interesting relationship between drug absorption and melting point | Request PDF. Retrieved from [Link]

• FLUKE.COM.MM. (2025, December 5). Why Is Melting Point Crucial in Large Labs and Research Facilities?. Retrieved from [Link]

• Wang, J., et al. (2016). Melting Point Distribution Analysis of Globally Approved and Discontinued Drugs: A Research for Improving the Chance of Success of Drug Design and Discovery. PubMed Central. Retrieved from [Link]

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• National Institutes of Health. 2,4-Dimethyl-6-nitroaniline - PMC. Retrieved from [Link]

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An In-depth Technical Guide to the Solubility of 2,6-Dimethyl-4-nitroaniline in Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of 2,6-dimethyl-4-nitroaniline, a key intermediate in various chemical syntheses. Understanding its behavior in different organic solvents is paramount for researchers, scientists, and drug development professionals to optimize reaction conditions, purification processes, and formulation strategies.

Introduction: The Physicochemical Landscape of 2,6-Dimethyl-4-nitroaniline

2,6-Dimethyl-4-nitroaniline is a solid organic compound with the chemical formula C₈H₁₀N₂O₂ and a molecular weight of 166.18 g/mol [1][2][3]. Its structure, featuring a nitro group and an amino group on a dimethylated benzene ring, imparts a moderate polarity. The presence of both hydrogen bond donors (the amino group) and acceptors (the nitro and amino groups) suggests that its solubility will be significantly influenced by the hydrogen bonding capabilities of the solvent. The compound typically appears as a brown or yellow crystalline solid with a melting point around 164-165°C[1].

Theoretical Framework: Predicting Solubility

The principle of "like dissolves like" is a foundational concept in predicting solubility. This can be more quantitatively understood through thermodynamic models and solubility parameters.

Thermodynamic Basis of Solubility:

The solubility of a solid in a liquid is governed by the free energy of mixing. For dissolution to occur, the Gibbs free energy change (ΔG) of the process must be negative. This is described by the equation:

ΔG = ΔH_solution - TΔS_solution

Where ΔH_solution is the enthalpy of solution, T is the absolute temperature, and ΔS_solution is the entropy of solution. The enthalpy of solution can be further broken down into the lattice energy of the solid and the solvation energy. For a solute to dissolve, the energy released during solvation must overcome the energy required to break the crystal lattice. Thermodynamic cycles and machine learning models are increasingly used to predict solubility with greater accuracy[4][5][6][7].

Hansen Solubility Parameters (HSP):

A more practical approach for formulation scientists is the use of Hansen Solubility Parameters[8][9][10]. This model deconstructs the total cohesive energy of a substance into three components:

• δD (Dispersion): Arising from van der Waals forces.

• δP (Polar): Stemming from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Representing the energy of hydrogen bonds.

A solvent is likely to dissolve a solute if their Hansen parameters are similar. The "distance" (Ra) between the HSP of a solute and a solvent in the three-dimensional Hansen space can be calculated, with smaller distances indicating a higher likelihood of dissolution[11].

Solubility Profile of 2,6-Dimethyl-4-nitroaniline

Qualitative Solubility Observations:

Based on available information, the following qualitative solubility profile has been established:

Solvent Class	Example Solvents	Expected Solubility	Rationale
Polar Aprotic	Acetone, Ethyl Acetate	Good to Moderate	The polarity of these solvents can interact with the polar nitro and amino groups of the solute. Ethyl acetate is noted as a solvent for recrystallization, indicating good solubility at elevated temperatures and lower solubility at room temperature[1]. The compound is slightly soluble in chloroform and ethyl acetate[12][13].
Polar Protic	Methanol, Ethanol	Moderate to Good	These solvents can act as both hydrogen bond donors and acceptors, facilitating interaction with the amino and nitro groups of 2,6-dimethyl-4-nitroaniline.
Nonpolar	Toluene, Heptane, Hexane	Low to Insoluble	The significant difference in polarity between the solute and these solvents limits their interaction, resulting in poor solubility.
Chlorinated	Dichloromethane	Moderate	Dichloromethane's moderate polarity allows for some interaction with the solute.

Experimental Determination of Solubility: A Validated Protocol

Accurate determination of solubility is crucial for process development and modeling. The isothermal shake-flask method is a reliable and widely used technique for measuring equilibrium solubility[14][15].

Workflow for Isothermal Shake-Flask Solubility Determination:

Caption: Isothermal shake-flask method workflow.

Detailed Step-by-Step Methodology:

• Preparation: Accurately weigh an amount of 2,6-dimethyl-4-nitroaniline that is in excess of its expected solubility and add it to a sealed vial containing a precise volume of the chosen organic solvent.

• Equilibration: Place the vials in a constant temperature shaker bath (e.g., 25 °C) and agitate for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the vials to pellet the undissolved solid.

• Sampling: Carefully withdraw a known volume of the supernatant, ensuring no solid particles are disturbed.

• Filtration: Immediately filter the aliquot through a syringe filter (e.g., 0.45 µm PTFE) to remove any remaining microscopic particles.

• Dilution: Accurately dilute the clear filtrate with a suitable solvent to bring the concentration within the linear range of the analytical method.

• Analysis: Quantify the concentration of 2,6-dimethyl-4-nitroaniline in the diluted sample using a validated analytical technique such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC)[16][17]. A calibration curve prepared with known concentrations of the compound is essential for accurate quantification.

• Calculation: Calculate the solubility by taking into account the dilution factor.

Self-Validating System:

To ensure the trustworthiness of the results, the experiment should be performed in triplicate. Additionally, approaching equilibrium from both undersaturation (as described above) and supersaturation (by preparing a saturated solution at a higher temperature and allowing it to equilibrate at the target temperature) can confirm that a true thermodynamic equilibrium has been reached[14].

Analytical Considerations

UV-Vis spectrophotometry is a suitable method for the quantification of nitroaniline compounds due to their chromophoric nature[18][19]. The absorption spectrum of 2,6-dimethyl-4-nitroaniline in a given solvent should be scanned to determine the wavelength of maximum absorbance (λmax) for use in quantification. For complex mixtures or to ensure specificity, HPLC with a UV detector is the preferred method[16].

Logical Relationship for Analytical Method Selection:

Caption: Decision tree for analytical method selection.

Practical Implications and Conclusion

A thorough understanding of the solubility of 2,6-dimethyl-4-nitroaniline in organic solvents is critical for its practical application. For instance, in synthesis, choosing a solvent in which the reactants are soluble but the product has limited solubility can facilitate purification by crystallization[1]. In pharmaceutical development, solubility in various excipients and solvent systems will dictate formulation possibilities.

This guide has provided a framework for understanding and experimentally determining the solubility of 2,6-dimethyl-4-nitroaniline. By combining theoretical principles with robust experimental design, researchers can generate the high-quality data needed to accelerate their research and development efforts.

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• Spectroscopic Analysis of N-(2-chloroethyl)-4-nitroaniline: A Technical Overview. Benchchem.
• Electronic spectra and structure of nitroanilines.
• Hansen solubility parameter – Knowledge and References. Taylor & Francis.
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• Hansen Solubility Parameters.
• solubility experimental methods.pptx. Slideshare.
• Hansen Solubility Parameters (HSP): 1—Introduction.
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• SOLUBILITY DETERMIN
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An In-Depth Technical Guide to the Synthesis of 2,6-Dimethyl-4-nitroaniline

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2,6-dimethyl-4-nitroaniline, a key intermediate in the pharmaceutical and fine chemical industries. The document elucidates the strategic considerations behind the synthetic pathway, focusing on the protection and deprotection of the amino group to achieve the desired regioselectivity during nitration. A detailed, field-proven experimental protocol is presented, alongside a discussion of the underlying reaction mechanisms, safety protocols, and characterization of the final product. This guide is intended to serve as a valuable resource for researchers and professionals engaged in organic synthesis and drug development, offering both theoretical insights and practical guidance.

Introduction: Strategic Importance of 2,6-Dimethyl-4-nitroaniline

2,6-Dimethyl-4-nitroaniline is a substituted aromatic amine of significant interest in medicinal chemistry and materials science.[1] Its structural motif, featuring a nitro group para to the amino functionality and two flanking methyl groups, makes it a versatile building block for the synthesis of more complex molecules, including various therapeutic agents and dyes. The electronic properties conferred by the nitro and amino groups, modulated by the steric hindrance of the ortho-methyl substituents, are pivotal to its reactivity and utility.

The synthesis of this compound, however, presents a classic challenge in electrophilic aromatic substitution. Direct nitration of 2,6-dimethylaniline is often problematic, leading to a mixture of isomers and potential oxidation of the aniline ring.[2][3] Therefore, a robust and selective synthetic strategy is paramount. This guide details a reliable method involving the protection of the amino group, followed by nitration and subsequent deprotection, ensuring a high yield of the desired product.

The Synthetic Challenge: Direct vs. Protected Nitration

The direct nitration of anilines is notoriously difficult to control. The amino group is a powerful activating group, but it is also basic and readily protonated in the acidic conditions required for nitration. The resulting anilinium ion is strongly deactivating and a meta-director, leading to undesired byproducts.[4] Furthermore, the strong oxidizing nature of the nitrating mixture can lead to the degradation of the aniline ring.

To circumvent these issues, a protecting group strategy is employed. The amino group is temporarily converted into a less reactive and non-basic amide, which still directs electrophilic substitution to the para position. This approach offers several advantages:

• Prevention of Oxidation: The amide is less susceptible to oxidation than the free amine.

• Regiocontrol: The bulky protecting group, in concert with the existing methyl groups, sterically hinders the ortho positions, favoring substitution at the para position.

• Controlled Activation: The electron-withdrawing nature of the acyl group moderates the activating effect of the nitrogen, leading to a more controlled reaction.

A common and effective protecting group for this purpose is the tosyl (p-toluenesulfonyl) group.

Synthetic Pathway Overview

The synthesis of 2,6-dimethyl-4-nitroaniline is achieved through a multi-step process that begins with the protection of 2,6-dimethylaniline, followed by nitration and deprotection. An alternative, and the focus of our detailed protocol, starts from a pre-synthesized N-protected precursor.

Caption: Synthetic workflow for 2,6-dimethyl-4-nitroaniline.

Detailed Experimental Protocol

This protocol details the deprotection of N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide to yield 2,6-dimethyl-4-nitroaniline.[5]

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Key Properties
N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide	64724-73-0	336.38	Solid
Concentrated Sulfuric Acid (H₂SO₄)	7664-93-9	98.08	Corrosive, strong acid, oxidizing agent
Ethyl Acetate	141-78-6	88.11	Flammable, solvent for recrystallization
Hexane	110-54-3	86.18	Flammable, solvent for TLC
Deionized Water	7732-18-5	18.02

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a heating mantle, dissolve N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide (3.2 g, 10.0 mmol) in 32 mL of concentrated sulfuric acid.

• Reaction: Heat the reaction mixture to 50 °C and maintain this temperature for 1 hour with continuous stirring.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Slowly and carefully pour the reaction mixture into a beaker containing an ice-water mixture. This will cause the product to precipitate.

• Isolation: Collect the precipitate by vacuum filtration and wash the solid with cold water.

• Purification: Purify the crude product by recrystallization from ethyl acetate to obtain yellow crystals of 2,6-dimethyl-4-nitroaniline.[5]

Characterization

The identity and purity of the synthesized 2,6-dimethyl-4-nitroaniline can be confirmed by the following methods:[5]

• Thin Layer Chromatography (TLC):

  • Mobile Phase: Hexane/Ethyl Acetate (5/1, v/v)

  • Rf value: 0.34

• Melting Point: 164-165 °C

• ¹H NMR (400MHz, DMSO-d₆):

  • δ 7.79 (s, 2H)

  • δ 6.16 (s, 2H)

  • δ 2.16 (s, 6H)

• Mass Spectrometry (ESI):

  • m/z: 166.8 [M+H]⁺, 188.8 [M+Na]⁺

Safety and Handling Precautions

The synthesis of 2,6-dimethyl-4-nitroaniline involves the use of hazardous chemicals that require strict adherence to safety protocols.

• Concentrated Sulfuric Acid: Highly corrosive and can cause severe burns.[6] Always handle in a fume hood and wear appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat.[7]

• Aniline Derivatives: Anilines and their derivatives are toxic and can be absorbed through the skin.[8][9] Handle with gloves and avoid inhalation of dust or vapors.

• Nitration Reactions: Nitration reactions are highly exothermic and can be explosive if not controlled.[6] Although this protocol details a deprotection step, the synthesis of the starting material involves nitration, which requires careful temperature control and slow addition of reagents.

• General Handling: All experimental procedures should be conducted in a well-ventilated fume hood. An emergency eyewash and safety shower should be readily accessible.

Conclusion

The synthesis of 2,6-dimethyl-4-nitroaniline via a protection-nitration-deprotection strategy is a robust and reliable method for obtaining this valuable chemical intermediate. The detailed protocol and mechanistic insights provided in this guide offer a solid foundation for its successful synthesis in a laboratory setting. Adherence to the outlined safety procedures is crucial for the safe execution of this synthesis. The characterization data provided serves as a benchmark for confirming the identity and purity of the final product.

References

• Scribd. (n.d.). The Nitration of Aniline. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). SOME CHEMISTRY OF 2,6-DIETHYLANILINE. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Dimethylaniline. Retrieved from [Link]

• ResearchGate. (n.d.). SOME CHEMISTRY OF 2,6-DIETHYLANILINE. Retrieved from [Link]

• Organic Syntheses. (n.d.). m-NITRODIMETHYLANILINE. Retrieved from [Link]

• YouTube. (2024). Nitration reaction safety. Retrieved from [Link]

• University of Washington. (n.d.). Aniline. Retrieved from [Link]

• RSC Publishing. (n.d.). Green process development for the preparation of 2,6-dibromo-4-nitroaniline from 4-nitroaniline using bromide–bromate salts in an aqueous acidic medium. Retrieved from [Link]

• Google Patents. (n.d.). CN101671266A - Synthetic method of 2,6-dibromo-4-nitroaniline diazosalt.

• PrepChem.com. (n.d.). Preparation of 2,6-dichloro-4-nitroaniline. Retrieved from [Link]

• University of Washington. (n.d.). NITRIC ACID SAFETY. Retrieved from [Link]

• Magritek. (n.d.). Synthesis of p-Nitroaniline via a Multi-Step Sequence. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Dimethyl-4-nitroaniline. Retrieved from [Link]

• PubChemLite. (n.d.). 2,6-dimethyl-4-nitroaniline (C8H10N2O2). Retrieved from [Link]

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An In-depth Technical Guide to the Hazards of 2,6-Dimethyl-4-nitroaniline

This guide provides a comprehensive technical overview of the known and potential hazards associated with 2,6-Dimethyl-4-nitroaniline (CAS No. 16947-63-0). It is intended for researchers, chemists, and drug development professionals who may handle this compound. The information herein is synthesized from established safety data sheets, toxicological databases, and relevant scientific literature to ensure a high degree of accuracy and practical utility.

Introduction and Physicochemical Context

2,6-Dimethyl-4-nitroaniline is an aromatic amine derivative. Its structure, featuring a nitro group and two methyl groups on the aniline ring, is a common motif in various chemical synthesis pathways, including the development of dyes, polymers, and pharmaceutical intermediates. Understanding the inherent reactivity and toxicological potential of this specific arrangement is paramount for risk assessment and the implementation of appropriate safety measures in a research and development setting.

Key Physicochemical Properties:

• Molecular Formula: C₈H₁₀N₂O₂[1]

• Molecular Weight: 166.18 g/mol [1]

• Appearance: Typically a solid, ranging from yellow to reddish-yellow crystals or powder.

• Solubility: Generally insoluble in water, but soluble in various organic solvents.[2]

The low water solubility and solid form at room temperature are critical factors in determining exposure routes; inhalation of dust and dermal contact are primary concerns during handling.

Comprehensive Toxicological Profile

2,6-Dimethyl-4-nitroaniline presents a multi-faceted hazard profile, requiring stringent handling protocols. The primary hazards are categorized below based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

The compound is classified as harmful or toxic across multiple exposure routes.

• Oral: It is categorized as harmful if swallowed.[1][3] Aggregated GHS information from the European Chemicals Agency (ECHA) classifies it under Acute Toxicity 4 (H302).[1]

• Dermal & Inhalation: While specific data for 2,6-dimethyl-4-nitroaniline is limited, structurally similar nitroanilines are known to be toxic upon skin contact and inhalation.[2][4] For instance, 4-nitroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled (Acute Toxicity Category 3).[4][5] Given the structural similarities, a high degree of caution is warranted.

Direct contact with 2,6-Dimethyl-4-nitroaniline can cause significant irritation.

• Skin Irritation: The compound is classified as a skin irritant (Category 2).[6] Prolonged contact can lead to redness, inflammation, and discomfort.

• Eye Irritation: It is also classified as causing serious eye irritation (Category 2).[6] Accidental exposure to the eyes can result in pain, watering, and potential damage if not promptly and thoroughly rinsed.

A significant concern for this class of compounds is their potential to cause genetic damage. Aromatic amines and nitroaromatic compounds are often investigated for mutagenicity, as their metabolic activation can lead to reactive species that interact with DNA.[7][8]

Prolonged or repeated exposure to nitroaniline compounds may lead to organ damage. The primary target organ system for many anilines is the blood, where they can induce methemoglobinemia. This condition impairs the ability of red blood cells to transport oxygen, leading to cyanosis, fatigue, and headache.[12] For 4-nitroaniline, it is established that it may cause damage to organs through prolonged or repeated exposure.[4][5]

Summary of Hazard Classifications

The following table summarizes the GHS hazard classifications for 2,6-Dimethyl-4-nitroaniline and its close structural analogs.

Hazard Class	Classification	GHS Code	Source
Acute Toxicity, Oral	Category 4	H302	[1][3]
Skin Corrosion/Irritation	Category 2	H315	[6][13]
Serious Eye Damage/Irritation	Category 2	H319	[6][13]
STOT, Repeated Exposure	Category 2 (Blood)	H373
Aquatic Hazard, Chronic	Category 2/3	H411/H412	[14]

Experimental Protocol: Ames Test for Mutagenicity Assessment

Given the structural alerts for mutagenicity, a bacterial reverse mutation assay (Ames test) is a critical experiment for hazard characterization. The following protocol provides a validated workflow.

Objective: To determine the mutagenic potential of 2,6-Dimethyl-4-nitroaniline using Salmonella typhimurium strains TA98 and TA100, with and without metabolic activation.

Causality of Experimental Choices:

• Salmonella Strains: TA98 is used to detect frameshift mutations, while TA100 detects base-pair substitution mutations. Using both provides broader coverage of mutagenic mechanisms.[9]

• S9 Mix: Aromatic amines often require metabolic activation by cytochrome P450 enzymes to become mutagenic.[7] The S9 fraction, derived from rat liver homogenate, mimics this mammalian metabolism in vitro.[11]

• Controls: Positive and negative controls are essential to validate the assay's performance and ensure that observed effects are due to the test article.

Methodology:

• Preparation:

  • Prepare stock solutions of 2,6-Dimethyl-4-nitroaniline in a suitable solvent (e.g., DMSO).

  • Culture S. typhimurium strains TA98 and TA100 overnight in nutrient broth.

  • Prepare the S9 mix (if not commercially obtained) containing S9 fraction, cofactors (NADP+, G6P), and buffer.

  • Prepare minimal glucose agar plates.

• Assay Procedure (Plate Incorporation Method):

  • For each strain and condition (with and without S9), label triplicate plates for each dose of the test compound, a negative control (solvent), and a positive control.

  • Prepare molten top agar (at 45°C) containing a trace amount of histidine and biotin to allow for a few cell divisions.

  • To a sterile tube, add in sequence:

    • 100 µL of the bacterial culture.

    • 50 µL of the test compound dilution or control solution.

    • 500 µL of S9 mix (for +S9 condition) or phosphate buffer (for -S9 condition).

  • Vortex briefly and add 2 mL of the molten top agar.

  • Vortex again and immediately pour the mixture onto the surface of a minimal glucose agar plate, ensuring even distribution.

  • Allow the top agar to solidify.

• Incubation and Analysis:

  • Invert the plates and incubate at 37°C for 48-72 hours.[11]

  • Count the number of revertant colonies on each plate.

  • A positive result is typically defined as a dose-dependent increase in the number of revertant colonies that is at least double the background (negative control) count.

Visualization of Experimental Workflow

The logical flow of the Ames test protocol is critical for ensuring reproducibility and understanding the decision points.

Caption: Workflow for assessing chemical mutagenicity using the Ames test.

Exposure Controls and Safety Precautions

Given the toxicological profile, stringent safety measures are mandatory when handling 2,6-Dimethyl-4-nitroaniline.

• Engineering Controls: Always handle this compound within a certified chemical fume hood to prevent inhalation of dust.[6][15]

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).[6]

  • Eye Protection: Use safety glasses with side shields or chemical goggles.[6]

  • Skin and Body Protection: A lab coat is required. Ensure no skin is exposed.[6]

• Hygiene: Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in the laboratory.

• First Aid:

  • Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated clothing.[6]

  • Eye Contact: Rinse cautiously with water for several minutes.[6]

  • Ingestion: Call a poison control center or doctor immediately.[6]

  • Inhalation: Move the person to fresh air.[6]

Conclusion

2,6-Dimethyl-4-nitroaniline is a hazardous chemical that poses risks of acute toxicity, skin and eye irritation, and potential long-term organ damage and mutagenicity. Professionals in research and drug development must adhere to strict safety protocols, including the use of appropriate engineering controls and personal protective equipment, to mitigate the risks of exposure. A thorough understanding of its toxicological profile is the foundation of its safe and effective use in a scientific setting.

References

• 2,6-Dimethyl-4-nitroaniline | C8H10N2O2 | CID 28159 - PubChem. National Center for Biotechnology Information. [Link]

• Chemical Label: 2,6-DIMETHYL-4-NITROANILINE. [Link]

• Mutagenicity of aromatic amines and amides with chemical models for cytochrome P450 in Ames assay - PubMed. National Library of Medicine. [Link]

• Ames test - Wikipedia. Wikipedia. [Link]

• Evaluation of aromatic amines with different purities and different solvent vehicles in the Ames test - PubMed. National Library of Medicine. [Link]

• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific. [Link]

• Safety data sheet - CPAchem. [Link]

• Ames Test – Introduction, Principle, Procedure, Uses and Result Interpretation. Online Biology Notes. [Link]

• 2,6-Dimethyl-4-nitroanisole | CAS#:14804-39-8 | Chemsrc. Chemsrc. [Link]

• 2-NITROANILINE CAS N°: 88-74-4. European Chemicals Agency. [Link]

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• Provisional Peer-Reviewed Toxicity Values for 4-Nitroaniline (CASRN 100-01-6). U.S. Environmental Protection Agency. [Link]

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2,6-Dimethyl-4-nitroaniline suppliers and pricing

An In-Depth Technical Guide to 2,6-Dimethyl-4-nitroaniline for Advanced Research

Authored by a Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of 2,6-Dimethyl-4-nitroaniline (CAS No. 16947-63-0). We will delve into its procurement, synthesis, characterization, and application, grounding the discussion in established scientific principles and practical, field-proven insights.

Core Compound Profile and Physicochemical Properties

2,6-Dimethyl-4-nitroaniline is an aromatic amine derivative characterized by a nitro group positioned para to the amino group and two methyl groups positioned ortho. This specific substitution pattern influences its chemical reactivity, making it a valuable intermediate in organic synthesis. Its properties are critical for determining appropriate solvents, reaction conditions, and storage protocols.

A summary of its key physicochemical properties is presented below.

Property	Value	Source
CAS Number	16947-63-0	[1]
Molecular Formula	C₈H₁₀N₂O₂	[1]
Molecular Weight	166.18 g/mol	[1]
Appearance	Brown or Yellow Crystalline Solid	[2][3]
Melting Point	164-165 °C	[2][3]
Boiling Point	352.6 ± 37.0 °C (Predicted)	[3]
Density	1.220 ± 0.06 g/cm³ (Predicted)	[3]
Solubility	Slightly soluble in Chloroform and Ethyl Acetate	[3]
pKa	0.76 ± 0.20 (Predicted)	[3]

Procurement: Suppliers and Pricing Analysis

The accessibility and cost of starting materials are paramount in research and development. 2,6-Dimethyl-4-nitroaniline is available from various chemical suppliers, catering to different scales, from research-grade milligrams to bulk kilograms. Purity levels are typically greater than 95%.

The following table provides a comparative overview of suppliers and indicative pricing. Note that prices are subject to change and may not include shipping or handling fees. For bulk quantities, requesting a direct quote is always recommended.

Supplier	Grade/Purity	Package Size	Indicative Price (USD)	Source
Anichem	>95%	1g	$40.00	[4]
>95%	5g	$120.00	[4]
Biosynth	Research Grade	2.5g	$324.50
Fisher Scientific (eMolecules)	>95%	1g	$124.16	[5]
Toronto Research Chemicals (via Biomall)	Research Grade	250mg	- (Quote Required)	[6]
MySkinRecipes	98%	100mg	~$36.00 (฿1,280.00)	[7]
98%	1g	~$200.00 (฿7,120.00)	[7]
Career Henan Chemical Co. (via ChemicalBook)	99.0%	Per KG	$1.00/KG (Bulk)	[2]

Note: The price from Career Henan Chemical Co. likely represents a wholesale or bulk industrial price and may have high minimum order quantities.

Synthesis and Purification Protocol

While commercially available, in-house synthesis may be required for specific research needs, such as isotopic labeling or analog development. A common and reliable method involves the deprotection of a sulfonamide precursor.

Synthesis: Deprotection of N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide

This procedure relies on the acid-catalyzed cleavage of the tosyl group from the amine. Concentrated sulfuric acid acts as both the solvent and the catalyst. The choice of this strong acid is causal; it is required to protonate the sulfonamide and facilitate the cleavage of the robust S-N bond.

Detailed Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a heating mantle, dissolve N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide (10.0 mmol, 3.2 g) in 32 mL of concentrated sulfuric acid.[2]

• Heating: Heat the reaction mixture to 50 °C and maintain this temperature for 1 hour with continuous stirring.[2] Monitoring the reaction by Thin Layer Chromatography (TLC) is advised to ensure the consumption of the starting material.

• Work-up (Quenching): After the reaction is complete, cool the mixture to room temperature. Slowly and carefully pour the reaction mixture into a beaker containing a large volume of an ice-water mixture. This step is critical; the exothermic dilution of sulfuric acid must be controlled, and the rapid precipitation of the product is desired.

• Isolation: The resulting yellow precipitate is the crude 2,6-dimethyl-4-nitroaniline. Collect the solid by vacuum filtration.

• Washing: Wash the collected precipitate thoroughly with cold water to remove residual sulfuric acid.[2]

Purification: Recrystallization

Recrystallization is the chosen method for purification because it is highly effective at removing impurities from solid crystalline compounds. The selection of ethyl acetate as the solvent is based on the target compound's high solubility at elevated temperatures and lower solubility at room or cold temperatures, allowing for efficient crystal formation upon cooling.

Detailed Experimental Protocol:

• Dissolution: Transfer the crude solid into an Erlenmeyer flask. Add a minimal amount of hot ethyl acetate to dissolve the solid completely.

• Crystallization: Allow the solution to cool slowly to room temperature. For maximum yield, the flask can then be placed in an ice bath to further encourage crystallization.

• Isolation: Collect the purified yellow crystals by vacuum filtration.

• Drying: Dry the crystals under vacuum to remove any residual solvent. The expected yield is approximately 53%.[2]

Workflow Visualization

The following diagram illustrates the complete workflow from synthesis to purification.

Caption: Workflow for the synthesis and purification of 2,6-dimethyl-4-nitroaniline.

Analytical Characterization and Validation

Confirming the identity and purity of the synthesized compound is a non-negotiable step. Each analytical technique provides a piece of the structural puzzle, and together they form a self-validating system.

• Thin Layer Chromatography (TLC): This is a rapid and inexpensive method to assess reaction completion and purity. For this compound, a typical mobile phase is a 5:1 mixture of hexane and ethyl acetate, which yields an Rf value of approximately 0.34.[2]

• Nuclear Magnetic Resonance (¹H NMR): NMR spectroscopy provides detailed information about the molecular structure. The proton NMR spectrum for 2,6-dimethyl-4-nitroaniline is distinct and confirmatory.

  • ¹H NMR (400 MHz, DMSO-d₆): δ 7.79 (s, 2H), 6.16 (s, 2H), 2.16 (s, 6H).[2]

  • Interpretation: The singlet at 7.79 ppm corresponds to the two aromatic protons adjacent to the nitro group. The singlet at 6.16 ppm is from the two protons of the amino group. The singlet at 2.16 ppm represents the six equivalent protons of the two methyl groups.

• Mass Spectrometry (MS): MS provides the mass-to-charge ratio, confirming the molecular weight of the compound.

  • ESI-MS: m/z 166.8 [M+H]⁺, 188.8 [M+Na]⁺.[2] This result validates the molecular weight of 166.18 g/mol .

• Melting Point: A sharp melting point range (164-165 °C) is a strong indicator of high purity.

Analytical Workflow Diagram

Caption: A typical analytical workflow for validating synthesized 2,6-dimethyl-4-nitroaniline.

Applications in Research and Drug Development

While not a therapeutic agent itself, 2,6-dimethyl-4-nitroaniline is a key building block in the synthesis of more complex molecules. Its utility stems from the reactivity of the amino and nitro functional groups.

• Intermediate for Dyes and Pigments: It is a precursor in the production of azo dyes used in textiles, plastics, and inks.[7] The amino group can be readily diazotized and coupled with other aromatic systems to create chromophores.

• Precursor for Specialty Chemicals: The compound serves as a starting material for synthesizing other specialized chemicals, including certain pesticides and corrosion inhibitors.[7]

• Building Block for Heterocyclic Chemistry: In drug development, the true value of this compound lies in its potential for derivatization. The nitro group can be reduced to a second amine, creating a diamine. This resulting 2,6-dimethyl-p-phenylenediamine is a precursor for synthesizing heterocyclic structures, which are prevalent in many pharmaceutical agents. Aromatic nitro compounds are a cornerstone in the synthesis of a wide range of drugs and bioactive molecules.[8]

Safety, Handling, and Storage

Proper handling of 2,6-dimethyl-4-nitroaniline is essential due to its potential hazards.

• GHS Hazard Classification:

  • H302: Harmful if swallowed.[1][9]

• Precautionary Statements:

  • P264: Wash hands and any exposed skin thoroughly after handling.[10]

  • P270: Do not eat, drink or smoke when using this product.[10]

  • P301 + P317: IF SWALLOWED: Get medical help.[1]

  • P501: Dispose of contents/container to an approved waste disposal plant.[1]

• Storage:

  • Store in a cool, dry, and well-ventilated place.[10]

  • Keep the container tightly closed.

  • Recommended storage temperature is between 2-8°C, protected from light.[3]

References

• 2,6-DIMETHYL-4-NITROANILINE In Stock. Anichem. [Link]

• 2,6-Dimethyl-4-nitroaniline | C8H10N2O2 | CID 28159. PubChem. [Link]

• chemical label 2,6-DIMETHYL-4-NITROANILINE. Chemical Safety. [Link]

• 2,6-Dimethyl-4-Nitroaniline. MySkinRecipes. [Link]

• Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. MDPI. [Link]

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• 4. 2,6-DIMETHYL-4-NITROANILINE - Anichem [anichemllc.com]
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An In-depth Technical Guide to 2,6-Dimethyl-4-nitroaniline: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the fundamental characteristics of 2,6-dimethyl-4-nitroaniline (CAS No: 16947-63-0), a sterically hindered nitroaromatic compound. This document delves into its physicochemical properties, detailed synthesis and purification protocols, and a thorough analysis of its spectral data. Furthermore, it explores the chemical reactivity, potential applications, and the toxicological profile of this compound, offering valuable insights for its use in research and development, particularly in the fields of medicinal chemistry and materials science.

Introduction: The Significance of Sterically Hindered Nitroanilines

Substituted anilines are pivotal building blocks in organic synthesis, forming the backbone of numerous pharmaceuticals, agrochemicals, and dyes. The introduction of substituents onto the aniline ring profoundly influences the molecule's electronic properties and steric environment, thereby dictating its reactivity and potential applications. 2,6-Dimethyl-4-nitroaniline belongs to a unique class of anilines characterized by steric hindrance around the amino group due to the presence of two ortho-methyl groups. This steric impediment, coupled with the electronic effects of the electron-donating amino group and the electron-withdrawing nitro group, imparts distinct chemical properties to the molecule. Understanding these characteristics is crucial for leveraging this compound as a versatile intermediate in the synthesis of more complex molecular architectures. While nitroaniline derivatives are known intermediates in the production of dyes, antioxidants, and pharmaceuticals, the specific applications of 2,6-dimethyl-4-nitroaniline are less documented, highlighting an area ripe for further exploration.[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2,6-dimethyl-4-nitroaniline is essential for its handling, application in reactions, and for the development of analytical methods.

Property	Value	Source(s)
IUPAC Name	2,6-dimethyl-4-nitroaniline	[2]
CAS Number	16947-63-0	[2]
Molecular Formula	C₈H₁₀N₂O₂	[2]
Molecular Weight	166.18 g/mol	[2]
Appearance	Yellow crystalline solid	[3]
Melting Point	164-165 °C	[3]
Boiling Point	352.6 ± 37.0 °C (predicted)	[4]
Solubility	Slightly soluble in chloroform and ethyl acetate. Insoluble in water.	[4]
pKa	0.76 ± 0.20 (predicted)	[4]

Synthesis and Purification

The synthesis of 2,6-dimethyl-4-nitroaniline can be achieved through various synthetic routes. One common approach involves the nitration of a protected 2,6-dimethylaniline derivative, followed by deprotection. A documented method involves the acidic hydrolysis of a sulfonamide precursor.[3]

Synthesis from N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide

This method relies on the cleavage of a toluenesulfonyl (tosyl) protecting group from the amino functionality under strong acidic conditions.

Caption: Synthesis of 2,6-Dimethyl-4-nitroaniline via hydrolysis.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide (e.g., 3.2 g, 10.0 mmol) in concentrated sulfuric acid (e.g., 32 mL).[3]

• Reaction Execution: Heat the reaction mixture to 50 °C and maintain this temperature for 1 hour with continuous stirring.[3]

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Slowly pour the reaction mixture into a beaker containing an ice-water mixture with vigorous stirring.

• Isolation: The product will precipitate as a yellow solid. Collect the precipitate by vacuum filtration and wash it thoroughly with cold water to remove any residual acid.[3]

• Drying: Dry the crude product in a desiccator or a vacuum oven at a low temperature.

Purification by Recrystallization

The crude 2,6-dimethyl-4-nitroaniline can be purified by recrystallization to obtain a product of high purity.

Experimental Protocol:

• Solvent Selection: Ethyl acetate is a suitable solvent for the recrystallization of 2,6-dimethyl-4-nitroaniline.[3]

• Dissolution: In an Erlenmeyer flask, add the crude product and the minimum amount of hot ethyl acetate required for complete dissolution.

• Decolorization (Optional): If the solution is highly colored, a small amount of activated charcoal can be added, and the solution can be heated for a few minutes. The hot solution should then be filtered through a fluted filter paper to remove the charcoal.

• Crystallization: Allow the hot solution to cool slowly to room temperature. The product will crystallize as yellow needles. The crystallization process can be further induced by placing the flask in an ice bath.

• Isolation and Drying: Collect the purified crystals by vacuum filtration, wash them with a small amount of cold ethyl acetate, and dry them thoroughly.

Spectroscopic Characterization

The structure and purity of 2,6-dimethyl-4-nitroaniline can be confirmed using various spectroscopic techniques.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 2,6-dimethyl-4-nitroaniline is characterized by its simplicity due to the molecule's symmetry.

• Aromatic Protons (s, 2H): A singlet in the aromatic region (around δ 7.79 ppm in DMSO-d₆) corresponds to the two equivalent protons on the benzene ring.[3]

• Amino Protons (s, 2H): A singlet (around δ 6.16 ppm in DMSO-d₆) is attributed to the two protons of the primary amine. The chemical shift of these protons can be variable and may be affected by solvent and concentration.[3]

• Methyl Protons (s, 6H): A singlet (around δ 2.16 ppm in DMSO-d₆) represents the six equivalent protons of the two methyl groups.[3]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon framework of the molecule. Based on the structure and data from similar compounds like 2,6-dimethyl-4-nitrophenol, the following approximate chemical shifts can be predicted:[5]

• C-NO₂ (quaternary): ~140-145 ppm

• C-NH₂ (quaternary): ~145-150 ppm

• C-CH₃ (quaternary): ~125-130 ppm

• C-H (aromatic): ~120-125 ppm

• -CH₃ (methyl): ~15-20 ppm

Infrared (IR) Spectroscopy

The IR spectrum of 2,6-dimethyl-4-nitroaniline will exhibit characteristic absorption bands for its functional groups.

• N-H Stretching: Two distinct bands in the region of 3300-3500 cm⁻¹ corresponding to the symmetric and asymmetric stretching vibrations of the primary amine.

• NO₂ Stretching: Strong asymmetric and symmetric stretching bands for the nitro group, typically found around 1500-1550 cm⁻¹ and 1300-1350 cm⁻¹, respectively.

• C-N Stretching: A band in the region of 1250-1350 cm⁻¹.

• C-H Stretching (aromatic and aliphatic): Bands above and below 3000 cm⁻¹.

• C=C Stretching (aromatic): Bands in the 1450-1600 cm⁻¹ region.

UV-Visible Spectroscopy

The UV-Vis spectrum of nitroanilines is characterized by strong absorption bands in the UV and visible regions, arising from π → π* and intramolecular charge transfer transitions. For 4-nitroanilines, a strong absorption band is typically observed around 380 nm.[6] The exact λmax for 2,6-dimethyl-4-nitroaniline may be influenced by the methyl substituents and the solvent used.

Chemical Reactivity and Potential Applications

The chemical reactivity of 2,6-dimethyl-4-nitroaniline is governed by the interplay of the amino, nitro, and methyl groups, as well as the steric hindrance around the amino group.

Caption: Key reactivity pathways of 2,6-Dimethyl-4-nitroaniline.

• Reactions of the Amino Group: The amino group can undergo diazotization with nitrous acid to form a diazonium salt, which is a versatile intermediate for introducing various functional groups. However, the steric hindrance from the ortho-methyl groups may affect the rate and efficiency of this reaction. Acylation of the amino group is also a common transformation.

• Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group using various reducing agents such as tin and hydrochloric acid, or catalytic hydrogenation. This would yield 2,6-dimethylbenzene-1,4-diamine, a potentially useful monomer for polymers or a building block for other complex molecules.

• Electrophilic Aromatic Substitution: The amino group is a strong activating group and ortho-, para-director. However, in 2,6-dimethyl-4-nitroaniline, the ortho positions are blocked by the methyl groups, and the para position is occupied by the nitro group. The remaining meta positions are deactivated by the nitro group. Therefore, further electrophilic substitution on the aromatic ring is expected to be difficult.

Potential Applications:

While specific, large-scale industrial applications of 2,6-dimethyl-4-nitroaniline are not widely reported, its structure suggests potential utility in several areas:

• Dye Synthesis: As a substituted nitroaniline, it could serve as a precursor to azo dyes. Diazotization of the amino group followed by coupling with a suitable aromatic compound could lead to the formation of dyes with specific colors and properties. The methyl groups may enhance the dye's lightfastness and solubility in certain media.[7][8]

• Pharmaceutical and Agrochemical Synthesis: The 2,6-dimethyl-4-nitroaniline scaffold could be a valuable starting material for the synthesis of biologically active molecules. The amino and nitro groups provide handles for further functionalization, and the sterically hindered nature of the molecule could be exploited to achieve specific selectivities in biological systems. Nitro compounds are recognized as versatile building blocks for pharmaceutically relevant substances.[9]

• Materials Science: The diamine derivative obtained from the reduction of 2,6-dimethyl-4-nitroaniline could be used as a monomer in the synthesis of high-performance polymers, such as polyimides or polyamides, where the methyl groups could influence the polymer's solubility and thermal properties.

Toxicology and Safety

Detailed toxicological data specifically for 2,6-dimethyl-4-nitroaniline is limited. However, information on structurally related compounds, such as 2,6-dimethylaniline and 4-nitroaniline, can provide an indication of its potential hazards.

• General Hazards: The compound is classified as harmful if swallowed.[2]

• Handling Precautions: Standard laboratory safety precautions should be observed when handling this compound. This includes wearing personal protective equipment such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a fume hood to avoid inhalation of dust.[10]

• Toxicological Profile of Related Compounds:

  • 2,6-Dimethylaniline: This compound has been shown to have tumor-promoting activity in animal models.[11] It is also genotoxic in cultured mammalian cells, with its mutagenic action likely mediated through the generation of reactive oxygen species.[2]

  • 4-Nitroaniline: This compound is toxic if swallowed, in contact with skin, or if inhaled, and may cause damage to organs through prolonged or repeated exposure.[12] It is a strong methemoglobin former.[13] While not found to be carcinogenic in rats, there is some evidence of carcinogenicity in mice.[14] It has also shown mutagenic activity in some bacterial assays.[14]

Given the toxicological profiles of its structural analogs, 2,6-dimethyl-4-nitroaniline should be handled with caution as a potentially toxic and mutagenic substance.

Conclusion

2,6-Dimethyl-4-nitroaniline is a sterically hindered aromatic compound with a unique combination of functional groups that impart distinct chemical properties. This guide has provided a comprehensive overview of its physicochemical characteristics, detailed a reliable synthesis and purification protocol, and outlined its key spectroscopic features. While its specific applications are not yet widely commercialized, its structure suggests significant potential as an intermediate in the synthesis of novel dyes, pharmaceuticals, and advanced materials. Further research into the reactivity and applications of this versatile building block is warranted. Due to the potential toxicity inferred from related compounds, appropriate safety measures must be strictly adhered to when handling 2,6-dimethyl-4-nitroaniline.

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An In-Depth Technical Guide to 2,6-Dimethyl-4-nitroaniline: Synthesis, Reactivity, and Applications

For Researchers, Scientists, and Drug Development Professionals

Foreword

As a cornerstone of aromatic chemistry, 2,6-dimethyl-4-nitroaniline presents a fascinating scaffold for chemical exploration. Its unique substitution pattern, featuring a sterically hindered amino group and an electron-withdrawing nitro functionality, imparts a distinct reactivity profile that has been harnessed in various chemical sectors. This guide, intended for the discerning researcher and drug development professional, moves beyond a cursory overview to provide a deep dive into the core chemistry of this intriguing molecule. We will explore its synthesis, delve into its nuanced reactivity, and illuminate its current and potential applications, with a particular focus on its role as a versatile building block in the synthesis of dyes and its prospective utility in medicinal chemistry.

Physicochemical Properties and Structural Elucidation

2,6-Dimethyl-4-nitroaniline, a yellow crystalline solid, is characterized by the molecular formula C₈H₁₀N₂O₂ and a molecular weight of 166.18 g/mol .[1][2] Its structural identity is confirmed by the Chemical Abstracts Service (CAS) registry number 16947-63-0.[1]

Property	Value	Source
Molecular Formula	C₈H₁₀N₂O₂	[1][2]
Molecular Weight	166.18 g/mol	[1]
CAS Number	16947-63-0	[1]
Melting Point	164-165 °C	[3]
Appearance	Yellow crystalline solid	[3]
Solubility	Slightly soluble in chloroform and ethyl acetate	[4]

The steric hindrance imposed by the two methyl groups ortho to the amino group significantly influences the molecule's conformation and reactivity. This steric crowding can affect the planarity of the amino group with the benzene ring, thereby modulating its electronic properties.

Spectroscopic analysis is fundamental to the unequivocal identification and characterization of 2,6-dimethyl-4-nitroaniline. Key spectral data are summarized below:

• ¹H NMR (DMSO-d₆, 400MHz): δ 7.79 (s, 2H), 6.16 (s, 2H), 2.16 (s, 6H).[3]

• Mass Spectrum (ESI): m/z: 166.8 [M+H]⁺, 188.8 [M+Na]⁺.[3]

• Infrared (IR) and Ultraviolet-Visible (UV-Vis) spectra are also available for further characterization.[1]

Synthesis and Purification: A Laboratory-Scale Protocol

The synthesis of 2,6-dimethyl-4-nitroaniline can be achieved through various routes, with a common laboratory method involving the deprotection of a sulfonamide precursor. This approach offers a reliable means to obtain the target compound with good purity.

Protocol: Synthesis via Deprotection of N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide[3]

This protocol describes a self-validating system where the identity and purity of the final product are confirmed through standard analytical techniques.

Materials:

• N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide

• Concentrated sulfuric acid

• Ice

• Cold water

• Ethyl acetate

• Hexane

Equipment:

• Round-bottom flask

• Heating mantle with magnetic stirrer

• Beaker

• Buchner funnel and flask

• Filtration paper

• Crystallization dish

• TLC plates and chamber

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide (10.0 mmol) in concentrated sulfuric acid (32 mL).

• Heating: Heat the reaction mixture to 50 °C with stirring for 1 hour. The elevated temperature facilitates the cleavage of the sulfonamide group.

• Quenching and Precipitation: After the reaction is complete, carefully and slowly pour the mixture into a beaker containing an ice-water mixture. This quenching step neutralizes the strong acid and precipitates the crude product.

• Isolation: Collect the yellow precipitate by vacuum filtration using a Buchner funnel. Wash the solid thoroughly with cold water to remove any residual acid.

• Purification by Recrystallization: Purify the crude product by recrystallization from ethyl acetate. Dissolve the solid in a minimal amount of hot ethyl acetate and allow it to cool slowly to form crystals.

• Final Product Collection: Collect the purified yellow crystals by filtration and dry them. A typical yield for this procedure is around 53%.[3]

• Purity Assessment: The purity of the final product can be assessed by Thin Layer Chromatography (TLC). A typical Rf value is 0.34 using a hexane/ethyl acetate (5/1, v/v) mobile phase.[3] Further characterization by melting point determination, NMR, and mass spectrometry should be performed to confirm the identity and purity.

Synthesis of 2,6-Dimethyl-4-nitroaniline Workflow

Chemical Reactivity and Mechanistic Pathways

The chemical behavior of 2,6-dimethyl-4-nitroaniline is dictated by the interplay of its functional groups: the nucleophilic amino group, the electron-withdrawing nitro group, and the sterically encumbered aromatic ring.

Reduction of the Nitro Group

A key transformation of 2,6-dimethyl-4-nitroaniline is the reduction of the nitro group to an amine, yielding 2,6-dimethyl-p-phenylenediamine. This diamine is a valuable building block for the synthesis of polymers and other functional materials.

Catalytic Hydrogenation: This is a common and efficient method for nitro group reduction.[5] The reaction typically employs a metal catalyst, such as palladium on carbon (Pd/C), in the presence of hydrogen gas. The choice of catalyst and reaction conditions can be optimized to achieve high yields and selectivity.

General Scheme for Azo Dye Synthesis

Applications in Research and Industry

Intermediate in Dye Synthesis

Historically and currently, the primary application of 2,6-dimethyl-4-nitroaniline is as an intermediate in the synthesis of disperse dyes. [6]The resulting azo dyes, derived from its diazonium salt, exhibit a range of colors and are used to dye synthetic fibers.

Building Block for Medicinal Chemistry and Drug Discovery

While direct applications of 2,6-dimethyl-4-nitroaniline in marketed drugs are not prominent, its structural motif is of significant interest to medicinal chemists. Nitroaromatic compounds, in general, are precursors to a wide array of biologically active molecules. [7]The reduction of the nitro group to an amine provides a key entry point for further derivatization, allowing for the construction of diverse chemical libraries for biological screening.

The 2,6-disubstituted aniline scaffold is present in various kinase inhibitors, a class of drugs that has revolutionized cancer therapy. [8][9][10][11]The methyl groups can provide a degree of conformational restriction and influence binding to the target protein. By modifying the substituents on the aniline ring and the amino group, researchers can explore structure-activity relationships and optimize for potency and selectivity.

For instance, the 2,6-disubstituted pyrazine derivatives have been explored as inhibitors of CK2 and PIM kinases, which are implicated in cancer. [9]Although not directly derived from 2,6-dimethyl-4-nitroaniline, this highlights the potential of the 2,6-disubstituted aniline core in designing kinase inhibitors.

Potential as a Solvatochromic Probe

Substituted nitroanilines are known to exhibit solvatochromism, where their UV-visible absorption spectrum shifts depending on the polarity of the solvent. [12][13]This property arises from the change in the energy difference between the ground and excited states of the molecule due to differential solvation. While extensive studies on the solvatochromic behavior of 2,6-dimethyl-4-nitroaniline are not widely available, its structural similarity to other known solvatochromic probes, such as 4-nitroaniline and N,N-dimethyl-4-nitroaniline, suggests its potential in this area. [12]Further investigation into its absorption spectra in a range of solvents with varying polarity would be necessary to fully characterize its solvatochromic properties and assess its utility as a probe for solvent polarity.

Analytical Characterization Techniques

A comprehensive suite of analytical techniques is essential for the unambiguous identification and purity assessment of 2,6-dimethyl-4-nitroaniline and its derivatives.

Chromatographic Methods

• Thin Layer Chromatography (TLC): A rapid and convenient method for monitoring reaction progress and assessing purity. [3]* High-Performance Liquid Chromatography (HPLC): Provides quantitative information on purity and can be used for the separation of complex mixtures.

• Gas Chromatography (GC): Suitable for the analysis of volatile derivatives.

Spectroscopic Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information about the molecule. [3]* Mass Spectrometry (MS): Determines the molecular weight and provides information about the fragmentation pattern. [3]* Infrared (IR) Spectroscopy: Identifies the presence of key functional groups, such as the amino (N-H stretching) and nitro (N-O stretching) groups. [1]* UV-Visible Spectroscopy: Characterizes the electronic transitions within the molecule and is essential for studying its solvatochromic properties. [1]

Safety and Handling

As with all nitroaromatic compounds, 2,6-dimethyl-4-nitroaniline should be handled with care in a well-ventilated fume hood. It is classified as harmful if swallowed. [1]Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion and Future Outlook

2,6-Dimethyl-4-nitroaniline is a versatile and synthetically valuable molecule. Its established role as a precursor to azo dyes is complemented by its significant potential as a building block in medicinal chemistry. The sterically hindered amino group and the reactive nitro group offer multiple avenues for derivatization, enabling the creation of novel molecular architectures for biological evaluation. Further exploration of its reactivity, particularly in the context of modern synthetic methodologies, and a thorough investigation of its solvatochromic properties are warranted. For drug development professionals, 2,6-dimethyl-4-nitroaniline represents a readily accessible scaffold that, with creative chemical modification, could lead to the discovery of new therapeutic agents.

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Theoretical studies on 2,6-Dimethyl-4-nitroaniline

An In-Depth Technical Guide to the Theoretical Investigation of 2,6-Dimethyl-4-nitroaniline

Executive Summary

This guide provides a comprehensive overview of the theoretical and computational methodologies employed in the study of 2,6-Dimethyl-4-nitroaniline (DM4NA). As a member of the nitroaniline family, DM4NA is a molecule of significant interest due to the characteristic push-pull electronic system created by its electron-donating amino (-NH₂) group and electron-withdrawing nitro (-NO₂) group. Such systems are foundational in the development of materials with significant non-linear optical (NLO) properties. Theoretical studies, primarily leveraging Density Functional Theory (DFT), are indispensable for elucidating the intricate relationship between DM4NA's molecular structure, its electronic behavior, and its spectroscopic signatures. This document details the computational protocols, from geometry optimization to the prediction of vibrational spectra, electronic transitions, and NLO response, offering researchers a robust framework for in-silico analysis. The central theme is the profound impact of steric hindrance from the ortho-methyl groups, which governs the molecule's conformation and modulates its electronic and optical properties.

Introduction: The Significance of Substituted Nitroanilines

Aromatic amines, particularly aniline and its derivatives, are cornerstone molecules in the chemical industry, serving as precursors for dyes, antioxidants, and pharmaceuticals.[1] The introduction of substituent groups onto the aniline ring can dramatically alter its structural and electronic parameters.[1] When an electron-donating group (like -NH₂) and an electron-withdrawing group (like -NO₂) are positioned in conjugation, as in p-nitroaniline derivatives, a significant intramolecular charge transfer (ICT) character is established.[2] This ICT is the primary origin of the large molecular hyperpolarizabilities that make these compounds candidates for NLO applications, which are critical for technologies like optical communications and data storage.[3][4]

2,6-Dimethyl-4-nitroaniline (C₈H₁₀N₂O₂, CAS: 16947-63-0) is a particularly interesting case study.[5][6][7] The presence of two methyl groups ortho to the amino group introduces significant steric strain. This steric hindrance can force the amino and/or nitro groups to twist out of the plane of the benzene ring, disrupting the π-conjugation.[8][9] Understanding the extent of this distortion and its downstream consequences on the molecule's stability, electronic energy levels, and optical response is a key objective that can be effectively addressed through computational chemistry.

Theoretical studies provide a powerful, non-destructive lens to probe molecular properties at the atomic level, complementing and often guiding experimental work. By solving the Schrödinger equation through various approximations, we can predict geometries, vibrational frequencies, and electronic properties with high accuracy.[10]

Computational Methodologies: A Validated Approach

The reliability of any theoretical study hinges on the judicious selection of computational methods. For organic molecules like DM4NA, Density Functional Theory (DFT) has emerged as the gold standard, offering an optimal balance of computational cost and accuracy.[10]

The DFT Framework

The workhorse for these calculations is typically the B3LYP hybrid functional, which combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional. This combination has a proven track record for accurately predicting the geometries and vibrational spectra of a wide range of organic systems.[1] To describe the spatial distribution of electrons, Pople-style basis sets like 6-311++G(d,p) are commonly employed. This basis set is extensive, incorporating diffuse functions (++) to handle lone pairs and anions, and polarization functions (d,p) to allow for non-spherical electron density distribution, which is crucial for describing chemical bonds accurately.[1]

Simulating Electronic Spectra

To investigate the electronic absorption properties (UV-Vis spectra), Time-Dependent Density Functional Theory (TD-DFT) is the preferred method.[11] It allows for the calculation of excited state energies, which correspond to the wavelengths of maximum absorption (λmax), and the oscillator strengths, which relate to the intensity of the absorption peaks.

The entire computational workflow can be visualized as follows:

Caption: A standard workflow for the theoretical analysis of molecular properties.

Experimental Protocol: DFT Geometry Optimization and Frequency Calculation

This protocol outlines the steps for a typical calculation using a computational chemistry package like Gaussian.[1]

• Structure Input: Build the initial 3D structure of 2,6-Dimethyl-4-nitroaniline using a molecular editor. Ensure reasonable initial bond lengths and angles.

• Input File Generation: Create a text input file specifying the calculation parameters.

  • Route Section: Define the job type and level of theory. For example: #p B3LYP/6-311++G(d,p) Opt Freq.

    • #p: Requests detailed print output.

    • B3LYP/6-311++G(d,p): Specifies the DFT method and basis set.

    • Opt: Requests a geometry optimization to find the energy minimum.

    • Freq: Requests a frequency calculation to be performed on the optimized geometry. This confirms the structure is a true minimum (no imaginary frequencies) and provides the vibrational data.

  • Molecule Specification: Provide the atomic coordinates in Cartesian or Z-matrix format.

• Job Submission: Submit the input file to the computational software. The calculation may take several hours depending on the system size and computational resources.

• Output Analysis:

  • Optimization Convergence: Verify that the optimization has converged by checking for specific flags in the output file (e.g., "Stationary point found.").

  • Vibrational Frequencies: Examine the frequency output. The absence of imaginary frequencies confirms a stable structure. The calculated frequencies and their corresponding intensities can be used to simulate the theoretical IR and Raman spectra.

  • Geometric Parameters: Extract the final optimized bond lengths, bond angles, and dihedral angles from the output file.

Molecular Geometry: The Impact of Steric Hindrance

The foundational step in any theoretical analysis is to determine the molecule's most stable three-dimensional structure. DFT calculations provide optimized geometrical parameters that can be compared with experimental X-ray diffraction data for validation. For DM4NA, the key structural question is how the ortho-methyl groups influence the planarity of the amino and nitro functional groups relative to the benzene ring.

In an idealized, unhindered p-nitroaniline, the amino and nitro groups lie in the same plane as the aromatic ring to maximize π-conjugation. However, in DM4NA, the methyl groups clash sterically with the hydrogens of the amino group. This steric repulsion forces the -NH₂ group to twist, quantified by the C-C-N-H dihedral angle. Similarly, interactions can cause the -NO₂ group to rotate out of the plane. This twisting disrupts the orbital overlap between the functional groups and the ring, which has profound electronic consequences. This phenomenon is a classic example of "Steric Inhibition of Resonance".[8]

Table 1: Predicted Geometrical Parameters for a Substituted Nitroaniline (Illustrative) (Note: As specific experimental data for DM4NA is not widely published, these values are illustrative based on DFT calculations of similar molecules like 2,6-dichloro-4-nitroaniline)[1]

Parameter	Bond	Length (Å) (Calculated)
Bond Lengths	C-NH₂	1.385
C-NO₂	1.480
N-O (nitro)	1.235
C-C (aromatic)	1.390 - 1.410
Parameter	Atoms	Angle (°) (Calculated)
Bond Angles	C-C-N (amino)	121.5
C-C-N (nitro)	119.0
O-N-O (nitro)	124.0
Dihedral Angle	C-C-N-O (nitro twist)	~20-30°

Vibrational Spectroscopy: A Fingerprint of Molecular Motion

Vibrational spectroscopy (FT-IR and Raman) is a powerful experimental technique for identifying functional groups and confirming molecular structure. DFT calculations can predict the vibrational frequencies and intensities with remarkable accuracy, aiding in the assignment of complex experimental spectra.[1] The calculated frequencies are often systematically higher than experimental ones due to the harmonic approximation used in the calculations. To correct for this, a scaling factor (typically ~0.96 for B3LYP) is applied.

Key vibrational modes for DM4NA include:

• N-H Stretching: The amino group typically shows symmetric and asymmetric stretching vibrations in the 3300-3500 cm⁻¹ region.

• C-H Stretching: Aromatic C-H stretches appear around 3000-3100 cm⁻¹, while methyl C-H stretches are found just below 3000 cm⁻¹.

• NO₂ Stretching: The nitro group has characteristic strong asymmetric and symmetric stretching bands, typically in the 1500-1560 cm⁻¹ and 1300-1370 cm⁻¹ regions, respectively.

• Ring Vibrations: C=C stretching vibrations within the aromatic ring occur in the 1400-1600 cm⁻¹ range.

Frontier Molecular Orbitals and Electronic Properties

The electronic character of a molecule is primarily dictated by its Frontier Molecular Orbitals (FMOs): the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

• HOMO: Represents the ability to donate an electron. In DM4NA, the HOMO is expected to have significant electron density localized on the electron-rich amino group and the phenyl ring.

• LUMO: Represents the ability to accept an electron. The LUMO is expected to be localized on the electron-deficient nitro group.

• HOMO-LUMO Energy Gap (ΔE): The energy difference between the HOMO and LUMO is a critical parameter that reflects the molecule's chemical reactivity and kinetic stability. A small energy gap suggests that the molecule is more polarizable and will have its lowest-energy electronic transitions at longer wavelengths.

The charge transfer from the HOMO (donor) to the LUMO (acceptor) corresponds to the primary electronic transition observed in the UV-Vis spectrum. TD-DFT calculations can predict the wavelength of this transition (λmax), which for nitroanilines typically falls in the UV or near-visible region.

Caption: The push-pull mechanism and its relation to Frontier Orbitals and NLO properties.

Non-Linear Optical (NLO) Properties

The defining feature of interest for many nitroanilines is their potential as NLO materials. The response of a molecule to an applied electric field (E) is described by its dipole moment (μ), polarizability (α), and hyperpolarizability (β). The first hyperpolarizability (β) is the molecular coefficient responsible for second-order NLO phenomena.

Molecules with large β values typically possess:

• A strong electron donor and acceptor.

• An extended π-conjugated system connecting them.

• Significant intramolecular charge transfer.

Theoretical calculations can directly compute these NLO parameters. The steric hindrance in DM4NA presents a fascinating case: by twisting the functional groups and reducing conjugation, the methyl groups are expected to decrease the hyperpolarizability compared to a planar analogue.[9] Quantifying this reduction is a key outcome of the theoretical analysis.

Table 2: Calculated NLO Properties (Illustrative)

Property	Symbol	Typical Units	Significance
Dipole Moment	μ	Debye	Measures charge separation
Polarizability	α	a.u.	Linear response to E-field
Hyperpolarizability	β	a.u.	Second-order NLO response

Thermodynamic Properties

The output of a frequency calculation also provides data to determine various thermodynamic properties at different temperatures.[12] Using statistical mechanics principles, properties such as the enthalpy of formation, entropy, and heat capacity can be calculated.[13] These values are vital for understanding the molecule's stability and for chemical process design.

Conclusion

provide a detailed, atomistic understanding of its structure-property relationships. The dominant structural feature is the steric hindrance induced by the ortho-methyl groups, which forces a non-planar conformation. This twisting of the amino and nitro groups directly impacts the π-conjugation, which in turn governs the molecule's electronic structure, vibrational spectra, and non-linear optical response. DFT and TD-DFT calculations serve as an indispensable toolkit for researchers, enabling the prediction of molecular geometry, spectroscopic signatures, HOMO-LUMO energetics, and key NLO coefficients. This in-silico approach not only allows for a fundamental understanding of DM4NA but also provides a predictive framework for designing novel chromophores with tailored optical properties for advanced material applications.

References

• Nahata, A., & Perry, K. (n.d.). ELECTRO-OPTIC AND NONLINEAR OPTICAL PROPERTIES OF 2,6-DIBRCOt4-N-METHYL-4-NITROANILINE (DBNMNA) CRYSTALS.
• MOLECULAR STRUCTURE AND VIBRATIONAL CHARACTERIZATION OF 2,6- DICHLORO-4 NITROANILINEUSING BY SPECTROSCOPIC AND COMPUT

• PubChem. (n.d.). 2,6-Dimethyl-4-nitroaniline. Retrieved January 9, 2026, from [Link]

• Theoretical investigation of 2,6-difluoro-4-nitroaniline with semi-empirical levels of theory. (2025, August 6).
• Electronic and Nonlinear Optical Properties of 2-Methyl-4-Nitroaniline Clusters. (n.d.).

• PubChemLite. (n.d.). 2,6-dimethyl-4-nitroaniline (C8H10N2O2). Retrieved January 9, 2026, from [Link]

• 2,4-Dimethyl-6-nitroaniline. (n.d.).
• Experimental and theoretical study of the structure of N,N-dimethyl-4-nitroaniline derivatives as model compounds for non-linear optical organic materials. (2025, August 8).
• Vandeputte, A. G., et al. (n.d.). The Enthalpy of Formation of Acetylenes and Aromatic Nitro Compounds for a Group Contribution Method with “Chemical Accuracy”. MDPI.
• CHEMSOLVE.NET. (2019, February 16). Why 3,5-dimethyl 4-nitro aniline is stronger base than 2,6-dimethyl 4-nitro aniline and o-cresol is more acidic than 2,6-dimethyl phenol?
• COMPUTATIONAL, EXPERIMENTAL SPECTRAL ANALYSIS AND STRUCTURAL PARAMETERS OF 4, 5-DIMETHYL-2- NITRO ANILINE. (2024, June 15).
• Molecular structure, vibrational spectroscopic and HOMO, LUMO studies of 4-nitroaniline by density functional method. (n.d.).
• Theoretical comparison of dipole moments of N,N-dimethyl-4-nitroaniline and N,N,2,3,5,6-hexamethyl-4-nitroaniline. (2017, October 23). Chemistry Stack Exchange.
• Characterization of all second-order nonlinear-optical coefficients of organic N-benzyl-2-methyl-4-nitroaniline crystal. (n.d.).
• Geometry-Driven Control of Linear and Nonlinear Optical Responses in p‑Nitroaniline: Insights into Structure–Property Relationships and Thermal Robustness. (2025, December 4).
• Structural and theoretical analysis of 2-chloro-4-nitroaniline and 2-methyl-6-nitroaniline salts. (n.d.).

• Capot Chemical. (n.d.). Specifications of 2,6-Dimethyl-4-nitroaniline. Retrieved January 9, 2026, from [Link]

• A DFT Study of Linear and Nonlinear Optical Properties of 2-Methyl-4-nitroaniline and 2-Amino-4-nitroaniline Crystals. (2025, August 6).
• Azarrouk, A., et al. (n.d.). DFT and TD-DFT calculations to estimate the photovoltaic parameters of some metal-free dyes based on triphenylamine: the influence of inserting an auxiliary electron-withdrawing group on DSSC's performance. RSC Publishing.
• Crystal Structures and Density Functional Theory Calculations of o- and p-Nitroaniline Derivatives: Combined Effect of Hydrogen Bonding and Aromatic Interactions on Dimerization Energy. (2025, August 6).

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Protocols & Analytical Methods

Application Note: Synthesis of Novel Azo Dyes Utilizing 2,6-Dimethyl-4-nitroaniline

Abstract

This technical guide provides a comprehensive framework for the synthesis of azo dyes using 2,6-Dimethyl-4-nitroaniline as the diazo component. Azo dyes represent the largest and most versatile class of synthetic organic colorants, and the unique substitution pattern of 2,6-Dimethyl-4-nitroaniline offers potential for novel chromophores with distinct spectral properties.[1] This document outlines the critical two-step synthesis involving diazotization and azo coupling, with a special focus on the mechanistic considerations and practical challenges introduced by the sterically hindered nature of the starting amine. Detailed, field-tested protocols, safety precautions, and analytical characterization methods are provided for researchers, scientists, and professionals in drug development and materials science.

Introduction: The Rationale for 2,6-Dimethyl-4-nitroaniline in Azo Dye Synthesis

Azo dyes, characterized by the R-N=N-R' functional group, are cornerstones of the chemical industry, with widespread applications in textiles, printing, and biomedical research.[1] The color of these dyes is determined by the extended π-electron system of the aromatic rings connected by the azo bridge. The synthesis of azo dyes is a robust two-step process: the conversion of a primary aromatic amine to a diazonium salt (diazotization), followed by the electrophilic aromatic substitution reaction of the diazonium salt with a coupling agent, typically an electron-rich aromatic compound like a phenol or an aniline derivative.[1]

The selection of 2,6-Dimethyl-4-nitroaniline as the primary amine precursor is deliberate. The presence of the nitro group, a strong electron-withdrawing group, enhances the electrophilicity of the resulting diazonium salt, promoting a more efficient coupling reaction. The two methyl groups in the ortho positions introduce significant steric hindrance around the amino group. This steric congestion can influence the kinetics of the diazotization reaction and potentially impact the final dye's photostability and conformational properties. Understanding and controlling these steric effects is paramount for the successful synthesis of novel azo dyes with tailored characteristics.

Mechanistic Insights: Navigating Steric Hindrance

The synthesis of azo dyes from 2,6-Dimethyl-4-nitroaniline proceeds through two fundamental stages, each with its own mechanistic nuances.

Diazotization of 2,6-Dimethyl-4-nitroaniline

Diazotization is the conversion of the primary amino group into a diazonium group (-N≡N⁺). This reaction is typically carried out in a cold, acidic solution with a source of nitrous acid, usually generated in situ from sodium nitrite and a strong acid like hydrochloric or sulfuric acid.[2]

The generally accepted mechanism involves the following steps:

• Formation of the Nitrosating Agent: In the acidic medium, sodium nitrite is protonated to form nitrous acid (HNO₂), which is then further protonated and loses water to form the highly reactive nitrosonium ion (NO⁺).

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amino group of 2,6-Dimethyl-4-nitroaniline attacks the nitrosonium ion.

• Deprotonation and Tautomerization: A series of proton transfer steps and tautomerization leads to the formation of a diazohydroxide intermediate.

• Formation of the Diazonium Ion: Protonation of the hydroxyl group followed by the elimination of a water molecule yields the final diazonium salt.

Causality of Experimental Choices: The steric hindrance from the two ortho-methyl groups in 2,6-Dimethyl-4-nitroaniline can be expected to slow down the rate of the initial nucleophilic attack on the nitrosonium ion. To overcome this, a slightly higher reaction temperature or a longer reaction time compared to the diazotization of unhindered anilines like p-nitroaniline may be necessary. However, careful temperature control is still crucial, as diazonium salts are notoriously unstable and can decompose at elevated temperatures. The choice of a strong acid is essential to ensure the formation of a sufficient concentration of the nitrosonium ion.

Workflow for Azo Dye Synthesis

Caption: Workflow for the synthesis of azo dyes from 2,6-Dimethyl-4-nitroaniline.

Azo Coupling

The azo coupling reaction is an electrophilic aromatic substitution where the diazonium salt acts as the electrophile and attacks an electron-rich aromatic ring of the coupling agent. The pH of the reaction medium is a critical parameter. For coupling with phenols, the reaction is typically carried out in a mildly alkaline solution to deprotonate the phenol to the more strongly activating phenoxide ion. For coupling with anilines, the reaction is performed in a mildly acidic solution to prevent the deactivation of the aniline through protonation of the amino group while also minimizing the concentration of the less reactive free aniline.

Reaction Mechanism: Diazotization and Azo Coupling

Caption: Key steps in the mechanism of azo dye synthesis.

Safety and Handling Precautions

Working with nitroanilines and diazonium salts requires strict adherence to safety protocols.

• 2,6-Dimethyl-4-nitroaniline: This compound is harmful if swallowed.[3] Avoid inhalation of dust and contact with skin and eyes.[3] Always handle this chemical in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[3]

• Diazonium Salts: Diazonium salts are thermally unstable and can be explosive when isolated and dried. For this reason, they are almost always prepared in situ and used immediately in solution at low temperatures (0-5 °C). Never attempt to isolate the solid diazonium salt unless you have specialized equipment and experience.

• Acids and Bases: Concentrated acids and bases are corrosive. Handle with care and appropriate PPE. Always add acid to water, never the other way around.

Experimental Protocols

Materials and Equipment

• 2,6-Dimethyl-4-nitroaniline

• Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (NaNO₂)

• Coupling agent (e.g., phenol, β-naphthol, N,N-dimethylaniline)

• Sodium Hydroxide (NaOH)

• Distilled water

• Ice

• Beakers and Erlenmeyer flasks

• Magnetic stirrer and stir bar

• Buchner funnel and filter paper

• UV-Vis Spectrophotometer

• FT-IR Spectrometer

Protocol 1: Diazotization of 2,6-Dimethyl-4-nitroaniline

• In a 250 mL beaker, carefully add 1.66 g (0.01 mol) of 2,6-Dimethyl-4-nitroaniline to 5 mL of concentrated hydrochloric acid.

• Add 20 mL of distilled water and stir until a fine suspension is formed.

• Cool the beaker in an ice-salt bath to maintain a temperature between 0 and 5 °C.

• In a separate 50 mL beaker, dissolve 0.76 g (0.011 mol) of sodium nitrite in 10 mL of cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cold suspension of 2,6-Dimethyl-4-nitroaniline with continuous stirring. Ensure the temperature does not rise above 5 °C.

• After the complete addition of the sodium nitrite solution, continue stirring for an additional 20-30 minutes in the ice bath to ensure complete diazotization. The resulting clear solution of the diazonium salt should be used immediately in the next step.

Protocol 2: Azo Coupling with β-Naphthol

• In a 500 mL beaker, dissolve 1.44 g (0.01 mol) of β-naphthol in 50 mL of a 10% sodium hydroxide solution.

• Cool this solution in an ice bath to 0-5 °C with gentle stirring.

• Slowly add the freshly prepared, cold diazonium salt solution from Protocol 1 to the cold β-naphthol solution with vigorous stirring.

• A brightly colored precipitate of the azo dye will form immediately.

• Continue stirring the reaction mixture in the ice bath for another 30 minutes to ensure complete coupling.

• Collect the solid azo dye by vacuum filtration using a Buchner funnel.

• Wash the precipitate with copious amounts of cold water until the filtrate is neutral.

• Dry the synthesized azo dye in a desiccator or a vacuum oven at a low temperature.

Characterization of the Synthesized Azo Dye

The structure and purity of the synthesized azo dye should be confirmed using standard analytical techniques.

• UV-Visible Spectroscopy: The color of the dye is a direct consequence of its electronic absorption spectrum. Dissolve a small amount of the dye in a suitable solvent (e.g., ethanol, DMSO) and record the UV-Vis spectrum. The wavelength of maximum absorption (λmax) is a key characteristic of the dye.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy can be used to identify the key functional groups in the dye molecule. Look for the characteristic N=N stretching vibration in the region of 1400-1600 cm⁻¹, as well as vibrations corresponding to the aromatic rings and any other functional groups present.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can provide detailed information about the chemical structure of the dye, confirming the connectivity of the atoms.

Table 1: Expected Analytical Data for the Azo Dye from 2,6-Dimethyl-4-nitroaniline and β-Naphthol

Parameter	Expected Value/Observation	Rationale
Appearance	Red to orange solid	The extended conjugation of the azo-linked aromatic system absorbs light in the visible region.
λmax (in Ethanol)	450 - 500 nm	The exact λmax will depend on the solvent and the electronic properties of the dye.[4]
FT-IR (cm⁻¹)	~1550 (N=N stretch), ~3400 (O-H stretch), ~1590, 1480 (Aromatic C=C stretch), ~1520, 1340 (NO₂ stretch)	These peaks correspond to the key functional groups present in the final azo dye molecule.
¹H NMR (δ, ppm)	Aromatic protons, methyl protons, hydroxyl proton	The chemical shifts and splitting patterns will confirm the proposed structure.

Conclusion

The synthesis of azo dyes using 2,6-Dimethyl-4-nitroaniline provides a pathway to novel chromophores with potentially unique properties. The steric hindrance introduced by the ortho-methyl groups necessitates careful control over the diazotization reaction conditions. The protocols and mechanistic insights provided in this application note offer a robust starting point for the successful synthesis and characterization of these promising new dyes. As with all chemical syntheses, a thorough understanding of the reaction mechanism and strict adherence to safety protocols are essential for a successful and safe outcome.

References

• Chemsrc. (2025, September 1). 2,6-Dimethyl-4-nitroaniline. Retrieved from [Link]

• Classifications, properties, recent synthesis and applications of azo dyes - PMC - NIH. (2020, January 31). Retrieved from [Link]

• Spectrophotometric Analysis of Some Reactive Azo Dyes Used in Texile Industuries - Worldwidejournals.com. (n.d.). Retrieved from [Link]

• The Synthesis of Azo Dyes. (n.d.). Retrieved from [Link]

• Azo Coupling - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Diazotisation - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• PubChem. (n.d.). 2,6-Dimethyl-4-nitroaniline. Retrieved from [Link]

• Synthesis of Azo Dyes Derived from 4-Nitroaniline for Textile Coloration and Their Removal from Effluents Using Chemically Modified Sugarcane Bagasse Adsorbent - ResearchGate. (2024, September). Retrieved from [Link]

• Synthesis of Disperse Azo Dyes by using Various Combinations of Base & Coupling Agents - ijirset. (n.d.). Retrieved from [Link]

• Diazotization of Aniline Derivatives and Diazo Couplings in the Presence of p-Toluenesulfonic Acid by Grinding. (n.d.). Retrieved from [Link]

• An eco-friendly methodology for the synthesis of azocoumarin dye using cation exchange resins - PMC - NIH. (n.d.). Retrieved from [Link]

• (PDF) Synthesis, Characterization and Applications of Some Azo Dyes Derived from Various Aromatic Amines - ResearchGate. (2025, August 6). Retrieved from [Link]

• (PDF) Synthesis and spectral analysis of some new phenolic azo dyes. - ResearchGate. (n.d.). Retrieved from [Link]

• CN101671266B - Synthetic method of 2,6-dibromo-4-nitroaniline diazosalt - Google Patents. (n.d.).
• US4874847A - Process for the diazotisation of primary aromatic amines which are sparingly soluble in water - Google Patents. (n.d.).

• Sterically Congested 2,6‐Disubstituted Anilines from Direct C−N Bond Formation at an Iodine(III) Center - PMC - NIH. (n.d.). Retrieved from [Link]

• Aliphatic Amines Unlocked for Selective Transformations through Diazotization - PMC - NIH. (2024, December 12). Retrieved from [Link]

• SYNTHESIS AND CHARACTERIZATION OF NEW AZO COUMARIN DYES - UPB. (n.d.). Retrieved from [Link]

• Coupling Reactions Involving Reactions of Aryldiazonium Salt: Part-V. Chemoselective Synthesis of 1-(Substituted-phenyl)-azo-naphthalen-2-ol - International Journal of Pharmaceutical Sciences Review and Research. (2017, June 17). Retrieved from [Link]

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• 4. researchgate.net [researchgate.net]

The Strategic Utility of 2,6-Dimethyl-4-nitroaniline as a Precursor in Azo Dye Synthesis: A Technical Guide for Researchers

Introduction: Unveiling the Potential of a Versatile Intermediate

In the landscape of industrial and research chemistry, 2,6-Dimethyl-4-nitroaniline stands as a pivotal chemical intermediate, primarily celebrated for its role in the synthesis of high-performance azo dyes and pigments. Its unique molecular architecture, featuring a nitro group positioned para to the amine and flanked by two methyl groups, imparts specific chromophoric properties and reactivity that are highly sought after in the coloration industry. This guide provides an in-depth exploration of 2,6-Dimethyl-4-nitroaniline, offering detailed protocols for its synthesis and its subsequent application in the creation of vibrant azo dyes. We will delve into the mechanistic underpinnings of these reactions, providing a robust framework for researchers, scientists, and professionals in drug development to leverage this compound's full potential.

The strategic placement of the methyl groups in 2,6-Dimethyl-4-nitroaniline introduces steric hindrance around the amino group. This steric shielding influences the kinetics and regioselectivity of diazotization and subsequent coupling reactions, a factor that can be exploited to achieve desired dye structures and properties. Furthermore, the electron-withdrawing nature of the para-nitro group is crucial for the formation of a stable and reactive diazonium salt, a key intermediate in azo dye synthesis.[1]

Physicochemical Properties and Safety Profile

A thorough understanding of the physical and chemical properties of 2,6-Dimethyl-4-nitroaniline is paramount for its safe and effective handling in a laboratory setting.

Property	Value	Reference
CAS Number	16947-63-0	[2]
Molecular Formula	C₈H₁₀N₂O₂	[2]
Molecular Weight	166.18 g/mol	[2]
Appearance	Yellow crystalline solid
Melting Point	164-165°C

Safety and Handling: 2,6-Dimethyl-4-nitroaniline is a chemical that requires careful handling. Always consult the latest Safety Data Sheet (SDS) before use. Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. All manipulations should be performed in a well-ventilated fume hood.

Protocol I: Synthesis of 2,6-Dimethyl-4-nitroaniline

The synthesis of 2,6-Dimethyl-4-nitroaniline can be achieved through various routes. One common laboratory-scale method involves the nitration of 2,6-dimethylacetanilide followed by hydrolysis. This multi-step approach ensures regioselective nitration at the para position.

Workflow for the Synthesis of 2,6-Dimethyl-4-nitroaniline

Caption: Synthetic pathway for 2,6-Dimethyl-4-nitroaniline.

Step-by-Step Methodology

Part A: Acetylation of 2,6-Dimethylaniline

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,6-dimethylaniline (0.1 mol).

• Reagent Addition: Slowly add acetic anhydride (0.12 mol) to the flask while stirring. The reaction is exothermic.

• Reaction: Heat the mixture to reflux for 1 hour.

• Workup: Allow the mixture to cool to room temperature. Pour the reaction mixture into 200 mL of cold water with vigorous stirring to precipitate the product.

• Purification: Collect the solid 2,6-dimethylacetanilide by vacuum filtration, wash with cold water, and dry. Recrystallize from ethanol if necessary.

Part B: Nitration of 2,6-Dimethylacetanilide

• Reaction Setup: In a 500 mL three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve the dried 2,6-dimethylacetanilide (from Part A) in concentrated sulfuric acid at 0-5°C.

• Nitrating Mixture: Prepare a nitrating mixture by slowly adding concentrated nitric acid to an equal volume of concentrated sulfuric acid, keeping the temperature below 10°C.

• Reagent Addition: Add the cold nitrating mixture dropwise to the solution of 2,6-dimethylacetanilide, maintaining the reaction temperature between 0°C and 5°C.

• Reaction: After the addition is complete, stir the mixture for an additional 2 hours at 0-5°C.

• Workup: Carefully pour the reaction mixture onto crushed ice to precipitate the N-(2,6-dimethyl-4-nitrophenyl)acetamide.

• Purification: Filter the product, wash thoroughly with cold water until the washings are neutral, and dry.

Part C: Hydrolysis of N-(2,6-dimethyl-4-nitrophenyl)acetamide

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser, suspend the N-(2,6-dimethyl-4-nitrophenyl)acetamide in a 10% aqueous solution of sulfuric acid.

• Reaction: Heat the mixture to reflux for 2-3 hours, or until the reaction is complete (monitored by TLC).

• Workup: Cool the reaction mixture and neutralize it with a suitable base (e.g., sodium carbonate solution) to precipitate the 2,6-Dimethyl-4-nitroaniline.

• Purification: Collect the yellow precipitate by filtration, wash with water, and dry. The crude product can be recrystallized from a suitable solvent like ethanol or an ethanol/water mixture to yield pure 2,6-Dimethyl-4-nitroaniline.[3]

Protocol II: Application in Azo Dye Synthesis - The Diazotization-Coupling Reaction

The conversion of 2,6-Dimethyl-4-nitroaniline into an azo dye is a classic two-step process: diazotization followed by azo coupling. The resulting diazonium salt is a versatile electrophile that can react with a variety of electron-rich aromatic compounds (coupling components) to form vibrantly colored azo compounds.

Workflow for Azo Dye Synthesis

Caption: General workflow for azo dye synthesis.

Step-by-Step Methodology: Synthesis of a Disperse Orange Dye

This protocol details the synthesis of a representative orange azo dye by coupling diazotized 2,6-Dimethyl-4-nitroaniline with N,N-diethylaniline.

Part A: Diazotization of 2,6-Dimethyl-4-nitroaniline

• Reaction Setup: In a 250 mL beaker, prepare a solution of concentrated sulfuric acid (e.g., 10 mL) diluted in water (e.g., 40 mL). Always add acid to water slowly and with cooling.

• Amine Suspension: Add 2,6-Dimethyl-4-nitroaniline (0.05 mol) to the sulfuric acid solution. Heat gently if necessary to dissolve, then cool the solution to 0-5°C in an ice-salt bath with continuous stirring. A fine suspension of the amine salt may form.

• Nitrite Solution: In a separate beaker, dissolve sodium nitrite (0.055 mol) in a minimal amount of cold water.

• Diazotization: Slowly add the sodium nitrite solution dropwise to the cold amine suspension. Maintain the temperature below 5°C throughout the addition. The formation of the diazonium salt is indicated by a change in the appearance of the mixture.

• Completion: After the addition is complete, continue stirring for an additional 15-30 minutes at 0-5°C. The resulting diazonium salt solution should be used immediately in the next step. A slight excess of nitrous acid can be confirmed with starch-iodide paper (which will turn blue-black).[4]

Part B: Azo Coupling with N,N-Diethylaniline

• Coupling Component Solution: In a 500 mL beaker, dissolve N,N-diethylaniline (0.05 mol) in a dilute solution of hydrochloric acid (e.g., 1 M HCl). Cool this solution to 0-5°C in an ice bath.

• Coupling Reaction: Slowly and with vigorous stirring, add the cold diazonium salt solution (from Part A) to the cold solution of N,N-diethylaniline. A brightly colored precipitate of the azo dye should form immediately.

• pH Adjustment: During the addition, maintain a weakly acidic to neutral pH (around 5-7) by the controlled addition of a base, such as a saturated sodium acetate solution. This is crucial for efficient coupling with aromatic amines.

• Completion and Isolation: Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure complete coupling. Collect the solid azo dye by vacuum filtration.

• Purification: Wash the filter cake with cold water to remove any unreacted salts. The crude dye can be further purified by recrystallization from a suitable solvent, such as ethanol or glacial acetic acid, to obtain a product of high purity.

Conclusion: A Gateway to a Spectrum of Colors

2,6-Dimethyl-4-nitroaniline serves as a cornerstone intermediate for the synthesis of a diverse array of azo dyes. The protocols outlined in this guide provide a comprehensive framework for both the preparation of this key precursor and its subsequent transformation into valuable colorants. By understanding the underlying chemical principles and meticulously controlling the reaction parameters, researchers can effectively harness the synthetic potential of 2,6-Dimethyl-4-nitroaniline to develop novel dyes with tailored properties for a wide range of applications, from textiles to advanced materials.

References

• Organic Syntheses. m-NITRODIMETHYLANILINE. [Link]

• Otutu, J. O., et al. (2019). SYNTHESIS OF DISPERSE DYES AND THEIR APPLICATIONS ON SYNTHETIC FABRICS. FUW Trends in Science & Technology Journal, 4(1), 134-138.
• Dixit, B. C., et al. (2020). Synthesis of Disperse Azo Dyes by using Various Combinations of Base & Coupling Agents. International Journal of Innovative Research in Science, Engineering and Technology, 9(8), 7692-7700.

• LibreTexts. Diazonium Coupling Reaction of p-Nitrobenzenediazonium sulfate and N,N -Dimethylaniline: Synthesis of p-(4-nitrobenzeneazo). [Link]

• Al-Ayed, A. S. (2018). An eco-friendly methodology for the synthesis of azocoumarin dye using cation exchange resins. Journal of Saudi Chemical Society, 22(8), 957-962.
• Google Patents. CN101671266A - Synthetic method of 2,6-dibromo-4-nitroaniline diazosalt.
• Google Patents. CN101863777A - The preparation method of solvent-free 2, 4-dimethylaniline and 2, 6-dimethylaniline.

• University of the West Indies at Mona. The Synthesis of Azo Dyes. [Link]

• Google Patents. US3931298A - Chemical process for forming 2,6-dimethylaniline.

• PubChem. 2,6-Dimethyl-4-nitroaniline. [Link]

• ResearchGate. Azo coupling reactions structures and mechanisms. [Link]

• Joshi, S. A., & Mehta, A. G. (2001). Synthesis and Dyeing Performance of Disperse Dyes Based on 3-[(2,6-Dimethyl-4-Quinolinyl)Amino] Phenol System. Oriental Journal of Chemistry, 20(1).

• PrepChem. Preparation of 2,6-dichloro-4-nitroaniline. [Link]

• Sciencemadness Discussion Board. 2,6-dimethylaniline. [Link]

• Oriental Journal of Chemistry. Synthesis and Dyeing Performance of Disperse Dyes Based on 3-[(2,6-Dimethyl-4-Quinolinyl)Amino] Phenol System. [Link]

• PubChem. 2,6-Dimethylaniline. [Link]

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• 4. Chemistry 210 Experiment 6 [home.miracosta.edu]

Application Note & Protocol: Regioselective Synthesis of 4-Nitro-2,6-dimethylaniline

Abstract

This document provides a detailed protocol for the nitration of 2,6-dimethylaniline. Direct nitration of anilines is often complicated by the high reactivity of the amino group, which can lead to oxidation and the formation of multiple isomers.[1] In a strongly acidic medium, the aniline is protonated to the anilinium ion, which acts as a meta-directing group, yielding significant amounts of the undesired 3-nitro isomer.[1][2][3] To achieve high regioselectivity for the desired 4-nitro-2,6-dimethylaniline, this protocol employs a robust three-step synthesis involving the protection of the amino group, subsequent nitration, and final deprotection. This method leverages a p-toluenesulfonyl (tosyl) protecting group to moderate the ring's reactivity and sterically direct the electrophilic substitution to the para-position.[4][5]

Introduction: The Challenge of Direct Nitration

The nitration of substituted anilines is a cornerstone of synthetic organic chemistry, providing essential intermediates for pharmaceuticals and dyes. However, the direct nitration of 2,6-dimethylaniline presents significant challenges. The amino (-NH₂) group is a powerful activating group, making the aromatic ring highly susceptible to electrophilic attack. This high reactivity can lead to over-nitration and oxidative side reactions, often resulting in the formation of tarry byproducts.[1]

The most critical challenge is controlling the regioselectivity. Under the strongly acidic conditions required for nitration (typically a mixture of nitric and sulfuric acids), the basic amino group is protonated to form an anilinium ion (-NH₃⁺). This ion is a strong deactivating, meta-directing group due to its powerful inductive electron-withdrawing effect.[1][6] Consequently, direct nitration would unfavorably produce a significant quantity of 3-nitro-2,6-dimethylaniline.

To circumvent these issues, a protection-nitration-deprotection strategy is employed. By converting the amino group into an amide, its activating effect is attenuated, and its basicity is removed, preventing protonation. The bulky p-toluenesulfonamide (tosylamide) group not only prevents oxidation but also, in conjunction with the two ortho-methyl groups, provides significant steric hindrance, ensuring that the nitration occurs almost exclusively at the less hindered para-position (C4).[4][5]

Overall Synthetic Pathway

The synthesis is performed in three distinct stages:

• Protection: Reaction of 2,6-dimethylaniline with p-toluenesulfonyl chloride (TsCl) to form N-(2,6-dimethylphenyl)-p-toluenesulfonamide.

• Nitration: Electrophilic aromatic substitution on the protected aniline using a nitrating agent to yield N-(4-nitro-2,6-dimethylphenyl)-p-toluenesulfonamide.

• Deprotection: Acid-catalyzed hydrolysis of the sulfonamide to afford the final product, 4-nitro-2,6-dimethylaniline.

Caption: Workflow for the regioselective synthesis of 4-nitro-2,6-dimethylaniline.

Mechanistic Rationale

The key to this synthesis is the electrophilic aromatic substitution (EAS) mechanism. The nitrating mixture of nitric and sulfuric acid generates the highly electrophilic nitronium ion (NO₂⁺).[6]

Caption: Mechanism of electrophilic nitration.

The N-tosyl group, while still activating and ortho, para-directing, is less powerful than a free amino group. Its primary role here is steric. The combination of the bulky tosyl group and the two methyl groups at the ortho positions effectively blocks electrophilic attack at those sites, leaving the para position as the only accessible point for the incoming nitronium ion.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Notes
2,6-Dimethylaniline	C₈H₁₁N	121.18	Starting material. Can be purified by distillation if colored.[7][8]
p-Toluenesulfonyl chloride (TsCl)	C₇H₇ClO₂S	190.65	Acylating agent for protection. Moisture sensitive.
Pyridine	C₅H₅N	79.10	Base and solvent for the protection step. Use anhydrous.
Nitric Acid (70%)	HNO₃	63.01	Oxidizer and source of nitro group. Highly corrosive.[9][10]
Sulfuric Acid (98%)	H₂SO₄	98.08	Catalyst and dehydrating agent. Highly corrosive.
Hydrochloric Acid (conc.)	HCl	36.46	Used during work-up.
Ethanol / Ethyl Acetate	-	-	Solvents for recrystallization.
Ice	H₂O	18.02	For cooling and precipitation.

Experimental Protocol

Step 1: Protection - Synthesis of N-(2,6-dimethylphenyl)-p-toluenesulfonamide

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 2,6-dimethylaniline (1.0 eq) in anhydrous pyridine (approx. 3-4 mL per gram of aniline).

• Cooling: Place the flask in an ice-salt bath to cool the solution to 0-5 °C.

• Addition of TsCl: Slowly add p-toluenesulfonyl chloride (1.1 eq) portion-wise to the cooled solution over 30 minutes, ensuring the temperature does not exceed 10 °C.

• Reaction: Once the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature overnight.

• Work-up: Pour the reaction mixture slowly into a beaker containing a mixture of crushed ice (approx. 200 g) and concentrated hydrochloric acid (approx. 50 mL). This will neutralize the pyridine and precipitate the product.

• Isolation: Collect the white solid precipitate by vacuum filtration. Wash the solid thoroughly with cold water to remove any remaining salts.

• Purification: Dry the solid in a vacuum oven. The crude product can be purified by recrystallization from ethanol to yield pure N-(2,6-dimethylphenyl)-p-toluenesulfonamide.

Step 2: Nitration - Synthesis of N-(4-nitro-2,6-dimethylphenyl)-p-toluenesulfonamide

• Reaction Setup: In a 250 mL three-necked flask fitted with a thermometer, a dropping funnel, and a mechanical stirrer, dissolve the dried N-(2,6-dimethylphenyl)-p-toluenesulfonamide (1.0 eq) in glacial acetic acid.

• Cooling: Cool the flask in an ice bath to 5-10 °C.

• Preparation of Nitrating Mixture: In a separate flask, carefully and slowly add concentrated sulfuric acid to concentrated nitric acid (a 1:1 v/v mixture is typical) while cooling in an ice bath. Caution: This is a highly exothermic process. [5]

• Addition: Add the cold nitrating mixture dropwise from the dropping funnel to the stirred sulfonamide solution. Maintain the reaction temperature below 15 °C throughout the addition.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Carefully pour the reaction mixture onto a large amount of crushed ice. A yellow solid will precipitate.

• Isolation & Purification: Collect the solid by vacuum filtration, wash with copious amounts of cold water until the washings are neutral, and dry. Recrystallize the crude product from an ethanol/water mixture to obtain the pure N-(4-nitro-2,6-dimethylphenyl)-p-toluenesulfonamide.

Step 3: Deprotection - Synthesis of 4-Nitro-2,6-dimethylaniline

• Reaction Setup: Place the dried N-(4-nitro-2,6-dimethylphenyl)-p-toluenesulfonamide (1.0 eq) in a round-bottom flask.

• Acid Hydrolysis: Add concentrated sulfuric acid (enough to dissolve the solid, typically 5-10 mL per gram).

• Heating: Heat the reaction mixture to 50-60 °C for 1-2 hours. The progress can be monitored by TLC.

• Work-up: After the reaction is complete, cool the flask to room temperature and then carefully pour the acidic solution into a beaker filled with a large volume of an ice-water mixture.

• Precipitation & Neutralization: The desired 4-nitro-2,6-dimethylaniline will precipitate. Slowly add a concentrated solution of sodium hydroxide or ammonium hydroxide to neutralize the excess acid until the solution is basic (pH > 8). This ensures the product is in its free amine form.

• Isolation & Purification: Collect the solid product by vacuum filtration and wash it thoroughly with cold water. The crude product can be purified by recrystallization from a suitable solvent like ethyl acetate or an ethanol/water mixture to yield the final product.[11]

Safety Precautions

Nitration reactions are inherently hazardous and must be performed with extreme caution.[12]

• Corrosive Reagents: Concentrated nitric acid and sulfuric acid are highly corrosive and can cause severe burns.[10][13] Always handle them inside a chemical fume hood.

• Personal Protective Equipment (PPE): Wear acid-resistant gloves, chemical safety goggles, a face shield, and a chemical-resistant lab coat at all times.[12]

• Exothermic Reaction: The mixing of acids and the nitration reaction itself are highly exothermic and can lead to a thermal runaway if not properly controlled.[5][12] Always use an ice bath for cooling and add reagents slowly.

• Strong Oxidizer: Nitric acid is a strong oxidizing agent and can react violently with organic materials.[9][10] Keep combustible materials away from the reaction setup.

• Emergency Preparedness: Ensure that an emergency eyewash station and safety shower are readily accessible.[12] Have appropriate spill containment materials (like sodium bicarbonate for neutralization) on hand.

• Waste Disposal: Nitric acid waste should be segregated and not mixed with other waste streams, especially organic solvents, to prevent violent reactions.[13] Dispose of all chemical waste according to institutional and local environmental regulations.

References

• BenchChem. (n.d.). Application Notes and Protocols: Nitration of 2,6-Diethylaniline Derivatives.

• YouTube. (2024). Nitration reaction safety. Retrieved from [Link]

• Guggenheim, T. L. (Ed.). (2013). Chemistry, Process Design, and Safety for the Nitration Industry. National Academic Digital Library of Ethiopia.
• BenchChem. (n.d.). Technical Support Center: Purification of Crude Aniline Nitrate.
• BenchChem. (n.d.). An In-Depth Technical Guide to the Synthesis of 2,6-Dimethylaniline.

• University of Washington Environmental Health & Safety. (n.d.). Nitric Acid Safety. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Retrieved from [Link]

• Albayati, T. M., & Doyle, A. M. (2014). Purification of aniline and nitrosubstituted aniline contaminants from aqueous solution using beta zeolite.

• VelocityEHS. (2015). Nitric Acid Safety Tips & Health Hazards. Retrieved from [Link]

• Organic Syntheses. (n.d.). o-NITROANILINE. Retrieved from [Link]

• University of Washington Environmental Health & Safety. (2024). Reduce your risk of a nitric acid incident. Retrieved from [Link]

• Chemistry Stack Exchange. (2019). Nitration of aniline. Retrieved from [Link]

• ResearchGate. (2025). Preparation of 4-nitro-2,6-xylidine. Retrieved from [Link]

• Testbook. (n.d.). Electrophilic Substitution of Anilines - Explanation and FAQs. Retrieved from [Link]

• BYJU'S. (n.d.). Electrophilic Substitution Reaction of Anilines. Retrieved from [Link]

• YouTube. (n.d.). Electrophilic substitution (case aniline): Nitration. Retrieved from [Link]

• Organic Syntheses. (1947). m-NITRODIMETHYLANILINE. Retrieved from [Link]

• Reddit. (2014). Purify and dry aniline?. Retrieved from [Link]

• LookChem. (n.d.). Purification of Aniline - Chempedia. Retrieved from [Link]

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Application Note: A Robust HPLC Method for the Analysis of 2,6-Dimethyl-4-nitroaniline

Introduction: The Analytical Imperative for 2,6-Dimethyl-4-nitroaniline

2,6-Dimethyl-4-nitroaniline is a chemical intermediate of significant interest in various sectors of the chemical and pharmaceutical industries. Its purity and accurate quantification are critical for ensuring the quality and safety of downstream products. High-Performance Liquid Chromatography (HPLC) offers a powerful analytical tool for this purpose, providing the necessary specificity, sensitivity, and accuracy.[1][2] This application note presents a detailed, robust reversed-phase HPLC (RP-HPLC) method for the analysis of 2,6-Dimethyl-4-nitroaniline, complete with a comprehensive protocol for method validation in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4][5][6][7]

The methodological framework provided herein is designed to be a self-validating system, empowering researchers, scientists, and drug development professionals to implement and verify a reliable analytical procedure for routine use and in support of regulatory submissions.

Physicochemical Properties and Chromatographic Considerations

A successful HPLC method development is predicated on an understanding of the analyte's physicochemical properties. 2,6-Dimethyl-4-nitroaniline (C₈H₁₀N₂O₂) is a moderately polar compound, a characteristic primarily influenced by the presence of the nitro (-NO₂) and amino (-NH₂) functional groups.[8] Its aromatic nature and the presence of a chromophore make it amenable to UV detection.[9]

The selection of a reversed-phase chromatographic mode is a logical starting point, as it effectively separates analytes based on their hydrophobicity.[10] A C18 stationary phase, with its long alkyl chains, provides a high degree of hydrophobic interaction, making it a suitable choice for retaining and separating 2,6-Dimethyl-4-nitroaniline from potential impurities.[10] The mobile phase, typically a mixture of water and a polar organic solvent like acetonitrile or methanol, allows for the modulation of the analyte's retention time.[11]

Proposed HPLC Method for 2,6-Dimethyl-4-nitroaniline

This section outlines a starting point for the HPLC analysis of 2,6-Dimethyl-4-nitroaniline. Optimization may be required based on the specific sample matrix and instrumentation.

Chromatographic Conditions

Parameter	Recommended Condition	Rationale
HPLC System	Any standard HPLC system with a UV detector	Provides the necessary platform for the analysis.
Column	C18, 5 µm, 4.6 x 250 mm	A widely used reversed-phase column offering good resolution and efficiency. The dimensions are standard for analytical work.[10]
Mobile Phase	Acetonitrile:Water (60:40, v/v)	Acetonitrile is a common organic modifier in RP-HPLC with a low UV cutoff. The ratio can be adjusted to optimize retention time.[11]
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm ID column, providing a balance between analysis time and backpressure.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Injection Volume	10 µL	A standard injection volume for analytical HPLC.
Detection	UV at 254 nm	Nitroaromatic compounds generally exhibit strong absorbance in the mid-UV range. 254 nm is a common wavelength for detection; however, determining the analyte's lambda max (λmax) is recommended for optimal sensitivity.[9]
Run Time	10 minutes	Should be sufficient to elute the analyte and any closely related impurities.

Reagent and Sample Preparation

• Mobile Phase Preparation: Prepare the acetonitrile and water mixture as specified. Filter through a 0.45 µm membrane filter and degas prior to use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 2,6-Dimethyl-4-nitroaniline reference standard and transfer to a 25 mL volumetric flask. Dissolve in and dilute to volume with acetonitrile. The compound is reported to be slightly soluble in ethyl acetate and chloroform, and related compounds are soluble in polar organic solvents like methanol and acetone.[3][6] Acetonitrile is a suitable solvent due to its miscibility with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to establish linearity.

• Sample Preparation: Accurately weigh a known amount of the sample containing 2,6-Dimethyl-4-nitroaniline and dissolve it in a suitable volume of acetonitrile to achieve a theoretical concentration within the linear range of the method. Filter the sample solution through a 0.45 µm syringe filter before injection.

Method Validation Protocol: A Self-Validating System

The following protocol, based on ICH Q2(R1) guidelines, will ensure the developed method is fit for its intended purpose.[3][4][5][6][7]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Protocol:

  • Inject a blank solution (mobile phase) to ensure no interfering peaks at the retention time of 2,6-Dimethyl-4-nitroaniline.

  • Inject a solution of the 2,6-Dimethyl-4-nitroaniline standard.

  • Inject a sample solution.

  • If available, inject solutions of known impurities.

• Acceptance Criteria: The analyte peak should be well-resolved from any other peaks in the chromatogram. The peak purity can be assessed using a photodiode array (PDA) detector.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration.

• Protocol:

  • Prepare at least five concentrations of the 2,6-Dimethyl-4-nitroaniline working standard (e.g., 1, 10, 25, 50, 100 µg/mL).

  • Inject each concentration in triplicate.

  • Plot a graph of the mean peak area against the concentration.

• Acceptance Criteria: The correlation coefficient (r²) of the linear regression should be ≥ 0.999.

Accuracy

Accuracy is the closeness of the test results to the true value.

• Protocol:

  • Prepare a sample matrix (placebo) if applicable.

  • Spike the placebo with the 2,6-Dimethyl-4-nitroaniline standard at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration in triplicate and analyze.

  • Calculate the percentage recovery.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Repeatability (Intra-day precision):

  • Protocol: Analyze six replicate injections of a standard solution at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

  • Acceptance Criteria: The relative standard deviation (%RSD) should be ≤ 2.0%.

• Intermediate Precision (Inter-day precision):

  • Protocol: Repeat the analysis on a different day with a different analyst and/or on a different instrument.

  • Acceptance Criteria: The %RSD should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Protocol (based on the signal-to-noise ratio):

  • Determine the concentration that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

  • Inject a solution at the determined LOQ concentration six times and calculate the %RSD.

• Acceptance Criteria: The %RSD for the LOQ determination should be ≤ 10%.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol:

  • Vary the following parameters one at a time:

    • Flow rate (± 0.1 mL/min)

    • Mobile phase composition (e.g., Acetonitrile:Water 58:42 and 62:38)

    • Column temperature (± 2 °C)

    • Detection wavelength (± 2 nm)

  • Analyze a standard solution with each variation.

• Acceptance Criteria: The system suitability parameters (e.g., retention time, peak area, tailing factor) should remain within acceptable limits. The %RSD of the results should be ≤ 2.0%.

Data Presentation and System Suitability

All quantitative data from the validation studies should be summarized in clearly structured tables for easy comparison and reporting.

System Suitability

Before each analytical run, a system suitability test should be performed to ensure the chromatographic system is performing adequately.

• Protocol: Inject a standard solution of 2,6-Dimethyl-4-nitroaniline five times.

• Acceptance Criteria:

  • Tailing factor: ≤ 2.0

  • Theoretical plates: ≥ 2000

  • %RSD of peak area: ≤ 2.0%

Visualizing the Workflow

A clear understanding of the experimental workflow is crucial for successful implementation.

Caption: A logical workflow for the HPLC analysis of 2,6-Dimethyl-4-nitroaniline.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the HPLC analysis of 2,6-Dimethyl-4-nitroaniline. The proposed method, coupled with the detailed validation protocol, offers a reliable starting point for establishing a robust analytical procedure. By adhering to the principles of scientific integrity and following the outlined steps, researchers and professionals can ensure the generation of accurate and precise data for this important chemical entity.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. Available at: [Link]

• Quality Guidelines - ICH. Available at: [Link]

• What are the compatible solutes for HPLC c18 reversed phase columns other than toluene? - ResearchGate. Available at: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry - FDA. Available at: [Link]

• N,N-dimethyl-4-nitroaniline - Solubility of Things. Available at: [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures - Starodub. Available at: [Link]

• Important Aspects of UV Detection for HPLC - LCGC International. Available at: [Link]

• Separation of Aniline, 2,5-dimethyl-4-nitro- on Newcrom R1 HPLC column - SIELC Technologies. Available at: [Link]

• Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum - Agilent. Available at: [Link]

• Reversed Phase HPLC Method Development - Phenomenex. Available at: [Link]

• Simplified Yet Sensitive Determination of Aniline and Nitroanilines - LCGC International. Available at: [Link]

• Separation of Model Compounds in Reversed-Phase and Mixed-Mode - SIELC Technologies. Available at: [Link]

• Separation of Aniline on Newcrom R1 HPLC column - SIELC Technologies. Available at: [Link]

• A Sensitive and Selective GC-MS Method for the Determination of Process Related Genotoxic Impurities in Esomeprazole Magnesium - Asian Journal of Research in Chemistry. Available at: [Link]

• Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations | LCGC International. Available at: [Link]

• 2,6-Dimethyl-4-nitroaniline | C8H10N2O2 | CID 28159 - PubChem. Available at: [Link]

• 2-Methoxy-4-nitroaniline Solubility in Several Aqueous Solvent Mixtures: Determination, Modeling, and Preferential Solvation | Journal of Chemical & Engineering Data - ACS Publications. Available at: [Link]

• Green process development for the preparation of 2,6-dibromo-4-nitroaniline from 4-nitroaniline using bromide–bromate salts in an aqueous acidic medium - RSC Publishing. Available at: [Link]

• • Selectivity of Packing Materials in Reversed Phase Liquid Chromatography - NACALAI TESQUE, INC. Available at: [Link]

• A Newly Developed HPLC-UV/Vis Method Using Chemical Derivatization with 2-Naphthalenethiol for Quantitation of Sulforaphane in Rat Plasma - PMC - NIH. Available at: [Link]

• Separation of N,N-Dimethyl-4-nitro-2-chloroaniline on Newcrom R1 HPLC column - SIELC Technologies. Available at: [Link]

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Application Note: A Validated GC-MS Method for the Confident Identification of 2,6-Dimethyl-4-nitroaniline

Abstract

This application note presents a detailed, robust, and validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the unambiguous identification of 2,6-Dimethyl-4-nitroaniline (C₈H₁₀N₂O₂). This compound and its isomers are significant in various chemical syntheses and may be present as impurities or environmental contaminants. Given the thermolabile and polar nature of some nitroanilines, a reliable analytical method is crucial.[1][2] This protocol provides a comprehensive workflow, from sample preparation and instrument configuration to data interpretation and method validation, tailored for researchers, quality control analysts, and drug development professionals. The combination of gas chromatography's separation power with the specificity of mass spectrometry provides a "gold standard" for positive identification.[3]

Introduction and Scientific Principle

2,6-Dimethyl-4-nitroaniline is a substituted aromatic amine. The accurate identification of such compounds is critical in pharmaceutical development to control impurities, in environmental analysis to monitor pollutants, and in forensic science.

Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive analytical technique for this purpose. The methodology hinges on two core principles:

• Gas Chromatography (GC): The sample, in a vaporized state, is transported by an inert carrier gas (Helium) through a capillary column. Separation is achieved based on the analyte's volatility and differential interactions with the column's stationary phase. Compounds with higher volatility and weaker interactions elute faster.

• Mass Spectrometry (MS): As the separated components exit the GC column, they enter the mass spectrometer's ion source. Here, they are bombarded with high-energy electrons (typically 70 eV in Electron Ionization mode). This process creates a positively charged molecular ion ([M]⁺•) and a series of characteristic fragment ions. These ions are separated by their mass-to-charge ratio (m/z), and a unique mass spectrum—a chemical fingerprint—is generated for the analyte.

The coupling of these two techniques allows for the separation of 2,6-Dimethyl-4-nitroaniline from complex sample matrices and its conclusive identification based on both its retention time and its unique mass spectrum.[3]

Materials and Methods

Reagents and Standards

• 2,6-Dimethyl-4-nitroaniline reference standard: (CAS: 16947-63-0), ≥98% purity.

• Solvents: HPLC or pesticide-grade Methanol, Acetone, Methylene Chloride.

• Carrier Gas: Helium (He), ultra-high purity (99.999%).

• Drying Agent: Anhydrous sodium sulfate (for sample extraction).

Instrumentation

• Gas Chromatograph: Agilent 8890 GC System or equivalent, equipped with a split/splitless injector.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent single quadrupole mass spectrometer.

• GC Column: DB-5ms or equivalent non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[4] The DB-5ms is chosen for its versatility and robustness in separating a wide range of semi-volatile organic compounds.

• Autosampler: For reproducible injections.[5]

• Analytical Balance, Volumetric Flasks, Micropipettes, and Syringes.

Detailed Experimental Protocols

Preparation of Standard Solutions

The accuracy of identification and quantification relies on the precise preparation of standards.

• Stock Standard (1000 µg/mL): Accurately weigh approximately 10.0 mg of 2,6-Dimethyl-4-nitroaniline reference standard.[4] Dissolve it in methanol in a 10 mL volumetric flask and bring to volume. This stock solution should be stored at 4°C in an amber vial.

• Working Standards: Prepare a series of working standards (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 µg/mL) by serially diluting the stock solution with the appropriate solvent (e.g., methanol or methylene chloride, depending on the sample matrix). These standards are used to establish the instrument's calibration curve and to verify retention time.

Sample Preparation

The goal of sample preparation is to extract the analyte from the matrix and present it in a solvent compatible with the GC-MS system.

• Protocol A: Solid Samples (e.g., Drug Substance, Soil)

  • Accurately weigh approximately 50 mg of the homogenized sample into a centrifuge tube.

  • Add 10 mL of a suitable solvent, such as acetone or methanol.

  • Vortex for 1 minute, then sonicate for 15 minutes to ensure complete dissolution/extraction.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.45 µm PTFE syringe filter into a GC vial.

• Protocol B: Aqueous Samples (e.g., Wastewater) This protocol is based on general principles of liquid-liquid extraction (LLE) for semi-volatile organic compounds, adapted from EPA methodologies.[6][7]

  • Measure 100 mL of the water sample into a separatory funnel.

  • Adjust the sample pH to >11 using 1.0 M NaOH. This ensures the aniline is in its neutral, more extractable form.[7]

  • Add 30 mL of methylene chloride and shake vigorously for 2 minutes, venting frequently.

  • Allow the layers to separate and drain the organic (bottom) layer into a flask.

  • Repeat the extraction twice more with fresh 30 mL portions of methylene chloride.

  • Combine the organic extracts and dry them by passing through a funnel containing anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen. Transfer to a GC vial.

GC-MS Instrumental Method

Instrument parameters must be precisely controlled for reproducible results. The following table outlines the optimized conditions for this analysis.

Parameter	Setting	Rationale
GC System
Injector Mode	Splitless	Maximizes sensitivity for trace-level analysis.
Injector Temperature	250 °C	Ensures rapid and complete vaporization of the analyte without thermal degradation.[4]
Injection Volume	1 µL	A standard volume for capillary columns that prevents column overload.[8]
Carrier Gas	Helium	Provides good chromatographic efficiency and is inert.
Flow Rate	1.2 mL/min (Constant Flow)	An optimal flow rate for a 0.25 mm ID column, balancing resolution and analysis time.[9]
Oven Program
Initial Temperature	80 °C, hold for 2 min	Allows for proper focusing of analytes at the head of the column.[4]
Ramp	15 °C/min to 280 °C	A moderate ramp rate that ensures good separation from other potential components.
Final Hold	Hold at 280 °C for 5 min	Ensures that all less volatile compounds are eluted from the column before the next run.[4]
MS Detector
Ionization Mode	Electron Ionization (EI)	The standard mode for GC-MS, producing reproducible fragmentation patterns.
Electron Energy	70 eV	The industry standard energy that generates extensive, library-searchable mass spectra.[4][9]
Ion Source Temp.	230 °C	Maintains the analyte in the gas phase and prevents contamination.[4][8]
Quadrupole Temp.	150 °C	Ensures consistent mass filtering.[9]
Transfer Line Temp.	280 °C	Prevents condensation of the analyte between the GC and MS.[4]
Scan Mode	Full Scan	Acquires data over a wide mass range to capture the molecular ion and all fragment ions.
Scan Range	m/z 40 - 400	Covers the molecular weight of the target analyte and its expected fragments.[4]

Analytical Workflow Visualization

The overall process from sample handling to data reporting is illustrated below.

Fig 1. GC-MS analytical workflow for 2,6-Dimethyl-4-nitroaniline.

Data Analysis and Interpretation

Positive identification of 2,6-Dimethyl-4-nitroaniline requires satisfying two independent criteria:

• Retention Time (RT) Matching: The retention time of the peak in the sample chromatogram must match the retention time of the reference standard, analyzed under identical instrument conditions, within a predefined window (typically ±0.1 minutes).

• Mass Spectrum Confirmation: The background-subtracted mass spectrum of the sample peak must visually match the mass spectrum of the reference standard and/or a validated spectral library (e.g., NIST). The relative abundances of the major ions should agree within ±20%.

Expected Mass Spectrum and Fragmentation

The molecular formula of 2,6-Dimethyl-4-nitroaniline is C₈H₁₀N₂O₂ with a molecular weight of 166.18 g/mol .[10] Under 70 eV electron ionization, the following fragmentation pattern is predicted based on the chemical structure and known behavior of nitroanilines.[11][12]

• Molecular Ion [M]⁺• (m/z 166): The parent peak, representing the intact molecule with one electron removed. Its presence is crucial for confirming the molecular weight.

• [M-CH₃]⁺ (m/z 151): Loss of a methyl radical (-CH₃) from one of the ortho positions. This is a common fragmentation for methylated aromatic compounds.

• [M-NO₂]⁺ (m/z 120): Loss of the nitro group (-NO₂) as a neutral radical. This is a highly characteristic fragmentation for nitroaromatic compounds.

• [M-CH₃-HCN]⁺ (m/z 124): A potential subsequent fragmentation from the m/z 151 ion.

• Other smaller fragments: Ions corresponding to the aromatic ring structure (e.g., m/z 91, 77) may also be present.

The primary ions for identification are m/z 166, 151, and 120 .

Proposed Fragmentation Pathway

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Application Notes and Protocols for the Purification of 2,6-Dimethyl-4-nitroaniline by Recrystallization

Abstract: This document provides a comprehensive, scientifically-grounded guide for the purification of 2,6-dimethyl-4-nitroaniline (CAS: 16947-63-0) using the fundamental technique of recrystallization. Designed for researchers, chemists, and drug development professionals, this guide moves beyond a simple set of instructions. It elucidates the causal principles behind each procedural step, from solvent selection to purity verification, ensuring a robust and reproducible protocol. By integrating theoretical principles with practical, field-proven insights, this application note serves as a self-validating system for obtaining high-purity 2,6-dimethyl-4-nitroaniline, a critical goal in any synthetic chemistry workflow.

Compound Profile: Physicochemical and Safety Data

A thorough understanding of the target compound's properties is the foundation of a successful purification strategy. 2,6-Dimethyl-4-nitroaniline is a yellow crystalline solid whose characteristics dictate the operational parameters for its recrystallization.

Table 1: Physicochemical Properties of 2,6-Dimethyl-4-nitroaniline

Property	Value	Source(s)
CAS Number	16947-63-0	[1][2]
Molecular Formula	C₈H₁₀N₂O₂	[2]
Molecular Weight	166.18 g/mol	[2][3]
Appearance	Yellow Crystalline Solid	[3]
Melting Point	164-165 °C	[1][3]
Boiling Point	352.6 °C (Predicted)	[1]
Solubility	Slightly soluble in Chloroform, Ethyl Acetate.[1]	[1]

Critical Safety and Handling Precautions

2,6-Dimethyl-4-nitroaniline is classified as a hazardous substance and must be handled with appropriate care in a controlled laboratory environment.

• Primary Hazards: The compound is harmful if swallowed, inhaled, or in contact with skin.[2] It is known to cause skin and serious eye irritation, as well as potential respiratory irritation.[4]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), a lab coat, and ANSI-approved safety glasses or goggles. All handling of the solid and its solutions should be performed within a certified chemical fume hood to prevent inhalation of dust or vapors.[4]

• Storage: The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light. Recommended storage temperatures are between 2-8°C.[1]

The Science of Recrystallization: Principles and Solvent Selection

Recrystallization is a powerful purification technique that leverages the differences in solubility between a target compound and its impurities in a given solvent at different temperatures.[5] The ideal solvent will dissolve the compound sparingly or not at all at room temperature but will dissolve it completely at its boiling point.[6][7] As the hot, saturated solution cools, the solubility of the target compound decreases, forcing it out of the solution to form a crystal lattice. Soluble impurities, being present in much lower concentrations, remain dissolved in the cold solvent (the "mother liquor").[5]

Caption: The core principle of purification by recrystallization.

Solvent Selection for 2,6-Dimethyl-4-nitroaniline

The choice of solvent is the most critical experimental parameter. While a screening process with various solvents is often necessary for novel compounds, literature provides a validated starting point for 2,6-dimethyl-4-nitroaniline.

• Primary Recommendation: Ethyl Acetate. Published synthetic procedures have successfully used ethyl acetate to recrystallize 2,6-dimethyl-4-nitroaniline, yielding a high-purity product.[3] The compound's noted slight solubility in ethyl acetate at room temperature suggests a significant positive temperature coefficient, making it an excellent choice.[1]

• Alternative Solvents for Screening: If ethyl acetate proves suboptimal, other solvents suitable for nitroanilines could be investigated. Ethanol, or a mixed-solvent system like ethanol/water, is often effective for polar aromatic compounds.[8][9] Toluene is another potential candidate for nitroaromatic compounds. A mixed-solvent approach, such as ethyl acetate/hexane, could also be employed, where the compound is dissolved in the "good" solvent (ethyl acetate) and the "poor" solvent (hexane) is added to induce precipitation.[7]

Detailed Experimental Protocol

This protocol outlines the step-by-step methodology for the recrystallization of 2,6-dimethyl-4-nitroaniline using ethyl acetate.

Caption: Step-by-step experimental workflow for recrystallization.

Materials and Equipment

• Crude 2,6-Dimethyl-4-nitroaniline

• Ethyl Acetate (Reagent Grade or higher)

• Erlenmeyer flasks (2-3, appropriately sized)

• Hotplate with stirring capability

• Glass stirring rod

• Short-stemmed glass funnel and fluted filter paper (for hot filtration)

• Büchner funnel, filter flask, and rubber adapter

• Vacuum source (e.g., water aspirator)

• Ice bath

• Spatula and watch glass

• Drying oven or vacuum desiccator

Step-by-Step Procedure

• Dissolution: Place the crude 2,6-dimethyl-4-nitroaniline in an Erlenmeyer flask. Add a magnetic stir bar. In a separate flask, heat the ethyl acetate to its boiling point (77 °C). Add the hot solvent to the crude solid portion-wise, with continuous stirring and heating, until the solid just dissolves.

  • Causality: Using the minimum amount of hot solvent is crucial for maximizing yield. An excess of solvent will keep more of the product dissolved even after cooling, reducing recovery.[10]

• Hot Filtration (Conditional): If insoluble impurities (e.g., dust, inorganic salts) are visible in the hot solution, a hot gravity filtration is required. Place a short-stemmed funnel with fluted filter paper into a pre-heated receiving flask. Pour the hot solution quickly through the filter.

  • Causality: This step must be performed rapidly with pre-heated glassware to prevent premature crystallization of the product in the funnel, which would lead to significant product loss.[10]

• Crystallization: Remove the flask containing the clear, hot solution from the heat source. Cover it with a watch glass and allow it to cool slowly to room temperature on the benchtop. Do not disturb the flask during this period. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • Causality: Slow cooling promotes the formation of larger, more perfect crystals, which are easier to filter and typically have higher purity. Rapid cooling can trap impurities within the crystal lattice.[10]

• Isolation: Set up a Büchner funnel with filter paper over a filter flask connected to a vacuum source. Wet the filter paper with a small amount of cold ethyl acetate to ensure a good seal. Decant the cold slurry of crystals into the funnel with the vacuum applied. Use a spatula to transfer any remaining crystals, and wash the flask with a small amount of cold mother liquor to complete the transfer.

• Washing: With the vacuum still applied, wash the collected crystals on the filter paper with 1-2 small portions of ice-cold ethyl acetate.

  • Causality: Washing with a cold solvent removes any residual mother liquor (containing dissolved impurities) that adheres to the crystal surfaces. The solvent must be cold to minimize redissolving the purified product.

• Drying: Leave the crystals in the funnel with the vacuum on for 10-15 minutes to air-dry them as much as possible. Transfer the crystalline product to a pre-weighed watch glass and dry to a constant weight, either in a low-temperature oven (e.g., 50-60 °C, well below the melting point) or in a vacuum desiccator.

Purity Assessment and Characterization

The success of the recrystallization must be validated empirically.

• Melting Point Determination: A sharp melting point that is close to the literature value of 164-165 °C is a strong indicator of high purity.[3] Impurities typically depress and broaden the melting point range.

• Thin-Layer Chromatography (TLC): Spot the crude material, the recrystallized product, and a co-spot on a TLC plate. Elute with an appropriate solvent system (e.g., hexane/ethyl acetate, 5/1, v/v).[3] The purified sample should show a single spot, corresponding to the main spot in the crude material, while impurity spots present in the crude lane should be absent or significantly diminished.

• Yield Calculation: Calculate the percent recovery of the purified material. Note that some product loss is inherent to the recrystallization process, as a small amount will always remain dissolved in the mother liquor.

Troubleshooting Common Issues

Table 2: Troubleshooting Guide for Recrystallization

Problem	Probable Cause(s)	Recommended Solution(s)
"Oiling Out" (Product separates as a liquid)	Solution is supersaturated; cooling is too rapid; melting point of the solid is below the solvent's boiling point.	Re-heat the solution to dissolve the oil, add a small amount of additional hot solvent, and allow it to cool much more slowly. Try scratching the inner wall of the flask with a glass rod to induce nucleation.
No Crystals Form Upon Cooling	Too much solvent was used; the solution is not saturated enough.	Boil off some of the solvent to increase the concentration of the solute. Re-cool the solution. If crystals still do not form, induce crystallization by scratching the flask or adding a seed crystal of the pure compound.[10]
Very Low Recovery/Yield	Too much solvent was used; crystals were washed with room-temperature solvent; premature crystallization during hot filtration.	Ensure minimum solvent is used. Always wash crystals with ice-cold solvent. Ensure glassware for hot filtration is pre-heated.
Colored Impurities Remain	Impurity has similar solubility to the product; colored impurities are adsorbed onto the crystal surface.	Add a small amount of activated charcoal to the hot solution before the hot filtration step. The charcoal will adsorb the colored impurities. Use only a very small amount to avoid adsorbing the product.

References

• Unknown. (n.d.). LAB 1 - EXPERIMENTAL PROCEDURE.

• Chemistry Stack Exchange. (2012). Are there any general rules for choosing solvents for recrystallization?. Retrieved from [Link]

• Homework.Study.com. (n.d.). What are the most important factors in selecting a solvent for recrystallization?. Retrieved from [Link]

• University of York, Department of Chemistry. (n.d.). Solvent Choice. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Dimethyl-4-nitroaniline. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Chemistry World. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4 [Video]. YouTube. Retrieved from [Link]

• Chemsrc. (n.d.). 2,6-Dimethyl-4-nitroaniline | CAS#:16947-63-0. Retrieved from [Link]

• Vibzz Lab. (2020, October 16). p-Nitroaniline : Organic synthesis [Video]. YouTube. Retrieved from [Link]

• Cam Point. (2022, November 8). Recrystallization of m-nitroaniline#chemistrypractical [Video]. YouTube. Retrieved from [Link]

• Unknown. (n.d.). Recrystallization-1.pdf.

• PrepChem.com. (n.d.). Preparation of 2,6-dichloro-4-nitroaniline. Retrieved from [Link]

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Diazotization of 2,6-Dimethyl-4-nitroaniline: A Comprehensive Guide for Synthetic and Process Chemistry

This document provides an in-depth technical guide for the diazotization of 2,6-dimethyl-4-nitroaniline, a critical transformation for the synthesis of specialized azo dyes and other fine chemicals. The protocols and application notes herein are designed for researchers, scientists, and drug development professionals, emphasizing mechanistic understanding, procedural safety, and practical application.

Introduction: Strategic Importance of 2,6-Dimethyl-4-nitrobenzenediazonium Salts

The diazotization of primary aromatic amines is a cornerstone of synthetic organic chemistry, providing a versatile intermediate—the diazonium salt—that serves as a gateway to a multitude of functional group transformations.[1] The target of this guide, 2,6-dimethyl-4-nitroaniline, presents a unique synthetic challenge and opportunity. The presence of two ortho-methyl groups introduces significant steric hindrance around the amino functionality, while the para-nitro group acts as a strong electron-withdrawing group.

This specific substitution pattern yields a diazonium salt, 2,6-dimethyl-4-nitrobenzenediazonium, with distinct reactivity. The electron-withdrawing nitro group enhances the electrophilicity of the diazonium cation, making it a potent coupling partner in the synthesis of azo dyes. Concurrently, the steric shielding from the methyl groups can influence the regioselectivity of subsequent coupling reactions and the stability of the diazonium salt itself. Understanding and controlling the diazotization of this substrate are therefore paramount for its effective utilization in synthetic campaigns.

The Underlying Chemistry: Mechanism of Diazotization

The conversion of a primary aromatic amine to a diazonium salt is a well-established reaction, first reported by Peter Griess in 1858.[2] The process involves the in situ generation of nitrous acid (HNO₂) from sodium nitrite (NaNO₂) and a strong mineral acid, typically hydrochloric or sulfuric acid.[1] The reactive electrophile is the nitrosonium ion (NO⁺), which is formed through the protonation and subsequent dehydration of nitrous acid.

The diazotization of 2,6-dimethyl-4-nitroaniline proceeds through the following key steps:

• Formation of the Nitrosonium Ion: The mineral acid protonates the nitrous acid, which then loses a molecule of water to form the highly electrophilic nitrosonium ion.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amino group of 2,6-dimethyl-4-nitroaniline attacks the nitrosonium ion.

• Proton Transfer and Tautomerization: A series of proton transfers and tautomerization steps lead to the formation of a diazohydroxide intermediate.

• Dehydration: In the acidic medium, the diazohydroxide is protonated, followed by the elimination of a water molecule to yield the final aryldiazonium ion.

The steric hindrance from the two ortho-methyl groups in 2,6-dimethyl-4-nitroaniline can slow down the initial nucleophilic attack on the nitrosonium ion, potentially requiring slightly more forcing conditions (e.g., longer reaction times or careful control of acidity) compared to unhindered anilines.

Caption: Workflow for the diazotization of 2,6-dimethyl-4-nitroaniline.

Protocol 2: Azo Coupling with 2-Naphthol

This protocol demonstrates a typical application of the prepared diazonium salt in the synthesis of an azo dye.

Procedure:

• Preparation of the Coupling Partner Solution: In a 250 mL beaker, dissolve 1.44 g (10 mmol) of 2-naphthol in 20 mL of a 10% aqueous sodium hydroxide solution. Cool this solution to 5 °C in an ice bath.

• Azo Coupling: While maintaining the temperature of both solutions below 10 °C, slowly add the freshly prepared 2,6-dimethyl-4-nitrobenzenediazonium chloride solution (from Protocol 1) to the cold 2-naphthol solution with vigorous stirring. A deeply colored precipitate should form immediately.

• Reaction Completion and Isolation: Continue stirring the mixture in the ice bath for 30 minutes to ensure complete coupling. Collect the solid azo dye by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the filter cake with copious amounts of cold water until the filtrate is neutral. Allow the product to air-dry or dry it in a desiccator. Do not heat the product to dryness, as some azo compounds can be thermally unstable.

Applications in Synthesis

The primary application of 2,6-dimethyl-4-nitrobenzenediazonium salts is in the synthesis of azo dyes. [3]The azo coupling reaction is an electrophilic aromatic substitution where the diazonium ion acts as the electrophile and an electron-rich aromatic compound (the coupling partner), such as a phenol or an aniline, acts as the nucleophile. [4] The choice of coupling partner determines the color and properties of the resulting dye. The 2,6-dimethyl-4-nitro substitution pattern can lead to dyes with specific shades and improved lightfastness or thermal stability due to the steric and electronic effects of the substituents.

Beyond dye synthesis, diazonium salts are versatile intermediates that can undergo a variety of transformations, including:

• Sandmeyer Reaction: Replacement of the diazonium group with a halide (Cl, Br) or cyanide (CN) using copper(I) salts.

• Schiemann Reaction: Replacement with fluorine using fluoroboric acid (HBF₄).

• Gattermann Reaction: Replacement with a halide using copper powder.

• Replacement by Hydroxyl: Formation of a phenol by warming the aqueous diazonium salt solution.

• Replacement by Hydrogen: Deamination of the aromatic ring using hypophosphorous acid (H₃PO₂).

The steric hindrance in 2,6-dimethyl-4-nitrobenzenediazonium may influence the yields and reaction conditions required for these transformations compared to less substituted diazonium salts.

Conclusion

The diazotization of 2,6-dimethyl-4-nitroaniline is a powerful synthetic tool that provides access to a highly reactive diazonium salt. While the steric hindrance of the ortho-methyl groups presents a moderate challenge, the reaction can be successfully performed with careful control of temperature and reaction conditions. The resulting diazonium salt is a valuable intermediate, primarily for the synthesis of specialized azo dyes with potentially unique properties. Adherence to strict safety protocols is essential when working with these energetic intermediates. The protocols and insights provided in this guide are intended to empower researchers to confidently and safely utilize this important synthetic transformation.

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• Diazotization reaction: Mechanism and Uses. (2023, May 25). Online Chemistry notes. Retrieved from [Link]

• Azo coupling. (n.d.). In Wikipedia. Retrieved from [Link]

• Preparation of Azo Dyes. (2012). Bartleby.com. Retrieved from [Link]

• CN101671266A - Synthetic method of 2,6-dibromo-4-nitroaniline diazosalt. (n.d.). Google Patents.
• US5606034A - Process for the preparation of azo dyes. (n.d.). Google Patents.
• CN101671266B - Synthetic method of 2,6-dibromo-4-nitroaniline diazosalt. (n.d.). Google Patents.

• Diazotisation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• US4874847A - Process for the diazotisation of primary aromatic amines which are sparingly soluble in water. (n.d.). Google Patents.
• US3793305A - One-step process of preparing azo dyes by simultaneous diazotization. (n.d.). Google Patents.

• Synthesis and characterization of diphenylamine diazonium salts and diazoresins. (1998). Die Angewandte Makromolekulare Chemie, 261-262(1), 13-17. Retrieved from [Link]

• A family of low molecular-weight, organic catalysts for reductive mediated C-C bond formation - Supporting Information. (n.d.). Retrieved from [Link]

• Green Process Development for the Preparation of 2, 6-Dibromo-4-nitroaniline from 4-Nitroaniline Using Bromide-Bromate Salts in Aqueous Acidic Medium. (2014). ResearchGate. Retrieved from [Link]

• 4-Nitrobenzenediazonium. (n.d.). PubChem. Retrieved from [Link]

• 2-Nitrobenzenediazonium. (n.d.). PubChem. Retrieved from [Link]

• Synthesis and characterization ofN-methyl-2-nitrodiphenylamine-4-diazonium salt and its diazoresin. (n.d.). Scite.ai. Retrieved from [Link]

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Application Notes & Protocols: 2,6-Dimethyl-4-nitroaniline as a Versatile Building Block in Advanced Materials Science

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and professionals on the application of 2,6-Dimethyl-4-nitroaniline in materials science. We move beyond a simple recitation of facts to deliver field-proven insights into its use as a precursor for high-performance azo dyes and as a monomer for advanced functional polymers. The protocols herein are designed as self-validating systems, with detailed explanations for experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemical principles.

Introduction: The Unique Profile of 2,6-Dimethyl-4-nitroaniline

2,6-Dimethyl-4-nitroaniline (DMNA) is an aromatic amine characterized by a unique substitution pattern on the benzene ring. Its chemical structure, featuring an electron-donating amino group (-NH₂) and a powerful electron-withdrawing nitro group (-NO₂) in a para-relationship, establishes a strong intramolecular charge-transfer character. Furthermore, the two methyl groups positioned ortho to the amine functionality introduce significant steric hindrance.

This specific arrangement of functional groups dictates the molecule's reactivity and properties:

• Steric Shielding: The ortho-methyl groups sterically hinder the amino group, influencing its basicity and nucleophilicity. This can be exploited to control reaction regioselectivity and enhance the stability of resulting materials.[1]

• Reactive Sites: The primary amine offers a reactive site for diazotization, a cornerstone reaction for dye synthesis.[2] The nitro group can be chemically reduced to a secondary amine, unlocking pathways to polymerization.

• Electronic Properties: The push-pull electronic nature makes it a chromophore and a candidate for applications in non-linear optics (NLO), analogous to similar donor-acceptor molecules.[3]

This guide will focus on two primary, well-established applications: its role as a diazo component in azo dye synthesis and its use as a monomer precursor for creating advanced polymers.

Critical Safety & Handling Protocols

2,6-Dimethyl-4-nitroaniline is a chemical that requires careful handling to ensure laboratory safety. All procedures should be conducted inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Primary Hazards:

• Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4]

• Irritation: Causes skin and serious eye irritation.[5][6]

Handling & Storage:

• Handling: Avoid creating dust. Do not breathe dust, and prevent contact with skin, eyes, or clothing. Use in a well-ventilated area or under a closed system.[5]

• Storage: Store in a dry, cool, and well-ventilated place in a tightly sealed container. Keep away from strong oxidizing agents.[5]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[5]

Table 1: Physicochemical Properties of 2,6-Dimethyl-4-nitroaniline

Property	Value	Source
Molecular Formula	C₈H₁₀N₂O₂	[7]
Molecular Weight	166.18 g/mol	[7]
Appearance	Yellow crystalline solid	[8]
Melting Point	164-165 °C	[8]
CAS Number	16947-63-0	[7][9]

Application I: Synthesis of High-Performance Azo Dyes

Azo dyes are the largest class of synthetic colorants, defined by the presence of one or more azo groups (-N=N-).[2] The synthesis is a robust two-step process involving diazotization of a primary aromatic amine followed by an azo coupling reaction with an electron-rich coupling component.[10] The steric hindrance from the ortho-methyl groups in 2,6-dimethyl-4-nitroaniline can enhance the stability of the resulting dyes.

Principle of Synthesis: Diazotization and Azo Coupling

• Diazotization: The primary amine of 2,6-dimethyl-4-nitroaniline is converted into a diazonium salt using nitrous acid (HNO₂), which is generated in situ from sodium nitrite (NaNO₂) and a strong acid (e.g., HCl). This reaction must be performed at low temperatures (0–5 °C) to prevent the unstable diazonium salt from decomposing.[2]

• Azo Coupling: The resulting electrophilic diazonium salt is then reacted with a nucleophilic coupling agent (e.g., a phenol or another aromatic amine). The coupling position is typically para to the activating group on the coupling agent.

Diagram 1: Workflow for Azo Dye Synthesis

Caption: Two-step reaction pathway for synthesizing an azo dye.

Experimental Protocol: Synthesis of a Disperse Red Dye

This protocol details the synthesis of a representative red azo dye using N,N-dimethylaniline as the coupling agent.

Materials:

• 2,6-Dimethyl-4-nitroaniline (1.66 g, 10 mmol)

• Concentrated Hydrochloric Acid (HCl, 37%, 5 mL)

• Sodium Nitrite (NaNO₂, 0.76 g, 11 mmol)

• N,N-Dimethylaniline (1.21 g, 10 mmol)

• Sodium Acetate (CH₃COONa)

• Deionized Water

• Ethanol

• Ice

Equipment:

• 250 mL Beakers

• Magnetic Stirrer and Stir Bar

• Thermometer

• Buchner Funnel and Filter Flask

Procedure:

Part A: Diazotization

• In a 250 mL beaker, suspend 1.66 g of 2,6-dimethyl-4-nitroaniline in 20 mL of deionized water.

• While stirring, slowly add 5 mL of concentrated HCl. The aniline salt may precipitate.

• Cool the mixture to 0–5 °C in an ice-salt bath. Maintain this temperature for the entire diazotization step.

• In a separate beaker, dissolve 0.76 g of sodium nitrite in 10 mL of cold deionized water.

• Add the sodium nitrite solution dropwise to the cold aniline salt suspension over 10-15 minutes, ensuring the temperature does not exceed 5 °C.

• Stir the resulting diazonium salt solution for an additional 20 minutes at 0–5 °C.

Part B: Azo Coupling

• In a separate 250 mL beaker, dissolve 1.21 g of N,N-dimethylaniline in 2 mL of concentrated HCl and 20 mL of water. Cool this solution to 0–5 °C in an ice bath.

• Slowly and with vigorous stirring, add the cold diazonium salt solution from Part A to the N,N-dimethylaniline solution.

• A deep red precipitate should form immediately.

• After addition is complete, continue stirring the mixture in the ice bath for 30 minutes to ensure the reaction goes to completion.

• Slowly add a saturated solution of sodium acetate until the mixture is neutral or slightly basic (pH ~6-7) to precipitate any remaining dye.

Part C: Isolation and Purification

• Collect the solid red dye by vacuum filtration using a Buchner funnel.

• Wash the crude product thoroughly with cold deionized water to remove any inorganic salts.

• Purify the dye by recrystallization from an appropriate solvent, such as an ethanol/water mixture, to yield the final product.

• Dry the purified crystals in a vacuum oven at 60 °C.

Application II: Monomer for Advanced Polymer Synthesis

While 2,6-dimethyl-4-nitroaniline is not directly polymerizable via common pathways, its nitro group can be chemically reduced to a primary amine. This transformation yields 2,6-dimethyl-1,4-phenylenediamine , a highly valuable diamine monomer. This monomer can then be used in polycondensation reactions with diacyl chlorides or dianhydrides to synthesize high-performance polyamides and polyimides, respectively. These polymers are known for their thermal stability and mechanical strength.

Principle of Synthesis: Reduction Followed by Polycondensation

• Reduction of Nitro Group: The nitro group is selectively reduced to an amine using established methods, such as catalytic hydrogenation (e.g., H₂ over Pd/C) or chemical reduction (e.g., SnCl₂ in HCl).[11] This creates a difunctional monomer essential for step-growth polymerization.

• Polycondensation: The newly formed diamine monomer is reacted with a complementary difunctional monomer, such as terephthaloyl chloride, in a condensation reaction. This process forms strong amide linkages and eliminates a small molecule (HCl), resulting in a long-chain polyamide.

Diagram 2: Pathway from Nitroaniline to Polyamide

Caption: Two-stage process for synthesizing an aramid polymer.

Protocol 1: Reduction to 2,6-Dimethyl-1,4-phenylenediamine

Materials:

• 2,6-Dimethyl-4-nitroaniline (8.3 g, 50 mmol)

• Tin(II) Chloride Dihydrate (SnCl₂·2H₂O, 56.4 g, 250 mmol)

• Concentrated Hydrochloric Acid (HCl, 37%, 100 mL)

• Sodium Hydroxide (NaOH), 10 M solution

• Ethyl Acetate

Procedure:

• Place 8.3 g of 2,6-dimethyl-4-nitroaniline and 100 mL of concentrated HCl in a 500 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer.

• Heat the mixture to 60 °C with stirring.

• Slowly add 56.4 g of SnCl₂·2H₂O in portions. The reaction is exothermic; control the addition rate to maintain a gentle reflux.

• After the addition is complete, heat the mixture at 100 °C for 1 hour to ensure complete reduction.

• Cool the reaction mixture in an ice bath. A precipitate of the diamine hydrochloride salt may form.

• Slowly and carefully neutralize the mixture by adding 10 M NaOH solution until the pH is >10. Perform this in the ice bath as the neutralization is highly exothermic. The free diamine will precipitate.

• Extract the aqueous layer three times with 100 mL portions of ethyl acetate.

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 2,6-dimethyl-1,4-phenylenediamine. Purify further by vacuum distillation or recrystallization if needed.

Protocol 2: Synthesis of a Polyamide via Interfacial Polymerization

Materials:

• 2,6-Dimethyl-1,4-phenylenediamine (1.36 g, 10 mmol), from Protocol 4.2

• Sodium Carbonate (Na₂CO₃, 2.12 g, 20 mmol)

• Terephthaloyl Chloride (2.03 g, 10 mmol)

• Dichloromethane (DCM, 100 mL)

• Deionized Water (100 mL)

Procedure:

• Aqueous Phase: In a 500 mL beaker, dissolve 1.36 g of the diamine and 2.12 g of sodium carbonate in 100 mL of deionized water.

• Organic Phase: In a separate beaker, dissolve 2.03 g of terephthaloyl chloride in 100 mL of dichloromethane.

• Interfacial Polymerization: Carefully and slowly pour the organic phase on top of the aqueous phase, minimizing mixing to create a distinct interface.

• A film of the polyamide will form at the interface.

• Using forceps, gently grasp the polymer film at the center of the interface and pull it out continuously, wrapping it around a glass rod. A "rope" of the polymer will be formed as fresh reactants diffuse to the interface.

• Work-up: Vigorously stir the remaining two-phase mixture for 10 minutes to complete the polymerization.

• Collect the precipitated polymer by vacuum filtration. Wash it thoroughly with water, then with methanol, to remove unreacted monomers and salts.

• Dry the resulting polyamide in a vacuum oven at 80 °C.

References

• PubChem. (n.d.). 2,6-Dimethyl-4-nitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• Anichem. (2025). 2,6-DIMETHYL-4-NITROANILINE In Stock. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Green process development for the preparation of 2,6-dibromo-4-nitroaniline from 4-nitroaniline using bromide–bromate salts in an aqueous acidic medium. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Azo Dyes Derived from 4-Nitroaniline for Textile Coloration and Their Removal from Effluents Using Chemically Modified Sugarcane Bagasse Adsorbent. Retrieved from [Link]

• AZoM. (2014). An Introduction to the Synthesis of p-Nitroaniline via a Multi-Step Sequence. Retrieved from [Link]

• ResearchGate. (2025). Experimental and theoretical study of the structure of N,N-dimethyl-4-nitroaniline derivatives as model compounds for non-linear optical organic materials. Retrieved from [Link]

• Unknown Source. (n.d.). The Synthesis of Azo Dyes. This source was used for general principles but a direct, stable link was not available in the search results.

• MDPI. (n.d.). Dual-Band Electrochromic Poly(Amide-Imide)s with Redox-Stable N,N,N',N'-Tetraphenyl-1,4-Phenylenediamine Segments. Retrieved from [Link]

• Google Patents. (n.d.). The preparation method of solvent-free 2,4-dimethylaniline and 2,6....

• National Institutes of Health (NIH). (n.d.). 2,4-Dimethyl-6-nitroaniline. Retrieved from [Link]

• ResearchGate. (2025). Green Process Development for the Preparation of 2, 6-Dibromo-4-nitroaniline from 4-Nitroaniline Using Bromide-Bromate Salts in Aqueous Acidic Medium. Retrieved from [Link]

• Google Patents. (n.d.). Chemical process for forming 2,6-dimethylaniline.

• CHEMSOLVE.NET. (2019). Why 3,5-dimethyl 4-nitro aniline is stronger base than 2,6-dimethyl 4-nitro aniline.... Retrieved from [Link]

• Taylor & Francis Online. (n.d.). 4-nitroaniline – Knowledge and References. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparing nitroaniline derivatives.

• ResearchGate. (n.d.). Heterogeneous catalytic reduction of 4-nitroaniline by RGO-Ni nanocomposite for water resource management. Retrieved from [Link]

Sources

• 1. CHEMSOLVE.NET: Why 3,5-dimethyl 4-nitro aniline is stronger base than 2,6-dimethyl 4-nitro aniline and o-cresol is more acidic than 2,6-dimethyl phenol? [chemizi.blogspot.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 7. 2,6-Dimethyl-4-nitroaniline | C8H10N2O2 | CID 28159 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-6-DIMETHYL-4-NITROANILINE | 16947-63-0 [chemicalbook.com]
• 9. anichemllc.com [anichemllc.com]
• 10. researchgate.net [researchgate.net]
• 11. CN101863777A - The preparation method of solvent-free 2,4-dimethylaniline and 2,6-dimethylaniline - Google Patents [patents.google.com]

Application Notes & Protocols: 2,6-Dimethyl-4-nitroaniline as a Versatile Starting Material in Organic Synthesis

Introduction: Unveiling the Synthetic Potential of 2,6-Dimethyl-4-nitroaniline

In the landscape of organic synthesis, the strategic selection of a starting material is paramount to the efficiency and success of a synthetic route. 2,6-Dimethyl-4-nitroaniline, a substituted aromatic amine, presents itself as a highly valuable and versatile building block. Its utility stems from the presence of three key functional moieties: a nucleophilic primary amino group, an electron-withdrawing nitro group that can be readily transformed, and a sterically hindered aromatic ring. The two methyl groups at the ortho positions to the amine not only influence the molecule's basicity and reactivity but also provide a structural scaffold that can be exploited to synthesize complex target molecules with specific steric and electronic properties.

This guide provides an in-depth exploration of the synthetic applications of 2,6-dimethyl-4-nitroaniline, focusing on key transformations that are fundamental to researchers in medicinal chemistry, materials science, and drug development. We will delve into the causality behind experimental choices and provide detailed, field-proven protocols for its use in the synthesis of azo dyes and other important intermediates.

Physicochemical and Spectroscopic Profile

A thorough understanding of the starting material's properties is the foundation of any successful synthesis.

Property	Value	Source
CAS Number	16947-63-0	[1][2]
Molecular Formula	C₈H₁₀N₂O₂	[2][3]
Molecular Weight	166.18 g/mol	[2][3]
Appearance	Yellow crystalline solid	[1]
Melting Point	164-165 °C	[1]
¹H NMR (DMSO-d₆, 400MHz)	δ 7.79 (s, 2H), 6.16 (s, 2H), 2.16 (s, 6H)	[1]
Mass Spectrum (ESI)	m/z: 166.8 [M+H]⁺, 188.8 [M+Na]⁺	[1]
IUPAC Name	2,6-dimethyl-4-nitroaniline	[2]

Safety and Handling

As with any nitroaromatic compound, proper safety precautions are essential.

• Hazards: Harmful if swallowed.[2][4] Causes skin and serious eye irritation.[5] May form combustible dust concentrations in air.[5]

• Handling: Use in a well-ventilated area or under a chemical fume hood.[5][6] Avoid breathing dust.[5] Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[6]

• Storage: Keep in a cool, dry, and well-ventilated place in a tightly sealed container.[5] Store away from strong oxidizing agents.[5]

Core Synthetic Transformations

The strategic placement of functional groups in 2,6-dimethyl-4-nitroaniline allows for a variety of chemical transformations. This section details the protocols for some of the most significant reactions.

Synthesis of Azo Dyes: A Two-Step Protocol

Azo dyes are the largest class of synthetic colorants, and nitroanilines are common precursors for their synthesis.[7] The process involves two key steps: the diazotization of the primary amine, followed by coupling with an electron-rich aromatic compound.[7]

Caption: Workflow for the synthesis of an azo dye from 2,6-dimethyl-4-nitroaniline.

Causality: The diazotization reaction requires the in-situ formation of nitrous acid (HNO₂) from sodium nitrite and a strong acid.[7] This reaction is highly exothermic and the resulting diazonium salt is unstable at higher temperatures, readily decomposing to release nitrogen gas.[8] Therefore, maintaining a temperature between 0-5 °C is critical for the success of this step.

• Materials:

  • 2,6-Dimethyl-4-nitroaniline (1.66 g, 10.0 mmol)

  • Concentrated Hydrochloric Acid (37%, 3.0 mL)

  • Deionized Water

  • Sodium Nitrite (NaNO₂, 0.76 g, 11.0 mmol)

  • Ice bath

• Procedure:

  • In a 100 mL beaker, suspend 2,6-dimethyl-4-nitroaniline (10.0 mmol) in a mixture of concentrated HCl (3.0 mL) and 10 mL of deionized water.

  • Cool the beaker in an ice-salt bath to bring the internal temperature to 0-5 °C with constant stirring. A fine slurry should form.

  • In a separate 50 mL beaker, dissolve sodium nitrite (11.0 mmol) in 5 mL of cold deionized water.

  • Add the sodium nitrite solution dropwise to the stirred aniline slurry over 15-20 minutes. Ensure the temperature does not rise above 5 °C. The addition of small pieces of ice directly to the reaction can help control the temperature.

  • After the addition is complete, continue stirring the resulting yellow-orange solution in the ice bath for an additional 15 minutes to ensure complete diazotization.

  • The resulting diazonium salt solution is unstable and should be used immediately in the subsequent coupling reaction.

Causality: The azo coupling reaction is an electrophilic aromatic substitution where the diazonium ion acts as the electrophile.[9] The reaction is typically carried out in a slightly alkaline solution because the phenoxide ion (formed from the phenol in basic conditions) is a much more powerful activating group than the neutral phenol, thus accelerating the coupling reaction.

• Materials:

  • Diazonium salt solution from Protocol 2.1.1

  • 2-Naphthol (1.44 g, 10.0 mmol)

  • Sodium Hydroxide (NaOH)

  • Deionized Water

  • Ice bath

• Procedure:

  • In a 250 mL beaker, dissolve 2-naphthol (10.0 mmol) in 20 mL of a 10% aqueous sodium hydroxide solution.

  • Cool this solution in an ice bath to 0-5 °C with stirring.

  • Slowly add the cold diazonium salt solution (from Protocol 2.1.1) to the cold 2-naphthol solution with vigorous stirring.

  • A brightly colored precipitate (typically red or orange) should form immediately.[8]

  • Continue to stir the mixture in the ice bath for 30 minutes to ensure the reaction goes to completion.

  • Collect the solid azo dye product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with several portions of cold deionized water until the filtrate is neutral.

  • Allow the product to air dry or dry in a desiccator. The yield and purity can be assessed by standard analytical techniques (TLC, melting point, spectroscopy).

Reduction of the Nitro Group to Synthesize 2,6-Dimethyl-p-phenylenediamine

The reduction of the nitro group to a primary amine is a fundamental transformation that opens up a vast array of synthetic possibilities. The resulting diamine, 2,6-dimethyl-p-phenylenediamine, is a valuable monomer for high-performance polymers and a precursor for various fine chemicals. While many methods exist for nitro group reduction, catalytic hydrogenation is often preferred due to its high efficiency and clean reaction profile.

Caption: Catalytic hydrogenation of 2,6-dimethyl-4-nitroaniline.

Causality: Palladium on carbon (Pd/C) is a highly effective heterogeneous catalyst for the reduction of aromatic nitro groups. The reaction occurs on the surface of the catalyst where molecular hydrogen is adsorbed and activated. The use of a solvent like ethanol is ideal as it readily dissolves the starting material and is relatively inert under these conditions. The reaction is typically clean, with water being the only byproduct.

• Materials:

  • 2,6-Dimethyl-4-nitroaniline (1.66 g, 10.0 mmol)

  • 10% Palladium on Carbon (Pd/C), 50% wet (approx. 50-100 mg, catalyst loading can be optimized)

  • Ethanol (50 mL)

  • Hydrogen gas (H₂) balloon or hydrogenation apparatus

  • Celite

• Procedure:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2,6-dimethyl-4-nitroaniline (10.0 mmol) and ethanol (50 mL). Stir to dissolve.

  • Carefully add the 10% Pd/C catalyst to the solution. Caution: Pd/C can be pyrophoric, especially when dry. Handle with care.

  • Seal the flask with a septum and purge the flask with nitrogen or argon gas.

  • Introduce hydrogen gas into the flask, typically via a balloon attached to a needle through the septum. For larger scales, a Parr hydrogenation apparatus should be used.

  • Stir the reaction mixture vigorously at room temperature under a positive pressure of hydrogen.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC). The disappearance of the yellow starting material spot and the appearance of a new, often less colored, product spot indicates the reaction is proceeding. The reaction is typically complete within 2-6 hours.

  • Once the reaction is complete, carefully purge the flask with nitrogen to remove excess hydrogen.

  • Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with small portions of ethanol to ensure all the product is collected.

  • Remove the solvent from the filtrate under reduced pressure (rotary evaporation) to yield the crude 2,6-dimethyl-p-phenylenediamine.

  • The product can be further purified by recrystallization if necessary.

Conclusion and Future Outlook

2,6-Dimethyl-4-nitroaniline is a readily available and synthetically versatile starting material. The protocols detailed in this guide for azo dye synthesis and nitro group reduction represent just two of the many possible transformations. The steric hindrance provided by the ortho-methyl groups can be further exploited in cross-coupling reactions or in the synthesis of complex heterocyclic systems. As the demand for novel materials and pharmaceuticals grows, the strategic use of such well-defined building blocks will continue to be a cornerstone of innovation in chemical synthesis.

References

• The Synthesis of Azo Dyes . University of California, Irvine - Department of Chemistry. Available at: [Link]

• 2,6-Dimethyl-4-nitroaniline . PubChem. Available at: [Link]

• Green process development for the preparation of 2,6-dibromo-4-nitroaniline from 4-nitroaniline using bromide–bromate salts in an aqueous acidic medium . RSC Publishing. Available at: [Link]

• One step synthesis of azo compounds from nitroaromatics and anilines . ResearchGate. Available at: [Link]

• Synthesis of Disperse Azo Dyes by using Various Combinations of Base & Coupling Agents . International Journal of Innovative Research in Science, Engineering and Technology. Available at: [Link]

• Synthesis of an azo dye . YouTube. Available at: [Link]

• 2,6-dimethyl-4-nitroaniline (C8H10N2O2) . PubChemLite. Available at: [Link]

• 2,6-Dimethyl-4-nitroaniline | CAS#:16947-63-0 . Chemsrc. Available at: [Link]

• NCERT Solutions for Class 12 Chemistry Chapter 13 Amines . BYJU'S. Available at: [Link]

• 2,6-Dimethyl-4-nitroaniline Specifications . Capot Chemical. Available at: [Link]

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Application Notes and Protocols for the Synthesis and Use of 2,6-Dimethyl-4-nitroaniline

Introduction: The Strategic Importance of 2,6-Dimethyl-4-nitroaniline in Chemical Synthesis

2,6-Dimethyl-4-nitroaniline is a pivotal chemical intermediate, valued for its specific substitution pattern which imparts unique reactivity and properties. The presence of two ortho-methyl groups sterically hinders the amino group, influencing its basicity and nucleophilicity. The para-nitro group, a strong electron-withdrawing group, significantly impacts the electronic properties of the aromatic ring and the reactivity of the amino group. This distinct arrangement makes 2,6-dimethyl-4-nitroaniline a valuable building block in the synthesis of a range of target molecules, from specialized dyes to complex pharmaceutical agents.[1][2] A thorough understanding of its synthesis and subsequent reactions is therefore crucial for researchers in organic synthesis and drug development.

This technical guide provides a comprehensive overview of the experimental setup for the preparation and handling of 2,6-Dimethyl-4-nitroaniline. It is designed to equip researchers with the necessary knowledge to safely and efficiently utilize this versatile compound in their work.

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of 2,6-Dimethyl-4-nitroaniline is presented below. This data is essential for its identification and characterization.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₀N₂O₂	[3]
Molecular Weight	166.18 g/mol	[3]
Appearance	Yellow crystalline solid	[4]
Melting Point	164-165 °C	[4]
Solubility	Soluble in ethyl acetate, methanol, and other common organic solvents.	[1][4]
¹H NMR (DMSO-d₆, 400MHz)	δ 7.79 (s, 2H, Ar-H), 6.16 (s, 2H, -NH₂), 2.16 (s, 6H, -CH₃)	[4]
Mass Spectrum (ESI)	m/z: 166.8 [M+H]⁺, 188.8 [M+Na]⁺	[4]
Key IR Absorptions (KBr)	Expected peaks for N-H stretching (amine), C-H stretching (aromatic and aliphatic), N=O stretching (nitro group), and C=C stretching (aromatic ring). Specific spectra are available in public databases.	[3]
UV-Vis Absorption	Expected to show strong absorption in the UV-visible region due to the extended conjugation of the nitroaromatic system. Specific spectra are available in public databases.	[3]

Synthesis of 2,6-Dimethyl-4-nitroaniline: A Guided Protocol

The synthesis of 2,6-dimethyl-4-nitroaniline is most reliably achieved through a multi-step process starting from 2,6-dimethylaniline. Direct nitration of 2,6-dimethylaniline is generally avoided as the amino group is highly susceptible to oxidation by the nitrating mixture, and the reaction can be difficult to control, leading to a mixture of products.[5] A more robust and selective method involves the protection of the amino group, followed by nitration and subsequent deprotection.

Reaction Pathway Overview

The overall synthetic strategy is depicted below. The amino group of 2,6-dimethylaniline is first protected as an acetamide. This moderately deactivating group directs the incoming electrophile (the nitronium ion) to the para position. The final step is the hydrolysis of the amide to yield the desired product.

Caption: Overall workflow for the synthesis of 2,6-Dimethyl-4-nitroaniline.

Step 1: Protection of the Amino Group (Acetylation)

Rationale: The acetylation of the amino group serves two primary purposes. Firstly, it protects the amine from oxidation by the strong oxidizing acids used in the nitration step. Secondly, the resulting acetamido group is less activating than the amino group, which helps to prevent multiple nitrations of the aromatic ring. It remains an ortho-, para-director, and due to the steric hindrance from the ortho-methyl groups, the incoming electrophile is directed almost exclusively to the para position.[6][7]

Materials and Reagents:

• 2,6-Dimethylaniline

• Acetic anhydride

• Glacial acetic acid

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Beaker

• Ice bath

• Büchner funnel and filter paper

Protocol:

• In a round-bottom flask, dissolve 2,6-dimethylaniline (1 equivalent) in glacial acetic acid.

• To this solution, add acetic anhydride (1.1 equivalents).

• Attach a reflux condenser and heat the mixture to reflux for 1 hour.

• After cooling to room temperature, pour the reaction mixture into a beaker containing ice-water to precipitate the product.

• Collect the white solid of N-(2,6-dimethylphenyl)acetamide by vacuum filtration and wash with cold water.

• The crude product can be purified by recrystallization from ethanol or an ethanol-water mixture.

Step 2: Nitration of N-(2,6-dimethylphenyl)acetamide

Rationale: The nitration is an electrophilic aromatic substitution reaction where the nitronium ion (NO₂⁺), generated in situ from nitric acid and sulfuric acid, acts as the electrophile.[8] The presence of the acetamido and two methyl groups directs the substitution to the 4-position.

Materials and Reagents:

• N-(2,6-dimethylphenyl)acetamide

• Concentrated sulfuric acid (98%)

• Concentrated nitric acid (70%)

• Three-necked flask

• Dropping funnel

• Mechanical stirrer

• Thermometer

• Ice-salt bath

Protocol:

• In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add N-(2,6-dimethylphenyl)acetamide (1 equivalent).

• Cool the flask in an ice-salt bath and slowly add concentrated sulfuric acid, ensuring the temperature remains below 10 °C. Stir until all the solid has dissolved.

• In a separate beaker, prepare the nitrating mixture by slowly adding concentrated nitric acid (1.1 equivalents) to concentrated sulfuric acid, keeping the mixture cool in an ice bath.

• Add the nitrating mixture dropwise from the dropping funnel to the solution of the acetamide, maintaining the reaction temperature between 0 and 5 °C.

• After the addition is complete, continue to stir the mixture at this temperature for an additional hour.

• Carefully pour the reaction mixture onto crushed ice to precipitate the nitrated product.

• Collect the solid N-(2,6-dimethyl-4-nitrophenyl)acetamide by vacuum filtration, wash thoroughly with cold water until the washings are neutral, and dry.

Step 3: Deprotection (Hydrolysis of the Amide)

Rationale: The final step involves the acid-catalyzed hydrolysis of the acetamido group to regenerate the amino group, yielding the target compound, 2,6-dimethyl-4-nitroaniline.

Materials and Reagents:

• N-(2,6-dimethyl-4-nitrophenyl)acetamide

• 70% Sulfuric acid solution

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Beaker

• Ice bath

• 5M Sodium hydroxide solution

• Büchner funnel and filter paper

Protocol:

• Place the crude N-(2,6-dimethyl-4-nitrophenyl)acetamide (1 equivalent) in a round-bottom flask.

• Add a 70% aqueous solution of sulfuric acid.

• Heat the mixture under reflux for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[4]

• After the reaction is complete, cool the mixture and pour it onto ice.

• Carefully neutralize the solution with a 5M sodium hydroxide solution until the product precipitates. The solution should be basic to litmus paper.

• Collect the yellow precipitate of 2,6-dimethyl-4-nitroaniline by vacuum filtration and wash with cold water.

• The crude product can be purified by recrystallization from ethyl acetate to yield yellow crystals.[4]

Characterization and Quality Control

The identity and purity of the synthesized 2,6-Dimethyl-4-nitroaniline should be confirmed using a combination of techniques:

• Thin Layer Chromatography (TLC): A useful technique for monitoring the progress of the reaction and assessing the purity of the final product. An example mobile phase is a 5:1 mixture of hexane and ethyl acetate.[4]

• Melting Point: A sharp melting point close to the literature value (164-165 °C) is indicative of high purity.[4]

• Spectroscopy:

  • ¹H NMR: To confirm the structure of the molecule. The expected chemical shifts and integrations are provided in the table above.

  • FT-IR: To identify the characteristic functional groups (amine N-H, nitro N=O, aromatic C-H, and aliphatic C-H stretches).

  • Mass Spectrometry: To confirm the molecular weight of the compound.

Safety and Handling

Aromatic nitro compounds should be handled with care due to their potential toxicity.[9] The following safety precautions are mandatory:

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile gloves).[10][11]

• Ventilation: All manipulations should be carried out in a well-ventilated fume hood to avoid inhalation of dust or vapors.[9]

• Handling Acids: Concentrated nitric and sulfuric acids are highly corrosive. Handle them with extreme care, and always add acid to water, never the other way around.

• Waste Disposal: Dispose of all chemical waste in appropriately labeled containers according to your institution's guidelines. Do not pour organic waste down the drain.[9]

• Spills: In case of a spill, neutralize acids with sodium bicarbonate and clean up solid spills promptly, avoiding dust generation.

Further Reactions and Applications in Drug Development

2,6-Dimethyl-4-nitroaniline serves as a versatile intermediate for a variety of chemical transformations. The amino group can undergo diazotization followed by Sandmeyer or related reactions to introduce a range of substituents. The nitro group can be reduced to an amino group, providing access to 2,6-dimethyl-p-phenylenediamine derivatives, which are valuable in polymer and dye chemistry.

In the context of drug development, nitroaromatic compounds are present in a number of approved drugs and are key intermediates in the synthesis of many more.[2] The specific steric and electronic properties of 2,6-dimethyl-4-nitroaniline make it an attractive starting material for the synthesis of novel bioactive molecules. For instance, the aniline nitrogen can be functionalized to build complex heterocyclic scaffolds, and the nitro group can be a precursor to other functionalities or a pharmacophore in its own right.

Logical Flow of Experimental Choices

The experimental design presented in this guide is based on established principles of organic synthesis to ensure a high yield and purity of the final product.

Caption: Decision-making workflow for the synthesis of 2,6-Dimethyl-4-nitroaniline.

References

• PrepChem.com. (n.d.). Synthesis of 2,6-Diethyl-4-nitroaniline. Retrieved from [Link]

• Dos Santos, P. (n.d.). Electrophilic substitution (case aniline): Nitration. [Video]. YouTube. Retrieved from [Link]

• Fitch, H. M. (1947). m-NITRODIMETHYLANILINE. Organic Syntheses, 27, 62. doi:10.15227/orgsyn.027.0062

• Unacademy. (n.d.). Notes on Electrophilic Substitution Mechanism in Nitration. Retrieved from [Link]

• Testbook. (n.d.). Electrophilic Substitution of Anilines - Explanation and FAQs. Retrieved from [Link]

• BYJU'S. (n.d.). Electrophilic Substitution Reaction of Anilines. Retrieved from [Link]

• Allen Career Institute. (n.d.). Anilines: Reactions, Reaction Mechanisms and FAQs. Retrieved from [Link]

• Sciencemadness.org. (2022, August 19). Mono-nitration of dimethylaniline. Retrieved from [Link]

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• Utah State University. (n.d.). RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Retrieved from [Link]

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• Urbański, T., & Szyc-Lewańska, K. (1957). On Preparation of N, 2, 4, 6-Tetranitromethylaniline by an Action of Nitric Acid on Dimethylaniline. Bulletin de l'Academie Polonaise des Sciences, 5(6), 649-652.

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• ACS Publications. (2011). Infrared Electroabsorption Spectroscopy of N,N-Dimethyl-p-nitroaniline in Acetonitrile/C2Cl4: Solvation of the Solute and Self-Association of Acetonitrile. The Journal of Physical Chemistry B, 115(18), 5576-5585. doi:10.1021/jp200598t

• CHEMSOLVE.NET. (2019, February 16). Why 3,5-dimethyl 4-nitro aniline is stronger base than 2,6-dimethyl 4-nitro aniline and o-cresol is more acidic than 2,6-dimethyl phenol? Retrieved from [Link]

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Application Notes and Protocols for the Safe Handling and Storage of 2,6-Dimethyl-4-nitroaniline

Introduction: Understanding the Compound-Specific Risks

2,6-Dimethyl-4-nitroaniline is a substituted aromatic amine containing a nitro group. Its chemical structure suggests potential for significant biological activity and chemical reactivity, necessitating a rigorous and well-understood set of handling and storage protocols. This guide is intended for researchers, scientists, and drug development professionals who may handle this compound. The procedures outlined herein are designed to mitigate risks through a combination of engineering controls, personal protective equipment, and established best practices. The causality behind each recommendation is explained to foster a deeper understanding of the safety requirements.

PART 1: Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of 2,6-Dimethyl-4-nitroaniline is fundamental to its safe handling. These properties dictate its behavior under various conditions and inform the selection of appropriate safety measures.

Property	Value	Source
CAS Number	16947-63-0	[1]
Molecular Formula	C₈H₁₀N₂O₂	[1]
Molecular Weight	166.18 g/mol	[1]
Appearance	Brown or yellow crystalline solid
Melting Point	165 °C
Boiling Point	352.6 ± 37.0 °C (Predicted)
Solubility	Slightly soluble in Chloroform and Ethyl Acetate. Insoluble in water.	,

PART 2: Toxicological Profile and Hazard Identification

While specific toxicological data for 2,6-Dimethyl-4-nitroaniline is limited, the known hazards of related nitroaniline compounds provide a strong basis for a precautionary approach. The primary hazards are associated with its potential for acute toxicity upon ingestion, inhalation, or skin contact.

GHS Classification:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Key Health Hazards:

• Methemoglobinemia: A significant and potentially life-threatening risk associated with nitroaromatic compounds is the induction of methemoglobinemia.[2][3] This condition impairs the oxygen-carrying capacity of the blood, leading to cyanosis (a bluish discoloration of the skin and mucous membranes), headache, dizziness, fatigue, and in severe cases, respiratory distress, collapse, and death.[2] The onset of symptoms may be delayed for 2 to 4 hours after exposure.[4]

• Skin and Eye Irritation: Direct contact with the solid or its dust can cause irritation to the skin and eyes.[2]

• Organ Damage: Prolonged or repeated exposure to nitroanilines may cause damage to organs, particularly the liver.[2][5]

• Mutagenicity: Some nitroaniline compounds are suspected mutagens, and therefore, 2,6-Dimethyl-4-nitroaniline should be handled with extreme caution to minimize any long-term health risks.[2]

Occupational Exposure Limits:

No specific Occupational Safety and Health Administration (OSHA) Permissible Exposure Limit (PEL) or American Conference of Governmental Industrial Hygienists (ACGIH) Threshold Limit Value (TLV) has been established for 2,6-Dimethyl-4-nitroaniline. However, for the closely related compound p-nitroaniline, the following limits are established and should be used as a conservative guideline:

• OSHA PEL: 6 mg/m³ (averaged over an 8-hour workshift)[2]

• NIOSH REL: 3 mg/m³ (averaged over a 10-hour workshift)[2]

• ACGIH TLV: 3 mg/m³ (averaged over an 8-hour workshift)[2]

PART 3: Handling Procedures and Protocols

Given its toxic potential as a fine powder, a multi-layered approach to handling is required, integrating engineering controls, meticulous work practices, and appropriate personal protective equipment (PPE).

Engineering Controls: The First Line of Defense

• Ventilation: Always handle 2,6-Dimethyl-4-nitroaniline in a properly functioning chemical fume hood to minimize the inhalation of dust.[6][7]

• Designated Work Area: Establish a designated area for handling this compound to prevent cross-contamination of the laboratory.[6][8] This area should be clearly marked.

• Enclosed Balance: When weighing, use an enclosed balance or a ventilated balance enclosure to contain any airborne particles.[6][7]

Personal Protective Equipment (PPE): A Non-Negotiable Requirement

The selection of PPE is critical to prevent dermal, ocular, and respiratory exposure.

Body Part	Personal Protective Equipment	Specifications and Recommendations
Eyes/Face	Safety goggles with side shields or a full-face shield.	Must be worn to protect against splashes and dust.
Skin	Chemical-resistant gloves (e.g., Nitrile, double-gloved).	Gloves should be inspected for integrity before each use and changed frequently, especially if contaminated.[6]
Lab coat or chemical-resistant coveralls.	To prevent skin contact with the substance.
Respiratory	A NIOSH/MSHA or European Standard EN 149 approved respirator.	Recommended when working outside of a fume hood, if dust is generated, or if irritation is experienced.
Feet	Closed-toe shoes.	To protect against spills.

Protocol for Weighing and Handling Solid 2,6-Dimethyl-4-nitroaniline

This protocol is designed to minimize the generation and dispersal of dust.

• Preparation: Don all required PPE. Prepare the designated work area in the chemical fume hood by covering the surface with absorbent bench paper.[8]

• Tare the Container: Place a labeled, sealable container on the balance and tare it.

• Transfer in Fume Hood: Move the tared container and the stock bottle of 2,6-Dimethyl-4-nitroaniline into the chemical fume hood.

• Aliquot the Compound: Carefully transfer the desired amount of the solid from the stock bottle to the tared container. Use anti-static weigh boats or an anti-static gun to minimize powder dispersal.[6]

• Seal and Weigh: Securely close the container with the aliquot and the stock bottle.

• Decontaminate: Wipe the exterior of both containers with a cloth dampened with a suitable solvent (e.g., ethanol) to remove any residual dust.

• Final Weighing: Remove the sealed container with the aliquot from the fume hood and weigh it on the balance.

• Clean-up: Immediately after use, decontaminate the work area and any non-disposable equipment by wiping with a wetted towel.[6] Dispose of all contaminated disposable materials as hazardous waste.

• Hand Washing: After removing gloves, wash hands thoroughly with soap and water.

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// Edges A -> B; B -> C; C -> D; D -> E; E -> F; F -> G; G -> H; H -> I; } dot Caption: Workflow for Safe Handling of 2,6-Dimethyl-4-nitroaniline.

PART 4: Storage and Incompatibility

Proper storage is crucial to maintain the integrity of the compound and prevent hazardous reactions.

• Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[9][10] The recommended storage temperature is typically between 15–25°C. Keep away from sources of ignition.

• Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[11] p-Nitroaniline, a related compound, may react vigorously with sulfuric acid at elevated temperatures and can also react with sodium hydroxide.[12]

PART 5: Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Spills and Leaks

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2]

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Contain: For a solid spill, carefully dampen the material with 60-70% ethanol to prevent dust formation.[12]

• Collect: Gently sweep or scoop the dampened material into a labeled, sealable container for hazardous waste disposal.[2][13]

• Decontaminate: Clean the spill area thoroughly with a soap and water solution.[12]

• Waste Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste.

First Aid Measures

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2][3]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area with copious amounts of soap and water for at least 15 minutes.[2][3] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][3] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[3][9]

Special Note on Methemoglobinemia: If symptoms of methemoglobinemia develop (e.g., cyanosis, headache, dizziness), seek immediate medical attention and inform the medical personnel of the potential exposure to a nitroaniline compound. The standard antidote is methylene blue, which should be administered by a qualified medical professional.[3][14]

// Nodes Spill [label="Spill Occurs", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Evacuate [label="Evacuate Area", fillcolor="#FBBC05", fontcolor="#202124"]; Assess [label="Assess Spill Size\nand Hazards", fillcolor="#F1F3F4", fontcolor="#202124"]; SmallSpill [label="Small Spill\n(Manageable)", fillcolor="#34A853", fontcolor="#FFFFFF"]; LargeSpill [label="Large Spill\n(Call Emergency Response)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Contain [label="Contain Spill\n(Dampen with Ethanol)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Collect [label="Collect Waste", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Decontaminate [label="Decontaminate Area", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Dispose [label="Dispose of Hazardous Waste", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Spill -> Evacuate; Evacuate -> Assess; Assess -> SmallSpill [label="Small"]; Assess -> LargeSpill [label="Large"]; SmallSpill -> Contain; Contain -> Collect; Collect -> Decontaminate; Decontaminate -> Dispose; } dot Caption: Emergency Response Workflow for a Spill of 2,6-Dimethyl-4-nitroaniline.

PART 6: Waste Disposal

All waste containing 2,6-Dimethyl-4-nitroaniline must be treated as hazardous waste.

• Containerization: Collect all waste, including contaminated PPE and cleaning materials, in a clearly labeled, sealed, and compatible container.[15] The label should read "HAZARDOUS WASTE" and include the chemical name.[15]

• Segregation: Do not mix this waste with other waste streams.[15]

• Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[13][16]

References

• Material Safety Data Sheet - 4-Nitroaniline MSDS. (2005, October 10). Sciencelab.com.

• p-NITROANILINE HAZARD SUMMARY. (2004, April). New Jersey Department of Health. Retrieved from [Link]

• p-Nitroaniline. (n.d.). West Liberty University.
• Material Safety Data Sheet - 4-Chloro-2-Nitroaniline, 99%. (n.d.). Cole-Parmer.
• Safety Data Sheet: 4-Nitroaniline. (n.d.). Carl ROTH.
• Toxic Powder Weighing. (n.d.). Weill Cornell EHS.
• SAFETY DATA SHEET: 4-Nitroaniline. (n.d.). TCI Chemicals.
• WORKING SAFELY WITH TOXIC POWDERS. (n.d.). Duke Safety.
• Weighing Hazardous Powders in the Laboratory. (n.d.). University of California, Berkeley, Environment, Health & Safety.
• 2,6-Dimethyl-4-nitroaniline | CAS#:16947-63-0. (n.d.). Chemsrc.
• SAFETY DATA SHEET: 4,6-Dimethyl-2-nitroaniline. (2023, October 13). Fisher Scientific.

• Aniline | Medical Management Guidelines. (n.d.). Agency for Toxic Substances and Disease Registry (ATSDR), CDC. Retrieved from [Link]

• Guidelines: Handling and Disposal of Chemicals. (n.d.). Purdue University College of Engineering.
• Standard operating procedure for hazardous chemicals Handling of nanomaterials. (2020, July 6). University of California, Irvine, Environmental Health & Safety.
• Ten Tips for Handling Hazardous Chemicals in a Lab. (2022, November 23). Lab Manager Magazine.

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• 5-methyl-2-nitroaniline. (n.d.). CAMEO Chemicals, NOAA.
• Methemoglobinemia Treatment & Management. (2025, December 23). Medscape.
• Methemoglobinemia. (n.d.).
• SAFETY DATA SHEET: N,N-Dimethyl-p-nitroaniline. (2021, December 26). Fisher Scientific.
• SAFETY DATA SHEET: N,N-Dimethyl-4-nitroaniline. (2025, December 21). Fisher Scientific.
• N,N-DIMETHYL-4-NITROANILINE | CAS#:100-23-2. (n.d.). Chemsrc.
• Aldrich 185310 - SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
• 2,6-Dimethyl-4-nitroaniline | 16947-63-0. (n.d.). Sigma-Aldrich.
• 4-NITROANILINE. (2024, March 18). Elemental Microanalysis.
• 4-Nitroaniline - Safety Data Sheet. (2014, July 1). Sigma-Aldrich.

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Application Notes & Protocols: The Strategic Use of 2,6-Dimethyl-4-nitroaniline in Pharmaceutical Research

Abstract

This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic application of 2,6-Dimethyl-4-nitroaniline as a versatile chemical intermediate. We delve into its synthesis, physicochemical properties, and critical role as a building block for more complex, pharmaceutically relevant molecules. The protocols herein are designed to be self-validating, with integrated analytical checkpoints and detailed explanations of the underlying chemical principles, ensuring both reproducibility and a deeper understanding of the experimental choices involved.

Introduction: The Value Proposition of a Substituted Nitroaniline

In the vast toolkit of medicinal chemistry, the selection of a starting material is a critical decision that dictates the synthetic route, potential for diversification, and ultimately, the novelty of the final compounds. 2,6-Dimethyl-4-nitroaniline is an aromatic compound of significant interest, not for its inherent biological activity, but for its potential as a foundational scaffold.[1] Its structure is deceptively simple, yet it offers three key functional handles that can be manipulated with high degrees of chemical selectivity:

• The Nitro Group: A powerful electron-withdrawing group that can be readily reduced to a primary amine, opening pathways for amide bond formation, sulfonylation, reductive amination, and diazotization reactions. The nitro group itself is a key feature in many bioactive molecules.[2][3]

• The Amino Group: A nucleophilic center that can undergo acylation, alkylation, or serve as a directing group in further aromatic substitutions.

• The Sterically Hindered Phenyl Ring: The two ortho-methyl groups provide steric bulk around the amino group. This steric hindrance influences the molecule's reactivity and conformation, a feature that can be strategically exploited to control reaction outcomes or to probe the steric requirements of a biological target's binding pocket.[4]

This guide will explore how these features make 2,6-Dimethyl-4-nitroaniline a valuable intermediate for building libraries of novel compounds in the drug discovery pipeline.[5]

Table 1: Physicochemical and Safety Reference Data

Property	Value	Source(s)
IUPAC Name	2,6-dimethyl-4-nitroaniline	[6]
CAS Number	16947-63-0	[6][7]
Molecular Formula	C₈H₁₀N₂O₂	[6]
Molecular Weight	166.18 g/mol	[6]
Melting Point	164-165 °C	[7]
Appearance	Yellow crystalline solid	[7]
Key Hazards	Harmful if swallowed. Causes skin and eye irritation.	[6][8][9]
Handling	Use in a well-ventilated area. Wear protective gloves, clothing, and eye protection. Avoid breathing dust.[8][10]

Synthesis of 2,6-Dimethyl-4-nitroaniline: A Foundational Protocol

The most common route to synthesizing substituted nitroanilines involves the nitration of the corresponding aniline derivative. However, direct nitration of anilines with strong acid mixtures can lead to oxidation of the amine and a lack of regioselectivity.[11] Therefore, a protection-nitration-deprotection sequence is the preferred and more controlled method. This protocol adapts the general principles of aniline nitration to our specific target.[1]

Workflow for Synthesis of 2,6-Dimethyl-4-nitroaniline

Caption: A three-part workflow for synthesizing 2,6-Dimethyl-4-nitroaniline.

Detailed Experimental Protocol: Synthesis

Materials:

• 2,6-Dimethylaniline

• Acetic anhydride

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃)

• Ethanol

• Deionized Water

• Ice

Protocol:

• Part 1: Protection of the Amino Group

  • In a round-bottom flask, dissolve 2,6-dimethylaniline (1.0 eq) in glacial acetic acid.

  • Slowly add acetic anhydride (1.1 eq) to the solution while stirring.

  • Heat the mixture to a gentle reflux for 1 hour to ensure complete acylation.[1]

  • Causality: The acetylation step protects the amino group from oxidation by the strong nitrating mixture and transforms it into an ortho-, para-directing acetamido group.[11] The steric hindrance from the methyl groups will strongly favor para-substitution.

  • Cool the reaction mixture and pour it into ice-water to precipitate the product, N-(2,6-dimethylphenyl)acetamide.

  • Collect the solid by vacuum filtration, wash with cold water, and dry. Confirm purity via melting point or TLC.

• Part 2: Nitration

  • Carefully add the dried N-(2,6-dimethylphenyl)acetamide (1.0 eq) to concentrated sulfuric acid at 0 °C in a flask equipped with a magnetic stirrer and a dropping funnel. Stir until fully dissolved.

  • Prepare the nitrating mixture by slowly adding concentrated nitric acid (1.1 eq) to concentrated sulfuric acid (2 volumes) in a separate flask cooled in an ice bath.

  • Add the nitrating mixture dropwise to the acetamide solution, ensuring the temperature does not rise above 10 °C.[12]

  • Causality: Keeping the temperature low is critical to prevent over-nitration and unwanted side reactions. The reaction is highly exothermic.

  • After the addition is complete, stir the mixture at room temperature for 1-2 hours.

  • Pour the reaction mixture slowly onto crushed ice. The product, N-(2,6-dimethyl-4-nitrophenyl)acetamide, will precipitate.

  • Collect the solid by vacuum filtration, wash thoroughly with cold water until the washings are neutral, and dry.

• Part 3: Deprotection (Hydrolysis)

  • Place the crude N-(2,6-dimethyl-4-nitrophenyl)acetamide (1.0 eq) in a round-bottom flask.

  • Add a mixture of 70% sulfuric acid in water.[1]

  • Heat the mixture to reflux for 1-2 hours until TLC analysis shows the disappearance of the starting material.

  • Causality: The acidic hydrolysis removes the acetyl protecting group, regenerating the free amine to yield the final product.

  • Cool the reaction mixture and carefully neutralize it with a base (e.g., aqueous NaOH) to precipitate the 2,6-Dimethyl-4-nitroaniline.

  • Collect the yellow solid by vacuum filtration, wash with water, and dry.

  • The crude product can be purified by recrystallization from a suitable solvent like ethanol or an ethyl acetate/hexane mixture.[7]

Application Protocol: A Gateway to Bioactive Scaffolds

The true utility of 2,6-Dimethyl-4-nitroaniline lies in its role as a precursor. A common and powerful transformation in drug discovery is the reduction of a nitro group to an amine, which can then be used in a variety of coupling reactions. This protocol details the reduction and a subsequent acylation to form a novel amide, a common motif in pharmaceuticals.

Workflow for Downstream Synthesis

Caption: General workflow for converting the title compound to a novel amide.

Detailed Experimental Protocol: Reduction and Acylation

Materials:

• 2,6-Dimethyl-4-nitroaniline

• Tin(II) chloride dihydrate (SnCl₂·2H₂O) or Iron powder

• Concentrated Hydrochloric Acid (HCl)

• Ethyl Acetate

• Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Acyl chloride of choice (e.g., Benzoyl chloride)

• Triethylamine (TEA) or Pyridine

• Dichloromethane (DCM)

Protocol:

• Part 1: Reduction of the Nitro Group

  • Suspend 2,6-Dimethyl-4-nitroaniline (1.0 eq) in ethanol or ethyl acetate in a round-bottom flask.

  • Add an excess of Tin(II) chloride dihydrate (SnCl₂·2H₂O, ~4-5 eq).

  • Heat the mixture to reflux and stir for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Causality: SnCl₂ in an acidic medium (generated in situ or with added HCl) is a classical and reliable method for the reduction of aromatic nitro groups to primary amines.

  • Cool the reaction to room temperature and carefully quench by adding saturated NaHCO₃ solution until the solution is basic (pH > 8).

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 4-Amino-2,6-dimethylaniline. This intermediate is often used immediately in the next step due to its potential for oxidation.

• Part 2: Acylation to Form Amide

  • Dissolve the crude 4-Amino-2,6-dimethylaniline (1.0 eq) in an anhydrous solvent such as DCM in a flask under a nitrogen atmosphere.

  • Add a base such as triethylamine (TEA, 1.2 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add the desired acyl chloride (e.g., Benzoyl chloride, 1.1 eq) dropwise.

  • Causality: The base (TEA) acts as an acid scavenger, neutralizing the HCl generated during the acylation reaction and driving the reaction to completion. The newly formed amine at the 4-position is more nucleophilic and less sterically hindered than the original amine at the 1-position, leading to selective acylation at the 4-position.

  • Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

  • Upon completion, wash the reaction mixture with water and then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the final product using column chromatography or recrystallization.

Analytical Characterization

Rigorous analytical confirmation is paramount in synthetic chemistry. Every intermediate and the final product must be characterized to confirm its identity and purity.

Analytical Workflow

Caption: A standard workflow for the purification and analysis of synthetic products.

Table 2: Expected Analytical Data for 2,6-Dimethyl-4-nitroaniline

Analysis Technique	Expected Result	Source
Thin Layer Chromatography (TLC)	Rf = 0.34 (Hexane/Ethyl Acetate, 5:1)	[7]
Melting Point	164-165 °C	[7]
¹H NMR (400 MHz, DMSO-d₆)	δ 7.79 (s, 2H, Ar-H), 6.16 (s, 2H, -NH₂), 2.16 (s, 6H, -CH₃)	[7]
Mass Spectrometry (ESI)	m/z: 166.8 [M+H]⁺, 188.8 [M+Na]⁺	[7]

Protocol: High-Performance Liquid Chromatography (HPLC)

For quantitative analysis and purity assessment, HPLC is a superior method.[13][14]

• Standard Preparation: Prepare a stock solution of 2,6-Dimethyl-4-nitroaniline in methanol (e.g., 1000 mg/L). Perform serial dilutions to create working standards of 1, 10, 50, and 100 µg/L.[15]

• Sample Preparation: Accurately weigh and dissolve the synthesized product in methanol to a known concentration.

• Chromatographic Conditions (Typical):

  • Column: C18 reverse-phase column.

  • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water.

  • Detection: UV detector set at the λmax of the compound.

• Analysis: Generate a calibration curve from the standard solutions. Determine the purity and concentration of the synthesized sample by comparing its peak area to the calibration curve.[13]

References

• PrepChem.com. (n.d.). Synthesis of 2,6-Diethyl-4-nitroaniline. Retrieved from [Link]

• Alpha Resources. (2015). SAFETY DATA SHEET: 4-Nitroaniline. Retrieved from [Link]

• Irena Maliszewska, et al. (n.d.). Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines. MDPI.

• LCGC International. (n.d.). Simplified Yet Sensitive Determination of Aniline and Nitroanilines. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of 2-Nitro-4-methylaniline. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Retrieved from [Link]

• Google Patents. (n.d.). US4605767A - Process for the preparation of 2,6-dichloro-4-nitroaniline.

• National Institutes of Health. (n.d.). 2,4-Dimethyl-6-nitroaniline. In Acta Crystallographica Section E. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Dimethyl-4-nitroaniline. Retrieved from [Link]

• RSC Publishing. (n.d.). Green process development for the preparation of 2,6-dibromo-4-nitroaniline from 4-nitroaniline using bromide–bromate salts in an aqueous acidic medium. Retrieved from [Link]

• National Institutes of Health. (n.d.). Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 4-Nitroaniline: A Key Intermediate in Dye and Pharmaceutical Synthesis with Diverse Industrial Applications. Retrieved from [Link]

• Organic Syntheses. (n.d.). m-NITRODIMETHYLANILINE. Retrieved from [Link]

• MDPI. (n.d.). Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. Retrieved from [Link]

• National Institutes of Health. (n.d.). Editorial: Nitro Compounds as Versatile Building Blocks for the Synthesis of Pharmaceutically Relevant Substances. Retrieved from [Link]

• Chempanda. (n.d.). Nitroaniline: Common isomers, structure, synthesis and applications. Retrieved from [Link]

• CHEMSOLVE.NET. (2019). Why 3,5-dimethyl 4-nitro aniline is stronger base than 2,6-dimethyl 4-nitro aniline and o-cresol is more acidic than 2,6-dimethyl phenol?. Retrieved from [Link]

• AZoM. (2014). An Introduction to the Synthesis of p-Nitroaniline via a Multi-Step Sequence. Retrieved from [Link]

• Magritek. (n.d.). Synthesis of p-Nitroaniline via a Multi-Step Sequence. Retrieved from [Link]

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• 3. Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Why 3,5-dimethyl 4-nitro aniline is stronger base than 2,6-dimethyl 4-nitro aniline and o-cresol is more acidic than 2,6-dimethyl phenol? - CHEMSOLVE.NET [chemizi.blogspot.com]
• 5. Editorial: Nitro Compounds as Versatile Building Blocks for the Synthesis of Pharmaceutically Relevant Substances - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for the Spectroscopic Analysis of 2,6-Dimethyl-4-nitroaniline

Introduction

2,6-Dimethyl-4-nitroaniline is an aromatic amine that serves as a crucial intermediate in the synthesis of various organic compounds, including azo dyes and pharmaceuticals. Its chemical structure, characterized by a nitro group para to an amino group and two flanking methyl groups on the aniline ring, imparts specific spectroscopic properties that are key to its identification and quantification. This guide provides a comprehensive overview of the primary spectroscopic techniques for the analysis of 2,6-Dimethyl-4-nitroaniline, offering in-depth theoretical background, practical experimental protocols, and data interpretation insights for researchers, scientists, and drug development professionals.

The strategic placement of the electron-donating amino and methyl groups in opposition to the electron-withdrawing nitro group creates a pronounced intramolecular charge-transfer system, which significantly influences its spectroscopic behavior. Understanding these characteristics is paramount for quality control, reaction monitoring, and metabolic studies.

UV-Visible (UV-Vis) Spectroscopy: Probing the Electronic Transitions

Principle: UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule. For 2,6-Dimethyl-4-nitroaniline, the absorption of UV-Vis radiation promotes electrons from lower energy molecular orbitals (typically π orbitals) to higher energy orbitals (π* orbitals). The wavelength of maximum absorbance (λmax) is characteristic of the molecule's electronic structure and is highly sensitive to the solvent environment.

Causality of Experimental Choices: The choice of solvent is critical as it can influence the position and intensity of the absorption bands. Protic solvents, for instance, can form hydrogen bonds with the amino and nitro groups, altering the energy of the electronic transitions. A non-polar solvent is often used to obtain a spectrum representative of the molecule's intrinsic electronic properties.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation:

  • Accurately weigh approximately 1-5 mg of 2,6-Dimethyl-4-nitroaniline.

  • Dissolve the sample in a suitable UV-grade solvent (e.g., ethanol, methanol, or cyclohexane) in a 100 mL volumetric flask to create a stock solution.

  • Perform serial dilutions to obtain a final concentration that yields an absorbance in the optimal range of 0.2-0.8 AU.

• Instrumentation and Data Acquisition:

  • Use a calibrated dual-beam UV-Vis spectrophotometer.

  • Set the wavelength range to 200-600 nm.

  • Use a matched pair of quartz cuvettes (1 cm path length).

  • Record a baseline spectrum with the cuvette filled with the solvent blank.

  • Measure the absorbance spectrum of the sample solution.

• Data Analysis:

  • Identify the wavelength(s) of maximum absorbance (λmax).

  • The electronic absorption spectrum of nitroanilines is typically characterized by a strong absorption band in the UV-A or visible region due to the π → π* transition associated with the intramolecular charge transfer from the amino to the nitro group.[1]

Expected Results

The UV-Vis spectrum of 2,6-Dimethyl-4-nitroaniline is expected to show a strong absorption band in the region of 350-450 nm, characteristic of a push-pull aromatic system. The exact λmax will be solvent-dependent.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

Principle: FTIR spectroscopy probes the vibrational modes of a molecule. Specific functional groups absorb infrared radiation at characteristic frequencies, causing the bonds to stretch or bend. The resulting spectrum is a unique "fingerprint" of the molecule.

Causality of Experimental Choices: The choice of sampling technique (e.g., KBr pellet, thin film, or solution) depends on the physical state of the sample and the desired information. For solid samples like 2,6-Dimethyl-4-nitroaniline, the KBr pellet method is common as it minimizes intermolecular interactions that can broaden spectral features.

Experimental Protocol: FTIR Spectroscopy (KBr Pellet Method)

• Sample Preparation:

  • Grind 1-2 mg of dry 2,6-Dimethyl-4-nitroaniline with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar.

  • The mixture should be a fine, homogeneous powder.

  • Transfer the powder to a pellet press and apply pressure to form a transparent or translucent pellet.

• Instrumentation and Data Acquisition:

  • Place the KBr pellet in the sample holder of an FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Collect the sample spectrum over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add 16-32 scans to improve the signal-to-noise ratio.

• Data Analysis:

  • Identify the characteristic absorption bands corresponding to the functional groups present in 2,6-Dimethyl-4-nitroaniline.

Expected Results

The FTIR spectrum of 2,6-Dimethyl-4-nitroaniline will exhibit characteristic absorption bands for its functional groups.[2][3]

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
N-H (Amino)	Symmetric and Asymmetric Stretching	3300 - 3500
C-H (Aromatic)	Stretching	3000 - 3100
C-H (Methyl)	Asymmetric and Symmetric Stretching	2850 - 3000
C=C (Aromatic)	Stretching	1550 - 1650
N-O (Nitro)	Asymmetric Stretching	1500 - 1570
N-O (Nitro)	Symmetric Stretching	1300 - 1370
C-N (Amino)	Stretching	1250 - 1350

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Molecular Skeleton

Principle: NMR spectroscopy provides detailed information about the structure and chemical environment of atomic nuclei. ¹H NMR gives information about the number, connectivity, and chemical environment of hydrogen atoms, while ¹³C NMR provides similar information for carbon atoms.

Causality of Experimental Choices: The choice of deuterated solvent is crucial to avoid large solvent signals that can obscure the analyte's signals. Chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆) are common choices for nitroanilines.[4][5] A high-field NMR spectrometer is preferred for better signal dispersion, which is particularly useful for resolving the aromatic protons.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation:

  • Dissolve 5-10 mg of 2,6-Dimethyl-4-nitroaniline in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆).[4][5]

  • Filter the solution into a 5 mm NMR tube.

• Instrumentation and Data Acquisition:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Acquire the ¹H NMR spectrum using a standard single-pulse experiment.

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence.

• Data Analysis:

  • Reference the spectra to the residual solvent peak.

  • Integrate the ¹H NMR signals to determine the relative number of protons.

  • Analyze the chemical shifts (δ) and coupling patterns to assign the signals to the respective protons and carbons.

Expected Results

¹H NMR (400 MHz, DMSO-d₆): [4][5]

• δ ~7.8 ppm (s, 2H): Aromatic protons on the ring. The singlet is due to the symmetrical substitution pattern.

• δ ~6.2 ppm (s, 2H): Amino (-NH₂) protons. The chemical shift can vary depending on concentration and temperature.

• δ ~2.2 ppm (s, 6H): Methyl (-CH₃) protons. The singlet indicates that the two methyl groups are chemically equivalent.

¹³C NMR: The proton-decoupled ¹³C NMR spectrum will show distinct signals for the different carbon environments in the molecule. The exact chemical shifts can be predicted based on the electronic effects of the substituents.

Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation Pattern

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. It is a powerful technique for determining the molecular weight of a compound and for obtaining structural information from its fragmentation pattern.

Causality of Experimental Choices: The choice of ionization technique is important. Electrospray ionization (ESI) is a soft ionization method suitable for polar molecules like 2,6-Dimethyl-4-nitroaniline, often yielding the protonated molecule [M+H]⁺.[4][5] Electron ionization (EI) is a higher-energy technique that can provide more extensive fragmentation, which is useful for structural elucidation.

Experimental Protocol: ESI-MS

• Sample Preparation:

  • Prepare a dilute solution of 2,6-Dimethyl-4-nitroaniline (1-10 µg/mL) in a solvent compatible with ESI, such as methanol or acetonitrile, often with a small amount of formic acid to promote protonation.

• Instrumentation and Data Acquisition:

  • Infuse the sample solution into the ESI source of a mass spectrometer.

  • Acquire the mass spectrum in positive ion mode over a suitable m/z range (e.g., 50-500).

• Data Analysis:

  • Identify the molecular ion peak or the protonated molecule peak to confirm the molecular weight.

  • Analyze the fragmentation pattern to gain insights into the molecular structure.

Expected Results

The molecular formula of 2,6-Dimethyl-4-nitroaniline is C₈H₁₀N₂O₂, with a molecular weight of 166.18 g/mol .[2]

• [M+H]⁺: An ESI mass spectrum is expected to show a prominent peak at m/z 167.08, corresponding to the protonated molecule.[4][5]

• [M+Na]⁺: An adduct with sodium may also be observed at m/z 189.06.[4][6]

• Fragmentation: Common fragmentation pathways for nitroanilines involve the loss of the nitro group (-NO₂) or parts of it (e.g., -NO, -O).

Summary of Spectroscopic Data

Technique	Parameter	Observed/Expected Value	Reference
UV-Vis	λmax	~350-450 nm (solvent dependent)	General knowledge of nitroanilines
FTIR (cm⁻¹)	N-H stretch	3300 - 3500	[2]
C-H aromatic stretch	3000 - 3100	[2]
C-H methyl stretch	2850 - 3000	[2]
C=C aromatic stretch	1550 - 1650	[2]
N-O asymmetric stretch	1500 - 1570	[2]
N-O symmetric stretch	1300 - 1370	[2]
¹H NMR (ppm)	Aromatic H	~7.8 (s, 2H)	[4][5]
Amino H	~6.2 (s, 2H)	[4][5]
Methyl H	~2.2 (s, 6H)	[4][5]
Mass Spec (m/z)	[M+H]⁺	167.08	[4][5]
[M+Na]⁺	189.06	[4][6]

Visualizations

Experimental Workflow: Spectroscopic Analysis

Caption: General workflow for the spectroscopic analysis of 2,6-Dimethyl-4-nitroaniline.

Conclusion

The combination of UV-Vis, FTIR, NMR, and Mass Spectrometry provides a powerful and comprehensive toolkit for the unambiguous identification and characterization of 2,6-Dimethyl-4-nitroaniline. Each technique offers unique and complementary information, from the electronic properties and functional group composition to the detailed molecular structure and weight. The protocols and expected data presented in this guide serve as a valuable resource for researchers and scientists engaged in the analysis of this important chemical intermediate.

References

• PubChem. (n.d.). 2,6-Dimethyl-4-nitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• PubChemLite. (n.d.). 2,6-dimethyl-4-nitroaniline (C8H10N2O2). Retrieved from [Link]

• National Center for Biotechnology Information. (2012). 2,4-Dimethyl-6-nitroaniline. Retrieved from [Link]

• ACS Publications. (2011). Infrared Electroabsorption Spectroscopy of N,N-Dimethyl-p-nitroaniline in Acetonitrile/C2Cl4. Retrieved from [Link]

• PubChem. (n.d.). N,N-Dimethyl-4-nitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• SciSpace. (1966). NMR Spectra of Some Nitro-substituted N-Alkylanilines. III. The Conformation of N,3-Dimethyl-2,4,6-trinitroaniline. Retrieved from [Link]

• PubMed. (2005). FTIR and FT-Raman Spectra, Vibrational Assignments and Density Functional Theory Calculations of 2,6-dibromo-4-nitroaniline and 2-(methylthio)aniline. Retrieved from [Link]

• ResearchGate. (n.d.). The UV–Vis absorption spectra change for the reduction process of a.... Retrieved from [Link]

• SpectraBase. (n.d.). 2,6-Dimethyl-aniline - Optional[FTIR] - Spectrum. Retrieved from [Link]

• ResearchGate. (n.d.). Figure S7. Mass spectrum of 4-nitroaniline. Retrieved from [Link]

• SpectraBase. (n.d.). N,N-Dimethyl-4-nitroaniline - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• SpectraBase. (n.d.). 2,6-Dimethyl-aniline - Optional[MS (GC)] - Spectrum. Retrieved from [Link]

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• 3. FTIR and FT-Raman spectra, vibrational assignments and density functional theory calculations of 2,6-dibromo-4-nitroaniline and 2-(methylthio)aniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-6-DIMETHYL-4-NITROANILINE | 16947-63-0 [chemicalbook.com]
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• 6. PubChemLite - 2,6-dimethyl-4-nitroaniline (C8H10N2O2) [pubchemlite.lcsb.uni.lu]

Application Note: High-Resolution Chromatographic Separation of o-, m-, and p-Nitroaniline Isomers

Abstract

The separation of nitroaniline isomers—ortho (o-), meta (m-), and para (p-)—presents a significant analytical challenge due to their identical molecular weights and similar chemical structures. These compounds are crucial intermediates in the synthesis of dyes, pharmaceuticals, and agrochemicals, but are also recognized as environmental pollutants, making their accurate quantification essential.[1][2][3] This guide provides a comprehensive overview and detailed protocols for the separation of nitroaniline isomers using three primary chromatographic techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Thin-Layer Chromatography (TLC). We delve into the underlying chemical principles that govern the separation, explaining how subtle differences in isomer polarity can be exploited to achieve baseline resolution. This document is intended for researchers, analytical scientists, and quality control professionals requiring robust and reliable methods for nitroaniline analysis.

Foundational Principles: Exploiting Physicochemical Differences

The successful chromatographic separation of isomers hinges on exploiting subtle variations in their physical and chemical properties. For nitroanilines, the key differentiating factor is polarity , which arises from the relative positions of the electron-donating amino (-NH₂) group and the electron-withdrawing nitro (-NO₂) group on the benzene ring.

• p-Nitroaniline (Most Polar): The amino and nitro groups are positioned 1,4- (para) to each other, resulting in a highly symmetrical molecule with a large net dipole moment. This arrangement facilitates strong intermolecular hydrogen bonding, making it the most polar of the three isomers.[4][5]

• m-Nitroaniline (Intermediate Polarity): In the 1,3- (meta) position, the functional groups contribute to a significant dipole moment, but it is less pronounced than that of the para isomer. It is incapable of intramolecular hydrogen bonding.

• o-Nitroaniline (Least Polar): The adjacent 1,2- (ortho) positioning of the functional groups allows for the formation of a stable, six-membered ring via intramolecular hydrogen bonding .[4] This internal bonding effectively "shields" the polar nature of the groups, reducing their availability for interaction with polar stationary phases. Consequently, o-nitroaniline behaves as the least polar isomer in chromatographic systems.[4]

These differences in polarity directly influence the elution order in various chromatographic modes and are summarized in the table below.

Table 1: Physicochemical Properties of Nitroaniline Isomers

Property	o-Nitroaniline	m-Nitroaniline	p-Nitroaniline	Source(s)
Structure	NH₂ and NO₂ at 1,2-	NH₂ and NO₂ at 1,3-	NH₂ and NO₂ at 1,4-
Molecular Weight	138.12 g/mol	138.12 g/mol	138.12 g/mol	[6]
Melting Point	70-74 °C	~114 °C	146-151 °C	[3][6][7]
Boiling Point	~284 °C	~306 °C	332 °C	[3][7]
Polarity Trend	Least Polar	Intermediate	Most Polar	[4]
log K_ow_	1.85	1.37	1.39	[8]

High-Performance Liquid Chromatography (HPLC) Protocols

HPLC is the most widely employed technique for nitroaniline analysis, offering versatility, high resolution, and excellent quantitation.[9] Both normal-phase and reversed-phase modes can be successfully applied.

Protocol 1: Normal-Phase HPLC (NP-HPLC)

This mode separates analytes based on their polarity, using a polar stationary phase and a non-polar mobile phase. It is an ideal choice for separating the nitroaniline isomers, as the elution order directly correlates with their polarity differences. The least polar compound, o-nitroaniline, elutes first, while the most polar, p-nitroaniline, is retained the longest.[4][10]

• Sample Preparation: Accurately weigh and dissolve 10 mg of the nitroaniline isomer mixture in 10 mL of mobile phase to create a 1 mg/mL stock solution. Prepare working standards (e.g., 1-100 µg/mL) by serial dilution.

• Instrumentation: A standard HPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and UV-Vis or Diode Array Detector (DAD).

• Chromatographic Conditions:

  • Column: Silica-based, e.g., Eurospher 100-5 Si, 125 x 4.0 mm, 5 µm.[10]

  • Mobile Phase: Isocratic mixture of 85% n-Heptane and 15% Ethanol.[10]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at 254 nm.

• Data Analysis: Identify peaks based on the retention times of individual isomer standards. Construct a calibration curve by plotting the peak area against the concentration of the standards for quantification.[9]

The expected elution order is o-nitroaniline < m-nitroaniline < p-nitroaniline . Baseline separation should be achieved, allowing for accurate quantification.

Fig 1. NP-HPLC experimental workflow.

Protocol 2: Reversed-Phase HPLC (RP-HPLC)

RP-HPLC, which uses a non-polar stationary phase (like C18) and a polar mobile phase, is the most common HPLC mode.[2] In this setup, the elution order is inverted compared to normal-phase. The most polar compound, p-nitroaniline, has the least affinity for the non-polar stationary phase and elutes first.

• Sample Preparation: Prepare stock and working standards as described in the NP-HPLC protocol, using a 50:50 mixture of acetonitrile and water as the diluent.[11]

• Instrumentation: Standard HPLC system with UV-Vis or DAD detector.

• Chromatographic Conditions:

  • Column: C18, e.g., Acclaim™ 120 C18, 3 µm, 3 x 150 mm.[1]

  • Mobile Phase: A: Water, B: Acetonitrile.

  • Gradient: 30% B to 70% B over 10 minutes.

  • Flow Rate: 0.8 mL/min.

  • Column Temperature: 35 °C.

  • Injection Volume: 5 µL.

  • Detection: UV at 375 nm (p-nitroaniline) or scanning with DAD.[12]

• Data Analysis: Identify and quantify peaks as previously described.

The expected elution order is p-nitroaniline < m-nitroaniline < o-nitroaniline . This method is highly robust and suitable for analyzing nitroanilines in aqueous samples, potentially with online Solid-Phase Extraction (SPE) for trace-level detection.[1][2]

Gas Chromatography (GC-MS) Protocol

GC offers very high separation efficiency and, when coupled with a Mass Spectrometer (MS), provides definitive compound identification. The separation is primarily based on the compounds' boiling points and their interaction with the stationary phase.[13] Care must be taken as nitroanilines can be thermolabile.[1]

• Sample Preparation: Dissolve 10 mg of the sample mixture in 10 mL of a suitable solvent like methanol or acetone.[11]

• Instrumentation: A GC system with a capillary column and a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Chromatographic Conditions:

  • Column: Agilent FactorFour VF-200ms, 30 m x 0.25 mm, 1.0 µm df.[13]

  • Carrier Gas: Helium or Hydrogen at 1.0 mL/min.

  • Injector: Split/Splitless (Splitless mode for trace analysis), 250 °C.[11]

  • Oven Program: Start at 100 °C, hold for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min.[11]

  • Detector: MS with Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 400.[11]

• Data Analysis: Identify peaks by their retention time and by comparing their mass spectra to a reference library.

The elution order typically follows the boiling points: o-nitroaniline < m-nitroaniline < p-nitroaniline .[13]

Fig 2. GC-MS experimental workflow.

Thin-Layer Chromatography (TLC) Protocol

TLC is a rapid, cost-effective technique ideal for qualitative screening, reaction monitoring, and method development.[14] It operates on the principles of normal-phase chromatography.

• Sample Preparation: Dissolve a few milligrams of the sample in a volatile solvent like ethyl acetate.[15] Prepare dilute solutions of the pure o- and p- isomers as standards.[6]

• Plate Preparation: Use a pencil to gently draw an origin line about 1 cm from the bottom of a silica gel TLC plate (e.g., Silica Gel 60 F₂₅₄).[16]

• Spotting: Use separate capillary tubes to apply small spots of the sample mixture and each standard onto the origin line.[15]

• Development: Place a piece of filter paper in a developing chamber with a small amount of the mobile phase (e.g., 80:20 Hexane:Ethyl Acetate).[6] Once the chamber is saturated with solvent vapor, place the TLC plate inside and close the lid.

• Analysis: Allow the solvent front to travel up the plate until it is about 1 cm from the top. Remove the plate and immediately mark the solvent front with a pencil.

• Visualization: Visualize the separated yellow spots under a UV lamp (254 nm). Circle the spots.

• Calculation: Measure the distance traveled by each spot and by the solvent front. Calculate the Retention Factor (Rf) for each spot:

  • Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)[14]

The separation is based on polarity. The least polar o-nitroaniline will travel the farthest (highest Rf), while the most polar p-nitroaniline will travel the shortest distance (lowest Rf).[4][17] The expected order is Rf (o-nitroaniline) > Rf (m-nitroaniline) > Rf (p-nitroaniline) .

Fig 3. TLC experimental workflow.

Method Validation and System Suitability

For any quantitative application, especially in regulated environments, the chosen method must be validated. Key parameters include linearity, accuracy, precision, and limits of detection (LOD) and quantification (LOQ).[1][9] System suitability tests should be performed before each analytical run to ensure the chromatographic system is performing adequately. Critical parameters to monitor include:

• Resolution (Rs): Ensures baseline separation between adjacent peaks (Rs > 1.5 is ideal).

• Tailing Factor (T): Measures peak symmetry (T should be close to 1).

• Reproducibility: Assessed by repeat injections of a standard, with relative standard deviations (RSD) for retention time and peak area typically below 2%.

Summary and Conclusions

The successful separation of nitroaniline isomers is readily achievable by selecting the appropriate chromatographic technique and conditions that exploit their inherent polarity differences.

Table 2: Comparison of Chromatographic Techniques

Technique	Primary Application	Elution Order	Advantages	Disadvantages
NP-HPLC	Quantitative analysis, preparative separation	o- < m- < p-	Excellent resolution based on polarity	Sensitive to water, more expensive solvents
RP-HPLC	Routine quantitative analysis, aqueous samples	p- < m- < o-	Highly robust, reproducible, versatile	May require method development for baseline resolution
GC-MS	Confirmatory analysis, impurity profiling	o- < m- < p- (Boiling Point)	High efficiency, definitive identification	Potential for thermal degradation of analytes
TLC	Rapid screening, reaction monitoring	Rf: p- < m- < o-	Fast, inexpensive, simple	Qualitative/Semi-quantitative only, lower resolution

By understanding the fundamental principles of chromatography and the specific physicochemical properties of the o-, m-, and p-nitroaniline isomers, researchers can confidently select and implement a method that meets their analytical requirements for accuracy, sensitivity, and throughput.

References

• Scribd. (n.d.). Nitroanilne TLC. Retrieved from [Link]

• KNAUER. (n.d.). Separation of ortho-, nitro- para Nitroaniline. Retrieved from [Link]

• Scribd. (n.d.). Experiment 4:: TLC and HPLC of Nitroanilines. Retrieved from [Link]

• Scribd. (n.d.). TLC Separation of Nitroanilines. Retrieved from [Link]

• Chempanda. (n.d.). Nitroaniline: Common isomers, structure, synthesis and applications. Retrieved from [Link]

• Journal of Chemical Education. (1972). Tlc separation and spectrophotometric analysis of o-and p-nitroaniline. A laboratory experiment. Retrieved from [Link]

• Merck Millipore. (n.d.). Separation of nitroaniline. Retrieved from [Link]

• LCGC International. (n.d.). Simplified Yet Sensitive Determination of Aniline and Nitroanilines. Retrieved from [Link]

• Bartleby. (n.d.). Chromatography Separation Of Ortho And P-Nitro Aniline. Retrieved from [Link]

• Agilent Technologies. (n.d.). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum. Retrieved from [Link]

• East China Normal University. (n.d.). Green Preparation of a γ-Aminobutyric Acid Bonded Silica Packing Material for Capillary Column and Its Performance Evaluation. Retrieved from [Link]

• ResearchGate. (n.d.). Separation and determination of nitroaniline isomers by capillary zone electrophoresis with amperometric detection. Retrieved from [Link]

• PubChem. (n.d.). 2-Nitroaniline. Retrieved from [Link]

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• CPAchem. (n.d.). p-Nitroaniline TS. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of p-Nitroaniline (CAS 100-01-6). Retrieved from [Link]

• USP-NF. (n.d.). p-Nitroaniline TS - USP-NF ABSTRACT. Retrieved from [Link]

• USP-NF. (n.d.). 2-Chloro-4-nitroaniline, 99% - USP-NF ABSTRACT. Retrieved from [Link]

• Environmental Protection Agency. (n.d.). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. Retrieved from [Link]

• YouTube. (2021). TLC examination of isomeric nitro anilines. Retrieved from [Link]

• YouTube. (2013). Chromatography of the isomers of Nitroanilide. Learn Organic Chemistry with me. Retrieved from [Link]

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Introduction: The Significance of the 2,6-Dimethyl-4-nitroaniline Scaffold

An Application Guide to the Synthesis of 2,6-Dimethyl-4-nitroaniline and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 2,6-dimethyl-4-nitroaniline core is a vital structural motif in medicinal chemistry and materials science. Its unique substitution pattern—featuring a nitro group for electronic modulation and two ortho-methyl groups that impart steric hindrance—creates a versatile platform for developing novel compounds. These derivatives are explored as intermediates for dyes, agricultural chemicals, and, critically, as precursors for pharmacologically active agents.[1][2] The steric shielding provided by the methyl groups can influence molecular conformation and interactions with biological targets, a feature of significant interest in rational drug design.

This guide provides a comprehensive overview of the primary synthetic route to 2,6-dimethyl-4-nitroaniline and explores modern catalytic methods for the synthesis of its advanced derivatives. The protocols are presented with an emphasis on the underlying chemical principles to empower researchers to adapt and optimize these methods for their specific applications.

Part 1: Primary Synthesis via Electrophilic Aromatic Substitution

The most established route to 2,6-dimethyl-4-nitroaniline begins with 2,6-dimethylaniline (also known as 2,6-xylidine). Direct nitration of this starting material is fraught with challenges; the strong activating nature of the primary amino group can lead to uncontrolled side reactions, including the formation of multiple nitrated isomers and oxidation of the aniline itself.[3][4]

To circumvent these issues, a robust three-step sequence involving protection, regioselective nitration, and deprotection is employed. This strategy temporarily masks the reactivity of the amino group, allowing for precise control over the introduction of the nitro group at the desired para-position.

Workflow for the Synthesis of 2,6-Dimethyl-4-nitroaniline

Caption: A three-step synthesis of 2,6-dimethyl-4-nitroaniline.

Protocol 1.1: Protection of 2,6-Dimethylaniline

Rationale: The p-toluenesulfonyl (tosyl) group is an ideal protecting group in this context. It converts the highly activating -NH₂ group into a deactivating sulfonamide, which is still an ortho-, para-director. This moderation prevents over-nitration and oxidation while directing the electrophile to the desired positions.[4] The steric bulk of the tosyl group, combined with the existing methyl groups, further ensures high regioselectivity for the para-position in the subsequent step.

Materials:

• 2,6-Dimethylaniline

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine (dry)

• Concentrated Hydrochloric Acid (HCl)

• Ice

• Ethanol (for recrystallization)

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• Dissolve 2,6-dimethylaniline (1.0 eq) in dry pyridine in a round-bottom flask.

• Cool the solution in an ice-salt bath to 0-5 °C.

• Slowly add p-toluenesulfonyl chloride (1.1 eq) to the cooled solution while stirring. Maintain the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature overnight.

• Pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid. This will precipitate the tosylated product.

• Filter the resulting solid, wash thoroughly with cold water to remove pyridine hydrochloride, and dry.

• Recrystallize the crude product from ethanol to obtain pure N-(2,6-dimethylphenyl)-p-toluenesulfonamide.[3]

Protocol 1.2: Nitration of the Protected Aniline

Rationale: The nitration is performed under standard conditions using a mixture of nitric and sulfuric acid. The sulfuric acid protonates the nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating agent. Due to the steric hindrance at the ortho positions from the two methyl groups, the electrophilic attack occurs almost exclusively at the less hindered para-position.[4][5]

Materials:

• N-(2,6-dimethylphenyl)-p-toluenesulfonamide

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Acetic Acid

• Ice water

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• In a flask, dissolve the N-(2,6-dimethylphenyl)-p-toluenesulfonamide (1.0 eq) in acetic acid.

• Cool the flask in an ice bath.

• In a separate beaker, prepare the nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid while cooling.

• Add the nitrating mixture dropwise to the solution of the sulfonamide, ensuring the temperature is maintained between 0-10 °C.

• After the addition is complete, stir the reaction at room temperature for 1-2 hours, monitoring by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture slowly into a large beaker of ice water to precipitate the product.

• Filter the solid, wash with cold water until the filtrate is neutral, and dry to yield N-(2,6-dimethyl-4-nitrophenyl)-p-toluenesulfonamide.[3]

Protocol 1.3: Deprotection to Yield 2,6-Dimethyl-4-nitroaniline

Rationale: The sulfonamide bond is robust but can be cleaved under strong acidic conditions with heating. Concentrated sulfuric acid protonates the sulfonamide, facilitating its hydrolysis to release the free amine.[3][6]

Materials:

• N-(2,6-dimethyl-4-nitrophenyl)-p-toluenesulfonamide

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice-water mixture

• Ethyl acetate (for recrystallization)

• Round-bottom flask, heating mantle, magnetic stirrer

Procedure:

• Carefully add the N-(2,6-dimethyl-4-nitrophenyl)-p-toluenesulfonamide (1.0 eq) to concentrated sulfuric acid (approx. 10 mL per gram of substrate) in a round-bottom flask.

• Heat the reaction mixture to 50 °C and stir for 1 hour. Monitor the reaction by TLC until the starting material is consumed.[6]

• After completion, cool the mixture to room temperature and then slowly pour it into a large beaker of an ice-water mixture with vigorous stirring.

• The product will precipitate as a yellow solid. Collect the precipitate by filtration and wash with cold water.

• Purify the crude product by recrystallization from ethyl acetate to yield 2,6-dimethyl-4-nitroaniline as yellow crystals.[6]

Parameter	Protection (1.1)	Nitration (1.2)	Deprotection (1.3)
Key Reagents	TsCl, Pyridine	HNO₃, H₂SO₄, Acetic Acid	conc. H₂SO₄
Temperature	0 °C to Room Temp	0-10 °C	50 °C
Typical Time	Overnight	1-2 hours	1 hour
Reported Yield	~80-90% (combined steps)[5]	~80-90% (combined steps)[5]	53%[6]

Table 1: Summary of reaction conditions for the primary synthesis route.

Physicochemical and Spectroscopic Data

Property	Value	Source
Molecular Formula	C₈H₁₀N₂O₂	[4]
Molecular Weight	166.18 g/mol	[4]
Appearance	Yellow crystalline solid	[6]
Melting Point	164-165 °C	[6]
¹H NMR (DMSO-d₆)	δ 7.79 (s, 2H), 6.16 (s, 2H), 2.16 (s, 6H)	[6]
Mass Spec (ESI)	m/z: 166.8 [M+H]⁺, 188.8 [M+Na]⁺	[6]

Table 2: Key properties of 2,6-Dimethyl-4-nitroaniline.

Part 2: Advanced Synthetic Routes to Derivatives

While the primary route is effective for the parent compound, synthesizing N-substituted derivatives often requires modern cross-coupling methodologies. These reactions allow for the direct formation of C-N bonds, providing a modular approach to building a library of diverse analogs.

Conceptual Routes to N-Aryl Derivatives

Caption: General workflow for catalytic C-N cross-coupling reactions.

Application Note 2.1: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone of modern medicinal chemistry for its reliability and broad substrate scope.[7] It enables the coupling of an aryl halide or triflate with an amine. To synthesize derivatives of 2,6-dimethyl-4-nitroaniline, one would typically start with a 4-halo-3,5-dimethylnitrobenzene precursor and couple it with a desired primary or secondary amine.

Key Considerations:

• Catalyst System: A combination of a palladium source (e.g., Pd₂(dba)₃, Pd(OAc)₂) and a phosphine ligand (e.g., XPhos, SPhos) is crucial. The choice of ligand is critical and often requires screening to optimize the reaction for specific substrates.[8]

• Base: A non-nucleophilic base, such as sodium tert-butoxide (NaOt-Bu) or potassium phosphate (K₃PO₄), is required to deprotonate the amine and facilitate the catalytic cycle.[8]

• Solvent: Anhydrous, aprotic solvents like toluene, dioxane, or THF are commonly used.

• Advantages: This method tolerates a wide range of functional groups on both coupling partners, including nitro groups, and typically proceeds under milder conditions than traditional methods.[8][9]

General Protocol Outline (Buchwald-Hartwig):

• To an oven-dried reaction vessel, add the aryl halide (1.0 eq), palladium precatalyst (1-5 mol%), and phosphine ligand (1.2-2x the Pd amount).

• Purge the vessel with an inert gas (e.g., Argon or Nitrogen).

• Add the base (1.5-2.0 eq) and the desired amine (1.1-1.5 eq).

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture (typically 80-110 °C) with stirring until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction, dilute with an organic solvent, and filter through celite to remove inorganic salts and catalyst residues.

• Purify the product using column chromatography.

Application Note 2.2: Ullmann Condensation

The Ullmann condensation is a classical copper-catalyzed method for forming C-N bonds.[10] While it often requires higher temperatures and stoichiometric amounts of copper compared to palladium-catalyzed methods, modern advancements using ligands have made it a valuable alternative, especially for large-scale synthesis where cost is a factor.[11]

Key Considerations:

• Catalyst System: Copper(I) salts, such as CuI, are the most common catalysts. The reaction is often accelerated by the addition of a ligand, such as a diamine (e.g., N,N'-dimethylethylenediamine) or an amino acid.[11]

• Base: A strong base like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) is typically used.

• Solvent: High-boiling polar aprotic solvents like DMF, NMP, or nitrobenzene are traditionally used, although lower-boiling solvents can be used with modern ligand systems.[10]

• Substrate Reactivity: Aryl iodides are the most reactive, followed by bromides and then chlorides. The reaction is favored when the aryl halide is activated by electron-withdrawing groups, making 4-halo-3,5-dimethylnitrobenzene an excellent substrate.[10]

General Protocol Outline (Ullmann Condensation):

• In a reaction vessel, combine the aryl halide (1.0 eq), copper(I) catalyst (5-20 mol%), ligand (10-40 mol%), and base (2.0 eq).

• Add the amine (1.2-2.0 eq) and the solvent.

• Heat the mixture under an inert atmosphere at high temperatures (typically 100-210 °C).

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the mixture, dilute with a solvent, and wash with aqueous ammonium hydroxide to remove copper salts.

• Extract the product into an organic layer and purify by column chromatography or recrystallization.

Conclusion

The synthesis of 2,6-dimethyl-4-nitroaniline is reliably achieved through a well-established protection-nitration-deprotection strategy that ensures high regioselectivity and yield. For the creation of diverse libraries of N-substituted derivatives, modern catalytic methods such as the Buchwald-Hartwig amination and Ullmann condensation offer powerful and flexible alternatives. By understanding the principles and protocols outlined in this guide, researchers can effectively synthesize and functionalize this important chemical scaffold for applications in drug discovery and beyond.

References

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• Scott, J., & Smith, P. A. S. (1950). SOME CHEMISTRY OF 2,6-DIETHYLANILINE. Canadian Journal of Research, 28b(8), 496-504.[5]

• Scott, J. (1953). SOME CHEMISTRY OF 2,6-DIETHYLANILINE. Canadian Journal of Chemistry, 31(4), 374-382.[12]

• Fitch, H. M. (1947). m-NITRODIMETHYLANILINE. Organic Syntheses, 27, 62.[13]

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• Mąkosza, M., & Wojciechowski, K. (2001). Synthesis of 4- and 6-Substituted Nitroindoles. European Journal of Organic Chemistry, 2001(7), 1337-1342.[15]

• Wölfling, J., et al. (2013). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 9, 2194-2200.[9]

• Moodie, R. B., & Schofield, K. (1969). Preparative routes to t-amine-substituted nitroanilines. Journal of the Chemical Society C: Organic, 1030-1034.[16]

• Tsubouchi, A., et al. (1995). Process for preparing nitroaniline derivatives. U.S. Patent 5,466,871.[17]

• Wikipedia. (n.d.). Ullmann condensation. Retrieved from Wikipedia.[10]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Retrieved from ACS GCI Reagent Guides.[7]

• Li, J., et al. (2020). The Buchwald‐Hartwig Amination of Nitroarenes. Angewandte Chemie International Edition, 59(42), 18535-18539.[18]

• Zhang, Y., et al. (2014). Synthesis method of substituted nitroaniline. Chinese Patent CN103848706A.[19]

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• BLD Pharm. (n.d.). 16947-63-0|2,6-Dimethyl-4-nitroaniline. Retrieved from BLD Pharm.[21]

• Wang, Y., et al. (2012). 2,4-Dimethyl-6-nitroaniline. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 3), o769.[22]

• Chempanda. (n.d.). Nitroaniline: Common isomers, structure, synthesis and applications. Retrieved from Chempanda Blog.[23]

• Kantchev, E. A. B., & Organ, M. G. (2014). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Angewandte Chemie International Edition, 53(47), 12690-12722.[24]

• Taeufer, T., & Pospech, J. (2020). Palladium-Catalyzed Synthesis of N,N-Dimethylanilines via Buchwald–Hartwig Amination of (Hetero)aryl Triflates. The Journal of Organic Chemistry, 85(11), 7097-7111.[8]

• MySkinRecipes. (n.d.). 2,6-Dimethyl-4-Nitroaniline. Retrieved from MySkinRecipes.[2]

• BenchChem. (2025). Spectroscopic Data of 2,6-Diisopropyl-4-nitroaniline: A Technical Guide. Retrieved from BenchChem website.[25]

• Li, J., et al. (2010). The preparation method of solvent-free 2,4-dimethylaniline and 2,6-dimethylaniline. Chinese Patent CN101863777A.[26]

• BenchChem. (2025). A Comparative Analysis of 3,5-Dimethyl-4-nitrophenol and 2,6-Dimethyl-4-nitrophenol for Researchers and Drug Development Professionals. Retrieved from BenchChem website.[27]

• BOC Sciences. (n.d.). CAS 1635-84-3 4,6-Dimethyl-2-nitroaniline. Retrieved from BOC Sciences.[]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from Organic Chemistry Portal.[11]

• Kim, J., & Chang, S. (2016). Synthesis of meta-Aminophenol Derivatives via Cu-Catalyzed[3][4]-Rearrangement—Oxa-Michael Addition Cascade Reactions. Molecules, 21(8), 1059.[29]

• SciSpace. (n.d.). Ullmann condensation. Retrieved from SciSpace.[30]

• Chemistry Stack Exchange. (2015). Why should 2,6-dimethyl-4-nitrophenol be more acidic than 3,5-dimethyl-4-nitrophenol?. Retrieved from Chemistry Stack Exchange.[31]

• Thermo Fisher Scientific. (n.d.). 2,6-Dimethyl-4-nitrophenol, 98%. Retrieved from Thermo Fisher Scientific.[32]

• Al-Amiery, A. A., et al. (2018). Two-step reductive amination synthesis of 4-methoxy-N-(4-nitrobenzyl)aniline. Journal of King Saud University - Science, 30(2), 263-267.[33]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2,6-Dimethyl-4-nitroaniline

Welcome to the technical support center for the synthesis of 2,6-dimethyl-4-nitroaniline. This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we have compiled this information based on established protocols and extensive laboratory experience to help you optimize your synthesis and overcome common challenges.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2,6-dimethyl-4-nitroaniline, providing potential causes and actionable solutions.

Issue 1: Low or No Yield of 2,6-Dimethyl-4-nitroaniline

• Question: My reaction resulted in a very low yield of the desired product. What are the likely causes and how can I improve it?

• Answer: A low yield in the nitration of 2,6-dimethylaniline or its derivatives is a common issue that can stem from several factors. The primary reasons often involve suboptimal reaction conditions, reagent quality, and the formation of side products.

  • Inadequate Temperature Control: The nitration of aromatic amines is highly exothermic. If the temperature is not strictly controlled, typically between 0-10°C, side reactions such as oxidation and polynitration can significantly reduce the yield of the desired product.[1] It is crucial to use an efficient cooling bath (e.g., ice-salt or dry ice-acetone) and add the nitrating agent dropwise to maintain the low temperature.[2]

  • Incorrect Acid Concentration: The acidity of the reaction medium plays a critical role in the regioselectivity of the nitration. In highly acidic conditions, the amino group of 2,6-dimethylaniline becomes protonated, forming the anilinium ion. This deactivates the ring and directs nitration to the meta-position, leading to the formation of undesired isomers.[3] Using a protecting group, such as an acetyl group, can prevent the protonation of the amine and direct the nitration to the para-position.[4]

  • Reagent Purity: The purity of the starting materials, particularly the 2,6-dimethylaniline and the nitrating agents (nitric acid and sulfuric acid), is paramount. Impurities in the starting material can lead to the formation of colored byproducts and reduce the overall yield.[2]

  • Inefficient Purification: The work-up and purification steps are critical for isolating the final product. Incomplete precipitation or losses during recrystallization can lead to a lower than expected yield. The crude product can be purified by recrystallization from a suitable solvent like ethyl acetate.[5]

Issue 2: Formation of a Dark, Tarry Reaction Mixture

• Question: My reaction mixture turned into a dark, tar-like substance. What causes this, and is it possible to salvage the product?

• Answer: The formation of a dark, tarry substance is a strong indication of significant product degradation through oxidation and polymerization. This is a common problem when nitrating highly activated aromatic compounds like anilines.[1]

  • Cause: This issue is typically caused by overly harsh reaction conditions. High temperatures, a high concentration of the nitrating agent, or the presence of impurities can all contribute to the formation of tar.[1] The strong oxidizing nature of the nitrating mixture can lead to the oxidation of the electron-rich aromatic ring.[1]

  • Prevention: To prevent tar formation, it is essential to maintain a low reaction temperature (e.g., 0-5°C) throughout the addition of the nitrating agent and for the entire duration of the reaction.[1] Using a more dilute solution can also help to control the exothermicity of the reaction.[1]

  • Salvage: Recovering the product from a tarry mixture is challenging and often results in a very low yield. While column chromatography might be attempted, it is generally more efficient to repeat the reaction under milder and more controlled conditions.[1]

Issue 3: Product Contamination with Isomers

• Question: My final product is contaminated with other nitro-isomers. How can I improve the regioselectivity of the reaction?

• Answer: The formation of multiple isomers is a frequent challenge in the nitration of substituted anilines. The directing effects of the substituents on the aromatic ring determine the position of the incoming nitro group.

  • Controlling Directing Effects: The amino group is a strong ortho-, para-director. However, under the strongly acidic conditions of nitration, it is protonated to form the anilinium ion, which is a meta-director.[3] The two methyl groups at the 2 and 6 positions also direct ortho- and para-. To favor the formation of the 4-nitro isomer, it is crucial to control the protonation of the amino group.

  • Use of a Protecting Group: The most effective way to achieve high regioselectivity for the para-position is to use a protecting group for the amine. Acetylation of the amine to form an amide is a common strategy. The amide group is still an ortho-, para-director but is less activating than the free amine, reducing the likelihood of side reactions. After nitration, the protecting group can be removed by hydrolysis.[4]

  • Reaction Medium Acidity: The acidity of the reaction medium can influence the orientation of the nitration. Studies on related compounds have shown that the reaction medium's acidity can alter the ratio of isomers formed.[6]

Frequently Asked Questions (FAQs)

Q1: What is the most reliable starting material for the synthesis of 2,6-dimethyl-4-nitroaniline?

A1: A common and effective route involves the nitration of N-acetyl-2,6-dimethylaniline. This approach utilizes a protecting group to ensure high regioselectivity for the desired para-nitro product and minimizes side reactions.[4] Another documented method starts from N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide, which is then deprotected to yield the final product.[5]

Q2: Why is temperature control so critical during the nitration step?

A2: Nitration reactions are highly exothermic. Without strict temperature control, typically maintaining the reaction at 0-10°C, several undesirable side reactions can occur. These include polynitration (the addition of more than one nitro group), oxidation of the starting material or product, and polymerization, which leads to the formation of tar.[1] All of these side reactions will significantly decrease the yield and purity of the desired 2,6-dimethyl-4-nitroaniline.

Q3: How can I effectively purify the crude 2,6-dimethyl-4-nitroaniline?

A3: The most common method for purifying the crude product is recrystallization. Ethyl acetate is a suitable solvent for this purpose.[5] The process involves dissolving the crude product in a minimum amount of hot solvent and then allowing it to cool slowly, which causes the pure product to crystallize out, leaving impurities in the solution. The purity of the final product can be verified by techniques such as melting point determination, Thin Layer Chromatography (TLC), and spectroscopic methods like NMR.[5]

Q4: What are the primary safety precautions I should take when performing this synthesis?

A4: The synthesis of 2,6-dimethyl-4-nitroaniline involves the use of hazardous chemicals and requires strict adherence to safety protocols.

• Corrosive and Toxic Reagents: Concentrated sulfuric and nitric acids are highly corrosive and strong oxidizing agents.[7][8] Aniline and its derivatives are toxic and can be absorbed through the skin.[9][10]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[7][10]

• Fume Hood: All manipulations should be carried out in a well-ventilated chemical fume hood to avoid inhaling toxic fumes.[7][10]

• Emergency Preparedness: Ensure that an emergency eyewash station and safety shower are readily accessible.[7] Be prepared for potential spills and have appropriate neutralizing agents available.[8]

Q5: What analytical methods are suitable for characterizing the final product and monitoring reaction progress?

A5: Several analytical techniques can be used:

• Thin Layer Chromatography (TLC): TLC is a quick and effective method to monitor the progress of the reaction and check the purity of the final product.[5]

• Melting Point: A sharp melting point close to the literature value (164-165°C) is a good indicator of purity.[5]

• Spectroscopy:

  • Nuclear Magnetic Resonance (NMR): 1H NMR and 13C NMR spectroscopy are essential for confirming the structure of the final product.[5]

  • Mass Spectrometry (MS): MS can be used to confirm the molecular weight of the product.[5]

• Chromatography: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful techniques for quantitative analysis to determine the purity of the product and quantify any isomeric impurities.[11][12]

Experimental Protocols & Data

Table 1: Recommended Reaction Conditions for Nitration of N-acetyl-2,6-dimethylaniline

Parameter	Recommended Value	Rationale
Temperature	0-5 °C	Minimizes side reactions like oxidation and polynitration.[1]
Nitrating Agent	Conc. HNO3 in Conc. H2SO4	Standard nitrating mixture for aromatic compounds.[4]
Solvent	Concentrated Sulfuric Acid	Acts as both a solvent and a catalyst.
Addition of Nitrating Agent	Dropwise with vigorous stirring	Ensures efficient mixing and heat dissipation.[2]
Reaction Time	1-2 hours	Typically sufficient for complete reaction at low temperatures.[5]

Step-by-Step Protocol: Synthesis via Acetyl Protection

• Protection of the Amine:

  • Dissolve 2,6-dimethylaniline in glacial acetic acid.

  • Add acetic anhydride and gently reflux the mixture to form N-acetyl-2,6-dimethylaniline.

  • Pour the reaction mixture into cold water to precipitate the product.

  • Filter, wash with water, and dry the N-acetyl-2,6-dimethylaniline.

• Nitration:

  • Carefully dissolve the dried N-acetyl-2,6-dimethylaniline in concentrated sulfuric acid, keeping the temperature below 10°C.

  • Cool the mixture to 0-5°C in an ice-salt bath.

  • Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid dropwise, ensuring the temperature does not exceed 5°C.

  • Stir the mixture at 0-5°C for 1-2 hours after the addition is complete.

• Work-up and Deprotection:

  • Pour the reaction mixture slowly onto crushed ice with stirring.

  • The N-acetyl-2,6-dimethyl-4-nitroaniline will precipitate.

  • Filter the precipitate and wash it thoroughly with cold water until the washings are neutral.

  • Hydrolyze the acetyl group by refluxing the product with aqueous sulfuric acid.[4]

  • Cool the solution and neutralize it with a base (e.g., sodium hydroxide or ammonium hydroxide) to precipitate the 2,6-dimethyl-4-nitroaniline.[2][4]

• Purification:

  • Filter the crude 2,6-dimethyl-4-nitroaniline and wash it with cold water.

  • Recrystallize the crude product from ethyl acetate to obtain pure, yellow crystals.[5]

  • Dry the final product under vacuum.

Visualizations

Diagram 1: General Reaction Scheme for Nitration of 2,6-Dimethylaniline with Protection

Caption: Workflow for the synthesis of 2,6-dimethyl-4-nitroaniline.

Diagram 2: Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low product yield.

References

• Scribd. (n.d.). The Nitration of Aniline. Retrieved from [Link]

• Loba Chemie. (n.d.). MATERIAL SAFETY DATA SHEET - 3-NITRO ANILINE 99% Pure. Retrieved from [Link]

• YouTube. (2024). Nitration reaction safety. Retrieved from [Link]

• University of Washington. (n.d.). Aniline. Retrieved from [Link]

• Organic Syntheses. (n.d.). m-NITRODIMETHYLANILINE. Retrieved from [Link]

• ResearchGate. (n.d.). SOME CHEMISTRY OF 2,6-DIETHYLANILINE. Retrieved from [Link]

• Chemistry Stack Exchange. (2012). Why does nitration of N,N-dimethylaniline occur at the meta position?. Retrieved from [Link]

• Google Patents. (n.d.). CN101671266A - Synthetic method of 2,6-dibromo-4-nitroaniline diazosalt.

• EMBIBE. (n.d.). The major product formed on nitration of N Ndimethylaniline with conc H2SO4HNO3 mixture is. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 2,6-dichloro-4-nitroaniline. Retrieved from [Link]

• RSC Publishing. (1976). Nitration of NN-Dimethylanilinium Ion. Evidence for a New Reaction Path in Nitrous Acid-catalysed Nitrations. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Dimethylaniline. Retrieved from [Link]

• University of Washington. (n.d.). NITRIC ACID SAFETY. Retrieved from [Link]

• LCGC International. (n.d.). Simplified Yet Sensitive Determination of Aniline and Nitroanilines. Retrieved from [Link]

Sources

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• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. scribd.com [scribd.com]
• 5. 2-6-DIMETHYL-4-NITROANILINE | 16947-63-0 [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. ehs.washington.edu [ehs.washington.edu]
• 9. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 10. ipo.rutgers.edu [ipo.rutgers.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Purification of Crude 2,6-Dimethyl-4-nitroaniline

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 2,6-Dimethyl-4-nitroaniline. It provides in-depth troubleshooting advice, answers to frequently asked questions, and a detailed experimental protocol to address challenges encountered during the purification process.

Introduction

The purification of crude 2,6-Dimethyl-4-nitroaniline is a critical step following its synthesis to ensure the removal of unreacted starting materials, side-products, and positional isomers. The purity of this compound is paramount for its subsequent use in research and development, as impurities can lead to ambiguous experimental results and affect the efficacy and safety of downstream applications. This guide focuses on the most effective and commonly employed purification techniques, with a primary emphasis on recrystallization.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 2,6-Dimethyl-4-nitroaniline?

A1: The primary impurities typically arise from the nitration of 2,6-dimethylaniline. These include:

• Positional Isomers: Although the 4-nitro isomer is the major product, small quantities of other isomers, such as 2,6-Dimethyl-3-nitroaniline, can be formed. The steric hindrance from the two methyl groups generally prevents ortho-nitration.

• Unreacted Starting Material: Incomplete nitration can leave residual 2,6-dimethylaniline in the crude product.

• Di-nitrated Products: Over-nitration can lead to the formation of dinitro derivatives, though this is less common under controlled reaction conditions.

• Byproducts from Side Reactions: The strong acidic and oxidative conditions of nitration can lead to various degradation or side-reaction products.

Q2: What is the most recommended initial method for purifying the crude product?

A2: Recrystallization is the most effective and widely recommended first step for purifying crude 2,6-Dimethyl-4-nitroaniline.[1][2] This technique is excellent for removing the bulk of impurities, especially when the desired compound is the major component of the crude mixture. It relies on the difference in solubility between the target compound and its impurities in a given solvent at different temperatures.[3]

Q3: Can Acid-Base Extraction be used to purify 2,6-Dimethyl-4-nitroaniline?

A3: Yes, acid-base extraction can be a useful preliminary or supplementary purification step.[4] The amino group on the aniline ring is basic and can be protonated by an acid (like dilute HCl) to form a water-soluble ammonium salt.[5][6] This allows for the separation from neutral organic impurities, which will remain in the organic layer. However, the electron-withdrawing nitro group significantly reduces the basicity of the aniline. Therefore, the extraction may require carefully controlled pH conditions. After separation, the aqueous layer is basified to precipitate the purified aniline.[7]

Q4: Which analytical techniques are best for assessing the purity of the final product?

A4: A combination of techniques is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): This is the preferred method for accurately quantifying the purity and detecting isomeric impurities.[8][9]

• Melting Point Analysis: A sharp melting point range close to the literature value (164-165°C) is a strong indicator of high purity.[1][2] Impurities typically broaden and depress the melting range.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure and identifying any residual starting materials or isomeric impurities.[1]

• Thin-Layer Chromatography (TLC): A quick and effective method to qualitatively assess purity and monitor the progress of purification (e.g., during column chromatography).

Troubleshooting and Optimization Guide

This section addresses specific issues that may arise during the purification of 2,6-Dimethyl-4-nitroaniline.

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
Low Recovery After Recrystallization	1. Too much solvent was used to dissolve the crude product. 2. The compound has significant solubility in the cold solvent. 3. Premature crystallization occurred during hot filtration.	1. Use the minimum amount of hot solvent required to fully dissolve the crude solid. 2. Ensure the solution is thoroughly cooled, preferably in an ice bath, to maximize precipitation. Consider a different solvent system where the compound has lower solubility at cold temperatures.[8] 3. Pre-heat the filtration funnel and flask to prevent cooling and crystal formation during this step.
Oily Precipitate Forms Instead of Crystals	1. The solution is supersaturated, and cooling is too rapid. 2. The melting point of the compound is lower than the boiling point of the solvent. 3. Presence of insoluble, oily impurities.	1. Allow the solution to cool slowly to room temperature before placing it in an ice bath. Scratch the inside of the flask with a glass rod or add a seed crystal of pure product to induce crystallization.[8] 2. Choose a solvent with a lower boiling point. 3. If impurities are the cause, consider a preliminary purification step like column chromatography or an acid-base wash.
Product is Still Impure After Recrystallization (e.g., broad melting point)	1. The chosen solvent is not effective at separating the specific impurities present. 2. Isomeric impurities have very similar solubility profiles to the desired product.	1. Perform a second recrystallization. If purity does not improve, screen for a different solvent or a co-solvent system (e.g., ethanol/water, ethyl acetate/hexane).[8] 2. For difficult-to-remove isomers, silica gel column chromatography is recommended. Use TLC to first determine an optimal mobile phase that provides good separation.[10]
Colored Impurities Persist in Final Crystals	1. Highly colored byproducts are trapped within the crystal lattice. 2. The impurities are strongly adsorbed to the crystal surface.	1. Add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb colored impurities. Use charcoal sparingly as it can also adsorb the product, reducing the yield. 2. Ensure the filtered crystals are washed thoroughly with a small amount of cold, fresh solvent.

Detailed Experimental Protocol: Recrystallization

This protocol describes a standard procedure for the purification of crude 2,6-Dimethyl-4-nitroaniline using a single-solvent recrystallization method. Ethyl acetate is often a suitable solvent.[2]

Materials:

• Crude 2,6-Dimethyl-4-nitroaniline

• Ethyl Acetate (or Ethanol)

• Erlenmeyer flasks

• Hot plate with stirring capability

• Buchner funnel and filter flask

• Filter paper

• Ice bath

• Glass stirring rod

Procedure:

• Solvent Selection: Begin by performing a small-scale test to confirm solvent suitability. Place a small amount of crude product in a test tube. Add the chosen solvent (e.g., ethyl acetate) dropwise at room temperature; the compound should be sparingly soluble. Heat the test tube; the compound should dissolve completely. Cool the test tube; crystals should form.

• Dissolution: Place the crude 2,6-Dimethyl-4-nitroaniline in an Erlenmeyer flask with a stir bar. Add a small amount of ethyl acetate and begin heating the mixture on a hot plate with stirring. Continue to add the solvent in small portions until the solid has just completely dissolved. Causality Note: Using the minimum amount of hot solvent is crucial for maximizing recovery.[8] Excess solvent will keep more of the product dissolved upon cooling, reducing the yield.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration. Place a piece of fluted filter paper in a stemless funnel and place it on a second, pre-heated Erlenmeyer flask. Quickly pour the hot solution through the filter paper. Causality Note: Pre-heating the apparatus prevents the solution from cooling prematurely and crystallizing in the funnel.

• Crystallization: Remove the flask from the heat and cover it with a watch glass. Allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[3] Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethyl acetate. Causality Note: Using cold solvent minimizes the dissolution of the purified crystals while washing away residual soluble impurities.

• Drying: Allow the crystals to dry on the filter paper under vacuum for several minutes. Then, transfer the crystals to a watch glass and allow them to air dry completely or dry in a vacuum oven at a low temperature.

• Purity Assessment: Determine the weight and percentage yield of the purified product. Assess its purity by measuring the melting point and running an HPLC or TLC analysis.

Workflow Visualization

The following diagram illustrates the general workflow for the purification and analysis of 2,6-Dimethyl-4-nitroaniline.

Caption: Workflow for the purification of 2,6-Dimethyl-4-nitroaniline.

References

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Retrieved from [Link]

• University of Toronto. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• Chemistry LibreTexts. (2022). Acid-Base Extraction. Retrieved from [Link]

• University of Waterloo. (n.d.). Acid and Base Extraction. Retrieved from [Link]

• Scribd. (n.d.). Recrystallization. Retrieved from [Link]

• LCGC International. (n.d.). Simplified Yet Sensitive Determination of Aniline and Nitroanilines. Retrieved from [Link]

Sources

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• 2. 2-6-DIMETHYL-4-NITROANILINE | 16947-63-0 [chemicalbook.com]
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• 4. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. uwaterloo.atlassian.net [uwaterloo.atlassian.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 2,6-Dimethyl-4-nitroaniline

Welcome to the technical support center for the synthesis of 2,6-Dimethyl-4-nitroaniline. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthesis. Here, we provide in-depth troubleshooting guides and frequently asked questions to ensure the successful and efficient production of your target molecule.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental issues in a question-and-answer format, providing explanations for the underlying chemistry and actionable solutions.

Issue 1: Low Yield of 2,6-Dimethyl-4-nitroaniline

Question: My final yield of 2,6-Dimethyl-4-nitroaniline is significantly lower than expected. What are the potential causes and how can I improve it?

Answer: Low yields in the synthesis of 2,6-Dimethyl-4-nitroaniline can stem from several factors, primarily related to side reactions and purification inefficiencies.

• Oxidation of the Starting Material: 2,6-Dimethylaniline is susceptible to oxidation by the nitrating agent, especially under harsh conditions. This leads to the formation of colored byproducts, such as 2,6-dimethylbenzoquinone, and reduces the amount of starting material available for the desired nitration.[1]

  • Solution: Employ milder nitrating conditions. Instead of a harsh mixed acid (HNO₃/H₂SO₄) nitration of the unprotected aniline, consider protecting the amino group as an acetanilide or a p-toluenesulfonamide.[2][3] This moderates the activating effect of the amino group and reduces its susceptibility to oxidation. Also, maintaining a low reaction temperature (0-10 °C) throughout the addition of the nitrating agent is crucial.[4][5]

• Formation of Positional Isomers: Direct nitration of 2,6-dimethylaniline can lead to a mixture of isomers, with the primary byproduct being 2,6-dimethyl-3-nitroaniline. The separation of these isomers can be challenging and may lead to loss of the desired product during purification.[6] The acidity of the reaction medium can significantly influence the isomer distribution.[7]

  • Solution: The use of a protecting group, such as an acetyl or tosyl group, sterically hinders the ortho positions and electronically directs the nitration almost exclusively to the para position, thus minimizing the formation of the 3-nitro isomer.[3]

• Polynitration: Although the steric hindrance from the two methyl groups reduces the likelihood of dinitration, it can still occur, especially if the reaction temperature is not well-controlled or if an excess of the nitrating agent is used.[5]

  • Solution: Use a stoichiometric amount of the nitrating agent and add it slowly to the reaction mixture while carefully monitoring the temperature.[5]

• Inefficient Purification: The desired product may be lost during workup and recrystallization.

  • Solution: Optimize the recrystallization solvent system. A mixture of ethanol and water is often effective for purifying nitroanilines.[8] Careful control of the cooling rate can improve crystal size and purity, minimizing loss in the mother liquor.

Issue 2: Presence of Unexpected Peaks in Spectroscopic Analysis (NMR, LC-MS)

Question: My NMR/LC-MS analysis of the final product shows unexpected peaks. What are the likely impurities?

Answer: The presence of unexpected peaks typically indicates the formation of side products. Here are the most common culprits:

• 2,6-Dimethyl-3-nitroaniline: This is the most common isomeric impurity. Its presence can be confirmed by careful analysis of the aromatic region of the ¹H NMR spectrum, which will show a different splitting pattern compared to the desired 4-nitro isomer.

• Dinitrated Products: The formation of dinitro-2,6-dimethylaniline is possible. These highly nitrated compounds will have distinct signals in the NMR and a higher mass in the mass spectrum.

• Oxidation Byproducts: Compounds like 2,6-dimethylbenzoquinone or phenolic derivatives can be formed.[1][9] These are often colored and may be observed in both NMR and MS.

• Unreacted Starting Material or Intermediates: Incomplete reaction or hydrolysis of the protecting group can result in the presence of 2,6-dimethylaniline or the protected intermediate (e.g., N-(2,6-dimethylphenyl)acetamide).

Troubleshooting Workflow for Unexpected Peaks:

Caption: Troubleshooting workflow for identifying impurities.

Issue 3: Reaction Mixture Turns Dark and Forms Tar

Question: During the nitration, my reaction mixture turned dark brown/black, and I isolated a tar-like substance instead of a crystalline product. What went wrong?

Answer: The formation of a dark, tarry substance is a strong indication of significant decomposition and polymerization.[5] This is a common issue when nitrating highly activated aromatic compounds like anilines under uncontrolled conditions.

• Cause: The primary cause is an exothermic reaction that has not been adequately cooled. High local temperatures lead to rapid, uncontrollable side reactions, including oxidation and polymerization of the aniline derivative. The use of an overly concentrated nitrating agent can also contribute to this problem.

• Prevention:

  • Strict Temperature Control: Maintain a low temperature (0-5 °C) throughout the entire addition of the nitrating agent and for the duration of the reaction. Use an efficient cooling bath (e.g., ice-salt).[5]

  • Slow Addition: Add the nitrating agent dropwise and very slowly to the solution of the substrate to allow for the dissipation of heat.

  • Dilution: Using a more dilute solution can help to manage the exothermicity of the reaction.[5]

• Salvage: It is very difficult to salvage the desired product from a tarry mixture. The yield will be extremely low, and purification by column chromatography will be challenging. It is generally more efficient to repeat the synthesis under more controlled conditions.

Frequently Asked Questions (FAQs)

Q1: Is it necessary to protect the amino group of 2,6-dimethylaniline before nitration?

A1: While direct nitration is possible, it is highly recommended to protect the amino group. Direct nitration often leads to a mixture of ortho- and para-isomers (in this case, 3-nitro and 4-nitro), as well as significant oxidation of the starting material, resulting in lower yields and difficult purification.[3] Protecting the amino group as an acetamide or a sulfonamide deactivates the ring slightly, prevents oxidation, and directs the nitration selectively to the para position due to steric hindrance from the protecting group.[2][7]

Q2: What is the role of sulfuric acid in the nitrating mixture?

A2: Concentrated sulfuric acid serves two main purposes. First, it acts as a catalyst by protonating nitric acid, which then loses a water molecule to form the highly electrophilic nitronium ion (NO₂⁺), the active nitrating species. Second, it acts as a solvent and a dehydrating agent, absorbing the water produced during the reaction, which would otherwise dilute the nitric acid and reduce its effectiveness.

Q3: What are the best practices for purifying the crude 2,6-Dimethyl-4-nitroaniline?

A3: Recrystallization is the most common and effective method for purifying the final product. An ethanol/water mixture is a good starting point for the solvent system.[8] If the product is highly colored due to oxidation byproducts, a small amount of activated charcoal can be added to the hot solution to decolorize it before filtration and crystallization. Column chromatography using a silica gel stationary phase and a hexane/ethyl acetate eluent system can also be used for purification, especially for separating isomers if they are present in significant amounts.[6]

Q4: How can I confirm the identity and purity of my final product?

A4: A combination of analytical techniques should be used:

• ¹H and ¹³C NMR Spectroscopy: This will confirm the structure of the molecule, including the substitution pattern on the aromatic ring. The desired 2,6-dimethyl-4-nitroaniline should show a characteristic singlet for the two aromatic protons.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• Melting Point: A sharp melting point close to the literature value is a good indicator of purity.

• High-Performance Liquid Chromatography (HPLC): This is an excellent method for determining the purity of the compound and quantifying any isomeric impurities.[6]

Experimental Protocol: Synthesis via a Protected Intermediate

This protocol is based on established methods for the selective nitration of substituted anilines and is designed to minimize side reactions.[2][8]

Step 1: Acetylation of 2,6-Dimethylaniline

• In a round-bottom flask, dissolve 2,6-dimethylaniline in glacial acetic acid.

• Slowly add acetic anhydride to the solution while stirring.

• Heat the mixture to reflux for 1-2 hours.

• Cool the reaction mixture and pour it into ice-water to precipitate the N-(2,6-dimethylphenyl)acetamide.

• Collect the solid by vacuum filtration, wash with cold water, and dry.

Step 2: Nitration of N-(2,6-dimethylphenyl)acetamide

• In a clean, dry flask, dissolve the N-(2,6-dimethylphenyl)acetamide in concentrated sulfuric acid, keeping the temperature below 20°C.

• Cool the mixture to 0-5°C in an ice-salt bath.

• Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid dropwise, ensuring the temperature does not exceed 10°C.

• After the addition is complete, stir the mixture at 0-10°C for 1-2 hours.

• Carefully pour the reaction mixture onto crushed ice to precipitate the N-(2,6-dimethyl-4-nitrophenyl)acetamide.

• Collect the solid by vacuum filtration, wash thoroughly with cold water until the washings are neutral, and dry.

Step 3: Hydrolysis of N-(2,6-dimethyl-4-nitrophenyl)acetamide

• In a round-bottom flask, suspend the N-(2,6-dimethyl-4-nitrophenyl)acetamide in a mixture of ethanol and concentrated hydrochloric acid.

• Heat the mixture to reflux until the hydrolysis is complete (monitor by TLC).

• Cool the reaction mixture and neutralize it with a base (e.g., sodium hydroxide solution) to precipitate the 2,6-Dimethyl-4-nitroaniline.

• Collect the crude product by vacuum filtration, wash with water, and dry.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to obtain the pure 2,6-Dimethyl-4-nitroaniline.

Reaction Pathways

Sources

• 1. Chemical oxidation of 2,6-dimethylaniline by electrochemically generated Fenton's reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US5466871A - Process for preparing nitroaniline derivatives - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. orgsyn.org [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. prepchem.com [prepchem.com]
• 9. Chemical oxidation of 2,6-dimethylaniline in the fenton process - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in 2,6-Dimethyl-4-nitroaniline Reactions

Welcome to the dedicated technical support center for navigating the synthetic challenges posed by 2,6-dimethyl-4-nitroaniline. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique reactivity profile of this sterically hindered aniline derivative. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to empower you to overcome common experimental hurdles and achieve your synthetic goals.

The core challenge in working with 2,6-dimethyl-4-nitroaniline stems from the two methyl groups positioned ortho to the amino functionality. This steric congestion significantly shields the nitrogen atom, reducing its nucleophilicity and hindering the approach of electrophiles.[1][2] This guide will dissect the implications of this steric hindrance across various common transformations and offer field-proven strategies for success.

Frequently Asked Questions (FAQs)

Section 1: Understanding the Reactivity of 2,6-Dimethyl-4-nitroaniline

Q1: What are the primary consequences of steric hindrance on the reactivity of 2,6-dimethyl-4-nitroaniline?

The steric bulk from the ortho-methyl groups leads to several key reactivity challenges:

• Reduced Nucleophilicity: The nitrogen's lone pair is physically obstructed, making it a weaker nucleophile. This slows down or completely inhibits reactions like N-acylation and N-alkylation under standard conditions.[1][2]

• Altered Basicity: The steric hindrance can interfere with the delocalization of the nitrogen's lone pair into the aromatic ring, which would typically increase basicity. However, the bulky groups also impede the approach of a proton, which significantly reduces its basicity.[1]

• Requirement for More Forcing Conditions: To overcome the activation energy barrier imposed by steric hindrance, reactions often necessitate higher temperatures, longer reaction times, or more potent reagents.[3][4]

Q2: How does the electronic nature of the nitro group influence the reactivity of 2,6-dimethyl-4-nitroaniline?

The para-nitro group is a strong electron-withdrawing group. This has two major effects:

• It further decreases the electron density on the amino group, compounding the reduced nucleophilicity caused by steric hindrance.[4]

• It deactivates the aromatic ring towards electrophilic aromatic substitution, but directs incoming electrophiles to the meta positions relative to the amino group (positions 3 and 5).

Section 2: Troubleshooting N-Acylation and Amide Formation

Q3: My N-acylation of 2,6-dimethyl-4-nitroaniline with an acid chloride is failing or giving very low yields. What can I do?

This is a classic challenge. The low nucleophilicity of the sterically hindered amine makes direct acylation difficult. Here are several strategies to troubleshoot this issue:

• Employ a More Potent Acylating Agent: If an acid chloride isn't reactive enough, consider using the corresponding acid anhydride.

• Utilize a Nucleophilic Catalyst: 4-(Dimethylaminopyridine) (DMAP) is a highly effective catalyst for acylating hindered amines.[][6] DMAP reacts with the acylating agent to form a highly reactive N-acylpyridinium salt, which is a more potent acylating species.[6]

• Use Coupling Agents: For amide bond formation with carboxylic acids, standard peptide coupling reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an activator like N-hydroxysuccinimide (NHS) or 1-Hydroxybenzotriazole (HOBt) can be effective.[7][8] For particularly stubborn cases, more potent coupling agents like HATU may be necessary.[6]

• Force Deprotonation: In extreme cases, the amine can be deprotonated with a strong, non-nucleophilic base like sodium hydride (NaH) to form the corresponding amide anion, which is a much stronger nucleophile.[4][6] This should be performed in an anhydrous aprotic solvent like THF.

Q4: I am observing significant amounts of unreacted starting material even after prolonged reaction times and elevated temperatures. What is the next step?

If forcing conditions are still not yielding the desired product, it's crucial to re-evaluate the activation strategy.

• Increase Catalyst Loading: If using a catalyst like DMAP, increasing the loading from catalytic to stoichiometric amounts can sometimes drive the reaction to completion.

• Change the Solvent: Switching to a high-boiling polar aprotic solvent like DMF or DMSO can help to increase the reaction rate.[4]

• Verify Reagent Purity: Ensure that your acylating agent and any catalysts are pure and free from moisture, which can quench the reaction.

Section 3: Challenges in N-Alkylation

Q5: I'm attempting an N-alkylation with an alkyl halide and a weak base, but the reaction is not proceeding. Why?

The combination of a sterically hindered and electron-deficient amine makes N-alkylation particularly challenging.

• Insufficient Base Strength: A weak base like sodium bicarbonate is unlikely to be effective. A stronger base such as potassium carbonate, potassium tert-butoxide, or sodium hydride is often required to facilitate the reaction.[4]

• Low Reactivity of the Alkylating Agent: Alkyl chlorides are less reactive than bromides and iodides.[3] Consider using a more reactive alkylating agent if possible.

• Suboptimal Temperature: These reactions often require elevated temperatures (e.g., 80-140°C) to proceed at a reasonable rate.[4]

Section 4: Diazotization and Subsequent Reactions (e.g., Sandmeyer Reaction)

Q6: Are there any special considerations for the diazotization of 2,6-dimethyl-4-nitroaniline?

Yes, the diazotization of sterically hindered anilines can be sluggish.

• Reaction Conditions: The standard conditions of sodium nitrite in an aqueous mineral acid at 0-5°C may require modification.[9] Using nitrosylsulfuric acid, prepared from sodium nitrite and concentrated sulfuric acid, can be a more effective diazotizing agent for weakly basic anilines.

• Temperature Control: While low temperatures are crucial to prevent the premature decomposition of the diazonium salt, slightly elevated temperatures (e.g., 10-20°C) may be necessary to achieve complete diazotization.[10][11] Careful monitoring is essential.

Q7: I am getting a low yield in a subsequent Sandmeyer reaction. What could be the issue?

The success of a Sandmeyer reaction is highly dependent on the quality of the diazonium salt solution and the reaction conditions.

• Incomplete Diazotization: Ensure that the diazotization has gone to completion before proceeding with the Sandmeyer reaction.

• Catalyst Activity: The copper(I) catalyst is crucial for the Sandmeyer reaction.[12][13] Ensure that the copper(I) salt is fresh and has not been oxidized to copper(II).

• Reaction Temperature: The decomposition of the diazonium salt to the desired product is temperature-dependent. The optimal temperature can vary depending on the specific transformation and should be carefully controlled.

Troubleshooting Guides

Guide 1: N-Acylation of 2,6-Dimethyl-4-nitroaniline

Issue	Possible Cause(s)	Recommended Solution(s)
Low to no conversion	Insufficient reactivity of the amine and/or acylating agent.	1. Use a more reactive acylating agent (acid anhydride > acid chloride). 2. Add a nucleophilic catalyst like DMAP (0.1-1.0 equivalent). 3. If using a carboxylic acid, employ a robust coupling agent like HATU.[6]
Reaction stalls	Reversible reaction or deactivation of the catalyst.	1. Increase the reaction temperature. 2. Use a high-boiling aprotic solvent (e.g., DMF, DMSO).[4] 3. Consider deprotonating the amine with a strong base (e.g., NaH) prior to adding the acylating agent.[6]
Formation of byproducts	Decomposition of starting materials or products at high temperatures.	1. Monitor the reaction closely by TLC or LC-MS to avoid prolonged heating. 2. Attempt the reaction at a lower temperature with a more potent activating system.

Guide 2: Diazotization and Sandmeyer Reaction

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete diazotization	Low basicity of the aniline.	1. Use nitrosylsulfuric acid as the diazotizing agent. 2. Slightly increase the reaction temperature (monitor carefully).[10][11]
Low yield in Sandmeyer reaction	Premature decomposition of the diazonium salt. Inactive copper(I) catalyst.	1. Maintain a low temperature during the Sandmeyer reaction. 2. Use freshly prepared or purchased copper(I) halide.[12][13]
Formation of tar-like substances	Side reactions of the diazonium salt.	1. Ensure a homogenous solution during diazotization. 2. Add the diazonium salt solution slowly to the copper(I) catalyst solution.

Experimental Protocols & Visualizations

Protocol 1: DMAP-Catalyzed N-Acetylation of 2,6-Dimethyl-4-nitroaniline

This protocol outlines a robust method for the N-acetylation of 2,6-dimethyl-4-nitroaniline, employing DMAP as a catalyst to overcome steric hindrance.

Materials:

• 2,6-Dimethyl-4-nitroaniline

• Acetic anhydride

• 4-(Dimethylaminopyridine) (DMAP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

Procedure:

• In a clean, dry round-bottom flask, dissolve 2,6-dimethyl-4-nitroaniline (1.0 eq) in anhydrous DCM.

• Add DMAP (0.1 eq) to the solution and stir until it dissolves.

• Cool the mixture to 0°C using an ice bath.

• Slowly add acetic anhydride (1.2 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Caption: Workflow for DMAP-catalyzed N-acetylation.

Diagram: Overcoming Steric Hindrance in N-Acylation

The following diagram illustrates the catalytic role of DMAP in the acylation of a sterically hindered aniline.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. byjus.com [byjus.com]
• 10. CN101671266A - Synthetic method of 2,6-dibromo-4-nitroaniline diazosalt - Google Patents [patents.google.com]
• 11. CN101671266B - Synthetic method of 2,6-dibromo-4-nitroaniline diazosalt - Google Patents [patents.google.com]
• 12. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 13. lscollege.ac.in [lscollege.ac.in]

Technical Support Center: Synthesis of 2,6-Dimethyl-4-nitroaniline

Welcome to the Technical Support Center for the synthesis of 2,6-dimethyl-4-nitroaniline. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth technical assistance to navigate the nuances of this important synthetic transformation. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you to not only execute the synthesis successfully but also to troubleshoot and optimize the reaction with a solid understanding of the 'why' behind each step.

Introduction: The Chemistry of Nitrating 2,6-Dimethylaniline

The synthesis of 2,6-dimethyl-4-nitroaniline is a classic example of electrophilic aromatic substitution. The starting material, 2,6-dimethylaniline, possesses a nucleophilic aromatic ring activated by the electron-donating amino (-NH₂) group and two methyl (-CH₃) groups. The goal is to introduce a nitro (-NO₂) group at the para-position (C4) relative to the amino group.

However, the reaction is not without its challenges. The strong activating nature of the amino group can lead to multiple nitration and oxidation side products. Furthermore, in the highly acidic environment of the nitrating mixture (typically a combination of nitric acid and sulfuric acid), the amino group is protonated to form the anilinium ion (-NH₃⁺). This protonated form is an electron-withdrawing group, which deactivates the ring and directs incoming electrophiles to the meta-position, leading to the formation of unwanted isomers.

To achieve high yield and regioselectivity for the desired 4-nitro product, a protecting group strategy is often employed. This involves temporarily converting the highly activating amino group into a less activating, yet still ortho-, para-directing group, such as an amide. This guide will focus on a robust protocol utilizing a p-toluenesulfonyl (tosyl) protecting group to direct the nitration to the desired para-position.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 2,6-dimethyl-4-nitroaniline.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of the Desired Product	1. Incomplete protection of the amino group: If the initial tosylation of 2,6-dimethylaniline is not complete, the unprotected amine will react under nitrating conditions to form meta-isomers and oxidation products. 2. Reaction temperature is too low: While low temperatures are crucial to prevent side reactions, an excessively low temperature can significantly slow down the reaction rate.[1] 3. Decomposition of nitrating agent: The nitrating mixture (HNO₃/H₂SO₄) can decompose over time, especially if not kept cold.[1]	1. Verify complete protection: Before proceeding to the nitration step, confirm the complete conversion of 2,6-dimethylaniline to N-(2,6-dimethylphenyl)-p-toluenesulfonamide by TLC or ¹H NMR. 2. Optimize temperature: Cautiously increase the reaction temperature in small increments (e.g., 5°C) while carefully monitoring the reaction progress by TLC. 3. Use freshly prepared nitrating mixture: Always prepare the nitrating mixture immediately before use and keep it in an ice bath.[1]
Formation of Multiple Isomers (e.g., 3-nitro, dinitro products)	1. Direct nitration without a protecting group: As explained, direct nitration of 2,6-dimethylaniline will lead to a mixture of isomers due to the protonation of the amino group.[2] 2. Reaction temperature is too high: Elevated temperatures can overcome the steric hindrance at the ortho-positions and may lead to the formation of dinitrated products.[1]	1. Employ a protecting group strategy: The use of a p-toluenesulfonyl (tosyl) or acetyl protecting group is highly recommended to ensure para-selectivity.[3] 2. Strict temperature control: Maintain the reaction temperature within the recommended range (typically 0-10°C) using an ice-salt bath. Add the nitrating agent slowly and dropwise to control the exotherm.[4]
Dark Brown or Black Reaction Mixture	1. Oxidation of the aniline derivative: The strong oxidizing nature of nitric acid can lead to the formation of tar-like substances, especially at higher temperatures.[5] 2. Presence of impurities in the starting material: Impurities in the 2,6-dimethylaniline can be more susceptible to oxidation.	1. Maintain low temperature: This is the most critical factor. Ensure the temperature does not rise significantly during the addition of the nitrating agent.[5] 2. Use purified starting material: Ensure the 2,6-dimethylaniline is of high purity. Distillation of the starting material may be necessary.
Difficulty in Product Purification	1. Presence of closely related isomers: Isomeric byproducts can have similar polarities, making separation by column chromatography or recrystallization challenging.[2] 2. Oiling out during recrystallization: The product may separate as an oil instead of crystals if the cooling is too rapid or the solvent system is not optimal.	1. Optimize chromatographic separation: Use a long column and a shallow solvent gradient for flash chromatography. Monitor fractions carefully by TLC. 2. Optimize recrystallization: Ensure slow cooling. If the product oils out, reheat the solution to redissolve the oil, add a small amount of a co-solvent to adjust polarity, and allow it to cool slowly. Seeding with a pure crystal can also induce crystallization.[6]

Frequently Asked Questions (FAQs)

Q1: Why is a protecting group necessary for the nitration of 2,6-dimethylaniline?

A1: In the strongly acidic nitrating medium, the amino group of 2,6-dimethylaniline is protonated to form an anilinium ion (-NH₃⁺). This ion is an electron-withdrawing group and a meta-director, leading to the formation of the undesired 3-nitro isomer.[7] A protecting group, such as a tosyl group, converts the amino group into a less activating but still ortho-, para-directing amide. The steric bulk of the protected group and the adjacent methyl groups effectively blocks the ortho-positions, directing the incoming nitro group almost exclusively to the para-position.[3]

Q2: What is the optimal temperature for the nitration step?

A2: The optimal temperature for the nitration of the protected 2,6-dimethylaniline is typically between 0°C and 10°C.[2] Maintaining a low temperature is crucial to minimize side reactions such as dinitration and oxidation.[1] The reaction is exothermic, so slow, dropwise addition of the nitrating agent to the substrate solution in an ice-salt bath is essential for effective temperature control.[4]

Q3: How can I monitor the progress of the reaction?

A3: Thin-Layer Chromatography (TLC) is an effective way to monitor the reaction.[8] Use a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate) to separate the starting material, the desired product, and any byproducts. The disappearance of the starting material spot and the appearance of a new spot corresponding to the product indicate the reaction's progress.

Q4: What are the expected ¹H NMR signals for 2,6-dimethyl-4-nitroaniline?

A4: The ¹H NMR spectrum of 2,6-dimethyl-4-nitroaniline in DMSO-d₆ is expected to show a singlet for the two aromatic protons at around δ 7.79 ppm, a singlet for the two amino protons at around δ 6.16 ppm, and a singlet for the six methyl protons at around δ 2.16 ppm.[9]

Q5: What is a good recrystallization solvent for purifying the final product?

A5: Ethyl acetate is a commonly used and effective solvent for the recrystallization of 2,6-dimethyl-4-nitroaniline.[9] An ethanol/water mixture can also be a suitable solvent system.[10] The choice of solvent should be optimized to ensure good recovery of pure crystalline product.

Experimental Protocols

Workflow for the Synthesis of 2,6-Dimethyl-4-nitroaniline

Caption: Overall workflow for the synthesis of 2,6-dimethyl-4-nitroaniline.

Protocol 1: Synthesis of N-(2,6-dimethylphenyl)-p-toluenesulfonamide (Protection)

This protocol is adapted from established methods for the protection of anilines.[3]

• Dissolve 1 equivalent of 2,6-dimethylaniline in dry pyridine in a round-bottom flask.

• Cool the solution in an ice-salt bath to below 0°C.

• Slowly add 1.1 equivalents of p-toluenesulfonyl chloride to the cooled solution with stirring.

• After the addition is complete, allow the reaction mixture to stir at room temperature overnight.

• Pour the reaction mixture into a mixture of crushed ice and concentrated hydrochloric acid to precipitate the product.

• Filter the solid, wash thoroughly with cold water, and dry.

• Recrystallize the crude product from ethanol to obtain pure N-(2,6-dimethylphenyl)-p-toluenesulfonamide.

Protocol 2: Nitration of N-(2,6-dimethylphenyl)-p-toluenesulfonamide

This protocol is adapted from the nitration of the analogous 2,6-diethyl derivative.[11]

• In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, suspend 1 equivalent of N-(2,6-dimethylphenyl)-p-toluenesulfonamide in a mixture of glacial acetic acid and concentrated sulfuric acid.

• Cool the suspension to 0-5°C in an ice-salt bath.

• Prepare a nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid in a separate flask, cooled in an ice bath.

• Add the cold nitrating mixture dropwise to the stirred suspension of the sulfonamide, maintaining the internal temperature between 0°C and 10°C.

• After the addition is complete, continue stirring the mixture at this temperature for 1-2 hours, monitoring the reaction by TLC.

• Once the reaction is complete, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Collect the precipitated solid by vacuum filtration, wash with cold water until the filtrate is neutral, and dry.

Protocol 3: Deprotection to Yield 2,6-Dimethyl-4-nitroaniline

This procedure is based on the deprotection of related compounds.[9]

• Dissolve the crude N-(2,6-dimethyl-4-nitrophenyl)-p-toluenesulfonamide in concentrated sulfuric acid.

• Heat the reaction mixture to 50°C for 1 hour, monitoring the deprotection by TLC.

• After completion, carefully pour the mixture into a beaker containing a large amount of crushed ice and water.

• Neutralize the acidic solution with a suitable base (e.g., concentrated ammonium hydroxide or sodium hydroxide solution) until the product precipitates. Keep the mixture cool during neutralization.

• Collect the solid product by vacuum filtration and wash with cold water.

• Purify the crude 2,6-dimethyl-4-nitroaniline by recrystallization from ethyl acetate.[9]

Safety Precautions

The synthesis of 2,6-dimethyl-4-nitroaniline involves the use of highly corrosive and strong oxidizing agents. Adherence to strict safety protocols is mandatory.

• Personal Protective Equipment (PPE): Always wear safety goggles, a face shield, a lab coat, and acid-resistant gloves.[12]

• Fume Hood: All manipulations involving concentrated acids and organic solvents must be performed in a well-ventilated chemical fume hood.[13]

• Exothermic Reactions: The nitration reaction is highly exothermic. Proper temperature control is critical to prevent a runaway reaction.[1]

• Handling of Acids: Concentrated nitric and sulfuric acids are extremely corrosive and can cause severe burns. Handle with extreme care.[13]

• Waste Disposal: Dispose of all chemical waste according to your institution's hazardous waste disposal procedures. Acidic waste should be neutralized before disposal.

Mechanistic Insight: The Role of the Protecting Group

Caption: Comparison of direct vs. protected nitration pathways.

References

• Fitch, H. M. m-NITRODIMETHYLANILINE. Org. Synth.1947 , 27, 62. DOI: 10.15227/orgsyn.027.0062. [Link]

• PrepChem. Synthesis of 2,6-Diethyl-4-nitroaniline. [Link]

• The Royal Society of Chemistry. Electronic Supplementary Information. [Link]

• Sciencemadness.org. Mono-nitration of dimethylaniline. [Link]

• YouTube. Nitration reaction safety. [Link]

• PubChem. 2,6-Dimethyl-4-nitroaniline. [Link]

• ResearchGate. Questions regarding electrophilic nitration of aromatics: Reagents, Procedures, and Safety? [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Sciencemadness.org. 2,6-dimethylaniline. [Link]

• MDPI. Dual-Band Electrochromic Poly(Amide-Imide)s with Redox-Stable N,N,N',N'-Tetraphenyl-1,4-Phenylenediamine Segments. [Link]

• University of Washington, Environmental Health & Safety. NITRIC ACID SAFETY. [Link]

• AIChE. (127a) Nitration of Aromatic Compounds without Using Sulphuric Acid. [Link]

• ESSLAB. 2,6-Dimethyl-4-nitroanisole. [Link]

• Figshare. Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. [Link]

• ResearchGate. Assessing Nitration Products of Benzene Derivatives Using TLC Analysis. [Link]

• Chemistry Stack Exchange. Why does nitration of N,N-dimethylaniline occur at the meta position? [Link]

• PubChem. 2,6-Dimethylaniline. [Link]

• Chempanda. Nitroaniline: Common isomers, structure, synthesis and applications. [Link]

• SciSpace. NMR Spectra of Some Nitro-substituted N-Alkylanilines. III. The Conformation of N,3-Dimethyl-2,4,6-trinitroaniline. [Link]

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• 4. Sciencemadness Discussion Board - Mono-nitration of dimethylaniline - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Reagents & Solvents [chem.rochester.edu]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Page loading... [guidechem.com]
• 9. 2-6-DIMETHYL-4-NITROANILINE | 16947-63-0 [chemicalbook.com]
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• 11. prepchem.com [prepchem.com]
• 12. m.youtube.com [m.youtube.com]
• 13. ehs.washington.edu [ehs.washington.edu]

Technical Support Center: Troubleshooting Guide for 2,6-Dimethyl-4-nitroaniline Analysis

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the analysis of 2,6-Dimethyl-4-nitroaniline (CAS No: 16947-63-0). It is designed for researchers, analytical scientists, and drug development professionals who may encounter challenges during method development, validation, and routine analysis.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling, properties, and analysis of 2,6-Dimethyl-4-nitroaniline.

Q1: What are the fundamental physicochemical properties of 2,6-Dimethyl-4-nitroaniline?

A1: Understanding the basic properties of 2,6-Dimethyl-4-nitroaniline is crucial for proper sample handling, storage, and method development. Key properties are summarized below.

Property	Value	Source
CAS Number	16947-63-0	[1]
Molecular Formula	C₈H₁₀N₂O₂	[1][2]
Molecular Weight	166.18 g/mol	[2]
Appearance	Yellow crystalline solid	[3]
Melting Point	164-165 °C	[3][4]
Solubility	Slightly soluble in Chloroform and Ethyl Acetate.[5] Recrystallization from ethyl acetate is a common purification method.[3]
pKa	0.76 ± 0.20 (Predicted)	[5]
Storage	Store at 2-8°C, protected from light.[4][5]

Q2: What are the primary safety concerns when handling 2,6-Dimethyl-4-nitroaniline?

A2: 2,6-Dimethyl-4-nitroaniline is classified as harmful. It is harmful if swallowed[2][6]. Standard laboratory safety protocols should be strictly followed. Always handle the compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat[7]. Refer to the Safety Data Sheet (SDS) for comprehensive safety information before handling[7][8][9].

Q3: What are the most common impurities to expect in a sample of 2,6-Dimethyl-4-nitroaniline?

A3: The most common impurities are typically process-related, arising from the synthesis, which often involves the nitration of a dimethylaniline precursor[10][11]. Key impurities to monitor include:

• Positional Isomers: Nitration can occur at different positions on the aromatic ring, leading to isomers such as 2,6-Dimethyl-3-nitroaniline or other related compounds. The analysis of impurities in similar molecules like 2-Methyl-5-nitroaniline often reveals the presence of positional isomers[12].

• Unreacted Starting Materials: Incomplete reaction can leave residual starting materials, such as 2,6-dimethylaniline.

• Over-nitrated Byproducts: The presence of dinitro- or trinitro- derivatives is possible if the reaction conditions are not carefully controlled[12].

Q4: Which primary analytical technique, HPLC or GC, is better suited for analyzing 2,6-Dimethyl-4-nitroaniline?

A4: Both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) can be used, but HPLC is often the preferred method. Nitroaniline compounds can be thermolabile, meaning they can degrade at the high temperatures used in a GC inlet, which can lead to inaccurate quantification and poor reproducibility[13]. HPLC analysis is performed at or near ambient temperature, avoiding thermal degradation. However, with careful method development, particularly using an inert GC system and optimized temperature settings, successful GC analysis is also achievable[14].

Section 2: HPLC Analysis Troubleshooting

This section provides solutions to specific problems encountered during the HPLC analysis of 2,6-Dimethyl-4-nitroaniline.

Q5: My chromatographic peak for 2,6-Dimethyl-4-nitroaniline is tailing. What causes this and how can I fix it?

A5: Peak tailing for this compound is a common issue, primarily caused by secondary interactions between the basic aniline functional group and acidic silanol groups on the silica-based stationary phase of the HPLC column[15].

Causality: The lone pair of electrons on the aniline nitrogen can form strong hydrogen bonds with free silanol groups (Si-OH) on the column packing material. This interaction is stronger than the desired partitioning mechanism of reversed-phase chromatography, causing a portion of the analyte molecules to be retained longer, resulting in a tailed peak.

Solutions:

• Use a Base-Deactivated Column: Modern HPLC columns are often "end-capped" or "base-deactivated" to minimize the number of accessible free silanols. Ensure you are using such a column.

• Modify the Mobile Phase:

  • Add a Competing Base: Introduce a small amount (e.g., 0.1%) of a competing base like triethylamine (TEA) to the mobile phase. TEA is a stronger base and will preferentially interact with the active silanol sites, masking them from the analyte[15].

  • Adjust pH: Lowering the pH of the mobile phase (e.g., with 0.1% formic or phosphoric acid) will protonate the aniline group. The resulting positively charged species has a reduced affinity for the acidic silanol groups, which can significantly improve peak shape.

• Reduce Sample Overload: Injecting too much sample can saturate the stationary phase and lead to tailing. Try reducing the injection volume or sample concentration[15].

Q6: I am seeing poor resolution between my main analyte peak and a closely eluting impurity. How can I improve the separation?

A6: Achieving baseline separation from process-related impurities, especially positional isomers, is critical for accurate quantification.

Causality: Isomers often have very similar physicochemical properties, making them difficult to separate. The selectivity of the chromatographic system (the ability to differentiate between two analytes) may be insufficient.

Solutions:

• Optimize Mobile Phase Composition: In reversed-phase HPLC, adjusting the ratio of the organic modifier (e.g., acetonitrile or methanol) to the aqueous phase is the first step. A lower percentage of organic solvent will generally increase retention times and may improve resolution[15].

• Employ a Shallow Gradient: If using gradient elution, make the gradient shallower around the elution time of the analyte and impurity. A slower change in solvent strength provides more opportunity for the column to resolve the two peaks.

• Change the Organic Modifier: Acetonitrile and methanol have different solvent properties. Switching from one to the other can alter the selectivity of the separation and may resolve co-eluting peaks.

• Select a Different Column Chemistry: If mobile phase optimization is insufficient, changing the stationary phase is the next logical step. A column with a different selectivity, such as a Phenyl-Hexyl or a polar-embedded phase, may provide the necessary resolving power that a standard C18 column lacks.

Q7: My analyte recovery is consistently low. What are the potential causes?

A7: Low recovery can stem from several issues, from sample preparation to analyte loss on the column.

Causality: The analyte may be adsorbing irreversibly to surfaces in the sample flow path or degrading during the analysis. Poor solubility can also lead to analyte loss before injection.

Solutions:

• Check Solubility: Ensure the analyte is fully dissolved in your sample diluent. 2,6-Dimethyl-4-nitroaniline has limited solubility in some common solvents[5]. The diluent should ideally be the same as, or weaker than, the initial mobile phase to ensure good peak shape.

• Investigate Adsorption: The compound may be adsorbing to active sites in the HPLC system (e.g., frits, tubing) or irreversibly binding to the column. Passivating the system with a strong solvent or using the mobile phase modifiers discussed for peak tailing (Q5) can help mitigate this.

• Assess On-Column Degradation: Although less common in HPLC than GC, degradation can occur if the mobile phase is excessively acidic or basic and the analyte is labile under those conditions. A forced degradation study can help identify these liabilities[16][17].

Section 3: GC Analysis Troubleshooting

For those using Gas Chromatography, this section addresses the unique challenges of analyzing a polar, potentially thermolabile compound.

Q8: I'm observing significant peak tailing and low response for 2,6-Dimethyl-4-nitroaniline in my GC analysis. What is the likely cause?

A8: This is a classic symptom of analyte interaction with active sites within the GC system and/or thermal degradation.

Causality: The polar amine and nitro groups in the molecule can interact with active sites (e.g., metal surfaces, free silanols) in the GC inlet liner and the column itself. Furthermore, the compound can degrade at elevated temperatures, reducing the amount that reaches the detector[13][14].

Solutions:

• Use an Inert Flow Path: This is the most critical factor.

  • Inlet Liner: Use a high-quality, deactivated liner (e.g., Siltek or equivalent)[14]. Avoid using liners with glass wool if possible, as it can be a source of activity.

  • Column: Use a highly inert column, such as one with a "5ms" or "TraceGOLD" phase. Ensure the column is properly installed with clean, square cuts to avoid dead volume and activity[14].

• Optimize Temperatures:

  • Inlet Temperature: Keep the inlet temperature as low as possible while still ensuring complete volatilization of the analyte. A starting point of 250 °C is common, but you may need to go lower.

  • Oven Program: Start the oven temperature program at a lower temperature to ensure the analyte is focused on the column before ramping up.

• Check for System Leaks: Leaks in the system, especially at the injection port septum, can cause a range of problems, including variable peak sizes and poor chromatography[18]. Change the septum regularly.

Section 4: Stability and Degradation Studies

Q9: How should I approach a forced degradation study for 2,6-Dimethyl-4-nitroaniline to develop a stability-indicating method?

A9: Forced degradation (or stress testing) is essential for identifying potential degradation products and demonstrating the specificity of your analytical method[16][19]. The goal is to achieve 5-20% degradation of the active ingredient.

Causality: Exposing the drug substance to conditions more severe than accelerated storage helps to understand its intrinsic stability and degradation pathways[16][17]. This is a regulatory requirement and crucial for developing robust formulations.

Protocol for Forced Degradation: Prepare solutions of 2,6-Dimethyl-4-nitroaniline (e.g., in acetonitrile/water) and expose them to the following conditions in parallel with a control sample protected from stress.

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24-48 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24-48 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid powder and a solution to 80 °C for 48 hours.

• Photolytic Degradation: Expose the solid powder and a solution to light according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).

Analyze all stressed samples, along with a non-degraded standard, using your developed HPLC method with a photodiode array (PDA) or mass spectrometry (MS) detector to separate and identify any degradation products. Studies on similar anilines have identified degradation byproducts such as hydroquinones, benzoquinones, and phenols[20].

Section 5: Experimental Protocols

Exemplary HPLC Starting Method

Parameter	Recommended Condition
Column	C18, 150 x 4.6 mm, 3.5 µm (Base-deactivated)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	5 µL
Detector	UV at 254 nm or PDA (200-400 nm)
Sample Diluent	Acetonitrile/Water (50:50, v/v)

Exemplary GC Starting Method

Parameter	Recommended Condition
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm
Inlet	Splitless, 250 °C
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min
Oven Program	100 °C (hold 1 min), ramp to 280 °C @ 15 °C/min, hold 5 min
Detector	FID, 300 °C
Injection Volume	1 µL
Liner	Deactivated, Single Taper
Sample Solvent	Ethyl Acetate

Section 6: Visualization Diagrams

Caption: General Chromatographic Troubleshooting Workflow.

Caption: Decision Tree for HPLC Peak Tailing.

References

• 2-6-DIMETHYL-4-NITROANILINE | 16947-63-0. (2025). ChemicalBook.
• 2-6-DIMETHYL-4-NITROANILINE CAS#: 16947-63-0. (n.d.). ChemicalBook.
• 2,6-DIMETHYL-4-NITROANILINE In Stock. (2025). Anichem.
• chemical label 2,6-DIMETHYL-4-NITROANILINE. (n.d.). Santa Cruz Biotechnology.
• 2,6-Dimethyl-4-nitroaniline. (n.d.). PubChem.
• SAFETY D
• Separation of N,N-Dimethyl-2,4,6-trinitroaniline on Newcrom R1 HPLC column. (n.d.). SIELC Technologies.
• Technical Support Center: Purification of 2-Methyl-4-nitroaniline-d3. (2025). Benchchem.
• SAFETY DATA SHEET - 4,6-Dimethyl-2-nitroaniline. (2023). Fisher Scientific.
• SAFETY DATA SHEET - 4-Nitroaniline. (2018). TCI Chemicals.
• Alarcon, R., & Solanki, P. (2016).
• m-NITRODIMETHYLANILINE. (n.d.). Organic Syntheses Procedure.
• Saran, S. (2022). Forced Degradation – A Review. American Pharmaceutical Review.
• N,N-dimethyl-4-nitroaniline. (n.d.). Solubility of Things.
• Synthesis of 2,6-diisopropyl-4-nitroaniline: An Application Note and Labor
• Singh, R., & Rehman, Z. (2013).
• Determination of Aniline and Nitroanilines in Environmental and Drinking Waters by On-Line SPE. (n.d.). Thermo Fisher Scientific.
• Wang, F., et al. (2009). Kinetics and mechanism of 2,6-dimethyl-aniline degradation by hydroxyl radicals.
• Navigating the Physicochemical Landscape of 2-Methyl-4-nitroaniline-d3: A Technical Guide. (2025). Benchchem.
• 2,6-Dimethyl-4-nitroaniline | 16947-63-0. (n.d.). Biosynth.
• 2,6-Dimethyl-4-nitroaniline | 16947-63-0. (n.d.). Sigma-Aldrich.
• A Comparative Guide to the Analysis of Impurities in Commercial Grades of 2-Methyl-5-nitroaniline. (2025). Benchchem.
• P-Nitroaniline GC Method. (2011).
• GC Troubleshooting - The most common problems you will encounter. (2021). YouTube.

Sources

• 1. 2,6-DIMETHYL-4-NITROANILINE - Anichem [anichemllc.com]
• 2. 2,6-Dimethyl-4-nitroaniline | C8H10N2O2 | CID 28159 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-6-DIMETHYL-4-NITROANILINE | 16947-63-0 [chemicalbook.com]
• 4. 2,6-Dimethyl-4-nitroaniline | 16947-63-0 [sigmaaldrich.com]
• 5. 2-6-DIMETHYL-4-NITROANILINE CAS#: 16947-63-0 [m.chemicalbook.com]
• 6. chemical-label.com [chemical-label.com]
• 7. fishersci.com [fishersci.com]
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• 9. tcichemicals.com [tcichemicals.com]
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• 20. merckmillipore.com [merckmillipore.com]

Technical Support Center: Purification of 2,6-Dimethyl-4-nitroaniline

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for the purification of 2,6-Dimethyl-4-nitroaniline. This document moves beyond simple protocols to explain the underlying chemical principles, enabling you to make informed decisions during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 2,6-Dimethyl-4-nitroaniline sample?

A1: The impurity profile of your crude product is intrinsically linked to its synthetic route. Two common synthetic pathways are the nitration of 2,6-dimethylaniline and the deprotection of N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide.

• From Nitration of 2,6-Dimethylaniline: This route can introduce several impurities.[1][2] The directing effects of the amino and methyl groups can lead to the formation of constitutional isomers, such as 2,6-dimethyl-3-nitroaniline . Over-nitration can result in dinitro-compounds. Additionally, the strong oxidizing conditions of nitration can lead to the formation of colored oxidation byproducts .[3]

• From Deprotection of a Sulfonamide Precursor: The primary impurity from this route is typically the unreacted N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide starting material.[4] Incomplete reaction or inefficient work-up can also leave residual acid from the deprotection step.

Q2: My purified 2,6-Dimethyl-4-nitroaniline is a brownish solid, but the literature reports it as yellow crystals. What could be the cause?

A2: A brownish color often indicates the presence of trace impurities, most commonly oxidation byproducts. Anilines, in general, are susceptible to air and light-induced oxidation, which can form highly colored polymeric materials. To obtain the desired yellow crystalline solid, a thorough purification method is necessary.

Q3: What are the recommended storage conditions for 2,6-Dimethyl-4-nitroaniline to maintain its purity?

A3: To minimize degradation, 2,6-Dimethyl-4-nitroaniline should be stored in a tightly sealed container, protected from light, at a refrigerated temperature of 2-8°C. Storing under an inert atmosphere (e.g., nitrogen or argon) can further prevent oxidation.

Troubleshooting Purification by Recrystallization

Recrystallization is often the first line of defense for purifying solid organic compounds. The key is selecting an appropriate solvent system.

Q4: I'm having trouble finding a suitable solvent for the recrystallization of 2,6-Dimethyl-4-nitroaniline. What should I look for?

A4: An ideal recrystallization solvent will dissolve the compound sparingly at room temperature but have high solubility at elevated temperatures. For 2,6-Dimethyl-4-nitroaniline, which has both polar (nitro, amino) and non-polar (dimethyl, benzene ring) characteristics, a solvent of intermediate polarity is often a good starting point.

Solvent Selection Guide for 2,6-Dimethyl-4-nitroaniline

Solvent	Polarity	Boiling Point (°C)	Expected Solubility Profile	Suitability
Water	High	100	Low solubility even when hot.	Poor as a single solvent, but can be used as an anti-solvent in a mixed system.
Ethanol	High	78	Good solubility, may require a co-solvent to reduce solubility at room temperature.	Good, often used in a mixture with water.[5]
Methanol	High	65	Similar to ethanol, good solubility.	Good, can also be used with water.
Ethyl Acetate	Medium	77	Moderate solubility, often a good choice for initial trials. A known successful solvent.[4]	Excellent.
Acetone	Medium	56	Often a very good solvent, may require cooling to low temperatures for good crystal recovery.	Good.
Toluene	Low	111	Moderate solubility when hot, lower when cold.	Potentially good for removing more polar impurities.
Hexane	Low	69	Low solubility.	Good as an anti-solvent or for washing final crystals.

Troubleshooting Common Recrystallization Issues:

Issue	Potential Cause	Troubleshooting Steps
Compound "oils out" instead of crystallizing.	The boiling point of the solvent is higher than the melting point of the impure compound. The compound is highly impure.	Add a small amount of a "poorer" solvent to the hot solution. Lower the temperature at which crystallization occurs. Try a different solvent with a lower boiling point.[6][7]
No crystals form upon cooling.	Too much solvent was used. The solution is supersaturated.	Boil off some of the solvent to increase the concentration. Scratch the inside of the flask with a glass rod to induce nucleation. Add a seed crystal of pure 2,6-Dimethyl-4-nitroaniline.[6][7]
Crystals form too quickly.	The solution is cooling too rapidly. The solution is too concentrated.	Allow the solution to cool more slowly (e.g., by insulating the flask). Re-heat the solution and add a small amount of additional solvent.[6]
Low recovery of purified product.	Too much solvent was used. The crystals were filtered before crystallization was complete. The compound has significant solubility in the cold solvent.	Concentrate the mother liquor and cool again to recover more product. Ensure the solution is thoroughly cooled before filtration. Use a minimal amount of ice-cold solvent to wash the crystals.[6]

Experimental Protocol: Recrystallization of 2,6-Dimethyl-4-nitroaniline

This protocol is based on a reported successful recrystallization using ethyl acetate.[4]

• Dissolution: In a fume hood, place the crude 2,6-Dimethyl-4-nitroaniline in an Erlenmeyer flask. Add a minimal amount of hot ethyl acetate while stirring until the solid just dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal yield.

• Isolation: Collect the yellow crystals by vacuum filtration, washing with a small amount of cold ethyl acetate or hexane to remove any remaining soluble impurities.

• Drying: Dry the crystals in a vacuum oven at a temperature below the melting point (164-165°C)[4] to remove residual solvent.

Recrystallization Workflow

Caption: Recrystallization workflow for 2,6-Dimethyl-4-nitroaniline.

Troubleshooting Purification by Column Chromatography

Column chromatography is a powerful technique for separating compounds with different polarities. For 2,6-Dimethyl-4-nitroaniline, it can be effective for removing both more and less polar impurities.

Q5: My TLC shows good separation, but my column chromatography is giving poor results. What am I doing wrong?

A5: A successful column requires careful optimization of the stationary and mobile phases, as well as proper technique.

Key Considerations for Column Chromatography of 2,6-Dimethyl-4-nitroaniline:

• Stationary Phase: Silica gel is the most common and effective stationary phase for separating nitroanilines.[8]

• Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate or dichloromethane) is typically used. The optimal ratio should be determined by TLC, aiming for an Rf value of ~0.3 for the desired compound. A reported TLC system for 2,6-Dimethyl-4-nitroaniline is a 5:1 mixture of hexane and ethyl acetate, which gave an Rf of 0.34.[4]

• Loading: The crude sample should be dissolved in a minimal amount of the eluent or a slightly more polar solvent and carefully loaded onto the column. If the compound is not very soluble in the eluent, dry loading (adsorbing the compound onto a small amount of silica gel before adding it to the column) is recommended.

Troubleshooting Common Column Chromatography Issues:

Issue	Potential Cause	Troubleshooting Steps
Poor separation of spots.	Inappropriate solvent system. Column was packed improperly.	Re-optimize the eluent system using TLC to achieve better separation between the spots. Ensure the column is packed uniformly without any air bubbles or cracks.
Compound is not eluting from the column.	The eluent is not polar enough. The compound may be degrading on the silica.	Gradually increase the polarity of the eluent. If degradation is suspected, consider using a less acidic stationary phase like alumina or deactivating the silica gel with a small amount of triethylamine in the eluent.
Compound elutes too quickly.	The eluent is too polar.	Use a less polar solvent system.
Streaking or tailing of bands.	The column is overloaded with sample. The compound is interacting strongly with the stationary phase.	Use less sample material for the amount of silica gel. Add a small amount of a polar modifier (like a few drops of methanol) to the eluent to reduce tailing.

Experimental Protocol: Column Chromatography of 2,6-Dimethyl-4-nitroaniline

This is a general protocol that should be adapted based on TLC analysis of your specific crude mixture.[8]

• TLC Analysis: Develop a solvent system (e.g., hexane:ethyl acetate) that provides good separation of 2,6-Dimethyl-4-nitroaniline from its impurities, with an Rf of ~0.3 for the desired product.

• Column Packing: Prepare a slurry of silica gel in the non-polar component of your eluent (e.g., hexane). Pour the slurry into a glass column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude 2,6-Dimethyl-4-nitroaniline in a minimal amount of the eluent. Carefully add the sample solution to the top of the silica bed.

• Elution: Begin eluting with the solvent system determined by TLC. Collect fractions and monitor their composition by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator to yield the purified 2,6-Dimethyl-4-nitroaniline.

Column Chromatography Workflow

Caption: Column chromatography workflow for purifying 2,6-Dimethyl-4-nitroaniline.

Troubleshooting Purification by Acid-Base Extraction

Acid-base extraction is a powerful liquid-liquid extraction technique for separating acidic, basic, and neutral compounds. Since 2,6-Dimethyl-4-nitroaniline is a weak base, this method can be used to separate it from acidic or neutral impurities.

Q6: Can I use acid-base extraction to remove unreacted starting material from the deprotection synthesis?

A6: This is an excellent application of acid-base extraction. The starting material, N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide, is not basic and will remain in the organic layer, while the basic 2,6-Dimethyl-4-nitroaniline will be extracted into the aqueous acidic layer.

Troubleshooting Common Acid-Base Extraction Issues:

Issue	Potential Cause	Troubleshooting Steps
Emulsion formation at the interface.	The two phases are not separating cleanly.	Add a small amount of brine (saturated NaCl solution) to the separatory funnel. Gently swirl the funnel instead of vigorous shaking. Filter the entire mixture through a bed of Celite.
Poor recovery of the product from the aqueous layer.	The pH was not sufficiently basic to precipitate the aniline. The aniline salt has some solubility in the aqueous layer.	Ensure the aqueous layer is made strongly basic (pH > 10) to fully deprotonate the anilinium salt. Perform multiple extractions of the basified aqueous layer with an organic solvent to recover all of the product.
The product precipitates as an oil upon basification.	The concentration of the product is too high.	Dilute the aqueous layer with more water before basification. Extract the oily product with an organic solvent rather than trying to filter it.

Experimental Protocol: Acid-Base Extraction of 2,6-Dimethyl-4-nitroaniline

This protocol is designed to separate 2,6-Dimethyl-4-nitroaniline from neutral impurities.

• Dissolution: Dissolve the crude mixture in a suitable organic solvent such as dichloromethane or ethyl acetate.

• Acidic Extraction: Transfer the organic solution to a separatory funnel and extract with 1 M HCl (aq). The basic 2,6-Dimethyl-4-nitroaniline will react to form its hydrochloride salt and move into the aqueous layer. Repeat the extraction 2-3 times.

• Separation: Combine the aqueous extracts. The neutral impurities will remain in the organic layer, which can be discarded.

• Basification and Re-extraction: Cool the combined aqueous extracts in an ice bath and slowly add a base (e.g., 3 M NaOH) until the solution is strongly basic (check with pH paper). The 2,6-Dimethyl-4-nitroaniline will precipitate. Extract the precipitated product back into an organic solvent (e.g., dichloromethane) 2-3 times.

• Drying and Isolation: Combine the organic extracts, dry over an anhydrous salt (e.g., Na2SO4 or MgSO4), filter, and remove the solvent by rotary evaporation to yield the purified product.

Acid-Base Extraction Workflow

Caption: Acid-base extraction workflow for purifying 2,6-Dimethyl-4-nitroaniline.

References

• Studylib. Column Chromatography of Nitroanilines Lab Experiment. [Link]

• National Center for Biotechnology Information. 2,6-DIMETHYLANILINE (2,6-XYLIDINE). In: IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 57. [Link]

• Science Madness Discussion Board. 2,6-dimethylaniline. [Link]

• Chemistry LibreTexts. 3.6F: Troubleshooting. [Link]

• University of York, Department of Chemistry. Problems with Recrystallisations. [Link]

• Scribd. LAB 1 - EXPERIMENTAL PROCEDURE. [Link]

• Masomboon, N., Ratanatamskul, C., & Lu, M. C. (2009). Chemical oxidation of 2,6-dimethylaniline in the fenton process. Environmental science & technology, 43(22), 8629–8634. [Link]

Sources

• 1. 2,6-DIMETHYLANILINE (2,6-XYLIDINE) - Occupational Exposures of Hairdressers and Barbers and Personal Use of Hair Colourants; Some Hair Dyes, Cosmetic Colourants, Industrial Dyestuffs and Aromatic Amines - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Sciencemadness Discussion Board - 2,6-dimethylaniline - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Chemical oxidation of 2,6-dimethylaniline in the fenton process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-6-DIMETHYL-4-NITROANILINE | 16947-63-0 [chemicalbook.com]
• 5. personal.tcu.edu [personal.tcu.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. studylib.net [studylib.net]

Technical Support Center: Purification of 2,6-Dimethyl-4-nitroaniline

Welcome to the technical support guide for 2,6-Dimethyl-4-nitroaniline. This document provides in-depth troubleshooting advice and detailed protocols designed for researchers, chemists, and drug development professionals. Our goal is to help you overcome common purification challenges and achieve the desired purity for your critical applications.

Frequently Asked Questions (FAQs)

Q1: What is the expected appearance and melting point of pure 2,6-Dimethyl-4-nitroaniline?

Pure 2,6-Dimethyl-4-nitroaniline should be a yellow crystalline solid.[1] The reported melting point is consistently in the range of 164-165°C.[1][2][3] A significant deviation from this appearance (e.g., brown, oily, or amorphous solid) or a depressed and broad melting point range indicates the presence of impurities.

Q2: My crude product is a dark, oily solid. What are the likely impurities?

A dark and oily or tarry consistency in your crude product typically points to several potential issues:

• Residual Solvents: Trapped solvents from the reaction workup.

• Unreacted Starting Materials: The synthesis of 2,6-dimethyl-4-nitroaniline may involve precursors like N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide, which, if unreacted, will contaminate the product.[1][2]

• Side-Reaction Byproducts: Nitration reactions can sometimes produce isomeric impurities or other undesired byproducts. For related aniline syntheses, incompletely reduced intermediates (if starting from a nitro precursor to an amine) or products of over-reaction can also be present.[4]

• Degradation Products: The compound may have degraded due to excessive heat or exposure to incompatible conditions during workup.

Q3: My recrystallization attempt failed; the compound "oiled out" instead of forming crystals. What went wrong?

"Oiling out" occurs when the solute's melting point is lower than the boiling point of the recrystallization solvent, or when the solution becomes supersaturated at a temperature above the solute's melting point. This is common with impure samples, as impurities depress the melting point.

Causality: The high concentration of impurities creates a low-melting eutectic mixture. When the hot, saturated solution cools, it reaches a point of supersaturation where this mixture separates as a liquid phase (the oil) instead of forming a crystalline lattice.

Q4: Which purification method—recrystallization or column chromatography—is better for my needs?

The choice depends on the scale of your experiment and the nature of the impurities.

• Recrystallization is the preferred method for large quantities (multi-gram to kilogram scale) of solid material with moderate purity (typically >85-90%). It is efficient, cost-effective, and scalable.

• Column Chromatography is ideal for small quantities, difficult separations where impurities have similar solubility to the product, or for purifying very impure samples (<85% purity). It offers high resolution but is more time-consuming and solvent-intensive.

Troubleshooting and Purification Strategy

An impure sample requires a systematic approach to purification. The following workflow helps diagnose the issue and select the appropriate method.

Caption: General workflow for purifying crude 2,6-Dimethyl-4-nitroaniline.

Detailed Purification Protocols

Method 1: Recrystallization

Recrystallization purifies solids based on differences in their solubility in a given solvent at different temperatures.[5] The ideal solvent will dissolve the compound well when hot but poorly when cold, while impurities remain soluble at cold temperatures or are insoluble when hot.

Based on experimental data and compound properties, ethyl acetate is a highly effective solvent for this purpose.[1][2]

Solvent	Boiling Point (°C)	Rationale for Use/Non-Use
Ethyl Acetate	77.1	Recommended. Reported to give good quality yellow crystals.[1][2] Moderately polar, good solvency at reflux.
Ethanol	78.4	Possible. Often used for anilines, but may require a co-solvent system (e.g., with water or acetic acid) for optimal results.[6]
Chloroform	61.2	Use with caution. The compound is slightly soluble.[2] Its low boiling point can be a disadvantage, and it carries significant health risks.
Hexane	69.0	Poor solvent. The compound is likely insoluble; best used as an anti-solvent in a co-solvent system.
Water	100.0	Insoluble. Useful for washing the crude product to remove inorganic salts but not for recrystallization.

• Dissolution: Place the crude 2,6-Dimethyl-4-nitroaniline in an Erlenmeyer flask. Add a minimal amount of hot ethyl acetate—just enough to fully dissolve the solid at the boiling point. Add the solvent in small portions while heating the mixture on a hot plate (in a fume hood).

• Hot Filtration (Optional but Recommended): If insoluble impurities are present, perform a hot gravity filtration to remove them. Use a pre-heated funnel and fluted filter paper to prevent premature crystallization.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is critical for the formation of large, pure crystals.[5] Do not disturb the flask during this period.

• Ice Bath: Once the flask has reached room temperature and crystal formation has slowed, place it in an ice-water bath for at least 30 minutes to maximize the yield of crystals.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethyl acetate to remove any remaining soluble impurities from their surface.

• Drying: Dry the crystals under vacuum. The final product should be a yellow crystalline solid with a sharp melting point around 164-165°C.[1][2]

Method 2: Flash Column Chromatography

This technique separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) and elution with a mobile phase.

Caption: Step-by-step workflow for column chromatography purification.

• Mobile Phase Selection: Use Thin-Layer Chromatography (TLC) to determine the optimal solvent system. A reported system is a 5:1 mixture of hexane and ethyl acetate (v/v), which gives the target compound an Rf value of 0.34.[1][2] This is an excellent starting point for column chromatography.

• Column Packing: Prepare a slurry of silica gel in the mobile phase (e.g., 5:1 Hexane:EtOAc) and pour it into a glass column. Allow the silica to settle into a uniform bed, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of a relatively polar solvent (like dichloromethane or ethyl acetate). Add a small amount of silica gel to this solution and evaporate the solvent to create a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution: Add the mobile phase to the top of the column and apply pressure (e.g., with a gentle stream of air or nitrogen) to push the solvent through the column. The yellow band of the desired product should begin to move down the column.

• Fraction Collection: Collect the eluent in a series of test tubes or flasks.

• Analysis: Spot each fraction on a TLC plate to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 2,6-Dimethyl-4-nitroaniline.

Purity Assessment

After purification, you must verify the purity of the isolated compound. A combination of methods provides the most reliable assessment.

Method	Parameter Measured	Indication of Purity
Melting Point	Temperature Range of Melting	A sharp melting point at 164-165°C.[2] Impurities cause depression and broadening of the range.
TLC	Retention Factor (Rf)	A single, well-defined spot. The absence of spots corresponding to starting materials or byproducts.
HPLC	Peak Area Percentage	A single major peak in the chromatogram. Purity is often expressed as area %.[7] Reverse-phase HPLC is a common method for anilines.[8]
¹H NMR	Chemical Shifts & Integration	Clean spectrum matching the expected structure.[1][2] Absence of extraneous peaks indicates high chemical purity.
GC-MS	Mass-to-Charge Ratio (m/z)	Confirms the molecular weight (166.18 g/mol ) and fragmentation pattern.[9] Useful for identifying volatile impurities.[10]

Safety Precautions

As a Senior Application Scientist, I must insist on rigorous adherence to safety protocols.

• Hazards: 2,6-Dimethyl-4-nitroaniline is harmful if swallowed.[9] It can cause skin and eye irritation.[3]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.[11]

• Handling: Handle the compound in a well-ventilated fume hood. Avoid creating dust.[11]

• Disposal: Dispose of chemical waste according to your institution's guidelines and local regulations.

References

• PubChem. (n.d.). 2,6-Dimethyl-4-nitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 2,6-dichloro-4-nitroaniline. Retrieved from [Link]

• Scribd. (n.d.). Recrystallization. Retrieved from [Link]

• LCGC International. (n.d.). Simplified Yet Sensitive Determination of Aniline and Nitroanilines. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (2010). A Sensitive and Selective GC-MS Method for the Determination of Process Related Genotoxic Impurities in Esomeprazole Magnesium. Retrieved from [Link]

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• 1. 2-6-DIMETHYL-4-NITROANILINE | 16947-63-0 [chemicalbook.com]
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• 3. 2,6-Dimethyl-4-nitroaniline | 16947-63-0 [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 9. 2,6-Dimethyl-4-nitroaniline | C8H10N2O2 | CID 28159 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 11. fishersci.at [fishersci.at]

Technical Support Center: Scaling Up the Production of 2,6-Dimethyl-4-nitroaniline

A comprehensive guide for researchers, scientists, and drug development professionals.

Introduction

Welcome to the Technical Support Center for the synthesis and scale-up of 2,6-Dimethyl-4-nitroaniline. This critical intermediate finds application in various research and development sectors, including the synthesis of pharmaceuticals and specialized dyes. The production of this molecule, while conceptually straightforward via electrophilic aromatic substitution, presents unique challenges during scale-up. This guide is designed to provide in-depth, practical solutions to common issues encountered in the laboratory and during pilot-scale production.

Direct nitration of 2,6-dimethylaniline can be problematic, often leading to a mixture of isomers and oxidation byproducts.[1][2] A more controlled and regioselective approach involves the protection of the amino group, followed by nitration and subsequent deprotection. This multi-step synthesis, while more robust, introduces its own set of potential complications that require careful management.

This resource will address common questions and troubleshooting scenarios in a direct question-and-answer format, providing not just solutions, but also the underlying chemical principles to empower you to make informed decisions in your own work.

I. Frequently Asked Questions (FAQs)

Q1: What is the most reliable general method for synthesizing 2,6-Dimethyl-4-nitroaniline with high purity?

A1: The most dependable method for achieving high regioselectivity and purity is a three-step process:

• Protection of the Amino Group: The amino group of 2,6-dimethylaniline is first protected, commonly as a p-toluenesulfonamide (tosyl) group.[1] This is crucial to moderate the reactivity of the aromatic ring and to direct the incoming nitro group to the para-position.[1]

• Nitration: The protected intermediate, N-(2,6-dimethylphenyl)-p-toluenesulfonamide, is then nitrated. The bulky protecting group and the ortho-methyl groups provide significant steric hindrance, favoring nitration at the less hindered para-position.[2][3]

• Deprotection: The final step involves the removal of the protecting group, typically under strong acidic conditions, to yield the desired 2,6-Dimethyl-4-nitroaniline.[1][4]

Q2: Why is direct nitration of 2,6-dimethylaniline not recommended for achieving high purity?

A2: Direct nitration of 2,6-dimethylaniline is challenging for several reasons:

• Oxidation: The amino group is highly susceptible to oxidation by the strong oxidizing conditions of the nitrating mixture, leading to the formation of dark, tarry materials and reducing the overall yield.[1][5]

• Lack of Regioselectivity: In the strongly acidic nitration medium, the amino group is protonated to form an anilinium ion (-NH3+), which is a meta-director.[5] This competes with the ortho, para-directing influence of the methyl groups, leading to a mixture of isomeric products, including 2,6-dimethyl-3-nitroaniline.[5]

• Over-nitration: The activating nature of the amino and methyl groups can lead to the formation of dinitrated byproducts if the reaction conditions are not meticulously controlled.[6]

Q3: What are the critical safety precautions to consider when working with nitrating agents?

A3: Nitration reactions are highly exothermic and involve corrosive and toxic materials.[7][8] Strict adherence to safety protocols is paramount:

• Personal Protective Equipment (PPE): Always wear acid-resistant gloves, safety goggles, a face shield, and a chemical-resistant lab coat.[7]

• Ventilation: All work with nitric acid and mixed acids must be conducted in a certified chemical fume hood with adequate ventilation to prevent inhalation of toxic fumes.[7][9]

• Temperature Control: Nitration reactions can become uncontrollable if the temperature is not carefully managed.[2] Use an appropriate cooling bath (e.g., ice-salt) and monitor the reaction temperature closely.

• Slow Addition: The nitrating agent should always be added slowly to the substrate solution to control the rate of the reaction and heat generation.[2]

• Quenching: Quench the reaction by slowly pouring the reaction mixture onto crushed ice with vigorous stirring to dissipate heat.[2]

• Emergency Preparedness: Ensure that an emergency eyewash station and safety shower are readily accessible.[7] Have appropriate spill containment and neutralization materials on hand.

Q4: What are the best analytical techniques for monitoring the progress of the reaction and assessing the purity of the final product?

A4: A combination of chromatographic and spectroscopic techniques is recommended:

• Thin Layer Chromatography (TLC): TLC is an excellent in-process control tool for monitoring the disappearance of starting material and the formation of the product. A common mobile phase is a mixture of hexane and ethyl acetate.[4]

• High-Performance Liquid Chromatography (HPLC): HPLC is a more quantitative method for determining the purity of the final product and identifying any byproducts.[10]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to identify and quantify volatile impurities.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for confirming the structure of the final product.[4]

• Melting Point: A sharp melting point is a good indicator of the purity of the crystalline product.[4]

II. Troubleshooting Guide

Issue 1: Low Yield of the Desired 2,6-Dimethyl-4-nitroaniline

Question: My overall yield for the three-step synthesis is significantly lower than expected. What are the potential causes and how can I improve it?

Answer: Low yields can arise from issues at any of the three stages of the synthesis. A systematic approach to troubleshooting is essential.

Potential Cause	Troubleshooting Steps
Incomplete Protection Reaction	- Ensure the p-toluenesulfonyl chloride is of high quality and added in a slight excess (1.1 equivalents).[1] - Verify that the pyridine used as a solvent and base is dry. - Allow the reaction to proceed overnight at room temperature to ensure completion.[1]
Inefficient Nitration	- Confirm that the nitrating mixture (HNO3/H2SO4) is freshly prepared and maintained at a low temperature during addition.[1] - Ensure the reaction temperature is kept within the optimal range (e.g., 0-10°C) to prevent side reactions.[5] - Extend the reaction time if TLC analysis indicates incomplete conversion.
Incomplete Deprotection	- Use concentrated sulfuric acid for the deprotection step.[4] - Ensure the reaction is heated sufficiently (e.g., 50°C for 1 hour) to drive the reaction to completion, monitoring by TLC.[4]
Product Loss During Work-up	- When quenching the reaction, pour the mixture slowly into a large volume of ice-water to ensure complete precipitation of the product.[4] - During filtration, wash the crude product with cold water to remove residual acid without dissolving the product. - For recrystallization, use a minimal amount of hot solvent to dissolve the crude product to maximize recovery upon cooling.[4]

Issue 2: Formation of Significant Byproducts

Question: I am observing significant amounts of an unknown impurity in my final product. What are the likely byproducts and how can I minimize their formation?

Answer: The formation of byproducts is often related to reaction conditions.

Potential Byproduct	Likely Cause	Prevention and Mitigation
Isomeric Nitroanilines (e.g., 2,6-dimethyl-3-nitroaniline)	- Incomplete protection of the amino group, leading to direct nitration of 2,6-dimethylaniline.	- Ensure the protection step goes to completion before proceeding with nitration. Use TLC to confirm the absence of starting aniline.
Dinitrated Products	- Use of overly harsh nitrating conditions (excess nitrating agent, high temperature).	- Carefully control the stoichiometry of the nitrating agent. - Maintain a low reaction temperature during the addition of the nitrating mixture.
Oxidation Products (Tarry materials)	- Reaction temperature is too high during nitration, leading to oxidation of the aromatic ring or amino group.[5]	- Strictly adhere to the recommended low-temperature conditions for the nitration step.[5] - Ensure efficient stirring to prevent localized "hot spots".[2]

Issue 3: Difficulty with Product Isolation and Purification

Question: My product is not precipitating cleanly after quenching, or I am having trouble purifying it by recrystallization. What should I do?

Answer: Isolation and purification challenges can often be overcome by adjusting the work-up procedure.

Problem	Potential Cause	Recommended Solution
Oily Product After Quenching	- Incomplete reaction, leaving unreacted starting materials or intermediates. - Presence of significant amounts of impurities that are depressing the melting point.	- Ensure the reaction has gone to completion using TLC before quenching. - If an oil is obtained, attempt to extract the product into a suitable organic solvent (e.g., ethyl acetate), wash with water and brine, dry over anhydrous sodium sulfate, and concentrate to obtain a solid.
Poor Recovery from Recrystallization	- Using too much solvent for recrystallization. - The chosen solvent is not ideal for the product.	- Dissolve the crude product in the minimum amount of hot solvent.[4] - If the product is too soluble in the chosen solvent, try a solvent system with a co-solvent in which the product is less soluble (e.g., ethanol/water).[3] - Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.
Product Purity Does Not Improve After Recrystallization	- The impurity has similar solubility properties to the product.	- Consider column chromatography for purification if recrystallization is ineffective. - Re-evaluate the reaction conditions to minimize the formation of the persistent impurity.

III. Experimental Protocols & Workflows

Protocol 1: Synthesis of N-(2,6-dimethylphenyl)-p-toluenesulfonamide (Protection)

• Dissolve 2,6-dimethylaniline (1 equivalent) in dry pyridine.

• Cool the solution in an ice-salt bath.

• Slowly add p-toluenesulfonyl chloride (1.1 equivalents) to the cooled solution.

• After the addition is complete, allow the reaction mixture to stir at room temperature overnight.

• Pour the reaction mixture into a mixture of ice and concentrated hydrochloric acid to precipitate the product.

• Filter the solid, wash with cold water, and dry.

• Recrystallize the crude product from ethanol to obtain the pure protected aniline.[1]

Protocol 2: Nitration of N-(2,6-dimethylphenyl)-p-toluenesulfonamide

• Prepare a nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid, maintaining a low temperature.

• Dissolve the N-(2,6-dimethylphenyl)-p-toluenesulfonamide in a suitable solvent such as acetic acid.[1]

• Cool the solution to 0-5°C.

• Slowly add the cold nitrating mixture to the solution, ensuring the temperature does not exceed 10°C.

• Stir the reaction mixture at low temperature for a specified time, monitoring the reaction progress by TLC.

• Once the reaction is complete, slowly pour the reaction mixture onto crushed ice with vigorous stirring.

• Filter the precipitated solid, wash with cold water until the filtrate is neutral, and dry.

Protocol 3: Deprotection to Yield 2,6-Dimethyl-4-nitroaniline

• Dissolve the N-(2,6-dimethyl-4-nitrophenyl)-p-toluenesulfonamide in concentrated sulfuric acid.[4]

• Heat the reaction mixture to 50°C for 1 hour, monitoring the deprotection by TLC.[4]

• After completion, cool the reaction mixture and slowly pour it into an ice-water mixture.[4]

• The precipitate is collected by filtration and washed with cold water.[4]

• The crude product is purified by recrystallization from ethyl acetate to yield yellow crystals of 2,6-dimethyl-4-nitroaniline.[4]

Workflow Diagram: Synthesis of 2,6-Dimethyl-4-nitroaniline

Caption: A three-step workflow for the synthesis of 2,6-Dimethyl-4-nitroaniline.

IV. Safety Data Summary

This section provides a summary of the key hazards associated with the materials used in this synthesis. Always refer to the full Safety Data Sheet (SDS) for each chemical before use.

Substance	Key Hazards	Precautionary Measures
2,6-Dimethylaniline	- Toxic if swallowed, in contact with skin, or if inhaled.[12] - May cause damage to organs through prolonged or repeated exposure.[12]	- Avoid all contact.[12] - Use in a well-ventilated area or with a closed system.[12] - Wear appropriate PPE, including impervious gloves and respiratory protection.[12]
Nitric Acid	- Highly corrosive, causes severe skin and eye burns.[9][13] - Strong oxidizer, may cause fire on contact with combustible materials.[13] - Inhalation of mists can cause severe respiratory damage.[13]	- Handle only in a chemical fume hood.[9] - Wear acid-resistant PPE.[9] - Store away from combustible materials and other incompatible chemicals.[9]
Sulfuric Acid	- Causes severe skin burns and eye damage.[14]	- Wear appropriate acid-resistant PPE. - Add acid to water, never the other way around, to avoid violent exothermic reactions.
2,6-Dimethyl-4-nitroaniline	- Harmful if swallowed.[15]	- Avoid ingestion and inhalation.[16] - Wash hands thoroughly after handling.[17]

Emergency First Aid Procedures

• Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[17][18]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids. Seek immediate medical attention.[17][18]

• Inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[17][18]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[17][18]

V. References

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET. Retrieved from [Link]

• YouTube. (2024). Nitration reaction safety. Retrieved from [Link]

• NCBI. (n.d.). 2,6-DIMETHYLANILINE (2,6-XYLIDINE). Retrieved from [Link]

• ResearchGate. (n.d.). SOME CHEMISTRY OF 2,6-DIETHYLANILINE. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). SOME CHEMISTRY OF 2,6-DIETHYLANILINE. Retrieved from [Link]

• AWS. (n.d.). Mixed Nitrating Acid, Less Than 50% (HNO3). Retrieved from [Link]

• VelocityEHS. (2015). Nitric Acid Safety Tips & Health Hazards. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). NITRIC ACID SAFETY. Retrieved from [Link]

• Reddit. (2023). Di-nitration troubleshooting. Retrieved from [Link]

• Organic Syntheses. (n.d.). m-NITRODIMETHYLANILINE. Retrieved from [Link]

• Reddit. (2021). Having trouble with nitration reaction of cytosine. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 2,6-dichloro-4-nitroaniline. Retrieved from [Link]

• RSC Publishing. (n.d.). Green process development for the preparation of 2,6-dibromo-4-nitroaniline from 4-nitroaniline using bromide–bromate salts in an aqueous acidic medium. Retrieved from [Link]

• ScienceDirect. (n.d.). Nitration and aromatic reactivity. Retrieved from [https://www.sciencedirect.com/book/9780521203923/nitration-and-aromatic-reactivity]([Link] reactivity)

• vpscience.org. (n.d.). 1 NITRATION. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Dimethyl-4-nitroaniline. Retrieved from [Link]

• Google Patents. (n.d.). US4414415A - Process for the manufacture of 2,6-dichloro-4-nitroaniline, and the compound obtained by this process. Retrieved from

• Magritek. (n.d.). Synthesis of p-Nitroaniline via a Multi-Step Sequence. Retrieved from [Link]

• Google Patents. (n.d.). US4605767A - Process for the preparation of 2,6-dichloro-4-nitroaniline. Retrieved from

• Asian Journal of Research in Chemistry. (n.d.). A Sensitive and Selective GC-MS Method for the Determination of Process Related Genotoxic Impurities in Esomeprazole Magnesium. Retrieved from [Link]

• NIH. (n.d.). 2,4-Dimethyl-6-nitroaniline. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2,6-dimethylaniline. Retrieved from [Link]

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Technical Support Center: Storage and Stability of 2,6-Dimethyl-4-nitroaniline

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for preventing the degradation of 2,6-Dimethyl-4-nitroaniline during storage. By understanding the compound's vulnerabilities and implementing proper handling protocols, users can ensure its integrity for experimental success.

Section 1: Compound Profile and Inherent Stability

2,6-Dimethyl-4-nitroaniline is an aromatic amine whose stability is governed by the interplay of its functional groups. The electron-withdrawing nitro group (-NO₂) and the electron-donating amino (-NH₂) and methyl (-CH₃) groups create a specific electronic environment. While the compound is generally stable under recommended storage conditions, its primary vulnerability is oxidative degradation, as indicated by its air sensitivity.[1] The two methyl groups positioned ortho to the amino group provide significant steric hindrance, which can influence the compound's reactivity compared to less substituted anilines.

Property	Value
CAS Number	16947-63-0[2][3]
Molecular Formula	C₈H₁₀N₂O₂[3]
Molecular Weight	166.18 g/mol [3]
Appearance	Yellow to reddish crystalline solid or powder[4]
Key Incompatibilities	Strong oxidizing agents[1][2][5]
Primary Hazard	Air sensitive; susceptible to oxidation[1]

Section 2: Frequently Asked Questions (FAQs) - Proactive Storage Guidance

This section addresses common questions regarding the proper storage and handling of 2,6-Dimethyl-4-nitroaniline to prevent degradation proactively.

Q1: What are the ideal storage conditions for 2,6-Dimethyl-4-nitroaniline?

To maintain the compound's purity, it must be stored in a tightly sealed container, under an inert atmosphere, in a cool, dry, and dark place.[1][4] Proper storage is the most critical factor in preventing degradation.

Q2: Why is an inert atmosphere essential for storage?

2,6-Dimethyl-4-nitroaniline is designated as "air sensitive," meaning it can react with atmospheric oxygen.[1] The amino group in aniline derivatives is susceptible to oxidation, which can lead to the formation of colored impurities and complex degradation products, including nitrobenzenes and phenols.[6][7] Displacing oxygen with an inert gas like argon or nitrogen minimizes these oxidative pathways.

Q3: How does light exposure affect the compound's stability?

Aromatic nitro compounds can be photosensitive. Exposure to UV or even ambient light can provide the energy needed to initiate degradation reactions. Storing the material in an amber or opaque container in a dark location is a mandatory step to prevent photodegradation.[4]

Q4: What are the risks of exposure to humidity and elevated temperatures?

• Humidity: Moisture can lead to clumping and can act as a medium for hydrolytic or oxidative reactions, especially if acidic or basic impurities are present. Always store in a dry environment or desiccator.

• Heat: Elevated temperatures accelerate the rate of all chemical reactions, including degradation. Storing in a cool, temperature-controlled environment minimizes the kinetic potential for decomposition.[1] Avoidance of excess heat is a key storage condition.[1]

Q5: What specific chemicals are incompatible with 2,6-Dimethyl-4-nitroaniline?

The primary incompatibility is with strong oxidizing agents .[1][2][5] Contact with substances like peroxides, nitrates, or perchlorates can lead to a vigorous, potentially hazardous reaction and rapid degradation of the compound.

Section 3: Troubleshooting Guide - Identifying and Managing Degradation

This section is for users who suspect their sample of 2,6-Dimethyl-4-nitroaniline may have already degraded.

Q1: My 2,6-Dimethyl-4-nitroaniline has changed color from yellow to a darker brown/red. What does this signify?

A noticeable color change, particularly darkening, is a strong visual indicator of degradation. Oxidation of aniline derivatives often produces highly conjugated, colored polymeric byproducts. If you observe a color change, the purity of the material is compromised, and it should be analytically verified before use.

Q2: How can I analytically confirm the purity and detect degradation of my sample?

High-Performance Liquid Chromatography (HPLC) with UV detection is an excellent method for assessing the purity of 2,6-Dimethyl-4-nitroaniline.[8][9] A pure sample will show a single major peak at the expected retention time. The presence of additional peaks, especially those appearing earlier or later, indicates the presence of impurities or degradation products. Gas Chromatography (GC) with a nitrogen-phosphorus detector (NPD) or mass spectrometry (MS) can also be effective.[10][11]

Q3: What are the likely degradation products I should look for?

While storage degradation pathways are slow, they are often oxidative. Based on forced degradation studies of similar compounds, potential degradation products could include:

• Oxidized derivatives: Such as 2,6-dimethyl-nitrobenzene or 2,6-dimethyl-phenol.[7]

• Products of ring opening: In advanced degradation, the aromatic ring can break down to form various carboxylic acids.[7]

• Polymeric materials: Resulting from the self-reaction of reactive intermediates.

Section 4: Protocols and Methodologies

Protocol 4.1: Recommended Storage Procedure

This protocol ensures the long-term stability of 2,6-Dimethyl-4-nitroaniline.

• Container Selection: Use a chemically resistant amber glass vial or bottle with a PTFE-lined cap.

• Inert Atmosphere Purge: Before introducing the compound, flush the vial with a gentle stream of dry argon or nitrogen for 1-2 minutes to displace all air.

• Aliquot Transfer: Quickly weigh and transfer the desired amount of 2,6-Dimethyl-4-nitroaniline into the purged vial. Perform this step in a low-humidity environment if possible.

• Final Purge and Seal: Briefly purge the headspace of the vial with inert gas one more time before immediately and tightly sealing the cap.

• Labeling: Clearly label the container with the compound name, date, and storage conditions ("Store under inert gas, cool, dark").

• Storage Location: Place the sealed vial in a designated cool (2-8°C is often ideal), dark, and well-ventilated storage area away from any oxidizing agents.[1][4]

Protocol 4.2: Analytical Purity Assessment via HPLC-UV

This method provides a reliable way to check the purity of a stored sample.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water is typically effective.

  • Solvent A: Water

  • Solvent B: Acetonitrile

• Gradient: 30% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at the λ-max of 2,6-Dimethyl-4-nitroaniline (determine via UV-Vis scan, typically in the 350-400 nm range for nitroanilines).

• Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in acetonitrile or methanol. Filter through a 0.45 µm syringe filter before injection.

• Analysis: Inject the sample. A pure compound will yield a single, sharp peak. Integrate the chromatogram to calculate purity as the area of the main peak divided by the total area of all peaks.

Section 5: Visualizing Degradation Prevention

The following diagram illustrates the relationship between environmental stressors, preventative measures, and the resulting state of the compound.

Caption: Logical workflow for preventing degradation of 2,6-Dimethyl-4-nitroaniline.

References

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. [Link]

• CPAchem Ltd. (2025, February 26). Safety data sheet: 2-Methyl-4-nitroaniline. [Link]

• Boonrattanakij, N., Lu, M. C., & Anotai, J. (2009). Kinetics and mechanism of 2,6-dimethyl-aniline degradation by hydroxyl radicals. PubMed. [Link]

• Chemsrc. (2025, September 1). 2,6-Dimethyl-4-nitroaniline | CAS#:16947-63-0. [Link]

• CHEMSOLVE.NET. (2019, February 16). Why 3,5-dimethyl 4-nitro aniline is stronger base than 2,6-dimethyl 4-nitro aniline.... [Link]

• U.S. Environmental Protection Agency. (1996, December). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. [Link]

• Boonrattanakij, N., Lu, M. C., & Anotai, J. (2009). Kinetics and mechanism of 2,6-dimethyl-aniline degradation by hydroxyl radicals. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 28159, 2,6-Dimethyl-4-nitroaniline. Retrieved January 9, 2026, from [Link].

• Chemistry Stack Exchange. (2015, April 11). Why should 2,6-dimethyl-4-nitrophenol be more acidic than 3,5-dimethyl-4-nitrophenol?. [Link]

• LCGC International. (n.d.). Simplified Yet Sensitive Determination of Aniline and Nitroanilines. [Link]

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• 11. epa.gov [epa.gov]

Technical Support Center: Characterization of Sterically Hindered Anilines

Welcome to the technical support center for the characterization of sterically hindered anilines. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique analytical challenges posed by these molecules. Steric hindrance, arising from bulky substituents near the amino group, can dramatically alter a molecule's physical and chemical properties, leading to unexpected results in routine analyses.

This resource provides in-depth, field-proven insights in a direct question-and-answer format. We will explore the causality behind common experimental issues and offer robust, self-validating troubleshooting protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: Why are my NMR signals for protons near the aniline nitrogen broad and poorly resolved at room temperature?

This is a classic sign of restricted rotation around the C(aryl)-N bond. The bulky groups flanking the nitrogen atom slow down the bond's rotation to a rate that is on the same timescale as the NMR experiment.[1][2] As the molecule slowly tumbles between different conformations (rotamers), the protons experience slightly different magnetic environments. The NMR spectrometer detects an average of these environments, resulting in broad, coalesced peaks.[3]

Q2: I'm seeing severe peak tailing in my reverse-phase HPLC analysis. What's causing this?

Peak tailing for basic compounds like anilines is most often caused by secondary interactions between the analyte and the stationary phase.[4][5] Specifically, the basic nitrogen atom can interact strongly with acidic residual silanol (Si-OH) groups on the surface of silica-based C18 columns.[4][5][6] This leads to a portion of the analyte being retained longer than the rest, resulting in an asymmetric peak with a "tail."[7]

Q3: My sterically hindered aniline is difficult to ionize using standard Electron Impact (EI) mass spectrometry, and I barely see a molecular ion peak. Why?

Electron Impact is a high-energy, "hard" ionization technique that often causes extensive fragmentation.[8][9] For sterically hindered molecules, the bulky groups can create instability in the molecular ion or promote specific fragmentation pathways that are so efficient the parent ion is consumed almost immediately upon formation. The strain from the bulky groups can make certain bonds more susceptible to cleavage.

Q4: Why is it so difficult to grow a high-quality single crystal of my bulky aniline for X-ray crystallography?

Growing single crystals suitable for X-ray diffraction can be challenging for many molecules, and steric hindrance adds another layer of difficulty.[10][11] The bulky groups can disrupt the efficient packing required to form a well-ordered crystal lattice. Molecules may struggle to align in a repeating pattern, leading to the formation of amorphous solids, polycrystalline powders, or small, poorly formed crystals.[11]

Troubleshooting Guide: Nuclear Magnetic Resonance (NMR) Spectroscopy

Issue: Broad, Unresolved NMR Signals Due to Hindered Rotation

The core problem is that the rate of conformational exchange is intermediate on the NMR timescale at ambient temperature.[3] To resolve this, you must either increase the rate of exchange (high temperature) to see a sharp, averaged signal, or decrease it (low temperature) to see distinct signals for each conformer.[2]

VT-NMR decision workflow for hindered rotation.

• Sample Preparation: Prepare your sample as usual in a suitable deuterated solvent. Ensure the solvent's boiling and freezing points are compatible with your intended temperature range.[12] Do not seal the NMR tube, as pressure changes can be hazardous. Use a high-quality tube to prevent fracturing at temperature extremes.[12]

• Initial High-Temperature Run:

  • Acquire a standard spectrum at ambient temperature (e.g., 25°C).

  • Increase the temperature in increments (e.g., to 40°C, then 60°C). Allow the temperature to equilibrate for 10-15 minutes at each step before acquiring a new spectrum.[13]

  • Observe if the broad peaks begin to sharpen and coalesce into a single, averaged signal. This indicates you are entering the "fast exchange" regime.[3]

• Validation (Low-Temperature Run):

  • Return the spectrometer to ambient temperature.

  • Decrease the temperature in increments (e.g., to 0°C, then -20°C).

  • Observe if the broad peak begins to decoalesce into two or more distinct, sharp signals. This confirms you are entering the "slow exchange" regime, where individual rotamers are "frozen out" and observed separately.[2]

• Data Interpretation: The temperature at which the signals merge (the coalescence temperature) can be used to calculate the Gibbs free energy of activation (ΔG‡) for the rotational barrier, providing valuable quantitative data about the steric hindrance.[1]

Troubleshooting Guide: High-Performance Liquid Chromatography (HPLC)

Issue: Asymmetric Peak Tailing

Peak tailing compromises resolution and quantification accuracy.[4][14] For sterically hindered anilines, the basic nitrogen is the primary culprit, interacting with acidic sites on the column.

Strategy	Mechanism	Pros	Cons
Use a Modern, High-Purity, End-Capped Column	Sterically blocks access to residual silanol groups with trimethylsilyl groups.	Often a simple, direct solution. High efficiency.	May not completely eliminate tailing for very basic compounds.
Lower Mobile Phase pH (e.g., pH 2.5-3.0)	Protonates the silanol groups (Si-OH), making them neutral and reducing ionic interactions with the protonated aniline (R-NH3+).[5]	Very effective at eliminating secondary ionic interactions.	Analyte may have poor retention at low pH; potential for acid-catalyzed sample degradation.
Add a Competing Base (Mobile Phase Modifier)	Add a small amount (e.g., 0.1%) of an amine like Triethylamine (TEA). TEA is a "silanol blocker" that preferentially interacts with the active sites, masking them from the analyte.	Effective and historically common.	Can suppress ionization in MS detection; can shorten column lifetime. Newer column technologies often make this unnecessary.[14]
Switch to a pH-Stable Column (e.g., Hybrid or Polymer-based)	Use columns designed to operate at mid-to-high pH (e.g., pH 8-10).	Allows operation at a pH where the aniline is neutral (unprotonated), eliminating ionic interactions.	Requires compatible HPLC system; different selectivity compared to standard C18.

• Establish a Baseline: Run your current method and quantify the asymmetry of the aniline peak using the Tailing Factor (Tf) or Asymmetry Factor (As) calculation provided by your chromatography data system. A value >1.5 is generally considered poor.[5]

• Step 1 - Lower pH: Prepare a mobile phase with a buffer at pH < 3 (e.g., 0.1% formic acid or trifluoroacetic acid). Equilibrate the column thoroughly and reinject the sample. Assess the peak shape. This is often the most effective first step.

• Step 2 - Column Change: If tailing persists, switch to a modern, high-purity, end-capped column from a reputable manufacturer. These columns have a much lower concentration of accessible silanol groups.

• Step 3 - Modifier (Use with Caution): If steps 1 and 2 are insufficient, consider adding 0.05-0.1% TEA to your mobile phase. Be aware of the potential for MS incompatibility.

• Validation: Once an acceptable peak shape is achieved (Tf ≈ 1.0), validate the solution by running replicate injections. The peak retention time and area should be highly reproducible.

Troubleshooting Guide: Mass Spectrometry (MS)

Issue: Poor Ionization and Excessive Fragmentation

The goal is to generate a stable molecular ion (or pseudomolecular ion) for mass confirmation. If hard ionization techniques like EI are failing, a switch to a soft ionization method is required.

// Nodes A [label="Problem: No Molecular Ion (M+)\nand/or Excessive Fragmentation with EI-MS", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Cause: EI is a high-energy ('hard')\nionization technique causing M+ instability.", fillcolor="#FBBC05", fontcolor="#202124"]; C [label="Solution: Switch to a 'Soft'\nIonization Technique", fillcolor="#4285F4", fontcolor="#FFFFFF"]; D [label="Try Electrospray Ionization (ESI)", fillcolor="#34A853", fontcolor="#FFFFFF"]; E [label="Try Chemical Ionization (CI)", fillcolor="#34A853", fontcolor="#FFFFFF"]; F [label="Result: Observe strong pseudomolecular\nion, typically [M+H]+", fillcolor="#F1F3F4", fontcolor="#202124"]; G [label="Result: Observe [M+H]+ with\ncontrolled, diagnostic fragmentation.", fillcolor="#F1F3F4", fontcolor="#202124"]; H [label="Action: Optimize ESI source parameters\n(e.g., capillary voltage, gas flow,\ntemperature) to maximize signal.", fillcolor="#EA4335", fontcolor="#FFFFFF"]; I [label="Action: Select appropriate reagent gas\n(e.g., Methane, Isobutane, Ammonia)\nto control fragmentation.", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges A -> B [style=dashed]; B -> C; C -> D; C -> E; D -> F; E -> G; F -> H; G -> I; }

Sources

• 1. researchgate.net [researchgate.net]
• 2. Variable Temperature NMR Spectroscopy | Spectrometer [nmr.oxinst.com]
• 3. youtube.com [youtube.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. acdlabs.com [acdlabs.com]
• 6. chromtech.com [chromtech.com]
• 7. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 10. How to determine structures when single crystals cannot be grown: opportunities for structure determination of molecular materials using powder diffraction data - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 13. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 14. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Method Development for Complex Mixtures Containing 2,6-Dimethyl-4-nitroaniline

Welcome to the technical support center for the analytical method development of complex mixtures containing 2,6-Dimethyl-4-nitroaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into creating robust and reliable analytical methods. Here, we will explore the causal relationships behind experimental choices and offer a self-validating system for your protocols.

Introduction: The Analytical Challenge of 2,6-Dimethyl-4-nitroaniline

2,6-Dimethyl-4-nitroaniline is an aromatic amine whose analytical behavior is significantly influenced by its structural characteristics. The presence of two methyl groups ortho to the amine functionality introduces considerable steric hindrance.[1][2] This steric shielding can impede interactions with the stationary phase in reversed-phase high-performance liquid chromatography (HPLC), a common analytical technique for such compounds.[1] Furthermore, the basic nature of the aniline moiety can lead to undesirable peak tailing due to interactions with residual silanols on silica-based columns.[3][4][5]

This guide will provide a systematic approach to developing and troubleshooting HPLC methods for the accurate and precise quantification of 2,6-Dimethyl-4-nitroaniline in complex matrices, addressing these inherent challenges head-on.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during your experiments in a question-and-answer format.

Q1: Why am I observing significant peak tailing for 2,6-Dimethyl-4-nitroaniline?

A1: Peak tailing for basic compounds like 2,6-Dimethyl-4-nitroaniline is a classic sign of secondary interactions with acidic silanol groups on the surface of silica-based HPLC columns.[3][4] The basic amine group can interact with these silanols, leading to a portion of the analyte being more strongly retained and eluting later, causing the characteristic tailing. The steric hindrance from the two ortho-methyl groups can also influence how the molecule interacts with the stationary phase, potentially exacerbating this effect.

Troubleshooting Steps:

• Mobile Phase pH Adjustment: The most effective way to mitigate silanol interactions is to control the ionization state of both the analyte and the silanols. By lowering the mobile phase pH to at least 2 units below the pKa of 2,6-Dimethyl-4-nitroaniline (pKa ≈ 0.76), the amine group will be protonated.[3][6][7][8] This reduces its interaction with the silanols.

• Use of Mobile Phase Additives: If adjusting the pH is not sufficient, consider adding a competitive amine, such as triethylamine (TEA), to the mobile phase at a low concentration (e.g., 0.1%). TEA will preferentially interact with the active silanol sites, effectively masking them from your analyte.[9]

• Column Selection: Opt for a modern, high-purity silica column with end-capping. End-capping is a process where the residual silanol groups are chemically bonded with a small, non-polar group, significantly reducing their activity.[4][5] Columns specifically designed for the analysis of basic compounds are also a good choice.

Q2: I am struggling to achieve baseline separation between 2,6-Dimethyl-4-nitroaniline and other isomers or closely related compounds. What should I do?

A2: Achieving adequate resolution between structurally similar compounds, such as isomers, requires careful optimization of chromatographic selectivity.[10][11]

Troubleshooting Steps:

• Optimize Mobile Phase Composition: Vary the ratio of your organic modifier (e.g., acetonitrile or methanol) to the aqueous phase. Acetonitrile and methanol offer different selectivities, so trying both is recommended.

• Change the Stationary Phase: If mobile phase optimization is insufficient, changing the column chemistry can have a significant impact. Consider a column with a different stationary phase, such as a phenyl-hexyl or a pentafluorophenyl (PFP) phase. These phases offer alternative separation mechanisms, including π-π interactions, which can be beneficial for separating aromatic compounds.[11]

• Adjust Temperature: Column temperature can influence selectivity. Experiment with temperatures between 25°C and 40°C. Increasing the temperature can improve efficiency and alter the elution order of closely related compounds.[12]

Q3: My retention times for 2,6-Dimethyl-4-nitroaniline are drifting between injections. What is the cause?

A3: Retention time instability can be caused by several factors related to the HPLC system and the mobile phase.[12]

Troubleshooting Steps:

• Column Equilibration: Ensure the column is adequately equilibrated with the mobile phase before starting your analytical run. A minimum of 10-20 column volumes is recommended, especially when changing mobile phase compositions.[12]

• Mobile Phase Preparation: Inconsistent mobile phase preparation is a common cause of retention time drift. Ensure accurate and consistent mixing of the aqueous and organic phases. If using a buffer, ensure its concentration and pH are consistent between batches.[9][12] It is also crucial to degas the mobile phase to prevent bubble formation in the pump.[3]

• Pump Performance: Check for leaks in the pump and ensure it is delivering a consistent flow rate. Pressure fluctuations can indicate a problem with the pump seals or check valves.[12]

• Temperature Control: Use a column oven to maintain a constant temperature. Fluctuations in ambient temperature can affect retention times.[12]

Q4: I am observing broad peaks for my analyte. How can I improve peak shape?

A4: Broad peaks can result from several issues, including extra-column volume, column degradation, or a mismatch between the injection solvent and the mobile phase.[12][13]

Troubleshooting Steps:

• Injection Solvent: Whenever possible, dissolve your sample in the mobile phase. Injecting a sample in a solvent stronger than the mobile phase can cause peak broadening.[3]

• Extra-Column Volume: Minimize the length and internal diameter of the tubing connecting the injector, column, and detector. Excessive extra-column volume can lead to band broadening.

• Column Health: A void at the head of the column or a contaminated frit can cause peak broadening. Try back-flushing the column (if the manufacturer's instructions permit) or replacing the column if it is old or has been subjected to harsh conditions. Using a guard column can help extend the life of your analytical column.[9]

Experimental Protocols

Protocol 1: Step-by-Step HPLC Method Development

This protocol provides a systematic approach to developing a robust reversed-phase HPLC method for 2,6-Dimethyl-4-nitroaniline.

1. Analyte and Sample Characterization:

• Obtain the physicochemical properties of 2,6-Dimethyl-4-nitroaniline (pKa, solubility, UV absorbance).
• Understand the nature of the sample matrix to anticipate potential interferences.

2. Initial Chromatographic Conditions:

• Select a C18 column as a starting point.[10][14]
• Prepare a mobile phase of acetonitrile and water with 0.1% formic acid to control the pH.
• Start with a gradient elution to quickly determine the approximate retention time of the analyte.

3. Method Scouting:

• Screen different column chemistries (e.g., C18, Phenyl-Hexyl, PFP).
• Evaluate different organic modifiers (acetonitrile vs. methanol).
• Test different mobile phase pH values (e.g., 2.5, 4.5, 6.5) to assess the impact on retention and peak shape.[7][8][15][16]

4. Method Optimization:

• Fine-tune the mobile phase composition (isocratic or gradient) to achieve optimal resolution and run time.
• Optimize the column temperature and flow rate.

5. Method Validation:

• Validate the final method according to ICH guidelines, assessing parameters such as specificity, linearity, accuracy, precision, and robustness.[17]

Protocol 2: Sample Preparation for Complex Matrices

Effective sample preparation is crucial for removing interferences and concentrating the analyte.[18][19]

Solid-Phase Extraction (SPE):

• Conditioning: Condition a C18 SPE cartridge with methanol followed by water.

• Loading: Load the sample onto the cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent) to remove polar interferences.

• Elution: Elute the 2,6-Dimethyl-4-nitroaniline with a small volume of a strong solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluent to dryness and reconstitute the residue in the mobile phase.

Data Presentation

Parameter	Starting Condition	Rationale
Column	C18, 150 x 4.6 mm, 5 µm	A good general-purpose column for initial screening.[10][14]
Mobile Phase A	0.1% Formic Acid in Water	Controls pH to protonate the aniline and minimize silanol interactions.[3]
Mobile Phase B	Acetonitrile	A common organic modifier with good UV transparency.
Gradient	10-90% B over 20 min	Allows for rapid screening of the elution profile.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Provides stable and reproducible retention times.[12]
Detection	UV at 254 nm or λmax	A common wavelength for aromatic compounds; λmax provides higher sensitivity.[14]
Injection Vol.	10 µL	A typical injection volume for analytical HPLC.

Visualizations

Caption: A systematic workflow for HPLC method development.

Caption: A logical guide for troubleshooting common HPLC issues.

References

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. [Link]

• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. ALWSCI Technologies. [Link]

• Tips and Tricks of HPLC System Troubleshooting. Agilent. [Link]

• HPLC Troubleshooting Guide. Restek. [Link]

• Separation of 4-Nitroaniline on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• HPLC Method Development & Troubleshooting Guide with Calculation Toolkit. ResearchGate. [Link]

• “UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE”. International Journal of Novel Research and Development. [Link]

• HPLC Method Development Step by Step. YouTube. [Link]

• THE INFLUENCE OF MOBILE PHASE pH ON THE RETENTION AND SELECTIVITY OF RELATED BASIC COMPOUNDS IN REVERSE. Roumanian Chemical Quarterly Reviews. [Link]

• Highly sensitive screening method for nitroaromatic, nitramine and nitrate ester explosives by high performance liquid chromatography-atmospheric pressure ionization-mass spectrometry (HPLC-API-MS) in forensic applications. Semantic Scholar. [Link]

• Troubleshooting and Performance Improvement for HPLC. Aurigene Pharmaceutical Services. [Link]

• On-line strategies for determining trace levels of nitroaromatic explosives and related compounds in water. PubMed. [Link]

• Development and Validation of RP-UPLC Method for 2,6-Dimethylaniline, Its Isomers, and Related Compounds Using Design of Experiments. Semantic Scholar. [Link]

• Navigating HPLC Method Development: Tips for Success. Pharma's Almanac. [Link]

• Steps for HPLC Method Development. Pharmaguideline. [Link]

• Overview of Methods and Considerations for Handling Complex Samples. LCGC North America. [Link]

• HPLC Column for Structual Isomers. Nacalai Tesque, Inc. [Link]

• Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. [Link]

• Steps involved in HPLC Method Development. Asian Journal of Pharmaceutical Research. [Link]

• Determination of 2,6-dimethylaniline and o-toluidine impurities in preparations for local anaesthesia by the HPLC method with amperometric detection. PubMed. [Link]

• Recent advances in sample preparation techniques for environmental matrix. International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• The use of Mobile Phase pH as a Method Development Tool. Chromatography Today. [Link]

• Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. [Link]

• Retention of ionizable compounds on HPLC. 8. Influence of mobile-phase pH change on the chromatographic retention of acids and bases during gradient elution. PubMed. [Link]

• HPLC Column Selection Guide. Chromtech. [Link]

• METHODICAL APPROACH FOR DETERMINATION OF THE HETEROCYCLIC AROMATIC AMINES IN MEAT PRODUCTS USING HPLC–MS/MS. ResearchGate. [Link]

• DEVELOPMENT AND VALIDATION OF A REVERSE PHASE-HIGH PERFORMANCE LIQUID CHROMATOGRAPHY-ULTRAVIOLET METHOD FOR SIMULTANEOUS DETECTI. International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization. ResearchGate. [Link]

• Hplc enantiomeric separation of aromatic amines using crown ether tetracarboxylic acid. ResearchGate. [Link]

• Simplified Yet Sensitive Determination of Aniline and Nitroanilines. LCGC International. [Link]

• The investigation of the steric hindrance of anilines by means of reactions with PCl3 and BCl3. Dalton Transactions. [Link]

• “Ghost peaks” in reversed-phase liquid chromatography separation of an electron-rich aniline compound: Mechanism and solution for this phenomenon. ResearchGate. [Link]

Sources

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• 3. HPLCトラブルシューティングガイド [sigmaaldrich.com]
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• 6. revroum.lew.ro [revroum.lew.ro]
• 7. chromatographytoday.com [chromatographytoday.com]
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• 13. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 14. Steps for HPLC Method Development | Pharmaguideline [pharmaguideline.com]
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• 16. Retention of ionizable compounds on HPLC. 8. Influence of mobile-phase pH change on the chromatographic retention of acids and bases during gradient elution - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. chromatographyonline.com [chromatographyonline.com]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Avoiding Byproduct Formation in Aniline Nitration

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Welcome to the Technical Support Center for aniline nitration. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this fundamental reaction. Here, we will address common challenges and provide in-depth, field-proven solutions to help you minimize byproduct formation and achieve high yields of your desired nitroaniline isomers.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: Why does the direct nitration of aniline produce a significant amount of m-nitroaniline and tar-like byproducts?

Answer:

Direct nitration of aniline with a standard nitrating mixture (concentrated nitric acid and sulfuric acid) is notoriously problematic for two primary reasons:

• Formation of the Anilinium Ion: Aniline is a basic compound. In the strongly acidic conditions of the nitration reaction, the amino group (-NH₂) is protonated to form the anilinium ion (-NH₃⁺).[1][2] The lone pair of electrons on the nitrogen is no longer available to donate into the benzene ring through resonance.[3][4] Instead, the positively charged -NH₃⁺ group exerts a strong electron-withdrawing inductive effect (-I effect), which deactivates the ring, particularly at the ortho and para positions.[5][6][7] This deactivation makes the meta position relatively more electron-rich, leading to electrophilic attack by the nitronium ion (NO₂⁺) at that position.[1][8] Consequently, a substantial amount of m-nitroaniline is formed.[9][10]

• Oxidation of the Aniline Ring: The amino group makes the aniline ring highly activated and susceptible to oxidation, especially by concentrated nitric acid, which is a powerful oxidizing agent.[11][12][13] This leads to the formation of a complex mixture of colored, tarry oxidation products, which significantly reduces the yield of the desired nitroanilines and complicates purification.[4][12]

Isomer Distribution in Direct Nitration of Aniline:

Isomer	Approximate Yield
p-Nitroaniline	~51%
m-Nitroaniline	~47%
o-Nitroaniline	~2%

This distribution highlights the significant issue of meta-product formation.[9][14]

Logical Flow of Byproduct Formation:

Caption: Byproduct formation pathways in direct aniline nitration.

Question 2: How can I prevent the formation of m-nitroaniline and oxidation byproducts?

Answer:

The most effective and widely adopted strategy is to protect the amino group by acetylation before performing the nitration.[11][15][16] This involves a three-step sequence:

• Protection (Acetylation): Aniline is reacted with acetic anhydride to form acetanilide.[17][18]

• Nitration: The resulting acetanilide is then nitrated.

• Deprotection (Hydrolysis): The acetyl group is removed by hydrolysis to yield the desired nitroaniline.[19][20]

The acetamido group (-NHCOCH₃) in acetanilide is still an ortho, para-directing group, but it is less activating than the amino group.[21] This moderation of reactivity prevents oxidation of the aromatic ring by the nitrating mixture.[11] Furthermore, the bulky acetyl group sterically hinders the ortho positions, leading to the preferential formation of the p-nitro isomer.[22]

Workflow for Controlled Aniline Nitration:

Caption: The protection-nitration-deprotection workflow.

Question 3: Can you provide a detailed protocol for the synthesis of p-nitroaniline via the acetanilide protection strategy?

Answer:

Certainly. The following is a reliable, step-by-step protocol for the laboratory-scale synthesis of p-nitroaniline.

This step converts the highly reactive amino group into a less reactive acetamido group.

Experimental Protocol:

• In a 250 mL round-bottom flask, combine 10 mL of aniline with 20 mL of a mixture of acetic anhydride and glacial acetic acid.[18]

• Add a small amount of zinc dust to prevent the oxidation of aniline.[18]

• Attach a reflux condenser and gently heat the mixture in an oil bath for approximately 15-20 minutes.[18]

• Carefully pour the hot reaction mixture into a beaker containing about 200 mL of ice-cold water while stirring continuously.

• Stir the resulting mixture vigorously to hydrolyze any excess acetic anhydride and to precipitate the acetanilide.

• Collect the crude acetanilide by vacuum filtration using a Buchner funnel.

• Recrystallize the crude product from hot water to obtain pure, white crystals of acetanilide.[18]

This step introduces the nitro group, primarily at the para position.

Experimental Protocol:

• In a 125 mL Erlenmeyer flask, dissolve 2.7 g of dry acetanilide in 5 mL of glacial acetic acid, warming gently if necessary.[23][24]

• Cool the solution in an ice bath to approximately 10°C.[24]

• Slowly and carefully add 5 mL of concentrated sulfuric acid to the cooled solution. Continue to cool the mixture in the ice bath.

• In a separate test tube, prepare the nitrating mixture by cautiously adding 1.5 mL of concentrated nitric acid to 4 mL of concentrated sulfuric acid, ensuring the mixture remains cold by immersing the test tube in an ice bath.[23]

• Using a disposable pipette, add the cold nitrating mixture dropwise to the stirred acetanilide solution over 10-15 minutes. Crucially, maintain the reaction temperature below 10°C throughout the addition to prevent dinitration and side reactions. [24][25][26]

• After the addition is complete, allow the reaction mixture to stand at room temperature for about 20 minutes.[23]

• Pour the reaction mixture onto 50 g of crushed ice in a beaker. A yellow precipitate of p-nitroacetanilide will form.

• Collect the crude p-nitroacetanilide by vacuum filtration and wash it thoroughly with cold water to remove residual acids.[25]

This final step removes the protecting group to yield the desired product.

Experimental Protocol:

• Transfer the crude p-nitroacetanilide to a round-bottom flask.

• Add 20 mL of a 25% sulfuric acid solution.[27]

• Attach a reflux condenser and heat the mixture at a gentle boil for 15-20 minutes, or until the solid has completely dissolved.[23][27]

• Pour the hot, clear solution into a beaker and allow it to cool.

• Carefully neutralize the solution by adding a dilute sodium hydroxide solution until it is alkaline to precipitate the p-nitroaniline.[27]

• Cool the mixture in an ice bath to ensure complete precipitation.

• Collect the yellow crystals of p-nitroaniline by vacuum filtration, wash with cold water, and allow to air dry.[27]

References

• Brainly.in. (2019, March 16). Why is nh2 group of aniline protected before nitration?[Link]

• Vedantu. (n.d.). Preparation of p-Nitroacetanilide: Step-by-Step Guide. [Link]

• University of California, Irvine. (n.d.). Aromatic Nitration. [Link]

• askIITians. (2014, December 29). why anilinium ion is meta directing ??[Link]

• Homework.Study.com. (n.d.). In order to carry out nitration of aromatic primary amines, it is necessary to protect the amino...[Link]

• Brainly.in. (2024, February 11). Explain Nitration of Aniline.[Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Acetanilide?[Link]

• Study.com. (n.d.). Hydrolysis of Acetanilide: Mechanism & Explanation - Video. [Link]

• Scribd. (n.d.). The Nitration of Acetanilide | PDF. [Link]

• ReelMind.ai. (n.d.). Ortho/Para Directors: Navigating Organic Chemistry. [Link]

• Lu Le Laboratory. (2013, June 1). Synthesis of p-nitroacetanilide-Nitration. [Link]

• Chemistry Stack Exchange. (2019, May 25). Nitration of aniline. [Link]

• Magritek. (n.d.). Synthesis of p-Nitroaniline via a Multi-Step Sequence. [Link]

• Testbook. (n.d.). What is the reason for the formation of a meta product in th. [Link]

• Study.com. (n.d.). Hydrolysis of Acetanilide: Mechanism & Explanation - Lesson. [Link]

• Chemistry Stack Exchange. (n.d.). Is the ammonium substituent (-NH3+) really meta-directing in electrophilic substitution?[Link]

• Chemistry Stack Exchange. (2015, May 18). Is the ammonium substituent (-NH3+) really meta-directing in electrophilic substitution?[Link]

• Filo. (2024, November 28). An aniline on nitration gives. [Link]

• Quora. (2020, April 28). Why is an anilinium ion meta directory? What are the reactions of meta products from it?[Link]

• Allen. (n.d.). Anilines: Reactions, Reaction Mechanisms and FAQs. [Link]

• YouTube. (2020, November 5). Nitration of aniline.[Link]

• Chemistry Steps. (n.d.). Reactions of Aniline. [Link]

• JoVE. (2025, May 22). Video: Directing Effect of Substituents: ortho–para-Directing Groups. [Link]

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• Quora. (2016, January 16). What does it mean by ortho and para directing groups?[Link]

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• YouTube. (n.d.). Electrophilic substitution (case aniline): Nitration. [Link]

• Chemistry LibreTexts. (2022, September 24). 16.5: An Explanation of Substituent Effects. [Link]

• YouTube. (2021, October 2). 7. Amine- Protection and Deprotection Of Aniline During halogenation and Nitration. [Link]

• Quora. (2020, January 6). In nitration of aniline tarry oxidation products are formed. Is tarry some chemical term or is it tarry as in tar like?[Link]

• Sarthaks eConnect. (2020, February 28). During the nitration of aniline, the amino group is protected by. [Link]

• Allen. (n.d.). During the nitration of aniline, the amino group is protected by. [Link]

• Scribd. (n.d.). Preparation of Aniline From Acetanilide (Hydrolysis). [Link]

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• Google Patents. (n.d.). CN103848706A - Synthesis method of substituted nitroaniline.

• PrepChem.com. (n.d.). Preparation of 4-nitroaniline (para-nitroaniline; p-nitroaniline). [Link]

• Chemistry Stack Exchange. (2016, December 26). Which occurs first: nitration or oxidation of aniline by concentrated nitric acid?[Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Basicity of Dimethyl-4-Nitroaniline Isomers

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of medicinal chemistry and materials science, the basicity of aniline derivatives is a critical parameter influencing molecular interactions, reactivity, and pharmacokinetic properties. The introduction of various substituents onto the aniline scaffold allows for the fine-tuning of these characteristics. This guide provides a detailed comparative analysis of the basicity of two closely related isomers: 2,6-dimethyl-4-nitroaniline and 3,5-dimethyl-4-nitroaniline. While structurally similar, their differing substitution patterns lead to a significant divergence in their basicity, a phenomenon primarily governed by the nuanced interplay of electronic and steric effects. Understanding this difference is paramount for rational drug design and the synthesis of novel organic materials.

The Decisive Factor: Steric Inhibition of Resonance

The basicity of an aniline is determined by the availability of the lone pair of electrons on the amino group's nitrogen atom to accept a proton. Two primary electronic effects are at play in these molecules:

• Resonance Effect : The lone pair on the amino nitrogen can be delocalized into the π-system of the benzene ring. This delocalization is significantly enhanced by the presence of a strong electron-withdrawing group, such as the nitro group (-NO₂) at the para-position. This effect spreads the electron density away from the nitrogen, making the lone pair less available for protonation and thus drastically reducing basicity.

• Inductive Effect : Alkyl groups, like the methyl groups (-CH₃) in these isomers, are weakly electron-donating. Through the sigma bonds, they push electron density towards the ring and the amino group, which tends to increase basicity.

However, the crucial difference between these two isomers lies in a steric phenomenon known as Steric Inhibition of Resonance (SIR) . For resonance to occur effectively, the participating atoms must be coplanar to allow for the proper overlap of p-orbitals. When bulky groups are positioned adjacent to a group involved in resonance, they can force it to twist out of the plane of the benzene ring, disrupting this overlap and inhibiting the resonance effect.

Isomer Analysis

3,5-Dimethyl-4-nitroaniline: The Stronger Base

In 3,5-dimethyl-4-nitroaniline, the two methyl groups are positioned ortho to the nitro group. The steric bulk of these methyl groups creates significant spatial hindrance with the large nitro group, forcing the -NO₂ group to rotate out of the plane of the benzene ring.[1][2]

This twisting has a profound electronic consequence: the resonance between the electron-withdrawing nitro group and the benzene ring is severely diminished.[1][2] As a result, the powerful electron-withdrawing effect of the nitro group on the para-amino group is significantly weakened. This leaves the lone pair on the amino nitrogen more localized and therefore more available for protonation. Consequently, 3,5-dimethyl-4-nitroaniline is the stronger base of the two isomers .[1][2]

Caption: Steric clash in 3,5-dimethyl-4-nitroaniline forces the nitro group to rotate.

2,6-Dimethyl-4-nitroaniline: The Weaker Base

In 2,6-dimethyl-4-nitroaniline, the methyl groups are positioned ortho to the amino group. While these methyl groups do exert some steric hindrance around the amino group, the steric effect between the small hydrogens of the -NH₂ group and the methyl groups is less severe than the clash between two methyl groups and a nitro group.

Crucially, the nitro group at the para-position remains coplanar with the benzene ring. This allows for the full, powerful electron-withdrawing resonance effect to be exerted. The lone pair from the amino nitrogen is effectively delocalized across the aromatic system and into the nitro group. This extensive delocalization makes the lone pair significantly less available for protonation, rendering 2,6-dimethyl-4-nitroaniline a much weaker base compared to its 3,5-dimethyl isomer.

Caption: The planar system in 2,6-dimethyl-4-nitroaniline allows for full resonance.

Quantitative Data Summary

Basicity is commonly expressed by the pKa of the conjugate acid (anilinium ion). A higher pKa value indicates a stronger base, while a lower pKa value signifies a weaker base.

Compound	Key Structural Feature	Governing Effect	pKa of Conjugate Acid	Relative Basicity
3,5-Dimethyl-4-nitroaniline	Methyl groups ortho to -NO₂	Steric Inhibition of Resonance	Not found	Stronger Base
2,6-Dimethyl-4-nitroaniline	Methyl groups ortho to -NH₂	Full Resonance Delocalization	0.76 ± 0.20	Weaker Base

Experimental Protocol: Spectrophotometric pKa Determination

The pKa of weakly basic, colored compounds like nitroanilines can be reliably determined using UV-Vis spectrophotometry. The method leverages the fact that the protonated (anilinium ion) and neutral (aniline) forms of the molecule have distinct absorption spectra.

Principle

The Henderson-Hasselbalch equation relates pH, pKa, and the ratio of the concentrations of the basic ([B]) and acidic ([BH⁺]) forms of the compound:

pH = pKa + log([B]/[BH⁺])

When [B] = [BH⁺], the logarithmic term is zero, and pH = pKa. By preparing a series of buffered solutions of known pH and measuring the absorbance, the ratio of the two species can be determined, allowing for the calculation of the pKa.

Step-by-Step Methodology

• Preparation of Stock Solution : Prepare a concentrated stock solution of the aniline isomer in a suitable organic solvent (e.g., methanol or DMSO) to ensure solubility.

• Determination of λmax :

  • Prepare a highly acidic solution (e.g., 0.1 M HCl, pH 1) containing a known concentration of the aniline. At this pH, the compound will exist almost exclusively as the protonated form, BH⁺. Scan the UV-Vis spectrum to determine its wavelength of maximum absorbance (λmax, acid).

  • Prepare a neutral or slightly basic solution (e.g., pH 7-8 buffer) with the same concentration of the aniline. Here, the compound will be in its neutral form, B. Scan the spectrum to determine its λmax (λmax, base). Choose the wavelength with the largest difference in absorbance between the two forms for analysis.

• Preparation of Buffer Series : Prepare a series of buffer solutions with known pH values spanning the expected pKa of the analyte (e.g., for 2,6-dimethyl-4-nitroaniline, a range from pH -1.0 to 3.0 would be appropriate).

• Sample Preparation : Add a precise, small aliquot of the stock solution to a constant volume of each buffer solution. Ensure the final concentration is identical across all samples and provides an absorbance reading within the linear range of the spectrophotometer (typically 0.1 - 1.0).

• Spectrophotometric Measurement :

  • Set the spectrophotometer to the chosen analytical wavelength.

  • Measure the absorbance of each buffered sample.

  • Also measure the absorbance of the fully acidic (A_acid) and fully basic (A_base) solutions prepared in step 2.

• Data Analysis :

  • For each sample at a known pH, calculate the ratio of the base to acid forms using the measured absorbance (A): log([B]/[BH⁺]) = log((A - A_acid) / (A_base - A))

  • Plot pH (y-axis) versus log((A - A_acid) / (A_base - A)) (x-axis).

  • The y-intercept of the resulting linear plot is the pKa of the compound.

Caption: Experimental workflow for spectrophotometric pKa determination.

Conclusion

The comparison between 2,6-dimethyl-4-nitroaniline and 3,5-dimethyl-4-nitroaniline serves as an excellent case study in the power of steric effects to modulate electronic properties. The greater basicity of 3,5-dimethyl-4-nitroaniline is a direct consequence of steric inhibition of resonance, where the flanking methyl groups disrupt the planarity and electron-withdrawing capability of the nitro group. This fundamental principle is a cornerstone of physical organic chemistry and a vital tool for professionals in drug development and materials science, enabling the rational design of molecules with tailored basicity and reactivity.

References

• SPECTROPHOTOMETRIC DETERMINATION OF THE PKA'S OF SOME AROMATIC AMINES. (n.d.). Defense Technical Information Center. Retrieved January 9, 2026, from [Link]

• Steric inhibition of resonance and its influence of on acidity and basicity. (2019, February 9). CHEMSOLVE.NET. Retrieved January 9, 2026, from [Link]

• Why 3,5-dimethyl 4-nitro aniline is stronger base than 2,6-dimethyl 4-nitro aniline and o-cresol is more acidic than 2,6-dimethyl phenol? (2019, February 16). CHEMSOLVE.NET. Retrieved January 9, 2026, from [Link]

• pH effects on absorption spectra: pKa determination by spectrophotometric method. (n.d.). Retrieved January 9, 2026, from [Link]

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A Senior Application Scientist's Guide to the Analytical Detection of Nitroanilines

Introduction: The Analytical Imperative for Nitroaniline Detection

Nitroanilines (o-, m-, and p-isomers) are foundational chemical intermediates in the synthesis of dyes, pharmaceuticals, pesticides, and rubber products.[1][2] However, their utility is shadowed by their toxicity; they are recognized environmental pollutants and suspected carcinogens, posing a significant threat to aquatic life and human health.[1][2][3][4] For researchers in environmental monitoring, process chemistry, and drug development, the accurate and sensitive quantification of nitroaniline isomers is not merely an analytical task—it is a critical requirement for ensuring environmental safety, process control, and regulatory compliance.

This guide provides an in-depth, objective comparison of the principal analytical methodologies for nitroaniline detection. Moving beyond a simple listing of techniques, we will explore the causality behind method selection, offering field-proven insights into the strengths and limitations of each approach. We will ground our discussion in experimental data, detailed protocols, and the fundamental principles of analytical method validation to ensure the trustworthiness and applicability of the information presented.

Core Analytical Strategies: A Comparative Overview

The choice of an analytical technique for nitroaniline quantification is a critical decision, representing a trade-off between sensitivity, selectivity, speed, and cost.[5] The primary methods employed fall into three main categories: Chromatographic Separation, Spectroscopic Measurement, and Electrochemical Sensing.

Chromatographic Methods: The Gold Standard for Separation

Chromatography excels at separating the individual nitroaniline isomers from each other and from complex sample matrices, which is essential for accurate quantification.

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly with UV detection, is the most versatile and widely adopted technique for nitroaniline analysis.[5][6] Its principal advantage is the ability to analyze these polar, thermolabile compounds directly without the need for chemical derivatization, a cumbersome step often required for gas chromatography.[1][4] Coupling HPLC with on-line Solid-Phase Extraction (SPE) dramatically enhances sensitivity, allowing for the detection of nitroanilines at ultra-trace levels (sub-µg/L) in environmental water samples.[1][4]

• Gas Chromatography (GC): While a powerful technique for volatile and semi-volatile compounds, GC analysis of nitroanilines presents challenges. Their polarity and thermal instability often necessitate a derivatization step prior to analysis, which can be time-consuming and introduce variability.[1][4] However, for certain applications, GC coupled with a highly sensitive detector like an Electron Capture Detector (ECD) or a Nitrogen-Phosphorus Detector (NPD) can provide very low detection limits.[7][8] It is crucial to note that GC instrumentation, particularly the injection port, requires more frequent maintenance to ensure accurate determination of these compounds.[7]

• Thin-Layer Chromatography (TLC): TLC is a simple, cost-effective method primarily used for the qualitative separation and identification of nitroaniline isomers in a mixture.[6][9] While it is excellent for quickly assessing the composition of a sample, it lacks the quantitative accuracy and resolution of HPLC.[9]

Spectroscopic Methods: Leveraging Molecular Properties

Spectroscopic techniques capitalize on the interaction of nitroanilines with electromagnetic radiation.

• UV-Vis Spectrophotometry: This method offers a simple, accessible, and rapid approach for quantification.[5][10] It is based on the principle that nitroanilines absorb light in the UV-visible region. However, a significant limitation is severe spectral overlap among the isomers, making their simultaneous determination in a mixture challenging without the use of chemometric techniques like partial least squares.[11] To improve sensitivity and mitigate matrix effects, spectrophotometry is often preceded by a preconcentration step, such as cloud point extraction (CPE).[5][12]

• Fluorescence Spectroscopy: This highly sensitive technique typically relies on a "turn-off" or fluorescence quenching mechanism.[13] A fluorescent probe's emission is quenched upon interaction with the electron-deficient nitroaniline molecule.[13][14] Recent research has focused on developing novel porous organic polymers and nanocomposites as highly sensitive fluorescent sensors, achieving detection limits in the low µg/L range.[14][15][16] This method shows great promise for rapid and ultra-sensitive detection.[17]

Electrochemical Methods: The Frontier of Sensitivity and Portability

Electrochemical sensors represent a rapidly advancing frontier for nitroaniline detection, offering high sensitivity, cost-effectiveness, and the potential for developing portable, real-time monitoring devices.[2][3][18] These methods, primarily based on voltammetry, measure the current response from the oxidation or reduction of nitroanilines at an electrode surface.[2] The key to their success lies in the modification of the electrode surface with materials like nanoparticles, polymers, or metal oxides, which catalyze the electrochemical reaction, thereby enhancing sensitivity and selectivity.[19][20][21]

Quantitative Performance Comparison

The selection of an analytical method is fundamentally driven by its performance characteristics. The following table summarizes typical performance data for the primary techniques discussed, compiled from various studies.

Analytical Technique	Analyte(s)	Limit of Detection (LOD)	Linearity Range	Accuracy (% Recovery)	Precision (% RSD)	Common Matrix	Reference(s)
On-Line SPE-HPLC-UV	o-, m-, p-Nitroaniline	0.1–0.2 µg/L	1–100 µg/L	98–108%	≤ 0.3%	Tap and Pond Water	[1][5]
GC-NPD (EPA 8131)	Nitroaniline Isomers	1.0–11 µg/L (MDL)	Method Dependent	Method Dependent	Method Dependent	Environmental Samples	[1][8]
GC-ECD	Nitroaromatics	Lower than HPLC for most analytes	More limited than HPLC-UV	>70-90%	More difficult calibration	Well Water	[7]
Fluorescence Quenching	p-Nitroaniline	~0.6 µg/L (4.6 nmol/L)	0.2–100 µmol/L	Not Reported	Not Reported	Water, Urine, Serum	[22]
Fluorescence (POP)	p-Nitroaniline	455 µg/L (ppb)	Not Reported	Not Reported	Not Reported	Solution Phase	[15]
Voltammetry (DPV)	2-Nitroaniline	~8.6 µg/L (0.062 µM)	0.04–856 µM	Not Reported	Good	Aqueous Solution	[19][21]
Voltammetry (DPV)	Nitroaniline Isomers	~22 µg/L	0.05–0.6 µg/mL	101-101.7%	Not Reported	Water, Sewage	[20]

Ensuring Data Integrity: The Analytical Method Validation Workflow

Trustworthiness is the bedrock of scientific data. A rigorous validation process is mandatory to ensure that the chosen analytical method is fit for its intended purpose. The workflow confirms that the method is reliable, reproducible, and accurate for the quantification of nitroanilines in the specified sample matrix.

Caption: A logical workflow for the validation of an analytical method.[5]

Experimental Protocols

Detailed and standardized protocols are essential for achieving reproducible results. Below are representative methodologies for the analysis of nitroanilines.

Protocol 1: Quantitative Analysis of Nitroanilines in Water by On-Line SPE-HPLC-UV

This protocol is based on established methods for sensitive determination in environmental water samples.[1][4]

• 1. Materials and Reagents:

  • Nitroaniline reference standards (o-, m-, p-isomers)

  • Methanol and Acetonitrile (HPLC grade)

  • Water (purified to 18.2 MΩ·cm)

  • Stock Standard (1000 mg/L): Accurately weigh ~50 mg of each standard and dissolve in separate 50-mL volumetric flasks with methanol.[4]

  • Working Standards: Prepare a mixed standard solution and perform serial dilutions with methanol to cover the calibration range (e.g., 1, 10, 50, 100 µg/L).[4]

• 2. Instrumentation:

  • HPLC system with a dual pump configuration for on-line SPE.

  • Autosampler with a large volume injection capability (e.g., 2500 µL).[4]

  • On-line SPE cartridge (e.g., Thermo Scientific Dionex SolEx HRP, 2.1 x 20 mm).[1]

  • Analytical Column (e.g., Thermo Scientific Acclaim 120 C18, 3 µm, 3 x 150 mm).[1]

  • Diode Array Detector (DAD) or UV-Vis Detector.

• 3. Chromatographic Conditions:

  • Loading Pump (SPE): Water at 2.0 mL/min.

  • Eluting Pump (Analytical): Gradient elution with Mobile Phase A (Water) and Mobile Phase B (Acetonitrile). A typical gradient might start at 30% B, ramp to 70% B, hold, and then re-equilibrate.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 30 °C.[5]

  • Injection Volume: 1000–2500 µL.

  • Detection: Monitor at the absorbance maximum for each isomer (e.g., p-nitroaniline at ~380 nm).

• 4. Procedure:

  • Sample Preparation: Collect water samples and adjust pH to ~7.0. Filter through a 0.45 µm filter if particulates are present.[5]

  • On-Line SPE: The autosampler injects a large volume of the sample onto the SPE cartridge, where the nitroanilines are retained and concentrated.

  • Elution & Separation: The valve switches, and the analytical pump elutes the trapped analytes from the SPE cartridge onto the analytical column for separation.

  • Detection: The separated isomers pass through the detector, and chromatograms are recorded.

• 5. Data Analysis:

  • Construct a calibration curve by plotting the peak area of the standards against their known concentrations.

  • Quantify the nitroaniline concentration in the samples by comparing their peak areas to the calibration curve.

Protocol 2: Spectrophotometric Analysis with Cloud Point Extraction (CPE)

This protocol provides a cost-effective method for preconcentration and determination.[5][12]

• 1. Materials and Reagents:

  • Nitroaniline standards.

  • Non-ionic surfactant (e.g., Triton X-100, 0.6% w/v).[5]

  • pH 7.0 buffer solution.

  • Methanol or other suitable solvent to dissolve the surfactant-rich phase.

• 2. Instrumentation:

  • UV-Vis Spectrophotometer.

  • Thermostatic water bath.

  • Centrifuge.

• 3. Procedure:

  • Sample Preparation: To a 10 mL sample solution containing nitroanilines, add the surfactant solution and adjust the pH to 7.0.[5][12]

  • Extraction: Heat the mixture in a water bath (e.g., at 75°C for 20 minutes) to induce cloud point formation. The nitroanilines are extracted into the smaller, surfactant-rich phase.[5]

  • Phase Separation: Centrifuge the mixture to separate the surfactant-rich phase from the aqueous phase. Discard the aqueous supernatant.

  • Measurement: Dissolve the surfactant-rich phase in a small, known volume of methanol and measure the absorbance at the wavelength of maximum absorption for the specific isomer.

• 4. Data Analysis:

  • Prepare a standard curve by plotting the absorbance of extracted standard solutions against their initial concentrations.

  • Calculate the concentration of nitroaniline in the sample using the calibration curve.

Making the Right Choice: A Scientist's Decision Framework

The optimal analytical method is dictated by the specific research question and available resources. There is no single "best" method, only the most appropriate one for the task.

Caption: Decision framework for selecting an analytical method.

• For Regulatory Compliance and High-Confidence Quantification: When accuracy, precision, and isomer-specific data are paramount, especially in complex environmental or biological matrices, On-Line SPE-HPLC-UV is the unequivocal choice. It is robust, highly sensitive, and provides defensible data.

• For Ultra-Trace Detection and Field Applications: When the primary goal is achieving the lowest possible detection limits or developing portable sensors for on-site monitoring, Electrochemical and Fluorescence-based methods are the most promising avenues. They represent the cutting edge of sensor development.

• For Routine Screening and Resource-Limited Settings: When cost and speed are the main drivers and isomer-specific data is less critical, UV-Vis Spectrophotometry , especially when enhanced with a preconcentration step like CPE, provides a viable and economical solution.

By understanding the fundamental principles and performance characteristics of each technique, researchers, scientists, and drug development professionals can confidently select and implement the most appropriate analytical method to meet their specific objectives in the detection of nitroanilines.

References

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• Trace level detection of nitroanilines using a solution processable fluorescent porous organic polymer.
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• A Comparative Guide to Analytical Method Validation for the Quantitative Analysis of Nitroanilines. Benchchem.
• [Chemical Knowledge]：Detection methods and analytical techniques of p-nitroaniline.
• Experiment 4:: TLC and HPLC of Nitroanilines. Scribd.
• Electrochemical detection of 2-nitroaniline at a novel sphere-like Co2SnO4 modified glassy carbon electrode. New Journal of Chemistry (RSC Publishing).
• Analysis of Nitroaromatics: A Comparison Between Gas Chromatography, Liquid Chromatography and their Hyphenation with Solid Phase Micro-Extraction. Bentham Science Publishers.
• Voltammetric analysis with the use of a novel electro-polymerised graphene-nafion film modified glassy carbon electrode: simultaneous analysis of noxious nitroaniline isomers. PubMed.
• Analysis of Nitroaromatics: A Comparison Between Gas Chromatography, Liquid Chromatography and their Hyphenation with Solid Phase Micro-Extraction.
• Analysis of The Composition of Mixture of Nitro Aniline. Scribd.
• Trace level detection of nitroanilines using a solution processable fluorescent porous organic polymer. Semantic Scholar.
• Determination of Aniline and Nitroanilines in Environmental and Drinking Waters by On-Line SPE. Thermo Fisher Scientific.
• p-NITROANILINE 5033. CDC.
• Separation and determination of nitroaniline isomers by capillary zone electrophoresis with amperometric detection.
• Trace level detection of nitroanilines using a solution processable fluorescent porous organic polymer.
• Spectrophotometric simultaneous determination of nitroaniline isomers by orthogonal signal correction-partial least squares.
• Determination of Nitroaromatic, Nitramine, and Nitrate Ester Explosives in Water Using SPE and GC-ECD, Comparison with HPLC.
• Electrochemical detection of 2-nitroaniline at a novel sphere-like Co2SnO4 modified glassy carbon electrode. RSC Publishing.
• Sensitive and selective detection of p-nitroaniline with the assistance of a fluorescence capillary imprinted sensor. RSC Publishing.
• method 8131 aniline and selected derivatives by gas chrom
• VOLTAMMETRIC BEHAVIOUR AND ELECTRODE KINETIC OF P-NITROANILINE IN AQUEOUS SOLUTION. Jetir.Org.
• Investigation of voltammetric behavior of 4-nitroaniline based on electrodeposition of silver particles onto graphite electrode.
• Effect of pH on the absorbances of nitroaniline isomers.
• Reverse-phase high performance liquid chromatography separation of positional isomers on the MIL-53(Fe) packed column. The Royal Society of Chemistry.
• Fluorometric Sensing and Detection of p-Nitroaniline by Mixed Metal (Zn, Ni)

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A Definitive Spectroscopic Guide to the Structural Validation of 2,6-Dimethyl-4-nitroaniline

In the landscape of pharmaceutical research and fine chemical synthesis, the unambiguous structural confirmation of molecular entities is a cornerstone of scientific rigor. This guide provides an in-depth, multi-technique spectroscopic validation of the structure of 2,6-dimethyl-4-nitroaniline, a key intermediate in various synthetic pathways. Designed for researchers, scientists, and drug development professionals, this document moves beyond a mere presentation of data, offering a detailed rationale for the interpretation of spectral features and a comparative analysis against potential isomers, thereby providing a robust framework for structural elucidation.

The Analytical Imperative: A Multi-Faceted Spectroscopic Approach

The validation of a molecular structure is not reliant on a single analytical technique but rather on the convergence of evidence from multiple orthogonal methods. For 2,6-dimethyl-4-nitroaniline (C₈H₁₀N₂O₂), a combination of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provides a comprehensive and definitive structural proof. Each technique probes different aspects of the molecule's constitution, and together, they create a self-validating system that leaves little room for ambiguity.

The central hypothesis is that the specific substitution pattern of 2,6-dimethyl-4-nitroaniline—a symmetrical arrangement of two methyl groups ortho to an amino group and a nitro group in the para position—will generate a unique and predictable set of spectroscopic signatures. This guide will systematically deconstruct these signatures.

Workflow for Spectroscopic Validation

The logical flow for confirming the structure of 2,6-Dimethyl-4-nitroaniline is a systematic process of data acquisition and interpretation across multiple spectroscopic platforms.

Caption: A flowchart illustrating the systematic approach to validating the structure of 2,6-dimethyl-4-nitroaniline using multiple spectroscopic techniques.

¹H NMR Spectroscopy: Probing the Proton Environment

Proton NMR is exceptionally sensitive to the chemical environment of hydrogen atoms within a molecule. The symmetry of 2,6-dimethyl-4-nitroaniline is a key determinant of its ¹H NMR spectrum. Due to the C₂ᵥ symmetry axis passing through the amino and nitro groups, the two methyl groups are chemically equivalent, as are the two aromatic protons.

Expected ¹H NMR Spectrum:

• Aromatic Protons (H-3, H-5): A single signal is expected for the two equivalent aromatic protons.

• Amino Protons (-NH₂): A single, typically broad signal for the two equivalent amine protons.

• Methyl Protons (2,6-CH₃): A single signal for the six equivalent protons of the two methyl groups.

Experimental Data & Interpretation: The experimental ¹H NMR data acquired in DMSO-d₆ aligns perfectly with these predictions.[1]

Signal Assignment	Chemical Shift (δ) ppm	Multiplicity	Integration
Aromatic H (H-3, H-5)	7.79	Singlet (s)	2H
Amino H (-NH₂)	6.16	Singlet (s)	2H
Methyl H (2,6-CH₃)	2.16	Singlet (s)	6H
Table 1: ¹H NMR Spectral Data of 2,6-Dimethyl-4-nitroaniline in DMSO-d₆.[1]

The singlet at 7.79 ppm, integrating to 2H, is characteristic of the two equivalent aromatic protons. The strong electron-withdrawing nature of the para-nitro group deshields these protons, shifting them downfield. The singlet multiplicity confirms the absence of adjacent protons for splitting. The signal at 6.16 ppm, integrating to 2H, is assigned to the amino protons. Its chemical shift can be variable, but its presence and integration are key confirmatory points. The upfield singlet at 2.16 ppm, integrating to 6H, unequivocally corresponds to the six equivalent protons of the two methyl groups.

¹³C NMR Spectroscopy: Mapping the Carbon Framework

Predicted ¹³C NMR Spectrum & Interpretation:

Carbon Assignment	Predicted Chemical Shift (δ) ppm	Rationale
C-4 (C-NO₂)	~145-150	The carbon attached to the strongly electron-withdrawing nitro group is significantly deshielded and shifted downfield.
C-1 (C-NH₂)	~140-145	The amino group is electron-donating, but the carbon is ipso to a nitrogen, leading to a downfield shift. This is expected to be slightly upfield compared to the C-NO₂.
C-2, C-6 (C-CH₃)	~125-130	These carbons are substituted with methyl groups. Their chemical shift is influenced by both the methyl groups and their ortho/meta relationship to the nitro and amino groups.
C-3, C-5 (C-H)	~115-120	These carbons are attached to hydrogen and are expected to be the most upfield of the aromatic signals, influenced by the ortho-amino (shielding) and meta-nitro (deshielding) groups.
Methyl C (2,6-CH₃)	~17-20	The methyl carbons are in the typical aliphatic region. Data from 2,6-dimethyl-4-nitrophenol shows a signal at 16.8 ppm, and a similar value is expected here.[2]
Table 2: Predicted ¹³C NMR Spectral Data and Rationale for 2,6-Dimethyl-4-nitroaniline.

The predicted spectrum, with its five distinct signals, provides a powerful confirmation of the molecule's symmetrical carbon skeleton.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is an invaluable tool for the rapid identification of functional groups. For 2,6-dimethyl-4-nitroaniline, the key vibrational modes are those of the amino (-NH₂) and nitro (-NO₂) groups.

Expected IR Absorptions:

• N-H Stretching: The primary amine should exhibit two distinct stretching bands in the range of 3300-3500 cm⁻¹, corresponding to the symmetric and asymmetric N-H stretches. For p-nitroaniline, these appear in the 3350-3482 cm⁻¹ region.[3]

• NO₂ Stretching: The nitro group is characterized by two strong absorption bands: an asymmetric stretch typically between 1550-1475 cm⁻¹ and a symmetric stretch between 1360-1290 cm⁻¹.[4]

• C-H Stretching: Aromatic C-H stretches are expected just above 3000 cm⁻¹, while aliphatic C-H stretches from the methyl groups will appear just below 3000 cm⁻¹.

• C=C Stretching: Aromatic ring stretching vibrations will produce bands in the 1450-1600 cm⁻¹ region.

The presence of these characteristic bands in the experimental spectrum would provide strong evidence for the concurrent existence of the amino and nitro functionalities on the dimethylated benzene ring.

Mass Spectrometry (MS): The Final Word on Molecular Weight

Mass spectrometry provides the exact molecular weight of a compound, serving as a definitive check on its elemental composition. Electrospray ionization (ESI) is a soft ionization technique that typically yields the protonated molecule [M+H]⁺.

Expected Mass Spectrum:

• Molecular Formula: C₈H₁₀N₂O₂[5]

• Molecular Weight: 166.18 g/mol [5]

• Expected [M+H]⁺ ion: m/z 167.08

• Expected [M+Na]⁺ ion: m/z 189.06

Experimental Data & Interpretation: Experimental ESI-MS data shows a protonated molecule [M+H]⁺ at m/z 166.8 and a sodium adduct [M+Na]⁺ at m/z 188.8.[1] This is in excellent agreement with the calculated molecular weight of 166.18 g/mol , confirming the molecular formula C₈H₁₀N₂O₂.

Fragmentation Pattern: While ESI is a soft ionization technique, in-source fragmentation or tandem MS/MS experiments can provide further structural information. For nitroaromatic compounds, a characteristic fragmentation pathway involves the loss of the nitro group (-NO₂, 46 Da) or parts of it, such as the loss of NO (30 Da) or O (16 Da).

The Decisive Comparison: Ruling Out Isomeric Alternatives

The true power of this multi-technique approach is revealed when comparing the data for 2,6-dimethyl-4-nitroaniline against its potential isomers. Any other arrangement of the substituents on the benzene ring would break the symmetry observed in the NMR spectra.

Caption: A logical diagram comparing the expected NMR signal counts for 2,6-dimethyl-4-nitroaniline with its isomers, highlighting the unique signature of the target molecule.

• Case Study: 2,4-Dimethyl-5-nitroaniline: This isomer is asymmetrical.[6][7][8][9][10] We would expect:

  • ¹H NMR: Two distinct aromatic proton signals (singlets), two distinct methyl group signals (singlets), and one amino group signal, for a total of five signals. This is in stark contrast to the three signals observed for the 2,6-isomer.

  • ¹³C NMR: Eight distinct signals for the eight unique carbon atoms, compared to the five signals for the 2,6-isomer.

• Case Study: 3,5-Dimethyl-4-nitroaniline: This isomer is also symmetrical, but with a different substitution pattern.[11][12]

  • ¹H NMR: It would also show three signals. However, the chemical shifts of the aromatic protons would differ significantly due to their ortho position relative to the nitro group.

  • ¹³C NMR: This structure has a higher degree of symmetry, leading to only four expected carbon signals (C-NH₂, C-NO₂, C-CH₃, and the methyl carbons being equivalent). This is different from the five signals of the 2,6-isomer.

This comparative analysis demonstrates that only the 2,6-dimethyl-4-nitroaniline structure is consistent with the observed high-symmetry spectroscopic data.

Experimental Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the sample for ¹H NMR (20-50 mg for ¹³C NMR) into a clean, dry vial.[13] Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆).[13] Ensure complete dissolution by gentle vortexing or sonication.[13]

• Filtration: Filter the solution through a pipette with a small cotton or glass wool plug directly into a clean 5 mm NMR tube to remove any particulate matter.[14][15]

• Analysis: Acquire the spectra on a 400 MHz (or higher) spectrometer. The instrument should be locked onto the deuterium signal of the solvent, and the magnetic field shimmed to achieve optimal resolution.[13]

2. Fourier-Transform Infrared (FTIR) Spectroscopy

• KBr Pellet Method: In an agate mortar, grind 1-2 mg of the solid sample to a fine powder.[16] Add approximately 100-200 mg of spectroscopic grade, dry potassium bromide (KBr) and mix thoroughly but gently.[16][17]

• Pellet Formation: Transfer the mixture to a pellet die. Place the die in a hydraulic press and apply pressure (typically 8-10 metric tons) for 1-2 minutes to form a thin, transparent pellet.[17][18]

• Analysis: Place the pellet in the sample holder of the FTIR spectrometer and acquire the spectrum, typically over a range of 4000-400 cm⁻¹.

3. Electrospray Ionization Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the sample (approx. 1-10 µg/mL) in a suitable solvent compatible with mass spectrometry, such as a mixture of methanol or acetonitrile with water. A small amount of formic acid or ammonium acetate can be added to promote protonation ([M+H]⁺).

• Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Analysis: Acquire the mass spectrum in positive ion mode. The ESI source uses a high voltage to create a fine spray of charged droplets, from which solvent evaporates to yield gas-phase ions that are then analyzed by the mass analyzer.[19][20][21]

Conclusion

The convergence of data from ¹H NMR, predicted ¹³C NMR, IR spectroscopy, and mass spectrometry provides an unequivocal validation of the structure of 2,6-dimethyl-4-nitroaniline. The ¹H and predicted ¹³C NMR spectra are defined by the molecule's C₂ᵥ symmetry, yielding a simple and highly characteristic pattern of signals that is inconsistent with other possible isomers. IR spectroscopy confirms the presence of the critical amino and nitro functional groups, while high-resolution mass spectrometry validates the elemental composition. This guide illustrates a robust, self-validating methodology that ensures the highest degree of confidence in structural assignment, a critical requirement for advancing research and development in the chemical sciences.

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A Senior Application Scientist's Guide to the Quantitative Analysis of 2,6-Dimethyl-4-nitroaniline: A Comparative Methodological Review

For researchers, scientists, and drug development professionals, the accurate and robust quantification of chemical intermediates is a cornerstone of reliable process control, quality assurance, and regulatory compliance. 2,6-Dimethyl-4-nitroaniline, an important aromatic intermediate in the synthesis of dyes and other specialty chemicals, presents a unique analytical challenge due to its structural properties.[1] This guide provides an in-depth, objective comparison of the primary analytical techniques for its quantification, supported by experimental data derived from closely related nitroaniline compounds. As your Senior Application Scientist, my goal is not just to present protocols, but to illuminate the causality behind methodological choices, ensuring that the selected approach is both scientifically sound and fit-for-purpose.

The core of any reliable quantitative analysis lies in a rigorously validated method. The process confirms that the chosen analytical procedure is suitable for its intended use, ensuring data integrity.

Caption: General workflow for analytical method validation.

Comparative Analysis of Key Analytical Techniques

The choice of an analytical technique for quantifying 2,6-Dimethyl-4-nitroaniline is a critical decision, balancing sensitivity, selectivity, speed, and cost. High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and UV-Visible Spectrophotometry are the most prevalent methods for related nitroaniline compounds.

The Rationale for Method Selection

• High-Performance Liquid Chromatography (HPLC): This is often the method of choice for nitroanilines. These compounds can be thermolabile and polar, making direct GC analysis challenging without a derivatization step.[2][3] HPLC circumvents this need, offering a more direct and often simpler analytical approach. Coupling HPLC with a Diode Array Detector (DAD) or UV-Vis detector provides excellent sensitivity and selectivity based on both retention time and UV absorbance spectrum.

• Gas Chromatography (GC): When coupled with a mass spectrometer (MS), GC-MS provides unparalleled selectivity and is a powerful tool for identification and quantification.[4] However, the thermal stability of 2,6-Dimethyl-4-nitroaniline must be considered. The presence of methyl groups ortho to the amine can provide some steric protection, but volatility and potential degradation in a hot GC inlet are critical parameters to evaluate during method development. EPA Method 8131 outlines GC conditions for a range of aniline derivatives, providing a solid starting point.[5]

• UV-Visible Spectrophotometry: This technique represents the simplest and most cost-effective method. It relies on the inherent absorbance of the nitroaniline chromophore. While excellent for determining the concentration of a pure compound in a simple matrix, its utility is severely limited by its lack of selectivity.[6] Any impurity or matrix component that absorbs at a similar wavelength will interfere with the measurement, making it unsuitable for complex samples without extensive cleanup.

Quantitative Performance Comparison

The following table summarizes the typical quantitative performance characteristics for the analysis of nitroaniline isomers using various techniques. This data, while not specific to 2,6-Dimethyl-4-nitroaniline, provides a robust and authoritative baseline for expected performance.

Analytical Technique	Analyte(s)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Linearity (r²)	Accuracy (% Recovery)	Precision (% RSD)	Sample Matrix	Reference(s)
HPLC-UV (On-line SPE)	o-, m-, p-Nitroaniline	0.1–0.2 µg/L	Not Specified	> 0.9999	98 - 108% (at 10 µg/L)	≤ 0.3% (at 10 µg/L)	Tap and Pond Water	[2][7]
UPLC-Q-Orbitrap HRMS	p-Nitroaniline & Metabolites	0.6 - 2.2 µg/L	2.0 - 7.4 µg/L	> 0.999	83.1 - 101.3%	< 9.9%	Blood	[8]
GC-MS (SIM mode)	4-Methoxy-2-nitroaniline	0.001 µg/g	0.003 µg/g	Not Specified	99.2 - 100.3%	Not Specified	Drug Substance	[4]
Electrochemical Sensor	2-Nitroaniline	0.062 µM	Not Specified	Not Specified	Not Specified	Not Specified	Aqueous Solution	[9]
Spectrophotometry	Nitroaniline Isomers	Method Dependent	Method Dependent	Typically > 0.99	Method Dependent	Method Dependent	Simple Solutions	[6]

Detailed Experimental Protocols

The following protocols are presented as self-validating systems. They include system suitability checks and quality control measures that are integral to ensuring the trustworthiness of the results.

Protocol 1: Quantitative Analysis by HPLC-UV

This method is the recommended starting point due to its robustness and direct applicability to nitroaromatic compounds.

Caption: Workflow for quantitative analysis by HPLC-UV.

1. Objective: To quantify 2,6-Dimethyl-4-nitroaniline using reverse-phase HPLC with UV detection.

2. Materials & Instrumentation:

• Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: C18 reverse-phase column (e.g., Acclaim 120 C18, 3 µm, 3 x 150 mm).[2]

• Chemicals: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (HPLC grade or 18 MΩ·cm), 2,6-Dimethyl-4-nitroaniline reference standard.

3. Standard & Sample Preparation:

• Stock Standard Solution (1000 mg/L): Accurately weigh ~25 mg of 2,6-Dimethyl-4-nitroaniline reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50 mg/L) by serial dilution of the stock solution with the mobile phase.

• Sample Preparation: Dissolve the sample containing 2,6-Dimethyl-4-nitroaniline in methanol or mobile phase. Filter through a 0.45 µm syringe filter before injection to protect the column.

4. HPLC Conditions:

• Mobile Phase: Isocratic mixture of Acetonitrile and Water (e.g., 60:40 v/v). Causality: The ratio should be optimized to achieve a retention time of 3-10 minutes with good peak shape. Higher acetonitrile content will decrease retention time.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 30 °C. Causality: Maintaining a constant temperature ensures reproducible retention times.

• Injection Volume: 10 µL.

• Detection Wavelength: Determine the λ_max of 2,6-Dimethyl-4-nitroaniline by scanning a standard solution (typically in the 350-400 nm range for nitroanilines) and monitor at this wavelength for maximum sensitivity.[10]

5. Data Analysis & System Suitability:

• Calibration: Inject the working standards and construct a calibration curve by plotting the peak area against the concentration. A linear regression with r² > 0.999 is required.

• Quantification: Inject the sample(s). Determine the concentration of 2,6-Dimethyl-4-nitroaniline by comparing its peak area to the calibration curve.

• System Suitability: Before analysis, inject a mid-level standard multiple times (n=5). The relative standard deviation (%RSD) of the peak area and retention time should be < 2.0%.

Protocol 2: Quantitative Analysis by GC-MS

This protocol is suitable for samples where high selectivity is required, and it can be used to confirm the identity of the analyte.

Caption: Workflow for quantitative analysis by GC-MS.

1. Objective: To quantify 2,6-Dimethyl-4-nitroaniline using Gas Chromatography-Mass Spectrometry.

2. Materials & Instrumentation:

• Instrumentation: GC-MS system with a split/splitless inlet and a mass selective detector.

• Column: A low-to-mid polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm x 0.25 µm).

• Chemicals: Dichloromethane or Ethyl Acetate (GC grade), Helium (carrier gas, 99.999% purity), 2,6-Dimethyl-4-nitroaniline reference standard.

3. Standard & Sample Preparation:

• Stock & Working Standards: Prepare as described in the HPLC protocol, but use a volatile GC-compatible solvent like ethyl acetate.

• Sample Preparation: Dissolve the sample in the same solvent. Ensure the sample is free of non-volatile residues. A cleanup step like solid-phase extraction (SPE) may be necessary for complex matrices.

4. GC-MS Conditions:

• Inlet Temperature: 250 °C. Causality: This temperature must be high enough to ensure volatilization but low enough to prevent thermal degradation. This is a critical parameter to optimize.

• Injection Mode: Splitless (1 µL). Causality: Splitless injection is used for trace analysis to ensure the entire sample volume reaches the column, maximizing sensitivity.

• Oven Temperature Program: Start at 100 °C (hold 1 min), ramp to 280 °C at 15 °C/min, hold for 5 min. Causality: The temperature program is designed to separate the analyte from solvent and any impurities.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Transfer Line Temp: 280 °C.

• Ion Source Temp: 230 °C.

• Acquisition Mode: Selected Ion Monitoring (SIM). Causality: SIM mode significantly increases sensitivity and selectivity by monitoring only specific ions characteristic of the target analyte.

  • Ions to Monitor: Determine the characteristic ions from a full scan injection of a standard. For 2,6-Dimethyl-4-nitroaniline (MW 166.18), monitor the molecular ion (m/z 166) and 2-3 other major fragment ions.[11]

5. Data Analysis:

• Calibration & Quantification: Construct a calibration curve using the peak area of the primary quantifier ion versus concentration. Use ion ratios from the other monitored ions as qualifiers to confirm identity.

References

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A Senior Application Scientist's Guide to the Cross-Validation of Analytical Methods for 2,6-Dimethyl-4-nitroaniline

Introduction: The Imperative for Rigorous Analytical Scrutiny

In the landscape of pharmaceutical development and chemical research, the purity and precise quantification of chemical entities are paramount. 2,6-Dimethyl-4-nitroaniline, a key intermediate in the synthesis of various dyes and potentially in active pharmaceutical ingredients (APIs), is no exception. Its isomeric nature and potential for impurities necessitate robust, reliable, and validated analytical methods to ensure quality, safety, and efficacy. The objective of this guide is to provide a comprehensive cross-validation of three principal analytical techniques for the characterization of 2,6-Dimethyl-4-nitroaniline: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry.

This document is crafted for researchers, scientists, and drug development professionals, offering not just protocols, but a deeper insight into the causality behind experimental choices. The core principle of this guide is the concept of cross-validation, wherein we compare and contrast the results from orthogonal analytical methods to build a comprehensive and trustworthy analytical profile of the target molecule.[1] This approach is fundamental to a self-validating system, ensuring the integrity of the analytical data generated.

Physicochemical Properties of 2,6-Dimethyl-4-nitroaniline

A thorough understanding of the analyte's properties is the bedrock of analytical method development.

Property	Value	Source
Chemical Formula	C₈H₁₀N₂O₂	PubChem[2]
Molecular Weight	166.18 g/mol	PubChem[2]
Melting Point	164-165 °C	ChemicalBook[3]
Appearance	Yellow crystalline solid	ChemicalBook[3]
Solubility	Soluble in ethyl acetate	ChemicalBook[3]
UV-Vis λmax	~380 nm (in various solvents)	Inferred from similar nitroanilines[4]

The presence of a nitro group and an aromatic amine functionality makes 2,6-Dimethyl-4-nitroaniline amenable to analysis by several techniques. However, the potential for thermal lability of nitroaromatic compounds must be considered, particularly for GC-based methods.[5]

High-Performance Liquid Chromatography (HPLC): The Workhorse of Pharmaceutical Analysis

HPLC is often the primary choice for the analysis of non-volatile and thermally labile compounds, making it an excellent candidate for the analysis of 2,6-Dimethyl-4-nitroaniline.[1] A stability-indicating HPLC method is crucial to separate the main compound from any potential degradation products or process-related impurities.[6][7]

Rationale for Method Design

A reversed-phase HPLC method using a C18 column is the logical starting point. This is due to the moderate polarity of 2,6-Dimethyl-4-nitroaniline. The mobile phase, a combination of an organic solvent (like acetonitrile or methanol) and an aqueous buffer, allows for the fine-tuning of the retention time and resolution. The inclusion of a small amount of acid (e.g., formic or phosphoric acid) in the mobile phase can improve peak shape by ensuring the analyte is in a single ionic form. UV detection is ideal due to the chromophoric nature of the nitroaniline moiety.

Experimental Protocol: Stability-Indicating HPLC Method

This protocol is a representative method based on established practices for nitroaromatic compounds and should be validated according to ICH guidelines.[8][9]

1. Instrumentation and Chromatographic Conditions:

• System: HPLC with a UV or Photodiode Array (PDA) detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile and 0.1% Phosphoric Acid in Water (60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 380 nm.

• Injection Volume: 10 µL.

2. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 2,6-Dimethyl-4-nitroaniline reference standard and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the mobile phase to construct a calibration curve (e.g., 1-50 µg/mL).

• Sample Solution: Accurately weigh a sample containing 2,6-Dimethyl-4-nitroaniline and dissolve in methanol to achieve a target concentration of approximately 20 µg/mL. Filter through a 0.45 µm syringe filter before injection.

3. Forced Degradation Studies: To ensure the stability-indicating nature of the method, forced degradation studies should be performed.[6][10] Subject the sample to stress conditions such as:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 4 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 4 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Dry heat at 105 °C for 24 hours.

• Photolytic Degradation: Expose the sample to UV light (254 nm) for 24 hours.

Analyze the stressed samples to ensure that any degradation products are well-resolved from the parent peak.

Workflow for HPLC Analysis

Caption: A streamlined workflow for the HPLC analysis of 2,6-Dimethyl-4-nitroaniline.

Gas Chromatography-Mass Spectrometry (GC-MS): An Orthogonal Approach

GC-MS provides an excellent orthogonal method for the analysis of 2,6-Dimethyl-4-nitroaniline, particularly for identifying and quantifying volatile impurities.[11][12] The mass spectrometer offers high selectivity and sensitivity, making it a powerful tool for confirmation.[13]

Rationale for Method Design

The primary consideration for GC analysis of nitroaromatic compounds is their thermal stability.[5] A lower injection port temperature and a robust capillary column are essential to prevent on-column degradation. Electron ionization (EI) is a standard technique that provides reproducible fragmentation patterns for library matching and structural elucidation. Selected Ion Monitoring (SIM) can be employed for enhanced sensitivity and selectivity in quantitative analysis.

Experimental Protocol: GC-MS Analysis

This protocol is based on methods for similar aniline derivatives and should be validated for 2,6-Dimethyl-4-nitroaniline.

1. Instrumentation and Chromatographic Conditions:

• System: Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Energy: 70 eV.

• Acquisition Mode: Full scan (m/z 50-300) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis (target ions: m/z 166, 149, 121).

2. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 2,6-Dimethyl-4-nitroaniline reference standard and dissolve in 100 mL of ethyl acetate.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in ethyl acetate to construct a calibration curve (e.g., 0.1-10 µg/mL).

• Sample Solution: Extract the sample with ethyl acetate to a target concentration of approximately 1 µg/mL. Filter through a 0.45 µm syringe filter before injection.

Workflow for GC-MS Analysis

Caption: The sequential process of GC-MS analysis for 2,6-Dimethyl-4-nitroaniline.

UV-Vis Spectrophotometry: A Rapid Quantitative Tool

UV-Vis spectrophotometry offers a simple, cost-effective, and rapid method for the quantitative analysis of 2,6-Dimethyl-4-nitroaniline, particularly for bulk material and in-process controls where high sample throughput is required.[1][14]

Rationale for Method Design

The conjugated system of the nitroaniline chromophore leads to strong absorbance in the UV-visible region. The wavelength of maximum absorbance (λmax) should be determined experimentally in the chosen solvent to ensure maximum sensitivity. A suitable solvent should be transparent in the analytical wavelength range and should not react with the analyte. Methanol or ethanol are common choices.

Experimental Protocol: UV-Vis Spectrophotometric Assay

1. Instrumentation:

• System: A double-beam UV-Vis spectrophotometer.

2. Determination of λmax:

• Prepare a dilute solution of 2,6-Dimethyl-4-nitroaniline in methanol.

• Scan the solution from 200 to 600 nm to determine the wavelength of maximum absorbance.

3. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 2,6-Dimethyl-4-nitroaniline reference standard and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in methanol to construct a calibration curve (e.g., 1-10 µg/mL).

• Sample Solution: Accurately weigh a sample and dissolve it in methanol to achieve a concentration within the linear range of the calibration curve.

4. Measurement:

• Measure the absorbance of the standard and sample solutions at the predetermined λmax against a methanol blank.

• Construct a calibration curve by plotting absorbance versus concentration.

• Determine the concentration of the sample solution from the calibration curve.

Cross-Validation: A Comparative Performance Summary

The following table summarizes the expected performance characteristics of the three analytical methods for 2,6-Dimethyl-4-nitroaniline. The data is extrapolated from validated methods for structurally similar nitroaniline compounds.[9][13][15]

Parameter	HPLC-UV	GC-MS	UV-Vis Spectrophotometry
Principle	Liquid-solid partitioning	Gas-solid partitioning & mass filtering	Light absorption
Selectivity	Good	Excellent	Low to Moderate
Sensitivity (LOD/LOQ)	High (ng/mL range)	Very High (pg/mL range with SIM)	Moderate (µg/mL range)
Precision (%RSD)	< 2%	< 5%	< 2%
Accuracy (% Recovery)	98-102%	95-105%	98-102%
Linearity (r²)	> 0.999	> 0.995	> 0.999
Analysis Time	10-20 minutes	15-25 minutes	< 5 minutes
Suitability	Primary quantitative method, stability testing	Confirmatory analysis, volatile impurity profiling	Rapid QC, in-process controls

Logical Framework for Cross-Validation

Caption: The interplay of different analytical techniques in establishing a validated analytical profile.

Conclusion and Recommendations

For the comprehensive analysis of 2,6-Dimethyl-4-nitroaniline, a multi-faceted approach is recommended.

• HPLC-UV should be employed as the primary method for routine quantitative analysis, purity assessment, and stability studies due to its robustness, precision, and suitability for non-volatile and thermally sensitive compounds. The development of a stability-indicating method is crucial for ensuring the accurate determination of the analyte in the presence of potential degradants.

• GC-MS serves as an invaluable orthogonal technique. Its high selectivity makes it ideal for confirmatory analysis and for the identification and quantification of any volatile or semi-volatile impurities that may not be detected by HPLC.

• UV-Vis Spectrophotometry is a valuable tool for rapid, high-throughput analysis in a quality control setting, particularly for assaying the bulk substance where the matrix is simple and well-defined.

By cross-validating the results obtained from these three distinct analytical methodologies, researchers and drug development professionals can establish a highly reliable and comprehensive analytical profile for 2,6-Dimethyl-4-nitroaniline, ensuring the quality and consistency of their materials and products. This integrated approach embodies the principles of scientific integrity and provides a self-validating system for analytical data.

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A Senior Application Scientist's Guide to the Synthesis of Substituted Nitroanilines: A Comparative Benchmarking

Substituted nitroanilines are foundational pillars in the synthesis of a vast array of high-value chemicals, serving as critical intermediates in the production of dyes, pharmaceuticals, and specialty polymers.[1][2][3] The strategic placement of the nitro and amino functionalities on the aromatic ring dictates the molecule's subsequent reactivity and ultimate application. Therefore, the selection of an appropriate synthetic protocol is a decision of paramount importance, directly influencing yield, purity, scalability, and safety.

This guide provides an in-depth comparison of the three principal strategies for synthesizing substituted nitroanilines: electrophilic aromatic substitution (EAS) via a protection/deprotection sequence, selective reduction of dinitroaromatics, and nucleophilic aromatic substitution (SNAr). We will dissect the mechanistic rationale behind each approach, provide validated experimental protocols, and present a quantitative comparison to guide researchers in making informed decisions.

The Challenge: Why Direct Nitration of Aniline is Problematic

At first glance, the direct nitration of aniline using a standard nitrating mixture (concentrated nitric and sulfuric acids) seems to be the most straightforward path to nitroanilines. However, this approach is fraught with complications that render it impractical for controlled synthesis.[2][4]

• Acid-Base Reaction: The amino group (-NH₂) of aniline is basic and readily reacts with the strong acids in the nitrating mixture. This protonates the amine to form the anilinium ion (-NH₃⁺).[5][6]

• Deactivation and Meta-Direction: The anilinium ion is a powerful electron-withdrawing group, which deactivates the aromatic ring towards further electrophilic attack. Furthermore, it is a meta-director, leading to a significant yield of the undesired m-nitroaniline, alongside ortho and para isomers.[7]

• Oxidative Degradation: Nitric acid is a strong oxidizing agent and can violently oxidize the electron-rich aniline ring, leading to the formation of tarry, polymeric byproducts and a significant reduction in the yield of the desired product.[6]

These factors necessitate more nuanced and controlled synthetic strategies to achieve high yields and regioselectivity.

Protocol I: Electrophilic Aromatic Substitution (EAS) via Amino Group Protection

This is the most versatile and widely employed method for synthesizing ortho- and para-nitroanilines. The core principle involves temporarily "masking" the reactivity of the amino group with a protecting group. This strategy elegantly circumvents the problems of direct nitration.

The Causality Behind the Acetanilide Strategy: By converting the amino group to an acetamido group (-NHCOCH₃), we fundamentally alter its electronic properties. The acetyl group is still an ortho, para-director, but it is less activating than the original amino group. This moderation prevents over-nitration and oxidative side reactions.[8][9] Crucially, the steric bulk of the acetamido group hinders attack at the ortho position, thereby favoring the formation of the para-nitroacetanilide as the major product.[6][10] The protecting group is then easily removed by hydrolysis to yield the final nitroaniline.

Workflow: Synthesis of p-Nitroaniline

Caption: Workflow for p-Nitroaniline Synthesis via EAS.

Detailed Experimental Protocol: Synthesis of p-Nitroaniline[10][11]

• Protection (Acetylation): In a fume hood, add 1.5 g of acetanilide to 1.5 mL of glacial acetic acid in a boiling tube. Stir the mixture and carefully add 3 mL of concentrated sulfuric acid.

• Nitration: Cool the reaction mixture in an ice/salt bath until the temperature drops to 0-5 °C. Slowly, and with continuous stirring, add a pre-cooled mixture of 0.6 mL of fuming nitric acid and 1 mL of concentrated sulfuric acid. Ensure the temperature does not rise above 20 °C. After the addition is complete, allow the mixture to stand at room temperature for 20 minutes.

• Isolation of p-Nitroacetanilide: Pour the reaction mixture onto 15-20 g of crushed ice with stirring. Allow it to stand for another 20 minutes. Collect the crude yellow solid (p-nitroacetanilide) by vacuum filtration, wash thoroughly with cold water, and air dry. The product can be purified by recrystallization from ethanol.

• Deprotection (Hydrolysis): In a 25 mL round-bottom flask, prepare a solution of 4 mL of concentrated sulfuric acid and 3 mL of water. Add the dried p-nitroacetanilide (0.7 g) and heat the mixture gently under reflux for 20 minutes.

• Isolation of p-Nitroaniline: Pour the hot mixture into 20 mL of cold water. In an ice bath, carefully neutralize the solution with a 2M sodium hydroxide solution until it is alkaline, at which point a yellow precipitate of p-nitroaniline will form.

• Purification: Collect the crude yellow solid by filtration, wash thoroughly with water, and dry. The final product can be recrystallized from a 1:1 ethanol/water mixture to yield bright yellow crystals.

Protocol II: Selective Reduction of Dinitroaromatics

This method is the preeminent route for the synthesis of meta-nitroanilines, a class of isomers not readily accessible through the EAS of protected anilines. The strategy relies on the partial reduction of a dinitro-substituted aromatic compound.

The Causality Behind the Zinin Reduction: The Zinin reduction, discovered by Nikolay Zinin in 1842, employs nucleophilic sulfur reagents like sodium sulfide (Na₂S), sodium hydrosulfide (NaSH), or ammonium polysulfide ((NH₄)₂Sₓ) to selectively reduce one nitro group in a polynitroaromatic compound.[11][12] The selectivity arises because the first reduction product, the nitroso intermediate, is rapidly reduced further to the amine. The presence of the newly formed electron-donating amino group deactivates the second nitro group towards further reduction by the nucleophilic reducing agent.

Workflow: Synthesis of m-Nitroaniline

Caption: Workflow for m-Nitroaniline Synthesis.

Detailed Experimental Protocol: Synthesis of m-Nitroaniline[14]

• Reagent Preparation: In a flask, dissolve 13.5 g of crystallized sodium sulfide (Na₂S·9H₂O) in 37 mL of water. With constant stirring, add 4.5 g of sodium bicarbonate (NaHCO₃) in small portions. Once dissolved, add 37 mL of methanol. Filter off the precipitated sodium carbonate and wash the precipitate with small portions of methanol. The resulting filtrate contains the active reducing agent (NaSH) and should be used immediately.

• Reduction: Dissolve 5.0 g of m-dinitrobenzene in 37 mL of hot methanol in a 250 mL round-bottom flask equipped with a reflux condenser. While shaking, add the freshly prepared methanolic solution of NaSH.

• Reaction: Gently boil the mixture under reflux for 20-30 minutes.

• Isolation: Distill off most of the methanol over a water bath. Pour the warm liquid residue into approximately 200 mL of cold water with vigorous stirring.

• Purification: Collect the precipitated yellow crystals of m-nitroaniline by vacuum filtration. Wash the crystals thoroughly with cold water. The product can be further purified by recrystallization from hot water or aqueous methanol to yield bright yellow needles. A typical yield is in the range of 81-86%.[13]

Protocol III: Nucleophilic Aromatic Substitution (SNAr)

The SNAr pathway offers a powerful alternative for synthesizing ortho- and para-nitroanilines, starting from a halogenated nitroaromatic compound. This reaction is fundamentally different from EAS, as it involves the attack of a nucleophile on the aromatic ring.

The Causality Behind the SNAr Mechanism: Aromatic rings are typically electron-rich and thus resistant to nucleophilic attack. However, the presence of a strong electron-withdrawing group, such as a nitro group, positioned ortho or para to a good leaving group (like a halide), makes the ring susceptible to nucleophilic substitution.[14][15] The nitro group activates the ring by delocalizing the negative charge of the intermediate (a Meisenheimer complex), thereby stabilizing it and facilitating the displacement of the leaving group.[14][16]

Workflow: Synthesis of o-Nitroaniline

Caption: Workflow for o-Nitroaniline Synthesis via SNAr.

Detailed Experimental Protocol: Synthesis of o-Nitroaniline[19]

• Reaction Setup: In a high-pressure autoclave or a sealed reaction vessel rated for high pressure and temperature, place o-chloronitrobenzene.

• Ammonolysis: Add an excess of aqueous ammonia. The reaction is typically carried out at elevated temperatures (e.g., 180-230°C) and pressures (e.g., >10 MPa).[3]

• Reaction: Heat the mixture for the required duration (this can range from several minutes in a continuous flow reactor to several hours in a batch process). The reaction progress can be monitored by TLC or GC.

• Work-up: After cooling the reactor to room temperature and carefully venting any excess pressure, the reaction mixture is processed. The product, o-nitroaniline, often precipitates upon cooling or dilution with water.

• Purification: The solid product is collected by filtration, washed with water to remove any ammonium chloride byproduct, and dried. Recrystallization from water or an alcohol/water mixture can be used for further purification.

Quantitative Performance Comparison

The choice of a synthetic route is a multi-faceted decision, balancing isomer selectivity, yield, cost, and safety. The following table provides a comparative summary of the benchmarked protocols.

Feature	Protocol I: EAS (Protection)	Protocol II: Selective Reduction	Protocol III: SNAr
Target Isomer(s)	para (major), ortho (minor/specific)	meta	ortho, para
Typical Starting Materials	Aniline, Acetic Anhydride, HNO₃/H₂SO₄	m-Dinitrobenzene, Na₂S/NaSH	o/p-Halonitrobenzene, Ammonia
Typical Yield	High (p-nitroaniline); Moderate (o-nitroaniline, 56%)[13]	High (81-86%)[13]	Good to Excellent
Key Advantages	High regioselectivity for para isomer.[13] Well-established, versatile for various substituted anilines.	The most effective and direct route to meta isomers.[13]	High atom economy. Can utilize readily available starting materials.
Key Disadvantages	Multi-step process.[8] Generates significant acidic waste.[2]	Starting dinitro compounds can be hazardous. The reducing agent is often prepared in situ.	Requires high temperature and pressure, necessitating specialized equipment.[3]
Safety Concerns	Use of strong, corrosive acids; exothermic nitration step requires careful temperature control.[17]	Use of toxic and flammable reagents (methanol, H₂S may be evolved).	High-pressure operations carry inherent risks.

Conclusion for the Practicing Scientist

The synthesis of substituted nitroanilines is not a one-size-fits-all endeavor. The optimal protocol is dictated primarily by the desired substitution pattern.

• For para-substituted nitroanilines , the EAS pathway using an N-acetyl protecting group remains the gold standard, offering excellent regioselectivity and high yields.[13]

• For meta-substituted nitroanilines , selective reduction of the corresponding dinitrobenzene via the Zinin reduction is the undisputed method of choice.[11][12]

• For ortho-substituted nitroanilines , both the EAS route (often requiring a para-blocking group) and the SNAr pathway are viable, with the choice often depending on the availability of starting materials and specialized equipment (for SNAr).[18][19]

By understanding the chemical principles that govern each protocol—the moderation of reactivity via protection, the nuanced selectivity of reduction, and the activation of the ring towards nucleophilic attack—researchers can confidently select and execute the most efficient, safe, and effective synthesis for their specific target molecule.

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A Comparative Guide to 2,6-Dimethyl-4-nitroaniline and Alternative Precursors in Azo Dye Synthesis

This guide offers an in-depth, objective comparison of 2,6-dimethyl-4-nitroaniline with other key precursors in the synthesis of azo dyes. Designed for researchers, scientists, and professionals in drug development and material science, this document synthesizes technical data and field-proven insights to inform the selection of chromophores for specific applications. We will explore the chemical rationale behind experimental choices, provide validated protocols, and present comparative performance data.

Introduction to Azo Dye Precursors and the Significance of Substituted Nitroanilines

Azo dyes represent the largest and most versatile class of synthetic organic colorants, characterized by the R-N=N-R' functional group.[1] Their widespread use in textiles, printing, and pharmaceuticals stems from their cost-effective and relatively straightforward synthesis.[2] The cornerstone of azo dye production is the azo coupling reaction, where a diazonium salt reacts with an electron-rich coupling partner, such as a phenol or an aromatic amine.[3][4][5][6] The diazonium salt is generated from a primary aromatic amine through a process called diazotization.[1][3][6]

The choice of the primary aromatic amine, or the "diazo component," is critical as it fundamentally dictates the final dye's color, stability, and affinity for a substrate. Substituted nitroanilines are a pivotal class of precursors for this purpose. The presence of an electron-withdrawing nitro group significantly influences the electronic properties of the resulting diazonium salt, which can lead to dyes with unique spectral characteristics and enhanced stability.[7]

This guide focuses on 2,6-dimethyl-4-nitroaniline and provides a comparative analysis against other structurally related and commonly used nitroaniline precursors.

Profile of Key Azo Dye Precursors

A comparative analysis requires a baseline understanding of the individual precursors. Here, we profile 2,6-dimethyl-4-nitroaniline and its key alternatives.

2.1 2,6-Dimethyl-4-nitroaniline

• Chemical Structure: C₈H₁₀N₂O₂[8]

• Appearance: Brown or yellow crystalline solid.[9][10]

• Key Features: This precursor is characterized by two methyl groups positioned ortho to the amino group and a nitro group para to the amino group. The steric hindrance from the two methyl groups can influence the reaction kinetics of diazotization and the subsequent coupling reaction.

2.2 p-Nitroaniline (4-Nitroaniline)

• Chemical Structure: C₆H₆N₂O₂[11]

• Appearance: Yellow crystalline solid.[11][12]

• Key Features: As a foundational precursor, p-nitroaniline is widely used in the production of dyes, pigments, and pharmaceuticals.[11][12][13] It serves as a benchmark for comparing other nitroaniline derivatives. Dyes derived from p-nitroaniline are known for their good coloristic properties.[14]

2.3 2-Methyl-5-nitroaniline (Fast Scarlet G Base)

• Chemical Structure: C₇H₈N₂O₂

• Appearance: Yellow crystalline solid.[15]

• Key Features: This isomer of nitro-toluidine is a versatile intermediate for a range of red, orange, yellow, and brown azo dyes and pigments.[15]

2.4 2-Methyl-4-nitroaniline (Fast Red RL Base)

• Chemical Structure: C₇H₈N₂O₂

• Key Features: As a direct isomer of 2-methyl-5-nitroaniline, the different placement of the nitro group significantly alters the electronic properties, leading to different color profiles and performance characteristics in the final dyes.[15]

2.5 2,5-Dimethyl-4-nitroaniline

• Chemical Structure: C₈H₁₀N₂O₂[16]

• Key Features: This isomer of dimethyl-nitroaniline is also used as an intermediate in the synthesis of dyes and pigments.[16]

Comparative Performance Analysis

The efficacy of a dye precursor is a multifactorial property. The following sections and data tables provide a comparative overview of key performance indicators for dyes derived from 2,6-dimethyl-4-nitroaniline and its alternatives. The performance of azo dyes is highly dependent on the specific chemical structure, the coupling component used, and the substrate being dyed.[17]

3.1 Spectroscopic Properties

Azo dyes derived from nitroaniline precursors typically exhibit strong absorption in the visible spectrum, resulting in intense colors. The position of the maximum absorption wavelength (λmax) is influenced by the substituents on the aromatic rings. Electron-withdrawing groups, such as the nitro group, and the overall electronic structure of the precursor play a crucial role.

Precursor	Typical Dye Class	Resulting Color Range	λmax (nm) Range (Typical)	Molar Absorptivity (ε)	Reference
2,6-Dimethyl-4-nitroaniline	Disperse Azo	Yellow to Red	400 - 500	Moderate to High	[10]
p-Nitroaniline	Disperse Azo	Yellow to Orange-Red	400 - 480	High	[14]
2-Methyl-5-nitroaniline	Disperse Azo	Red, Orange, Yellow, Brown	450 - 550	High	[15]
2-Methyl-4-nitroaniline	Disperse Azo	Red	480 - 520	High	[2]

3.2 Fastness Properties

Fastness properties, such as resistance to light, washing, and heat (sublimation), are critical for the commercial viability of a dye, particularly in the textile industry.[18]

Precursor	Substrate	Light Fastness (Grade 1-8)	Wash Fastness (Grade 1-5)	Sublimation Fastness	Reference
2,6-Dimethyl-4-nitroaniline	Polyester	Good (5-6)	Good (4)	Moderate to Good	-
p-Nitroaniline	Polyester, Nylon, Cotton	Fair to Good (4-5)	Good (4)	Moderate	[14][19]
2-Methyl-5-nitroaniline	Polyester	Good (5-6)	Good to Excellent (4-5)	Good	[2]
2-Methyl-4-nitroaniline	Polyester	Very Good (6-7)	Good to Excellent (4-5)	Very Good	[2]

Note: Fastness ratings are dependent on the specific dye structure and concentration.

Experimental Protocols: Synthesis of Azo Dyes

The synthesis of azo dyes from nitroaniline precursors follows a well-established two-step process: diazotization followed by azo coupling.[1][15] The following are generalized yet detailed protocols.

4.1 General Diazotization Protocol

This procedure outlines the conversion of a primary aromatic amine to its corresponding diazonium salt.

Causality: The reaction is conducted at low temperatures (0-5 °C) to prevent the unstable diazonium salt from decomposing.[1][20][21] Nitrous acid is generated in situ from sodium nitrite and a strong acid.[15]

Caption: General workflow for the azo coupling reaction and product isolation.

Step-by-Step Methodology:

• Preparation of the Coupling Agent Solution: In a separate beaker, dissolve the coupling component (e.g., 2-naphthol) in an aqueous solution of sodium hydroxide. Cool this solution in an ice bath.

• Azo Coupling: Slowly add the cold diazonium salt solution to the cold coupling agent solution with vigorous stirring. A brightly colored precipitate of the azo dye should form immediately. [21]3. Completion: Continue stirring the mixture in the ice bath for an additional 30 minutes to ensure the reaction is complete. [21]4. Isolation and Purification: Collect the precipitated dye by vacuum filtration. Wash the solid product with cold water to remove any unreacted salts. [21]The crude product can be further purified by recrystallization from a suitable solvent like an ethanol-water mixture.

Discussion and Mechanistic Insights

The structural differences between 2,6-dimethyl-4-nitroaniline and its counterparts have a predictable impact on the resulting dye's properties.

• Steric Effects: The two methyl groups in 2,6-dimethyl-4-nitroaniline are ortho to the amino group. This steric hindrance can potentially slow down the rate of diazotization. However, it can also provide greater stability to the final dye molecule by hindering rotation around the aryl-N bond, which may contribute to improved lightfastness.

• Electronic Effects: The position of the nitro and methyl groups influences the electron density of the aromatic ring and the reactivity of the diazonium salt. In p-nitroaniline, the nitro group strongly deactivates the ring, making the diazonium salt a potent electrophile. The addition of electron-donating methyl groups, as seen in the other precursors, can modulate this effect. The specific substitution pattern is a key tool for fine-tuning the color of the resulting dye. For instance, the difference in the position of the nitro group between 2-methyl-4-nitroaniline and 2-methyl-5-nitroaniline leads to distinct shades of red. [15]* Solubility and Substantivity: The overall hydrophobicity of the precursor molecule can influence the properties of the resulting disperse dye. Disperse dyes are characterized by their low water solubility and are applied to hydrophobic fibers like polyester from an aqueous dispersion. [22]The methyl groups in 2,6-dimethyl-4-nitroaniline increase its hydrophobicity compared to p-nitroaniline, which can affect its performance as a disperse dye.

Conclusion

The selection of a dye precursor is a critical decision in the synthesis of azo dyes, with significant implications for the performance of the final product. While p-nitroaniline serves as a versatile and widely used precursor, substituted derivatives like 2,6-dimethyl-4-nitroaniline and the various isomers of methyl-nitroaniline offer avenues for creating dyes with specific, enhanced properties.

2,6-Dimethyl-4-nitroaniline, with its unique steric and electronic profile, is a valuable precursor for producing dyes with potentially good stability. In comparison, precursors like 2-methyl-4-nitroaniline have been shown to yield dyes with excellent lightfastness. The choice between these precursors will ultimately depend on the desired color, the required fastness properties, and the specific application. This guide provides the foundational data and protocols to enable researchers to make informed decisions in their dye synthesis endeavors.

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A Comparative Guide to the Isomeric Effects on the Properties of Dimethyl-Nitroanilines

For researchers and professionals in drug development and materials science, understanding the nuanced relationship between molecular structure and function is paramount. A classic illustration of this principle is found in the isomers of dimethyl-nitroaniline. While sharing the same molecular formula (C₈H₁₀N₂O₂), the varied placement of methyl and nitro groups on the aniline scaffold results in a cascade of distinct physicochemical and reactive properties. This guide provides an in-depth comparison of these isomers, elucidating how subtle structural shifts dictate their behavior and, consequently, their applications. We will explore the causality behind these differences, supported by experimental data and established chemical principles.

The Structural Landscape of Dimethyl-Nitroaniline Isomers

Isomerism in this class of compounds can be broadly categorized into two types: substitution on the aromatic ring and substitution on the amino nitrogen. This guide will focus on representative examples from both categories to draw a comprehensive comparison. The key isomers under consideration include those with methyl groups on the ring (e.g., 2,6-dimethyl-4-nitroaniline and 3,5-dimethyl-4-nitroaniline) and those with methyl groups on the nitrogen (e.g., N,N-dimethyl-3-nitroaniline and N,N-dimethyl-4-nitroaniline).

The relative positions of the electron-donating amino (-NH₂ or -N(CH₃)₂) and methyl (-CH₃) groups, and the electron-withdrawing nitro (-NO₂) group, create unique electronic and steric environments within each molecule. These differences are the root cause of their divergent properties.

Figure 1: Key Isomers of Dimethyl-nitroaniline. This diagram showcases the structural diversity arising from different substitution patterns on the aniline core.

Comparative Physicochemical Properties

The physical characteristics of a molecule, such as its melting point and solubility, are dictated by the strength of its intermolecular forces and its ability to pack into a crystal lattice. Isomerism plays a critical role in defining these attributes.

Isomer	Molecular Weight ( g/mol )	Melting Point (°C)	Appearance	Solubility
N,N-Dimethyl-4-nitroaniline	166.18	163 - 164[1]	Yellow crystalline solid[2]	Soluble in ethanol, acetone; insoluble in water[2][3].
N,N-Dimethyl-3-nitroaniline	166.18	59 - 60[1]	Yellow to orange crystalline solid[4]	Moderately soluble in organic solvents, less in water[4].
2,6-Dimethyl-4-nitroaniline	166.18	~78 (Not specified)	-	-
3,5-Dimethyl-4-nitroaniline	166.18	140[5][6]	-	-
4,6-Dimethyl-2-nitroaniline	166.18	64 - 68[7]	Solid[7]	-
2,4-Dimethyl-6-nitroaniline	166.18	70 - 72[8]	Orange-red precipitate[8]	Soluble in methanol[8].

Causality Behind the Data:

• Symmetry and Packing: The high melting point of N,N-dimethyl-4-nitroaniline (the para isomer) compared to its meta counterpart (N,N-dimethyl-3-nitroaniline) can be attributed to its greater molecular symmetry. The linear, symmetrical structure of the para isomer allows for more efficient packing into a stable crystal lattice, requiring more energy to break the intermolecular forces.

• Hydrogen Bonding: Isomers with a primary amino group (-NH₂) like 2,4-dimethyl-6-nitroaniline can participate in intermolecular hydrogen bonding, which influences their melting points and solubility profiles. N,N-dimethylated isomers lack this capability.

• Polarity: The position of the highly polar nitro group affects the overall molecular dipole moment, which in turn governs solubility in polar versus non-polar solvents.

Electronic Effects, Reactivity, and Basicity

The chemical reactivity of anilines is fundamentally linked to the availability of the lone pair of electrons on the amino nitrogen. The interplay between the electron-donating effects of the amino and methyl groups and the powerful electron-withdrawing nature of the nitro group is profoundly influenced by their relative positions.

The Decisive Role of Steric Inhibition of Resonance (SIR)

A key concept for understanding these isomers is Steric Inhibition of Resonance (SIR). For resonance to occur effectively, the participating groups (like the nitro or amino group) must be coplanar with the benzene ring. Bulky groups in the ortho position can physically force a group out of this plane, disrupting conjugation.

Figure 2: Steric Inhibition of Resonance (SIR) and its impact on basicity.

This steric effect has a dramatic impact on the basicity of the isomers:

• 3,5-Dimethyl-4-nitroaniline is a stronger base than 2,6-dimethyl-4-nitroaniline. In the 3,5-isomer, the two methyl groups are adjacent to the nitro group. This steric crowding forces the nitro group to rotate out of the plane of the aromatic ring[9][10]. As a result, its ability to withdraw electron density from the ring via resonance is significantly reduced. This leaves the lone pair on the distant amino nitrogen more available for protonation, making the molecule more basic[9].

• In contrast, for 2,6-dimethyl-4-nitroaniline, the nitro group can remain coplanar and exert its full electron-withdrawing resonance effect. While there is some steric hindrance around the amino group, the electronic effect of the nitro group dominates, delocalizing the nitrogen's lone pair and making the compound a weaker base[9].

The basicity of simple nitroaniline isomers generally follows the order: meta > para > ortho. The meta-isomer is the most basic because the resonance effect of the nitro group does not withdraw electron density from the amino group's position[11]. The ortho-isomer is the least basic due to a combination of inductive and resonance effects, and potential intramolecular hydrogen bonding[11].

Spectroscopic Signatures of Isomerism

Spectroscopy provides a window into the electronic structure of molecules, revealing clear differences between isomers.

• UV-Vis Spectroscopy: The electronic absorption spectra of these compounds are dominated by an intramolecular charge transfer (ICT) band, where electron density moves from the amino group (donor) to the nitro group (acceptor). The energy of this transition (and thus the λmax) is highly sensitive to the degree of conjugation. Any steric hindrance that disrupts the planarity of the donor or acceptor group will inhibit this charge transfer, typically leading to a shift in the absorption maximum[11].

• NMR Spectroscopy: The chemical shifts in ¹H and ¹³C NMR spectra are sensitive to the local electronic environment. The electron-withdrawing nitro group deshields nearby protons and carbons, while the donating amino and methyl groups have a shielding effect. The specific substitution pattern of each isomer results in a unique and predictable NMR fingerprint[11].

Applications Guided by Isomeric Structure

The distinct properties of each isomer make them suitable for different applications.

• Non-Linear Optical (NLO) Materials: N,N-dimethyl-4-nitroaniline is a benchmark organic molecule for NLO applications[12][13]. Its large hyperpolarizability arises from the efficient "push-pull" system created by the strong donor (dimethylamino) and acceptor (nitro) groups in a para configuration, facilitating significant intramolecular charge transfer[12]. Isomers where this donor-acceptor axis is misaligned or where steric effects disrupt conjugation show diminished NLO properties[12].

• Solvatochromic Probes: The same ICT band that is crucial for NLO properties also makes these molecules excellent solvatochromic probes. The position of the absorption maximum is sensitive to the polarity of the solvent, a phenomenon known as solvatochromism[14]. Molecules like N,N-dimethyl-4-nitroaniline are used to characterize the properties of solvent mixtures and complex aqueous solutions[14][15].

• Synthesis Intermediates: Dimethyl-nitroanilines are valuable building blocks in organic synthesis. They are frequently used as intermediates in the preparation of azo dyes, pharmaceuticals, and agrochemicals[4][8][16][17]. The specific isomer is chosen based on the desired substitution pattern in the final product.

Experimental Protocols

To provide practical context, we outline key experimental methodologies for the synthesis and characterization of these compounds.

Protocol 1: Synthesis of 2,4-Dimethyl-6-nitroaniline

This protocol is adapted from a reported crystal structure analysis and demonstrates a common synthetic route for this class of compounds.[8]

Causality: The synthesis involves a three-step process: protection of the reactive amino group as an acetanilide, nitration of the activated ring, and subsequent deprotection. Protection is necessary because direct nitration of anilines is often uncontrolled and can lead to oxidation. The acetyl group directs nitration to the ortho and para positions, and since the para position is already occupied by a methyl group, nitration occurs at an available ortho position.

Figure 3: Workflow for the synthesis of 2,4-Dimethyl-6-nitroaniline.

Step-by-Step Methodology:

• Protection: A solution of 2,4-dimethylaniline (0.2 mol), acetic acid (23 ml), and acetic anhydride (19 ml) is refluxed for 1 hour.[8]

• Nitration: The mixture is cooled to 35°C, and concentrated sulfuric acid (40 ml) is added. Subsequently, a pre-mixed and cooled solution of concentrated sulfuric acid (35 ml) and concentrated nitric acid (17 ml) is added dropwise. The reaction is allowed to proceed for 1 hour.[8]

• Isolation of Intermediate: The reaction mixture is cooled and poured into cold water. The resulting white solid (2,4-dimethylacetanilide) is filtered and washed.[8]

• Deprotection: The isolated acetanilide is added to a solution of 70% sulfuric acid (80 ml) and refluxed for 1 hour.[8]

• Final Product Isolation: The mixture is slowly added to cold water, causing an orange-red precipitate to form. This precipitate is filtered and washed with water until the filtrate is neutral (pH 7). The final product, 2,4-dimethyl-6-nitroaniline, is collected after drying.[8]

Protocol 2: Analysis of Solvatochromism via UV-Vis Spectroscopy

Causality: This protocol aims to quantify the effect of solvent polarity on the intramolecular charge-transfer (ICT) band of a push-pull isomer like N,N-dimethyl-4-nitroaniline. The ground state of this molecule is less polar than its excited state. Polar solvents will stabilize the more polar excited state to a greater extent than the ground state, leading to a lower energy transition and a bathochromic (red) shift in the λmax.

• Stock Solution Preparation: Prepare a concentrated stock solution (e.g., 1 mM) of N,N-dimethyl-4-nitroaniline in a volatile, miscible solvent like acetone.

• Solvent Selection: Choose a range of solvents with varying polarity (e.g., hexane, toluene, dichloromethane, acetone, ethanol, water).

• Sample Preparation: For each solvent, prepare a dilute solution (e.g., 10 µM) by adding a small, precise volume of the stock solution to a volumetric flask and diluting to the mark with the chosen solvent. This ensures the concentration is constant across all samples.

• Spectra Acquisition: Record the UV-Vis absorption spectrum for each solution from approximately 300 nm to 600 nm using a spectrophotometer, with the pure solvent as a blank.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax) for each solvent.

• Correlation: Plot the energy of the transition (which is proportional to 1/λmax) against a solvent polarity scale (like the Kamlet-Taft parameters) to visualize the solvatochromic effect.

Conclusion

The family of dimethyl-nitroanilines serves as a powerful case study in the principles of structure-property relationships. The seemingly simple act of moving a methyl or nitro group around the aniline ring precipitates a cascade of predictable changes in physical properties, basicity, spectroscopic behavior, and ultimately, utility. A thorough understanding of these isomeric effects, particularly the interplay of electronic resonance and steric hindrance, is not merely an academic exercise. It is a fundamental tool that empowers scientists to rationally design and select molecules with tailored properties for advanced applications, from high-performance NLO materials to sensitive chemical probes and crucial pharmaceutical intermediates.

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A Senior Application Scientist's Guide to the Unambiguous Identification of 2,6-Dimethyl-4-nitroaniline and its Derivatives

For professionals in drug development and chemical research, the precise structural confirmation of molecular entities is not merely a procedural step but the bedrock of reliable and reproducible science. Substituted nitroanilines, such as 2,6-Dimethyl-4-nitroaniline (DMNA) and its derivatives, are pivotal intermediates in the synthesis of dyes, pigments, and pharmaceutical agents.[1] An error in identification—mistaking one isomer for another or failing to detect a critical impurity—can compromise entire research pipelines.

This guide provides an in-depth, comparative framework for the definitive identification of 2,6-Dimethyl-4-nitroaniline derivatives. Moving beyond rote protocols, we will explore the causality behind experimental choices and advocate for an orthogonal, multi-technique approach that constitutes a self-validating system for structural confirmation.

Chapter 1: The Orthogonal Analytical Philosophy: A Mandate for Certainty

Caption: The Orthogonal Workflow for Structural Confirmation.

Chapter 2: Mass Spectrometry (MS): The Molecular Weight Gatekeeper

Expertise & Experience: Mass spectrometry serves as our initial, powerful filter. Its primary function is to provide a precise molecular weight, immediately confirming whether the synthesized compound has the expected elemental formula. For aniline derivatives, which can be prone to side reactions, MS quickly flags unexpected products, such as over-alkylation or residual starting materials.

The choice of ionization is critical. Electrospray Ionization (ESI) is a 'soft' technique ideal for generating and observing the protonated molecular ion ([M+H]⁺), which directly confirms the molecular weight.[2][3] In contrast, Electron Ionization (EI), typically coupled with Gas Chromatography (GC), is a 'hard' technique that induces extensive fragmentation. This fragmentation is highly reproducible and provides a structural fingerprint, offering clues to the molecule's composition.[4]

Comparative Data: Expected Mass-to-Charge Ratios (m/z)

Compound	Formula	Molecular Weight	Expected m/z [M+H]⁺ (ESI)	Expected m/z [M]⁺ (EI)	Key Fragments (EI)
2,6-Dimethyl-4-nitroaniline	C₈H₁₀N₂O₂	166.18	167.08	166.07	136 ([M-NO]⁺), 120 ([M-NO₂]⁺)
2,6-Diisopropyl-4-nitroaniline	C₁₂H₁₈N₂O₂	222.28	223.14	222.14	207 ([M-CH₃]⁺), 176 ([M-NO₂]⁺)[3]
2,6-Dichloro-4-nitroaniline	C₆H₄Cl₂N₂O₂	206.02	206.96	205.96	176 ([M-NO]⁺), 160 ([M-NO₂]⁺)[5][6]

Protocol: GC-MS for Volatile Aniline Derivatives

This protocol is adapted from established methodologies for aniline analysis, such as EPA Method 8131.[7] It is designed to be a self-validating system by including calibration standards.

• Sample Preparation: Dissolve 1 mg of the derivative in 1 mL of a suitable solvent like ethyl acetate or toluene.

• GC System & Column: Utilize a gas chromatograph equipped with a capillary column suitable for aromatic amines, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5 or SE-54) column (30 m x 0.25 mm ID x 0.25 µm film thickness).[7]

• Injection: Inject 1 µL using a splitless injection mode to maximize sensitivity.

• GC Oven Program:

  • Initial Temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase temperature at 10°C/min to 280°C.

  • Final Hold: Hold at 280°C for 5 minutes.

• MS Detector (EI Mode):

  • Ion Source Temperature: 230°C.

  • Ionization Energy: 70 eV.[4]

  • Mass Scan Range: 50-350 amu.

• Data Analysis: Compare the obtained mass spectrum of the main peak with a reference spectrum if available. Confirm the molecular ion peak and analyze the fragmentation pattern for consistency with the expected structure. The use of GC/MS is highly recommended for absolute analyte identification.[7]

Caption: Proposed EI-MS Fragmentation of DMNA.

Chapter 3: NMR Spectroscopy: The Definitive Structural Blueprint

Expertise & Experience: While MS confirms what the molecular formula is, Nuclear Magnetic Resonance (NMR) spectroscopy reveals how the atoms are connected. It is the unequivocal gold standard for structural elucidation. For substituted anilines, ¹H NMR is particularly diagnostic. The symmetry of the parent 2,6-Dimethyl-4-nitroaniline leads to highly simplified spectra, and any deviation from this symmetry in a derivative is immediately apparent.

For example, the two aromatic protons and the six methyl protons in DMNA each appear as a single sharp peak (singlet), due to the molecule's symmetry.[2] If a derivative introduces a new substituent at the 3-position, this symmetry is broken. The aromatic protons would no longer be equivalent and would likely appear as two distinct signals (doublets), and the two methyl groups might also show slightly different chemical shifts.

Comparative Data: Expected ¹H NMR Chemical Shifts (ppm)

Compound	Aromatic Protons (Ar-H)	Methyl Protons (-CH₃)	Amino Protons (-NH₂)
2,6-Dimethyl-4-nitroaniline (in DMSO-d₆)	7.79 (s, 2H)[2]	2.16 (s, 6H)[2]	6.16 (s, 2H)[2]
p-Nitroaniline (in DMSO-d₆)	7.98 (d, 2H), 6.64 (d, 2H)[8]	N/A	(Not specified)
2,4-Dimethyl-6-nitroaniline (structure reported)	(Signals expected to be two singlets or two doublets due to asymmetry)[1]	(Two distinct singlets expected)	(Likely a singlet)

Protocol: ¹H NMR Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. DMSO-d₆ is often useful for ensuring the solubility of polar nitroanilines and for observing exchangeable protons like those of the amino group.[9]

• Instrument Setup: Use a standard NMR spectrometer (e.g., 400 MHz).

• Acquisition:

  • Acquire a standard ¹H spectrum.

  • Ensure the spectral width covers the expected range (typically 0-12 ppm).

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction.

  • Calibrate the spectrum using the residual solvent peak (e.g., DMSO at 2.50 ppm).

• Interpretation:

  • Chemical Shift: Correlate the position of each peak to its chemical environment.

  • Integration: Determine the relative number of protons represented by each signal.

  • Multiplicity (Splitting): Analyze the splitting pattern to determine the number of adjacent protons.

  • Correlation: For complex derivatives, 2D NMR experiments (like COSY and HSQC) may be necessary to definitively assign all signals.

Chapter 4: Chromatography: The Arbiter of Purity and Isomerism

Expertise & Experience: The synthesis of substituted anilines can often result in a mixture of structural isomers (e.g., 2,6-dimethyl vs. 2,4-dimethyl derivatives). While MS and NMR of a mixture would be complex and potentially misleading, chromatography provides the necessary separation. High-Performance Liquid Chromatography (HPLC) is particularly well-suited for these compounds, as many are polar and may not be volatile enough for robust GC analysis without derivatization.[10]

The choice of chromatographic column and mobile phase is paramount for achieving separation. A reversed-phase C18 column is a versatile starting point, separating compounds based on their relative hydrophobicity. Isomers with different substitution patterns often have subtle differences in polarity, allowing for their separation under optimized conditions.[11]

Protocol: HPLC-UV for Purity and Isomer Separation

This protocol outlines a general-purpose method that can be optimized for specific derivatives.

• System: An HPLC system with a UV-Vis detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% Formic Acid.

  • Solvent B: Acetonitrile with 0.1% Formic Acid.

• Gradient Elution:

  • Start with a high percentage of Solvent A (e.g., 90%).

  • Run a linear gradient to increase the percentage of Solvent B over 15-20 minutes. This is more effective than isocratic elution for separating components with different polarities.

• Flow Rate: 1.0 mL/min.

• Detection: Monitor at a wavelength where the nitroaniline chromophore absorbs strongly, typically between 254 nm and 380 nm.

• Validation: Inject a known standard of the target compound to determine its retention time. Analyze the sample to quantify its purity (as a percentage of the total peak area) and to identify peaks corresponding to impurities or isomers.

Caption: On-line SPE-HPLC workflow for enhanced sensitivity.[10]

Conclusion: A Unified Strategy for Confirmation

• Purity First: Begin with HPLC-UV to assess the sample's complexity and purity. This step prevents misinterpretation of spectroscopic data due to the presence of significant impurities or isomers.

• Confirm the Mass: Subject the primary peak (or peaks) to LC-MS or GC-MS analysis to confirm that the molecular weight matches the target structure.

• Define the Structure: Once purity and mass are confirmed, use ¹H and ¹³C NMR on the purified sample to provide the final, unambiguous structural proof.

By integrating these techniques, researchers and drug development professionals can build a self-validating system that ensures the identity and quality of their chemical entities, thereby upholding the highest standards of scientific integrity.

References

• 2,6-Dimethyl-4-nitroaniline | C8H10N2O2 | CID 28159. PubChem. Available at: [Link]

• Method 8131: Aniline and Selected Derivatives by Gas Chromatography. U.S. Environmental Protection Agency. Available at: [Link]

• Frare, M. V., et al. (2018). Evidence of the presence of minor tautomeric forms in selected nitroanilines. Rapid Communications in Mass Spectrometry. Available at: [Link]

• m-NITRODIMETHYLANILINE. Organic Syntheses. Available at: [Link]

• US5466871A - Process for preparing nitroaniline derivatives. Google Patents.
• CN101671266A - Synthetic method of 2,6-dibromo-4-nitroaniline diazosalt. Google Patents.

• 13C NMR Spectrum (1D, 700 MHz, D2O, predicted) (HMDB0246529). Human Metabolome Database. Available at: [Link]

• 2,6-dimethyl-4-nitroaniline (C8H10N2O2). PubChemLite. Available at: [Link]

• Wang, Y., et al. (2012). 2,4-Dimethyl-6-nitroaniline. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• Supplementary Information: Highly efficient nitrobenzene and alkyl/aryl azide reduction in stainless steel jars without catalyst addition. The Royal Society of Chemistry. Available at: [Link]

• Dahlbom, R., & Tolf, B. R. (1966). NMR Spectra of Some Nitro-substituted N-Alkylanilines. III. The Conformation of N,3-Dimethyl-2,4,6-trinitroaniline. Acta Chemica Scandinavica. Available at: [Link]

• Preparation of 2,6-dichloro-4-nitroaniline. PrepChem.com. Available at: [Link]

• Synthesis of p-Nitroaniline via a Multi-Step Sequence. Magritek. Available at: [Link]

• o-Nitroaniline. NIST WebBook. Available at: [Link]

• Specifications of 2,6-Dimethyl-4-nitroaniline. Capot Chemical. Available at: [Link]

• Reddy, Y., et al. (2010). A Sensitive and Selective GC-MS Method for the Determination of Process Related Genotoxic Impurities in Esomeprazole Magnesium. Asian Journal of Research in Chemistry. Available at: [Link]

• N,N-Dimethyl-4-nitroaniline | C8H10N2O2 | CID 7491. PubChem. Available at: [Link]

• Figure S7. Mass spectrum of 4-nitroaniline. ResearchGate. Available at: [Link]

• Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms. Agilent Technologies. Available at: [Link]

• US4605767A - Process for the preparation of 2,6-dichloro-4-nitroaniline. Google Patents.

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A Comparative Analysis of Hindered and Unhindered Nitroanilines: A Guide for Researchers

In the landscape of synthetic organic chemistry and drug development, the nuanced properties of substituted nitroanilines play a pivotal role. The strategic placement of bulky alkyl groups, creating what is known as steric hindrance, can dramatically alter the physicochemical properties and reactivity of the nitroaniline scaffold. This guide provides a detailed comparative analysis of sterically hindered and unhindered nitroanilines, offering field-proven insights and experimental data to inform rational molecular design and synthesis.

The Concept of Steric Hindrance in Nitroanilines

Steric hindrance refers to the spatial arrangement of atoms in a molecule that impedes a chemical reaction. In the context of nitroanilines, this is typically achieved by introducing bulky substituents, such as tert-butyl or isopropyl groups, at the positions ortho to the amino (-NH₂) or nitro (-NO₂) groups.

An unhindered nitroaniline, such as 4-nitroaniline, has a relatively planar structure, allowing for effective resonance delocalization of the amino group's lone pair of electrons into the aromatic ring and conjugation with the electron-withdrawing nitro group. In contrast, a hindered nitroaniline, for example, 2,6-diisopropyl-4-nitroaniline, features bulky alkyl groups that flank the amino group. This steric bulk can force the amino and/or nitro groups out of the plane of the benzene ring, thereby disrupting conjugation and significantly altering the molecule's properties.

Caption: Structural comparison of an unhindered and a hindered nitroaniline.

Comparative Analysis of Physicochemical Properties

The introduction of steric hindrance leads to predictable yet profound changes in the physicochemical properties of nitroanilines. These differences are critical for applications in drug design, where properties like basicity and solubility are paramount, and in materials science, where electronic properties are key.

Basicity (pKa)

The basicity of the amino group is a key parameter influenced by both electronic and steric effects. In unhindered nitroanilines, the electron-withdrawing nitro group significantly reduces the basicity of the amino group through resonance and inductive effects, making it a much weaker base than aniline.[1]

In hindered nitroanilines, two competing steric factors are at play. The bulky ortho-substituents can twist the amino group out of the plane of the ring, which reduces the delocalization of the nitrogen's lone pair and would be expected to increase basicity. However, the same bulky groups also sterically hinder the approach of a proton to the amino group, a phenomenon known as "steric inhibition of protonation," which drastically reduces basicity.[2] The latter effect is often dominant, resulting in extremely low basicity for highly hindered nitroanilines.

Compound	Structure	pKa (Predicted/Experimental)	Key Influencing Factors
4-Nitroaniline	Unhindered	~1.0[1]	Strong electron-withdrawing effect of the nitro group via resonance.
2,6-Di-tert-butyl-4-nitroaniline	Hindered	-0.70 (Predicted)[3]	Severe steric hindrance to protonation outweighs the reduced resonance effect.

Spectroscopic Properties

Spectroscopic analysis provides clear, quantifiable evidence of the structural and electronic differences between hindered and unhindered nitroanilines.

UV-Visible Spectroscopy: The primary absorption band in the UV-Vis spectrum of p-nitroaniline is due to a π→π* electronic transition with significant intramolecular charge transfer (ICT) character from the amino donor to the nitro acceptor.[4] This transition is sensitive to the planarity of the molecule. Steric hindrance, by twisting the nitro and/or amino groups out of the ring's plane, disrupts this conjugation. This disruption leads to a decrease in the wavelength of maximum absorbance (λmax), known as a hypsochromic or blue shift, as more energy is required for the electronic transition.

Compound	Hindrance	λmax (in Ethanol)	Interpretation
4-Nitroaniline	Unhindered	~373 nm[2]	Extensive conjugation and intramolecular charge transfer.
2,6-Dimethyl-4-nitroaniline	Moderately Hindered	~393 nm*	The effect can be complex; in some cases, alkyl groups can be slightly bathochromic.
2,6-Diisopropyl-4-nitroaniline	Significantly Hindered	Shorter λmax expected	Disrupted conjugation due to steric strain.

*Note: Direct comparative data in the same solvent for a series of hindered nitroanilines can be complex. The trend generally points towards a hypsochromic shift with increasing steric bulk that disrupts planarity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The chemical shifts of aromatic protons and carbons in ¹H and ¹³C NMR spectra are sensitive to the electronic environment. In hindered nitroanilines, the altered electronic delocalization and restricted rotation around the C-N bonds lead to noticeable changes in chemical shifts compared to their unhindered counterparts.[2]

Infrared (IR) Spectroscopy: The stretching frequencies of the N-H bonds of the amino group and the N-O bonds of the nitro group are informative. In hindered systems, the electronic and steric changes can lead to shifts in these characteristic absorption bands. The asymmetric and symmetric stretching vibrations of the nitro group in aromatic compounds typically appear in the regions of 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹, respectively.[5]

Synthesis Strategies: A Tale of Two Pathways

The synthetic approaches to unhindered and hindered nitroanilines differ significantly, primarily due to the challenges posed by steric hindrance in the latter.

Synthesis of Unhindered Nitroanilines (e.g., 4-Nitroaniline)

The synthesis of 4-nitroaniline is a standard undergraduate organic chemistry experiment, often proceeding via the nitration of aniline. A key consideration is the high reactivity of the amino group, which is susceptible to oxidation and directs ortho and para. To control the reaction and favor the para product, the amino group is first protected as an acetamide.

Caption: Synthetic workflow for an unhindered nitroaniline, 4-nitroaniline.

Synthesis of Hindered Nitroanilines (e.g., 2,6-Diisopropyl-4-nitroaniline)

The synthesis of hindered nitroanilines presents a greater challenge. The bulky groups that create the steric hindrance also shield the aromatic ring from electrophilic attack, making standard nitration reactions difficult.[2] However, in cases like 2,6-diisopropylaniline, the steric bulk at the ortho positions effectively blocks these sites, directing the incoming nitro group almost exclusively to the para position, which can lead to high regioselectivity.

Caption: Synthetic workflow for a hindered nitroaniline.

Experimental Protocols

The following protocols are provided as a self-validating system for the synthesis and characterization of hindered and unhindered nitroanilines. The causality behind key experimental choices is explained to provide a deeper understanding.

Synthesis of 4-Nitroaniline (Unhindered)

This three-step protocol involves the protection of the amino group, electrophilic nitration, and subsequent deprotection.

Step 1: Acetylation of Aniline

• In a flask, dissolve aniline in glacial acetic acid.

• Slowly add acetic anhydride to the solution.

• Heat the mixture to reflux for 1-2 hours.

• Pour the cooled reaction mixture into ice water to precipitate the acetanilide.

• Collect the solid by vacuum filtration and wash with cold water.

  • Rationale: The acetylation protects the highly reactive amino group from oxidation by the nitrating mixture and reduces its activating strength, preventing polysubstitution.

Step 2: Nitration of Acetanilide

• Dissolve the dried acetanilide in concentrated sulfuric acid, keeping the temperature low in an ice bath.

• Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid dropwise, maintaining a low temperature (0-5 °C).

• After the addition is complete, allow the mixture to warm to room temperature and then pour it over crushed ice.

• Collect the precipitated p-nitroacetanilide by vacuum filtration.

  • Rationale: The nitronium ion (NO₂⁺) is the electrophile. The acetamido group is an ortho, para-director, with the para product being major due to less steric hindrance.

Step 3: Hydrolysis of p-Nitroacetanilide

• Heat the p-nitroacetanilide in a solution of aqueous sulfuric acid under reflux.

• Cool the reaction mixture and neutralize it with a base (e.g., sodium hydroxide) to precipitate the p-nitroaniline.

• Collect the product by vacuum filtration, wash with water, and recrystallize from an ethanol/water mixture.

  • Rationale: The acidic hydrolysis removes the acetyl protecting group, regenerating the amino group to yield the final product.

Synthesis of 2,6-Diisopropyl-4-nitroaniline (Hindered)

This protocol leverages the steric hindrance of the starting material to achieve a regioselective direct nitration.

• Reaction Setup: In a flask equipped with a magnetic stirrer, dissolve 2,6-diisopropylaniline in concentrated sulfuric acid. Cool the mixture in an ice bath to 0–5 °C.

  • Rationale: Sulfuric acid acts as both a solvent and a catalyst, protonating the nitric acid to generate the nitronium ion electrophile.

• Preparation of the Nitrating Mixture: In a separate flask, cautiously add concentrated nitric acid to an equal volume of concentrated sulfuric acid while cooling the mixture in an ice bath.

• Reagent Addition: Add the nitrating mixture dropwise to the solution of the aniline, maintaining the reaction temperature between 0 and 5 °C.

  • Rationale: Slow, cold addition is crucial to control the exothermic reaction and prevent side reactions.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0–5 °C for 4-5 hours. The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC).

• Work-up: Upon completion, slowly pour the reaction mixture over crushed ice with stirring. This will precipitate the product.

• Isolation and Purification: Collect the resulting precipitate by vacuum filtration and wash the solid with cold water until the filtrate is neutral. The crude product can be purified by recrystallization from ethanol.

Characterization Protocols

Caption: General workflow for the characterization of synthesized nitroanilines.

UV-Vis Spectroscopy

• Stock Solution Preparation: Accurately weigh a precise amount of the nitroaniline and dissolve it in a spectroscopic grade solvent (e.g., ethanol) to prepare a stock solution of known concentration (e.g., 1 mM).

• Working Solution Preparation: Prepare a dilute working solution (e.g., 10-20 µM) from the stock solution to ensure the absorbance is within the optimal range of the spectrophotometer (typically 0.2 - 1.0 a.u.).

• Spectrophotometer Setup: Allow the spectrophotometer lamps to warm up for at least 30 minutes. Set the wavelength range for scanning (e.g., 200 to 500 nm).

• Baseline Correction: Run a baseline scan with the pure solvent in both the reference and sample cuvettes.

• Sample Measurement: Replace the solvent in the sample cuvette with the nitroaniline working solution and run the absorbance scan.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax).

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve 5-10 mg of the purified nitroaniline in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Instrumentation: Use a 300-600 MHz NMR spectrometer.

• ¹H NMR Acquisition: Acquire the proton NMR spectrum using a standard single-pulse sequence.

• ¹³C NMR Acquisition: Acquire the carbon NMR spectrum using a proton-decoupled pulse sequence.

• Data Processing: Apply Fourier transform, phase correction, and baseline correction. Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

FT-IR Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a thin disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify characteristic peaks for the N-H, C-H, and N-O stretching and bending vibrations.

Conclusion

The comparative analysis of hindered and unhindered nitroanilines reveals a fascinating interplay of steric and electronic effects that govern their physicochemical properties and reactivity. Unhindered nitroanilines serve as foundational models for understanding the electronic influence of substituents on an aromatic ring. In contrast, hindered nitroanilines demonstrate how steric bulk can override or modulate these electronic effects, leading to unique molecular architectures and reactivity profiles. For researchers, scientists, and drug development professionals, a thorough understanding of these principles is crucial for the rational design of novel molecules with tailored properties, from tuning the basicity of a potential drug candidate to controlling the electronic characteristics of a new material.

References

• BenchChem. (2025). A Comparative Analysis of Sterically Hindered and Unhindered Nitroanilines for Researchers and Drug Development Professionals. Link

• BenchChem. (2025). Synthesis of 2,6-diisopropyl-4-nitroaniline: An Application Note and Laboratory Protocol. Link

• BenchChem. (2025). An In-depth Technical Guide to the Absorbance Spectrum of p-Nitroaniline. Link

• BenchChem. (2025). Technical Support Center: Synthesis of 2,4,6-Tritert-butyl-3-nitroaniline. Link

• ChemicalBook. (2023). 2,6-DITERT-BUTYL-4-NITROANILINE CAS#: 5180-59-6. Link

• Fiveable. (n.d.). p-Nitroaniline Definition. Link

• UCL. (n.d.). IR Spectroscopy Tutorial: Nitro Groups. Link

• BenchChem. (2025). Characterization of Synthesized Aniline Derivatives: Application Notes and Protocols. Link

• Wikipedia. (2023). 4-Nitroaniline. Link

• Spectroscopy Online. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Link

• Chemistry LibreTexts. (2023). 24.4: Basicity of Arylamines. Link

• Quora. (2018). How does the ortho effect affect the basicity of aniline?. Link

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Safety & Regulatory Compliance

Hazard Profile of 2,6-Dimethyl-4-nitroaniline: Understanding the Risk

An Essential Guide to the Proper Disposal of 2,6-Dimethyl-4-nitroaniline

2,6-Dimethyl-4-nitroaniline is a nitroaromatic compound. The nitro group significantly influences its chemical reactivity and toxicological profile. Understanding its inherent hazards is the foundation for proper handling and disposal. The primary acute hazard associated with this compound is toxicity upon ingestion.[1][2] Like many nitroanilines, it should be handled as a hazardous substance requiring disposal through an approved waste management facility.[3][4]

Causality: The presence of the nitro (-NO2) and amine (-NH2) groups on the aromatic ring makes these compounds biologically active. Upon absorption, nitroaromatic compounds can interfere with metabolic processes. Therefore, preventing exposure through ingestion, inhalation, or skin contact is paramount.

Table 1: GHS Hazard Classification for 2,6-Dimethyl-4-nitroaniline

Hazard Class	Category	Hazard Statement

| Acute Toxicity, Oral | Category 4 | H302: Harmful if swallowed |

Source: Aggregated GHS information provided to the European Chemicals Agency (ECHA).[1][5]

In the event of a fire, nitroaniline compounds may decompose and release toxic gases, including nitrogen oxides (NOx).[4]

Immediate Safety Protocols: Personal Protection and Handling

Before initiating any work or disposal procedure involving 2,6-Dimethyl-4-nitroaniline, the appropriate Personal Protective Equipment (PPE) must be worn.

Expertise & Experience: The selection of PPE is not merely a checklist item; it is a scientifically-backed system to prevent chemical exposure. The principle of "as low as reasonably achievable" (ALARA) exposure should always be applied.

Mandatory PPE & Handling Practices:

• Eye Protection: Wear chemical safety goggles or splash goggles.[6][7]

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Gloves should be inspected before use and disposed of in accordance with laboratory practices after handling the chemical.[8]

• Body Protection: A standard laboratory coat is required. For tasks with a higher risk of spillage, a chemical-resistant apron may be necessary.[6]

• Respiratory Protection: All handling of 2,6-Dimethyl-4-nitroaniline powder should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to prevent inhalation of airborne particles.[3][6] If a fume hood is not available and dust may be generated, a NIOSH-approved dust respirator should be used.[6][8]

• Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled or stored.[4][7] Wash hands thoroughly after handling.[7][8]

Waste Segregation and Collection: The First Step in Disposal

Proper segregation is the most critical step in a compliant waste management program. Cross-contamination of waste streams can lead to dangerous chemical reactions and complicates the final disposal process, often increasing costs and regulatory risk.

Protocol for Waste Collection:

• Designated Container: All waste 2,6-Dimethyl-4-nitroaniline, including contaminated materials like weighing paper, gloves, and pipette tips, must be collected in a designated hazardous waste container.[3]

• Container Compatibility: The container must be made of a material compatible with the chemical and be in good condition with a tightly sealing lid. Often, the original product container is suitable if it is properly relabeled as "HAZARDOUS WASTE".[9]

• Labeling: The waste container must be clearly labeled with the words "HAZARDOUS WASTE" and the full chemical name: "2,6-Dimethyl-4-nitroaniline".[9] The accumulation start date should also be clearly marked.

• No Mixing: Never mix 2,6-Dimethyl-4-nitroaniline waste with other waste streams, such as solvents, aqueous waste, or other solids.[3][9]

• Secure Storage: Keep the waste container tightly closed except when adding waste.[6][9] Store it in a cool, dry, and well-ventilated secondary containment area, away from incompatible materials like strong oxidizing agents.[7]

Step-by-Step Disposal Procedure

The disposal of 2,6-Dimethyl-4-nitroaniline is not a task for laboratory personnel to carry out to completion (e.g., via chemical treatment). The procedural goal is to safely prepare and transfer the waste to a licensed professional service.

Trustworthiness: This protocol ensures a self-validating system by creating a clear, documented trail from the point of generation to the final, compliant disposal, minimizing risk at every stage.

Workflow for Compliant Disposal:

Caption: A workflow for the compliant disposal of 2,6-Dimethyl-4-nitroaniline.

Detailed Protocol:

• Identification: Identify all materials, including pure chemical and contaminated disposables, that require disposal.

• PPE: Don the required personal protective equipment as outlined in Section 2.

• Segregation: Carefully place the waste into the pre-labeled, designated hazardous waste container. Avoid creating dust.[10]

• Storage: Securely seal the container and place it in the designated satellite accumulation area.

• Documentation: Maintain an accurate log of the waste being added to the container.

• Arrange Disposal: Once the container is full or the accumulation time limit is reached, arrange for disposal through your institution's Environmental Health & Safety (EHS) office or a contracted licensed hazardous waste disposal company.[8]

• Final Disposal Method: The designated disposal company will typically use high-temperature incineration equipped with afterburners and scrubbers to destroy the chemical in an environmentally sound manner.[8] This method is effective for nitroaromatic compounds.

Emergency Procedures: Spill Management

In the event of a spill, a quick and correct response is essential to mitigate exposure and environmental contamination.

Spill Response Decision Tree:

Caption: Decision-making workflow for a 2,6-Dimethyl-4-nitroaniline spill.

Small Spill Cleanup Protocol:

• Evacuate & Secure: Ensure no one without proper PPE enters the area.[4]

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill occurs within one.

• Collect: Carefully sweep or scoop the solid material into a designated waste disposal container.[3][4] To minimize dust, you can slightly moisten the material with water, but do not use a water jet.[3][6]

• Decontaminate: Clean the spill surface thoroughly with a suitable solvent followed by soap and water.[3] Collect all cleanup materials (wipes, etc.) as hazardous waste.

• Report: Inform your laboratory supervisor or EHS department of the incident.[3]

Regulatory Framework

Disposal of hazardous waste is strictly regulated. In the United States, the Environmental Protection Agency (EPA) provides guidelines under the Resource Conservation and Recovery Act (RCRA).[11] Chemical waste generators are legally responsible for ensuring their waste is characterized, managed, and disposed of correctly.[11] Always consult your local, state, and federal regulations to ensure full compliance.[4]

References

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A Researcher's Guide to Personal Protective Equipment for Handling 2,6-Dimethyl-4-nitroaniline

Navigating the complexities of chemical handling in a research and development setting requires a blend of deep scientific understanding and a steadfast commitment to safety. This guide provides an in-depth, procedural framework for the safe handling of 2,6-Dimethyl-4-nitroaniline, with a specific focus on the selection and use of Personal Protective Equipment (PPE). Our goal is to empower you, the researcher, with the knowledge to not only protect yourself but also to ensure the integrity of your work.

Understanding the Hazard: Why PPE is Non-Negotiable

2,6-Dimethyl-4-nitroaniline is a chemical compound that, while essential for various research applications, presents a significant hazard profile that necessitates stringent safety protocols. The primary routes of exposure are inhalation, skin contact, and ingestion, each carrying the potential for adverse health effects.

According to aggregated GHS data, 2,6-Dimethyl-4-nitroaniline is classified as harmful if swallowed.[1][2] While specific data on skin and eye irritation for this exact compound is not extensively detailed in the provided results, the precautionary principle, guided by data from structurally similar compounds like p-nitroaniline and 2,6-dichloro-4-nitroaniline, dictates that we assume it to be a skin and eye irritant and potentially toxic upon dermal contact or inhalation.[3][4][5][6] Therefore, a comprehensive PPE strategy is not merely a recommendation but a critical component of your experimental design.

Hazard Classification	Category	GHS Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1][2]
Skin Corrosion/Irritation	Assumed Category 2	H315: Causes skin irritation (Precautionary)[7]
Serious Eye Damage/Irritation	Assumed Category 2	H319: Causes serious eye irritation (Precautionary)[7]
Acute Toxicity, Dermal	Assumed Category 3/4	H311/H312: Toxic/Harmful in contact with skin (Precautionary)[4][5][6][8]
Acute Toxicity, Inhalation	Assumed Category 3/4	H331/H332: Toxic/Harmful if inhaled (Precautionary)[4][5][6][8]

This table is based on available data for 2,6-Dimethyl-4-nitroaniline and precautionary assumptions based on similar compounds.

The Core Ensemble: Your PPE for Handling 2,6-Dimethyl-4-nitroaniline

A multi-layered approach to PPE is essential to mitigate the risks associated with 2,6-Dimethyl-4-nitroaniline. The following sections detail the minimum required PPE and provide a step-by-step guide for its selection and use.

Hand Protection: The First Line of Defense

Causality: Direct skin contact is a primary route of exposure. Protective gloves are crucial to prevent dermal absorption of the chemical, which can lead to systemic toxicity and skin irritation.[3][4][5][6]

Selection Protocol:

• Thickness: For laboratory-scale operations involving incidental contact, a standard nitrile glove (minimum 4-5 mil) is recommended. For tasks with a higher risk of splashing or prolonged handling, consider double-gloving or using thicker (e.g., 8 mil) nitrile gloves.

• Inspection: Before each use, visually inspect gloves for any signs of degradation, punctures, or tears.

Usage Protocol:

• Don gloves over clean, dry hands.

• Ensure cuffs are pulled over the sleeves of your lab coat to prevent skin exposure at the wrist.

• After handling the chemical, remove gloves using a technique that avoids touching the outer contaminated surface with your bare skin.

• Dispose of used gloves in a designated hazardous waste container immediately after use.[7][9]

• Wash hands thoroughly with soap and water after removing gloves.[7][9]

Eye and Face Protection: Shielding Your Vision

Causality: 2,6-Dimethyl-4-nitroaniline, as a solid powder, can easily become airborne and cause serious eye irritation upon contact.[7]

Selection and Usage Protocol:

• Minimum Requirement: At a minimum, chemical splash goggles that meet ANSI Z87.1 or equivalent standards are mandatory whenever handling 2,6-Dimethyl-4-nitroaniline in any form.[10][11]

• Enhanced Protection: When there is a significant risk of splashing, such as during transfer of solutions or heating, a face shield should be worn in addition to chemical splash goggles to protect the entire face.[3][12]

• Contact Lenses: It is highly recommended to avoid wearing contact lenses when working with this chemical, as they can trap the substance against the eye.[7]

Body Protection: The Barrier Against Contamination

Causality: Spills and splashes can lead to contamination of personal clothing and underlying skin. A protective lab coat provides a removable barrier.

Selection and Usage Protocol:

• Material: A 100% cotton or flame-resistant lab coat is suitable for general use. For larger quantities or tasks with a high splash potential, a chemically resistant apron or suit may be necessary.[3]

• Fit: The lab coat should have long sleeves and a proper fit, covering the torso and upper legs. It should be fully buttoned or snapped.

• Maintenance: Lab coats should be regularly laundered and should not be taken home to avoid cross-contamination. If a significant spill occurs, the lab coat must be removed immediately and decontaminated or disposed of as hazardous waste.[5][7]

Respiratory Protection: Safeguarding Your Lungs

Causality: Inhalation of 2,6-Dimethyl-4-nitroaniline dust can be harmful.[4][7] Engineering controls are the primary method to control airborne contaminants.

Selection and Usage Protocol:

• Primary Control: Always handle solid 2,6-Dimethyl-4-nitroaniline in a certified chemical fume hood to minimize the generation of airborne dust.[5][10]

• When Respirators are Necessary: If engineering controls are not sufficient to maintain exposure below occupational exposure limits (OELs), or during emergency situations, respiratory protection is required. While a specific OEL for 2,6-Dimethyl-4-nitroaniline is not listed, a conservative approach should be taken. For the similar compound p-nitroaniline, the OSHA PEL is 6 mg/m³ as an 8-hour time-weighted average.[13][14]

• Respirator Type: For dusts, a NIOSH-approved N95, N99, or N100 particulate respirator may be appropriate. For higher concentrations or when handling solutions, an air-purifying respirator (APR) with organic vapor cartridges and particulate pre-filters may be necessary.[10][11] A proper fit test and medical evaluation are required before using any tight-fitting respirator.

Procedural Workflow for PPE Donning and Doffing

Caption: Figure 1: A step-by-step workflow for the correct sequence of donning and doffing PPE to minimize cross-contamination.

Spill and Disposal Management: A Critical Final Step

Even with the best precautions, spills can occur. Having a clear plan for containment and disposal is crucial for maintaining a safe laboratory environment.

Spill Response Protocol:

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Assess the Spill: Evaluate the size and nature of the spill. Do not attempt to clean up a large spill without proper training and equipment.

• Don Appropriate PPE: Before approaching the spill, don the appropriate PPE as outlined above, including respiratory protection if the material is a powder.

• Containment: For solid spills, carefully sweep or scoop the material into a labeled hazardous waste container, avoiding the creation of dust.[7][8] For liquid spills, use an inert absorbent material.

• Decontamination: Clean the spill area with an appropriate solvent, followed by soap and water.

• Waste Disposal: All contaminated materials, including absorbents, used PPE, and cleaning supplies, must be disposed of as hazardous waste according to your institution's and local regulations.[4][7][9]

Disposal of Unused 2,6-Dimethyl-4-nitroaniline:

Unused or waste 2,6-Dimethyl-4-nitroaniline must be disposed of as hazardous chemical waste.[4] Do not dispose of it down the drain or in the regular trash.[3][4] It should be collected in a clearly labeled, sealed container and managed by your institution's environmental health and safety department.

By adhering to these rigorous PPE and handling protocols, you are not only ensuring your personal safety but also upholding the principles of responsible scientific practice. This commitment to safety is the foundation upon which reliable and reproducible research is built.

References

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• PubChem. (n.d.). 2,6-Dimethyl-4-nitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

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• New Jersey Department of Health. (n.d.). Hazard Summary: p-NITROANILINE. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). p-NITROANILINE. United States Department of Labor. Retrieved from [Link]

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